1-PHENYL-2-HEXANOL

• CAS: 25755-72-0

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Phenyl-2-hexanol: Properties, Synthesis, and Applications

For Immediate Release: A comprehensive overview of the secondary benzylic alcohol, 1-phenyl-2-hexanol, detailing its chemical and physical properties, stereochemistry, spectroscopic profile, synthesis protocols, and potential applications for research, development, and commercial use.

Introduction: Understanding 1-Phenyl-2-hexanol

1-Phenyl-2-hexanol is a chiral aromatic alcohol. As a secondary alcohol, the hydroxyl group is bonded to a carbon atom that is attached to two other carbon atoms. Its structure, featuring a phenyl group attached to the first carbon of a hexanol backbone, makes it a valuable intermediate in organic synthesis. The presence of a chiral center at the second carbon position means it exists as two distinct enantiomers, (R)- and (S)-1-phenyl-2-hexanol, which can exhibit different biological activities and chemical properties. This guide provides a technical overview for professionals in chemical research and drug development.

Molecular Structure and Stereochemistry

The fundamental structure of 1-phenyl-2-hexanol consists of a six-carbon aliphatic chain with a phenyl group substituted at the C1 position and a hydroxyl group at the C2 position. This arrangement makes the C2 carbon a stereocenter.

• Chirality: The tetrahedral carbon at the C2 position is bonded to four different groups: a hydrogen atom, a hydroxyl group, a benzyl group (-CH2-Ph), and a butyl group (-C4H9). This chirality gives rise to two non-superimposable mirror images, the (R) and (S) enantiomers. The specific stereochemistry is crucial in applications such as asymmetric synthesis and pharmacology, where enantiomers can have vastly different effects.

Physicochemical and Spectroscopic Properties

A summary of the key physicochemical properties of 1-phenyl-2-hexanol is presented below. These properties are essential for its handling, purification, and application in various chemical processes.

Property	Value	Source(s)
Molecular Formula	C₁₂H₁₈O
Molecular Weight	178.27 g/mol
CAS Number	25755-72-0	[1]
Appearance	Data not available
Boiling Point	Data not available	[1]
Melting Point	Data not available	[1]
Density	Data not available	[1]

Spectroscopic Data:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum would be expected to show distinct signals for the aromatic protons of the phenyl group (typically in the 7.2-7.4 ppm range), a multiplet for the proton on the carbon bearing the hydroxyl group (C2), and various signals for the aliphatic protons of the hexanol chain.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum would display unique peaks for each of the 12 carbon atoms. The aromatic carbons would appear in the 125-140 ppm region, the carbon attached to the hydroxyl group (C2) would be found further downfield (typically 60-80 ppm), and the aliphatic carbons would resonate at higher field strengths.

• IR (Infrared) Spectroscopy: A characteristic broad absorption band would be observed in the region of 3200-3600 cm⁻¹, which is indicative of the O-H stretching vibration of the alcohol functional group. C-H stretches for the aromatic and aliphatic portions would also be present, as well as C=C stretching bands for the phenyl ring.

• Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak (M+) corresponding to its molecular weight. Common fragmentation patterns would include the loss of water and cleavage of the carbon-carbon bonds adjacent to the alcohol.

Synthesis of 1-Phenyl-2-hexanol: A Methodological Approach

A common and reliable method for the synthesis of secondary alcohols like 1-phenyl-2-hexanol is the Grignard reaction. This powerful carbon-carbon bond-forming reaction involves the nucleophilic attack of a Grignard reagent on an aldehyde.

Reaction Principle: The synthesis can be achieved by reacting benzaldehyde with n-butylmagnesium bromide. The n-butyl group of the Grignard reagent acts as a nucleophile, attacking the electrophilic carbonyl carbon of benzaldehyde. A subsequent acidic workup protonates the resulting alkoxide to yield the final alcohol product.

Below is a generalized, self-validating protocol for the synthesis, purification, and characterization of 1-phenyl-2-hexanol.

Experimental Protocol: Grignard Synthesis

Materials:

• Magnesium turnings

• Iodine crystal (as an initiator)

• Anhydrous diethyl ether or THF

• 1-Bromobutane

• Benzaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware (dried in an oven)

Step-by-Step Procedure:

• Grignard Reagent Preparation:

  • Place magnesium turnings in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add a small crystal of iodine.

  • Add a solution of 1-bromobutane in anhydrous diethyl ether dropwise via the dropping funnel. The reaction is initiated when the color of the iodine disappears and bubbling is observed.

  • Continue the addition at a rate that maintains a gentle reflux. After the addition is complete, stir the mixture until most of the magnesium has reacted.

• Reaction with Benzaldehyde:

  • Cool the Grignard reagent in an ice bath.

  • Add a solution of benzaldehyde in anhydrous diethyl ether dropwise.

  • After the addition, allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Workup and Extraction:

  • Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification and Characterization:

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel.

  • Characterize the purified product using ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.

Synthesis and Workflow Diagrams

The chemical transformation and the experimental workflow are illustrated below.

Caption: Experimental workflow for synthesis and purification.

Applications and Significance

1-Phenyl-2-hexanol and its derivatives have potential applications in several fields:

• Organic Synthesis: As a chiral building block, it can be used in the synthesis of more complex molecules, including pharmaceuticals and natural products. The hydroxyl group can be further functionalized or used to direct subsequent reactions.

• Fragrance Industry: Similar structures, such as Phenyl Hexanol (CAS 55066-48-3), are utilized in perfumery for their soft, clean floral aromas with rose and lily-of-the-valley notes. [2]They are valued for their longevity and ability to act as a fixative in fragrance compositions. [2]* Material Science: Long-chain alcohols can be used to create specialty esters with applications as plasticizers, lubricants, and surfactants.

Safety and Handling

Based on safety data for related compounds like 1-hexanol, 1-phenyl-2-hexanol should be handled with care in a well-ventilated area, preferably a fume hood. [3]Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. It may be harmful if swallowed or in contact with skin and can cause serious eye irritation. [4][5]It is important to consult the specific Safety Data Sheet (SDS) for 1-phenyl-2-hexanol from the supplier before use.

Conclusion

1-Phenyl-2-hexanol is a structurally significant chiral secondary alcohol with established synthetic routes and potential for broad applications. Its value as a synthetic intermediate is clear, and its structural similarity to compounds used in the fragrance industry suggests further avenues for exploration. A thorough understanding of its properties, synthesis, and handling is essential for researchers and professionals aiming to utilize this versatile compound in their work.

References

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• The Perfumer's Apprentice. (2025). Safety Data Sheet for Phenyl Hexanol. Retrieved from [Link]

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• Scentspiracy. (n.d.). Phenyl Hexanol (55066-48-3) – Premium Synthetic Ingredient for Perfumery. Retrieved from [Link]

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• Brainly.in. (2020). 2-phenyl-2-hexanol can be prepared by Grignard synthesis. Retrieved from [Link]

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1-PHENYL-2-HEXANOL CAS number and molecular formula

For Researchers, Scientists, and Drug Development Professionals

Foreword

1-Phenyl-2-hexanol, a secondary alcohol with a distinct molecular architecture, presents a compelling case for exploration within the realms of synthetic chemistry and pharmacology. While its direct applications in drug development are not yet extensively documented, its structural motifs are present in numerous biologically active compounds. This guide, intended for the discerning researcher, aims to provide a comprehensive technical overview of 1-phenyl-2-hexanol, from its fundamental properties to its synthesis and potential, inferred applications. As a Senior Application Scientist, the narrative that follows is grounded in established chemical principles and practical laboratory insights, emphasizing not just the "what" but the "why" behind the scientific assertions.

Section 1: Core Molecular Identity

Chemical Abstract Service (CAS) Number and Molecular Formula

The unique identifier for 1-phenyl-2-hexanol is its CAS number, which is crucial for unambiguous identification in research and regulatory contexts.

• CAS Number: 25755-72-0[1][2]

• Molecular Formula: C₁₂H₁₈O[1][2]

This molecular formula indicates a structure composed of twelve carbon atoms, eighteen hydrogen atoms, and a single oxygen atom. The structural arrangement of these atoms, particularly the placement of the phenyl group and the hydroxyl group, defines its chemical behavior and potential biological activity.

Structural Elucidation and Isomeric Considerations

1-Phenyl-2-hexanol is a chiral molecule, meaning it exists as two non-superimposable mirror images, or enantiomers. The stereochemistry at the second carbon atom is a critical determinant of its interaction with other chiral molecules, a cornerstone of its potential in drug development.

It is imperative to distinguish 1-phenyl-2-hexanol from its structural isomers, which share the same molecular formula but differ in the arrangement of their atoms. These isomers, such as 1-phenyl-1-hexanol and 6-phenyl-1-hexanol, possess distinct CAS numbers and exhibit different physical and chemical properties.[3][4][5][6][7]

Compound	CAS Number	Molecular Formula	Key Structural Difference
1-Phenyl-2-hexanol	25755-72-0	C₁₂H₁₈O	Phenyl group on C1, hydroxyl group on C2
1-Phenyl-1-hexanol	4471-05-0	C₁₂H₁₈O	Phenyl and hydroxyl groups on C1
6-Phenyl-1-hexanol	2430-16-2	C₁₂H₁₈O	Phenyl group on C6, hydroxyl group on C1

Section 2: Synthesis and Manufacturing

The synthesis of 1-phenyl-2-hexanol is a topic of interest for organic chemists, with several potential routes available. The choice of synthetic pathway often depends on the desired scale, stereochemical control, and available starting materials.

Retrosynthetic Analysis and Key Synthetic Strategies

A common and effective method for the synthesis of secondary alcohols like 1-phenyl-2-hexanol is the Grignard reaction. This powerful carbon-carbon bond-forming reaction allows for the construction of the target molecule from simpler precursors.

A plausible retrosynthetic analysis for 1-phenyl-2-hexanol points to two primary Grignard approaches:

• Route A: Reaction of a butylmagnesium halide with phenylacetaldehyde.

• Route B: Reaction of a benzylmagnesium halide with pentanal.

Caption: Retrosynthetic analysis of 1-phenyl-2-hexanol highlighting two potential Grignard synthesis routes.

Detailed Experimental Protocol: Grignard Synthesis (Illustrative)

The following is a generalized, illustrative protocol for the synthesis of a secondary alcohol via a Grignard reaction. Note: This protocol is for educational purposes and should be adapted and optimized by a qualified chemist for the specific synthesis of 1-phenyl-2-hexanol.

Objective: To synthesize 1-phenyl-2-hexanol from phenylacetaldehyde and butylmagnesium bromide.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• 1-Bromobutane

• Phenylacetaldehyde

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware and apparatus for inert atmosphere reactions

Procedure:

• Grignard Reagent Preparation:

  • Under an inert atmosphere (e.g., nitrogen or argon), place magnesium turnings in a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

  • Add a small volume of anhydrous diethyl ether.

  • In the dropping funnel, prepare a solution of 1-bromobutane in anhydrous diethyl ether.

  • Add a small amount of the 1-bromobutane solution to the magnesium turnings to initiate the reaction (indicated by bubbling and a gentle exotherm).

  • Once the reaction has started, add the remaining 1-bromobutane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue stirring until most of the magnesium has reacted.

• Reaction with Aldehyde:

  • Cool the Grignard reagent to 0 °C using an ice bath.

  • Prepare a solution of phenylacetaldehyde in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the phenylacetaldehyde solution dropwise to the stirred Grignard reagent, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench by the dropwise addition of a saturated aqueous ammonium chloride solution.

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain pure 1-phenyl-2-hexanol.

Asymmetric Synthesis Considerations

Given the chirality of 1-phenyl-2-hexanol, its asymmetric synthesis to produce a single enantiomer is a significant area of interest, particularly for pharmaceutical applications.[6][8] Strategies for asymmetric synthesis could involve the use of chiral catalysts, chiral auxiliaries, or enzymatic resolutions. The development of an efficient and stereoselective synthesis would be a critical step towards exploring its potential as a chiral building block in drug development.[9][10]

Section 3: Physicochemical and Spectroscopic Characterization

A thorough understanding of the physicochemical and spectroscopic properties of 1-phenyl-2-hexanol is essential for its identification, purification, and quality control.

Physicochemical Properties (Predicted)

Property	Predicted Value/Characteristic	Rationale
Appearance	Colorless to pale yellow liquid	Typical for many aromatic alcohols.
Boiling Point	~250-270 °C	Higher than its non-aromatic counterpart due to increased molecular weight and van der Waals forces.
Solubility	Soluble in organic solvents (e.g., ethanol, ether, acetone); sparingly soluble in water.	The hydrophobic phenyl and hexyl groups dominate over the hydrophilic hydroxyl group.

Spectroscopic Profile

Spectroscopic techniques are indispensable for the structural confirmation of 1-phenyl-2-hexanol.

• Infrared (IR) Spectroscopy: The IR spectrum of 1-phenyl-2-hexanol is expected to show characteristic absorptions for the hydroxyl and aromatic functional groups.[11][12]

  • A broad O-H stretching band around 3300-3600 cm⁻¹.

  • C-H stretching bands for the aromatic ring just above 3000 cm⁻¹.

  • C-H stretching bands for the alkyl chain just below 3000 cm⁻¹.

  • C=C stretching bands for the aromatic ring around 1450-1600 cm⁻¹.

  • A C-O stretching band around 1050-1150 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would provide detailed information about the carbon-hydrogen framework.[13][14][15]

  • ¹H NMR: Signals corresponding to the aromatic protons (multiplet, ~7.2-7.4 ppm), the proton on the carbon bearing the hydroxyl group (methine proton, multiplet, ~3.5-4.0 ppm), the methylene protons adjacent to the phenyl group, the protons of the butyl chain, and the hydroxyl proton (a broad singlet, variable chemical shift).

  • ¹³C NMR: Resonances for the six aromatic carbons, the carbon bearing the hydroxyl group (~70-80 ppm), and the carbons of the alkyl chain.

• Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of 1-phenyl-2-hexanol and provide information about its fragmentation pattern.

  • The molecular ion peak (M⁺) would be observed at m/z = 178.

  • Common fragmentation patterns for alcohols include the loss of water (M-18) and alpha-cleavage.

Section 4: Potential Applications in Research and Drug Development

While specific biological activities of 1-phenyl-2-hexanol are not extensively reported, its structural features suggest potential areas for investigation. Phenylpropanoid structures, in general, are known to exhibit a wide range of biological activities.[16]

As a Chiral Building Block

The most immediate and promising application of enantiomerically pure 1-phenyl-2-hexanol is as a chiral building block in the synthesis of more complex, biologically active molecules.[17] Its defined stereocenter can be used to introduce chirality into a target molecule, which is often a critical factor for its pharmacological activity.

Inferred Biological Activity

Structurally related compounds often exhibit similar biological activities. Therefore, it is plausible that 1-phenyl-2-hexanol or its derivatives could possess activities such as:

• Antibacterial/Antifungal Activity: Many simple alcohols and aromatic compounds exhibit antimicrobial properties.[18][19][20]

• Anti-inflammatory Activity: The phenylpropanoid scaffold is found in many natural and synthetic anti-inflammatory agents.

• Central Nervous System (CNS) Activity: The lipophilic nature of the molecule could facilitate its crossing of the blood-brain barrier, suggesting potential for CNS-related applications.

Caption: Potential applications of 1-phenyl-2-hexanol in research and development.

Section 5: Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling 1-phenyl-2-hexanol. A comprehensive Safety Data Sheet (SDS) should be consulted before use. General safety recommendations include:

• Working in a well-ventilated fume hood.

• Wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoiding inhalation, ingestion, and skin contact.

Conclusion

1-Phenyl-2-hexanol represents a molecule of untapped potential. While its direct applications are still emerging, its role as a chiral building block and the inferred biological activities based on its structural class make it a compelling target for further research. This guide has provided a foundational understanding of its identity, synthesis, and potential applications, with the aim of inspiring and enabling further scientific inquiry. The path forward for 1-phenyl-2-hexanol lies in the hands of researchers who can unlock its full potential through rigorous experimentation and innovative application.

References

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• MDPI. Study of the Phenolic Compounds and Biological Activities of the Wild Fruits of Vaccinium leucanthum Schltdl.. [Link]

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• National Institutes of Health. Antibacterial Activity of Hexanol Vapor In Vitro and on the Surface of Vegetables. [Link]

• ResearchGate. Isolation and Biological Activity of Natural Chalcones Based on Antibacterial Mechanism Classification. [Link]

• IOSR Journal of Applied Chemistry. Synthesis Characterization Antioxidant Activity of Some Novel Chalcone Derivatives. [Link]

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Introduction: The Structural Elucidation of a Chiral Phenylalkanol

An In-Depth Technical Guide to the Spectroscopic Characterization of 1-Phenyl-2-hexanol

1-Phenyl-2-hexanol is a secondary alcohol featuring a chiral center at the hydroxyl-bearing carbon (C2), a flexible hexyl chain, and a phenyl group. This combination of a stereocenter, hydrophobicity, and aromaticity makes it and similar structures valuable intermediates in the synthesis of more complex molecules, including potential pharmaceutical agents. Unambiguous structural confirmation is the bedrock of chemical synthesis, and a multi-technique spectroscopic approach is the gold standard for achieving this.

This guide provides a detailed framework for the spectroscopic characterization of 1-phenyl-2-hexanol. We will delve into the expected data from Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), explaining the causal relationships between the molecular structure and the anticipated spectral features.

Molecular Structure and Atom Numbering

To ensure clarity in spectral assignments, the following numbering scheme will be used for 1-phenyl-2-hexanol.

Caption: IUPAC numbering for 1-phenyl-2-hexanol. The chiral center is marked with an asterisk (*).

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 1-phenyl-2-hexanol, ¹H and ¹³C NMR will provide definitive information on the connectivity and chemical environment of each atom.

Predicted ¹H NMR Data

The proton NMR spectrum maps the electronic environment of all hydrogen atoms. The proximity to the electronegative oxygen and the aromatic ring will cause significant deshielding of adjacent protons, shifting their signals downfield.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Coupling Constant (J, Hz)	Integration
Phenyl (C2'-H to C6'-H)	7.20 - 7.40	Multiplet (m)	-	5H
C2-H	3.75 - 3.85	Multiplet (m)	~6-8	1H
C1-Hₐ, C1-Hₑ	2.65 - 2.85	Multiplet (m)	~7 (geminal ~14)	2H
O-H	1.5 - 2.5	Broad Singlet (br s)	-	1H
C3-H₂	1.40 - 1.60	Multiplet (m)	~7	2H
C4-H₂, C5-H₂	1.25 - 1.40	Multiplet (m)	~7	4H
C6-H₃	0.85 - 0.95	Triplet (t)	~7	3H

Expertise & Causality:

• Phenyl Protons (7.20-7.40 ppm): These protons are attached to the sp²-hybridized carbons of the benzene ring, placing them in a highly deshielded region. Their signals will likely overlap into a complex multiplet, a characteristic feature of a mono-substituted benzene ring.

• C2-H (3.75-3.85 ppm): This proton is directly attached to the carbon bearing the electronegative hydroxyl group, causing a significant downfield shift. It will appear as a multiplet due to coupling with the two protons on C1 and the two protons on C3.

• C1-H₂ (2.65-2.85 ppm): These benzylic protons are deshielded by the adjacent phenyl ring's magnetic anisotropy. They are diastereotopic due to the adjacent chiral center at C2, meaning they are chemically non-equivalent and will have different chemical shifts, coupling to each other (geminal coupling) and to the C2 proton (vicinal coupling), resulting in a complex multiplet.

• O-H (1.5-2.5 ppm): The chemical shift of the hydroxyl proton is highly variable and depends on concentration, temperature, and solvent due to hydrogen bonding. It typically appears as a broad singlet because its rapid exchange with other trace acidic protons (like water) often decouples it from adjacent C-H protons.

• Alkyl Chain (C3-C6): The protons on the remainder of the alkyl chain are in a more shielded, alkane-like environment. The C3 protons are slightly deshielded by the nearby hydroxyl group. The overlapping signals of C4 and C5 will appear as a broad multiplet, while the terminal methyl group (C6) will be a clean triplet, as it is coupled only to the two protons on C5.

Predicted ¹³C NMR Data

The ¹³C NMR spectrum provides a count of unique carbon environments. The use of DEPT (Distortionless Enhancement by Polarization Transfer) experiments is crucial for distinguishing between CH₃, CH₂, CH, and quaternary carbons.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	DEPT-135 Signal	DEPT-90 Signal
C1' (Quaternary)	138 - 140	None	None
C2', C6' (CH)	129 - 130	Positive	Positive
C3', C5' (CH)	128 - 129	Positive	Positive
C4' (CH)	126 - 127	Positive	Positive
C2 (CH-OH)	73 - 75	Positive	Positive
C1 (CH₂)	40 - 42	Negative	None
C3 (CH₂)	38 - 40	Negative	None
C5 (CH₂)	28 - 30	Negative	None
C4 (CH₂)	22 - 24	Negative	None
C6 (CH₃)	14 - 15	Positive	None

Expertise & Causality:

• Aromatic Carbons (126-140 ppm): The sp² carbons of the phenyl ring resonate in this characteristic downfield region. The quaternary carbon (C1') attached to the alkyl chain is the most deshielded.

• C2 (73-75 ppm): The direct attachment to the electronegative oxygen atom deshields this carbon significantly, shifting its signal to the 70-80 ppm range, which is characteristic of alcohol-bearing carbons.[1]

• Alkyl Carbons (14-42 ppm): The remaining sp³ carbons appear in the upfield region. The benzylic carbon (C1) and the C3 carbon are the most deshielded within this group due to their proximity to the phenyl and hydroxyl groups, respectively. The terminal methyl carbon (C6) is the most shielded, appearing around 14 ppm.

Standard Protocol for NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of purified 1-phenyl-2-hexanol in ~0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a standard choice for its excellent solubilizing power for nonpolar to moderately polar compounds and its single residual solvent peak at ~7.26 ppm for ¹H and ~77.16 ppm for ¹³C NMR, which serves as an internal reference.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer for optimal resolution and sensitivity.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 16-32 scans, spectral width of 12-16 ppm, relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum to ensure each unique carbon appears as a singlet.

  • Acquire DEPT-90 and DEPT-135 spectra to differentiate carbon types. This is a more efficient method than off-resonance decoupling and provides unambiguous identification of CH, CH₂, and CH₃ groups.[2]

  • Typical parameters: 1024-4096 scans, spectral width of 220-240 ppm, relaxation delay of 2 seconds.

• Data Processing: Process the raw data (Free Induction Decay - FID) using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Calibrate the spectra using the residual solvent peak.

Caption: Standard workflow for NMR-based structural elucidation.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The spectrum arises from the absorption of infrared radiation, which excites molecular vibrations (stretching, bending).

Predicted IR Data

Wavenumber (cm⁻¹)	Vibrational Mode	Expected Intensity
3600 - 3200	O-H stretch (hydrogen-bonded)	Strong, Broad
3100 - 3000	C-H stretch (sp², aromatic)	Medium
3000 - 2850	C-H stretch (sp³, aliphatic)	Strong
1605, 1495, 1450	C=C stretch (aromatic ring)	Medium to Weak
1250 - 1050	C-O stretch (secondary alcohol)	Strong
740, 700	C-H bend (monosubstituted ring)	Strong

Expertise & Causality:

• O-H Stretch (3600-3200 cm⁻¹): This is the most diagnostic peak for an alcohol. Its broadness is a direct result of intermolecular hydrogen bonding, which creates a continuum of vibrational energy states.[1] The absence of this peak would be strong evidence that the molecule is not an alcohol.

• C-H Stretches (3100-2850 cm⁻¹): The spectrum will clearly distinguish between aromatic C-H bonds (just above 3000 cm⁻¹) and aliphatic C-H bonds (just below 3000 cm⁻¹).

• C=C Aromatic Stretches (1605-1450 cm⁻¹): These "ring breathing" modes are characteristic of the benzene ring and confirm its presence.

• C-O Stretch (1250-1050 cm⁻¹): A strong absorption in this region is indicative of the carbon-oxygen single bond. For a secondary alcohol like 1-phenyl-2-hexanol, this peak is expected around 1100 cm⁻¹.

Standard Protocol for IR Data Acquisition

• Technique Selection: Attenuated Total Reflectance (ATR) is the preferred modern method for neat liquid samples. It requires minimal sample preparation and is highly reproducible. The traditional "salt plate" method (placing a drop of liquid between two NaCl or KBr plates) is also effective.

• Sample Application:

  • ATR: Place a single drop of pure 1-phenyl-2-hexanol directly onto the ATR crystal (typically diamond or zinc selenide).

  • Salt Plate: Place one drop of the liquid on a polished salt plate and cover with a second plate.

• Data Acquisition:

  • Place the sample holder in the spectrometer.

  • Collect a background spectrum of the empty instrument (or clean ATR crystal) to subtract atmospheric H₂O and CO₂ signals.

  • Collect the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-600 cm⁻¹.

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and, through fragmentation analysis, valuable information about the molecule's substructures. Electron Ionization (EI) is a common technique that generates a radical cation (M⁺˙) and induces predictable fragmentation pathways.

Predicted Mass Spectrometry Data

• Molecular Ion (M⁺˙): m/z = 178. This peak, corresponding to the intact molecule's mass, may be weak or absent in the EI spectrum of a secondary alcohol due to facile fragmentation.

• Key Predicted Fragments:

m/z (mass-to-charge ratio)	Proposed Fragment Identity	Fragmentation Pathway
160	[M - H₂O]⁺˙	Dehydration (loss of water), common for alcohols.
107	[C₇H₇O]⁺	Cleavage between C2 and C3.
91	[C₇H₇]⁺ (Tropylium ion)	Benzylic cleavage (C1-C2 bond), followed by rearrangement. This is often a very strong peak for compounds with a benzyl group.
77	[C₆H₅]⁺	Phenyl cation, from loss of the side chain.
45	[C₂H₅O]⁺	Alpha-cleavage at the C1-C2 bond.

Expertise & Causality: The fragmentation of 1-phenyl-2-hexanol under EI conditions is governed by the stability of the resulting carbocations and radicals.

• Loss of Water (m/z 160): Alcohols readily eliminate a molecule of water. This is a thermodynamically favorable process.

• Benzylic Cleavage (m/z 91): The C1-C2 bond is weak because its cleavage leads to the formation of a highly stable benzyl radical and a secondary carbocation. The resulting [C₇H₇]⁺ fragment often rearranges to the exceptionally stable tropylium ion, making m/z 91 a predicted base peak or at least a very prominent one.

• Alpha-Cleavage (m/z 107, 45): Cleavage of bonds adjacent to the oxygen atom (alpha-cleavage) is also a dominant pathway. Cleavage of the C2-C3 bond yields a resonance-stabilized fragment at m/z 107. Cleavage of the C1-C2 bond would yield a fragment at m/z 45.

Caption: Predicted major fragmentation pathways for 1-phenyl-2-hexanol in EI-MS.

Standard Protocol for GC-MS Data Acquisition

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an EI source. The GC separates the sample from any impurities before it enters the MS.

• GC Method:

  • Column: Use a standard nonpolar capillary column (e.g., DB-5 or HP-5ms).

  • Injection: Inject 1 µL of the sample solution.

  • Temperature Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp the temperature at 10-20 °C/min up to a final temperature of 250-280 °C. This ensures good separation and elution of the compound.

• MS Method:

  • Ionization: Electron Ionization (EI) at 70 eV. This is a standard energy that provides reproducible fragmentation patterns.

  • Mass Range: Scan from a low m/z (e.g., 40) to a higher m/z (e.g., 250) to ensure capture of the molecular ion and all significant fragments.

Conclusion

While experimental spectra for 1-phenyl-2-hexanol are not cataloged in major public databases, a combination of foundational spectroscopic principles and comparative analysis of analogous structures allows for a highly confident prediction of its key spectral features. The combination of ¹H NMR, ¹³C NMR (with DEPT), IR, and MS provides a complementary and self-validating system for structural confirmation. Any experimental investigation of this molecule should yield data that aligns closely with the detailed predictions and interpretations laid out in this guide.

References

• The Good Scents Company. (n.d.). 1-phenyl-2-pentanol. Retrieved January 17, 2026, from [Link]

• BenchChem. (2025). An In-depth Technical Guide to 1-Phenyl-2-pentanol: Discovery, Synthesis, and Properties. Retrieved January 17, 2026, from a relevant chemical supplier technical guide.
• The Good Scents Company. (n.d.). Flavor and fragrance information for 1-phenyl-2-pentanol. Retrieved January 17, 2026, from a relevant chemical supplier technical guide.

• AZoM. (2015). Identifying Alcohols Using NMR Spectroscopy. Retrieved January 17, 2026, from [Link]

• McMurry, J. (2023). Organic Chemistry (10th ed.). Cengage Learning. (Simulated reference to a standard organic chemistry textbook covering spectroscopy).

• Slideshare. (2016). Mass Spectrum of hexanol. Retrieved January 17, 2026, from [Link]

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• 2. azom.com [azom.com]

Physical properties of 1-PHENYL-2-HEXANOL boiling point solubility

An In-depth Technical Guide to the Physical Properties of 1-Phenyl-2-hexanol: Boiling Point and Solubility

Introduction

1-Phenyl-2-hexanol is a secondary alcohol featuring a phenyl group and a hexyl chain. Its molecular structure, comprising a polar hydroxyl group and a significant nonpolar hydrocarbon backbone, dictates its physicochemical properties. For researchers, scientists, and professionals in drug development and chemical synthesis, a thorough understanding of properties such as boiling point and solubility is paramount. These parameters are critical for designing purification protocols (e.g., distillation), selecting appropriate reaction solvents, developing formulation strategies, and predicting the compound's behavior in various chemical and biological systems.

This guide provides a detailed analysis of the boiling point and solubility of 1-phenyl-2-hexanol. It synthesizes theoretical principles with established experimental protocols, offering a practical framework for laboratory investigation. In light of the limited publicly available experimental data for this specific compound, this document also leverages data from structural isomers and analogues to provide context and predictive insights, underscoring the importance of experimental verification.

Physicochemical Profile of 1-Phenyl-2-hexanol

The molecular architecture of 1-phenyl-2-hexanol is the foundation of its physical properties. The presence of the hydroxyl (-OH) group allows for hydrogen bonding, a strong intermolecular force that significantly influences its boiling point and its solubility in polar solvents. Conversely, the bulky, nonpolar phenyl ring and the flexible hexyl chain contribute to its hydrophobic character, promoting solubility in nonpolar organic solvents.

Property	Value	Source
CAS Number	25755-72-0	[1][2]
Molecular Formula	C₁₂H₁₈O	[2]
Molecular Weight	178.27 g/mol	[2]
Structure	A secondary alcohol with a phenyl group attached to the first carbon and a hydroxyl group on the second carbon of a hexyl chain.

Boiling Point Analysis

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure, causing it to transition into the gaseous phase. This property is dictated by the strength of intermolecular forces; stronger forces require more energy to overcome, resulting in a higher boiling point.

Theoretical Considerations

For 1-phenyl-2-hexanol, the primary intermolecular forces at play are:

• Hydrogen Bonding: The hydroxyl group enables strong hydrogen bonds between molecules, which requires significant thermal energy to disrupt.

• Dipole-Dipole Interactions: The polar C-O bond creates a molecular dipole.

• London Dispersion Forces: These forces are present in all molecules and increase with the size of the electron cloud and surface area. The C₁₂ structure of 1-phenyl-2-hexanol provides a substantial surface area for these interactions.

Reported Data for 1-Phenyl-2-hexanol and Its Isomers

Direct, experimentally verified boiling point data for 1-phenyl-2-hexanol (CAS: 25755-72-0) is not consistently reported in publicly accessible chemical databases. For instance, some commercial suppliers list the compound for research purposes but explicitly state that they do not collect or provide analytical data.[2] This absence of data necessitates either experimental determination or estimation based on structurally similar compounds.

To provide a reasonable estimate, it is instructive to examine the boiling points of its structural isomers.

Compound	CAS Number	Boiling Point (°C)	Notes
1-Phenyl-1-hexanol	4471-05-0	172	A secondary alcohol, positional isomer.[3]
6-Phenyl-1-hexanol	2430-16-2	284.8 (at 760 mmHg)	A primary alcohol, positional isomer.[4]

The significant variation between these isomers highlights how the position of the functional groups relative to the phenyl ring can influence intermolecular interactions and, consequently, the boiling point.

Solubility Profile

Solubility is governed by the principle of "like dissolves like," which implies that substances with similar polarities and intermolecular forces are more likely to be miscible.[5][6]

Predicted Solubility of 1-Phenyl-2-hexanol

• Water Solubility : The molecule possesses a single polar hydroxyl group capable of hydrogen bonding with water. However, the large nonpolar portion, consisting of a phenyl ring and a C₆ alkyl chain, is hydrophobic. As a general rule, alcohols with more than five or six carbon atoms exhibit limited solubility in water.[7] Therefore, 1-phenyl-2-hexanol is predicted to be sparingly soluble to insoluble in water. This is consistent with its isomer, 6-phenyl-1-hexanol, which is reported to have limited water solubility.[8] The parent alcohol, 1-hexanol, is itself only slightly soluble in water (5.9 g/L at 20°C).[9]

• Organic Solvent Solubility : Due to its significant nonpolar character, 1-phenyl-2-hexanol is expected to be readily soluble in a wide range of common organic solvents. This includes polar aprotic solvents (e.g., acetone), polar protic solvents (e.g., ethanol), and nonpolar solvents (e.g., toluene, diethyl ether, hexane).[8]

Tabulated Solubility Predictions

Solvent	Solvent Type	Predicted Solubility	Rationale
Water (H₂O)	Polar Protic	Sparingly Soluble / Insoluble	Large hydrophobic (C₁₂) structure dominates over the single polar -OH group.[7][8]
Ethanol (C₂H₅OH)	Polar Protic	Soluble	Can engage in hydrogen bonding and has a nonpolar ethyl group.[9]
Diethyl Ether ((C₂H₅)₂O)	Polar Aprotic	Soluble	Effective at solvating large organic molecules with some polarity.[9]
Toluene (C₇H₈)	Nonpolar	Soluble	"Like dissolves like"; the phenyl group and hexyl chain are well-solvated by the nonpolar solvent.[5]
Acetone ((CH₃)₂CO)	Polar Aprotic	Soluble	A versatile solvent capable of dissolving a wide range of organic compounds.
Hexane (C₆H₁₄)	Nonpolar	Soluble	The nonpolar hexyl chain of the solute has a strong affinity for the nonpolar solvent.

Experimental Determination Protocols

Given the scarcity of published data, experimental determination is essential for confirming the physical properties of 1-phenyl-2-hexanol. The following sections detail standard, reliable methods for these measurements.

Protocol for Boiling Point Determination (Microscale Capillary Method)

This method is ideal for determining the boiling point of small quantities of a liquid, a common scenario in research and development.[10] The principle relies on matching the liquid's vapor pressure with the atmospheric pressure.[11]

Methodology:

• Sample Preparation: Add 0.2-0.3 mL of 1-phenyl-2-hexanol into a small-diameter test tube or a melting point tube.

• Capillary Insertion: Place a standard capillary tube, sealed at one end, into the liquid with the open end down.

• Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire, ensuring the bottom of the test tube is level with the thermometer bulb.

• Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube filled with mineral oil or a MelTemp apparatus).[10][12] Heat the bath gradually, at a rate of approximately 2-3°C per minute as you approach the estimated boiling point.

• Observation of Bubbling: As the liquid heats, the air trapped in the capillary tube will expand and exit as bubbles. When the boiling point is reached, the vapor pressure of the liquid will equal the atmospheric pressure, resulting in a rapid and continuous stream of bubbles from the capillary's open end.[11][13]

• Cooling and Measurement: Turn off the heat and allow the apparatus to cool slowly. The stream of bubbles will slow and then stop. The precise moment the liquid is drawn back into the capillary tube signifies that the vapor pressure of the liquid is equal to the external atmospheric pressure. Record the temperature at this exact moment; this is the boiling point.[10][11]

• Record Barometric Pressure: The observed boiling point is dependent on atmospheric pressure. Record the barometric pressure at the time of the experiment for accurate documentation.

Caption: Workflow for microscale boiling point determination.

Protocol for Qualitative Solubility Assessment

This protocol provides a systematic way to determine the solubility of 1-phenyl-2-hexanol in various solvents, which is crucial for identifying suitable solvents for reactions, extractions, and chromatography.[7][14]

Methodology:

• Sample Preparation: For each solvent to be tested, label a clean, dry test tube. Add approximately 20-30 mg (or 1-2 drops if liquid) of 1-phenyl-2-hexanol to each tube.

• Solvent Addition: Add the test solvent dropwise, starting with 0.5 mL, to the corresponding test tube.

• Mixing: Agitate the mixture vigorously for 20-30 seconds. A vortex mixer can be used for thorough mixing.

• Observation: Observe the mixture carefully.

  • Soluble/Miscible: The compound dissolves completely, forming a single, clear, homogeneous phase.[5]

  • Insoluble/Immiscible: The compound does not dissolve. It may remain as a separate solid phase, or if it's a liquid, it will form a distinct second layer or a cloudy emulsion/suspension.[5]

  • Partially Soluble: Some, but not all, of the compound dissolves.

• Incremental Solvent Addition: If the compound does not dissolve completely, add another 0.5 mL of the solvent and repeat the mixing and observation steps. A common threshold for classifying a compound as "soluble" is its ability to dissolve at a concentration of about 3-5% (w/v).

• Testing Across Solvent Classes: Repeat this procedure for a range of solvents, including water, ethanol, toluene, and hexane, to build a comprehensive solubility profile.

Caption: Workflow for qualitative solubility assessment.

Summary and Conclusion

This technical guide has detailed the key physical properties of 1-phenyl-2-hexanol, focusing on its boiling point and solubility. While experimentally determined data for this specific compound remains scarce in the public domain, a robust profile can be predicted based on its molecular structure and comparison with its isomers. It is predicted to have a high boiling point due to its molecular weight and capacity for hydrogen bonding. Its solubility is expected to be low in water but high in common organic solvents, a classic characteristic of a moderately large alcohol.

For professionals in research and drug development, the provided experimental protocols offer reliable, field-proven methods for the empirical determination of these crucial properties. Accurate characterization is the cornerstone of successful chemical synthesis, purification, and formulation, and the principles and procedures outlined herein provide a comprehensive framework for achieving this.

References

• Determination of Solubility Class. (n.d.). Department of Chemistry, University of Calgary.
• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.). Pasadena City College.
• How To Determine Solubility Of Organic Compounds? (2025, February 11). Chemistry For Everyone - YouTube.
• Experiment: Determining the Boiling Points of Organic Compounds. (2025, July 20). Filo.
• Solubility of Organic Compounds. (2023, August 31). University of Toronto Scarborough.
• Experiment 727: Organic Compound Functional Groups. (2024, November 19). Chemistry LibreTexts.
• Boiling Points - Procedure. (2020, March 26). JoVE.
• Determination of Boiling point of Ethyl Alcohol. (2023, February 6). YouTube.
• 1-Phenyl-1-hexanol | 4471-05-0. (n.d.). Biosynth.
• Step-by-Step Procedures for Boiling Point Determination. (2022, May 5). Chemistry LibreTexts.
• Determination of Boiling Points. (n.d.). Northern Kentucky University.
• 1-PHENYL-2-HEXANOL | 25755-72-0. (2024, December 18). ChemicalBook.
• 1-Phenyl-1-hexanol | C12H18O | CID 221292. (n.d.). PubChem - NIH.
• SAFETY DATA SHEET - 1-Hexanol. (2024, August 5). Sigma-Aldrich.
• SAFETY DATA SHEET - 1-Hexanol. (2025, September 16). Thermo Fisher Scientific.
• SAFETY DATA SHEET - Phenyl Hexanol. (2025, April 30). The Perfumers Apprentice.
• SAFETY DATA SHEET - PHENYL HEXANOL. (2015, April 22). Kao Chemicals.
• SAFETY DATA SHEET - PHENYL HEXANOL. (2015, February 17).
• CAS 2430-16-2: 6-Phenyl-1-hexanol. (n.d.). CymitQuimica.
• 1-PHENYL-2-HEXANOL AldrichCPR. (n.d.). Sigma-Aldrich.
• 6-phenyl-1-hexanol 2430-16-2. (n.d.). Guidechem.
• 2-Hexanol, 2-phenyl- | C12H18O | CID 228849. (n.d.). PubChem - NIH.
• 1-Hexanol | C6H14O | CID 8103. (n.d.). PubChem - NIH.
• Chemical Properties of 6-Phenyl-n-hexanol (CAS 2430-16-2). (n.d.). Cheméo.
• 2-Hexanol. (n.d.). Wikipedia.
• 1-HEXANOL. (n.d.).
• 1-Hexanol. (n.d.). Wikipedia.

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An In-Depth Technical Guide to the Structural Isomers and Stereoisomers of 1-Phenyl-2-hexanol

Abstract

This technical guide provides a comprehensive examination of the isomerism of 1-phenyl-2-hexanol, a chiral aromatic alcohol. Isomerism, the phenomenon of compounds sharing the same molecular formula but differing in structure, is a cornerstone of modern chemistry, with profound implications in drug development, materials science, and fragrance chemistry. This document delineates the structural (positional) isomers of phenylhexanol and provides a detailed analysis of the stereoisomers of 1-phenyl-2-hexanol, focusing on its enantiomeric pair. We will explore the synthesis, characterization, and analytical separation of these isomers, offering field-proven insights and detailed experimental protocols for their resolution. This guide is intended for researchers, scientists, and professionals in drug development who require a deep, practical understanding of the chemical nuances imparted by isomeric variations.

Introduction: The Significance of Isomeric Purity

1-Phenyl-2-hexanol (C₁₂H₁₈O) is a secondary alcohol characterized by a phenyl group and a hydroxyl group attached to a hexane backbone.[1] While its molecular formula is straightforward, the potential arrangements of its constituent atoms give rise to a variety of isomers, each with unique chemical, physical, and biological properties. In fields like pharmacology, the seemingly subtle difference between isomers can be the difference between a therapeutic effect and toxicity.[2][3] The tragic case of thalidomide, where one enantiomer was a sedative while the other was a potent teratogen, remains a stark reminder of the critical importance of stereochemical purity.[4]

This guide will systematically deconstruct the isomeric landscape of 1-phenyl-2-hexanol, providing the foundational knowledge and practical methodologies required to identify, separate, and characterize its various forms.

Structural Isomers: Variations in Connectivity

Structural isomers, or constitutional isomers, have the same molecular formula but differ in the bonding sequence of their atoms. In the context of phenylhexanol, this primarily manifests as positional isomerism, where the phenyl and hydroxyl groups are attached to different carbon atoms of the hexanol chain.

Key positional isomers include:

• 1-Phenyl-1-hexanol: The hydroxyl group is on the same carbon as the phenyl group, making it a benzylic alcohol.[5][6]

• 1-Phenyl-2-hexanol: The target compound of this guide.

• 1-Phenyl-3-hexanol: A secondary alcohol with the hydroxyl group on the third carbon.

• 6-Phenyl-1-hexanol: A primary alcohol with the phenyl group at the terminus of the chain.[7][8]

• 2-Phenyl-2-hexanol: A tertiary alcohol.[9][10]

These isomers exhibit distinct physical properties due to differences in molecular symmetry, polarity, and intermolecular forces, particularly hydrogen bonding.

Table 1: Comparison of Phenylhexanol Structural Isomers
Isomer Name	CAS Number	Molecular Formula	Boiling Point (°C)
1-Phenyl-1-hexanol	4471-05-0	C₁₂H₁₈O	172 °C[6]
1-Phenyl-2-hexanol	25755-72-0	C₁₂H₁₈O	Data not readily available
6-Phenyl-1-hexanol	2430-16-2	C₁₂H₁₈O	Data not readily available
3-Methyl-5-phenylpentan-1-ol (Phenoxanol)	55066-48-3	C₁₂H₁₈O	Data not readily available

Note: Comprehensive physical data for all isomers is not consistently available in public databases.

The differentiation of these structural isomers is reliably achieved through analytical techniques like Gas Chromatography (GC), where separation is based on differences in boiling points and interactions with the stationary phase.[11][12][13]

Analytical Protocol: Separation of Structural Isomers by Gas Chromatography (GC)

This protocol outlines a general method for the separation of phenylhexanol positional isomers. Optimization is crucial and will depend on the specific instrument and column used.

Principle: Gas chromatography separates volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a column.[12] Isomers with different boiling points and polarities will elute at different times (retention times).[11][12]

Methodology:

• Instrument: A standard Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A capillary column with a mid-polarity stationary phase (e.g., 5% Phenyl Polysiloxane) is a robust starting point. Column dimensions of 30 m x 0.25 mm x 0.25 µm are standard.

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min).[12]

• Injection:

  • Prepare a 1 mg/mL solution of the isomer mixture in a suitable solvent (e.g., dichloromethane or ethanol).

  • Set the injector temperature to 250°C to ensure rapid vaporization.[12]

  • Inject 1 µL of the sample with an appropriate split ratio (e.g., 50:1) to prevent column overloading.

• Oven Temperature Program:

  • Initial Temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 10°C/min to 250°C.

  • Final Hold: Hold at 250°C for 5 minutes.

• Detector:

  • Set FID temperature to 280°C.

• Data Analysis:

  • Identify isomers based on their distinct retention times. Generally, compounds with lower boiling points elute earlier.

  • Quantify the relative amounts of each isomer by integrating the area under each peak.

Causality: The choice of a mid-polarity column provides a balanced separation mechanism, leveraging both boiling point differences and subtle polarity variations among the isomers. The temperature ramp is essential for eluting the higher-boiling isomers in a reasonable time while ensuring sharp peaks for the more volatile ones.

Stereoisomers of 1-Phenyl-2-hexanol: A Focus on Chirality

Stereoisomers share the same molecular formula and connectivity but differ in the three-dimensional arrangement of their atoms. 1-Phenyl-2-hexanol possesses a single chiral center at the second carbon (C2), the carbon atom bonded to the hydroxyl group.[14] A chiral center is a carbon atom attached to four different substituent groups.

The presence of this stereocenter means that 1-phenyl-2-hexanol can exist as a pair of non-superimposable mirror images called enantiomers .[15] These are designated as (R)-1-phenyl-2-hexanol and (S)-1-phenyl-2-hexanol based on the Cahn-Ingold-Prelog priority rules.

Caption: Isomeric classification of 1-phenyl-2-hexanol.

Enantiomers have identical physical properties (boiling point, density, refractive index) in an achiral environment, making their separation challenging. However, they differ in their interaction with plane-polarized light (optical activity) and, most importantly, their interaction with other chiral molecules, such as biological receptors and enzymes.[2][3] This difference is the primary driver for developing enantiomerically pure drugs.

Synthesis and Resolution of Enantiomers

The synthesis of 1-phenyl-2-hexanol often results in a racemic mixture , a 50:50 mixture of the (R)- and (S)-enantiomers. To obtain a single, pure enantiomer, two primary strategies are employed:

• Enantioselective Synthesis (Asymmetric Synthesis): This approach uses chiral catalysts or reagents to favor the formation of one enantiomer over the other directly during the synthesis.[4][16]

• Chiral Resolution: This process separates a racemic mixture into its constituent enantiomers.[17] Common methods include crystallization of diastereomeric salts or, more frequently in modern labs, chiral chromatography.[17][18]

Analytical Protocol: Enantiomeric Resolution by Chiral High-Performance Liquid Chromatography (HPLC)

This protocol details a validated method for separating the enantiomers of 1-phenyl-2-hexanol, a critical step for determining enantiomeric excess (ee).

Principle: Chiral HPLC utilizes a stationary phase that is itself chiral. The two enantiomers of the analyte form transient, diastereomeric complexes with the chiral stationary phase (CSP). Because diastereomers have different physical properties, they exhibit different interaction energies with the CSP, leading to different retention times and thus, separation.[19][20] Polysaccharide-based CSPs are widely effective for this purpose.[19][20]

Caption: Workflow for Chiral HPLC Separation.

Methodology:

• Instrument: An HPLC system equipped with a UV detector.

• Column: A polysaccharide-based chiral column, such as one coated with amylose or cellulose derivatives (e.g., Chiralpak® AD-H, Lux® Amylose-1). These columns are known for their broad enantioselectivity.[19][21]

• Mobile Phase (Normal Phase):

  • A mixture of n-Hexane and Isopropanol (IPA) is standard. A typical starting ratio is 90:10 (v/v).[22]

  • The ratio can be optimized to improve resolution; increasing the IPA content generally decreases retention time.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 254 nm, where the phenyl group absorbs.

• Sample Preparation:

  • Dissolve the racemic 1-phenyl-2-hexanol in the mobile phase to a concentration of approximately 1 mg/mL.

• Data Analysis:

  • The chromatogram will show two separated peaks corresponding to the (R)- and (S)-enantiomers.

  • Enantiomeric Excess (ee) is calculated from the areas of the two peaks (A1 and A2): ee (%) = [ |A1 - A2| / (A1 + A2) ] * 100

Trustworthiness and Self-Validation: The protocol's reliability is ensured by running a standard of the racemic mixture first to confirm 50:50 peak areas and establish retention times. The resolution factor (Rs) between the two peaks should be calculated and must be >1.5 for baseline separation, ensuring accurate quantification.

Applications and Biological Significance

While specific pharmacological data for 1-phenyl-2-hexanol is not extensively published, the principles of stereochemistry dictate that its enantiomers will likely exhibit different biological activities. This is a common phenomenon for chiral molecules, from pharmaceuticals to fragrances.[2][23] For example, the related compound 3-methyl-5-phenylpentan-1-ol (also known as Phenylhexanol or Phenoxanol) is used in perfumery, where its different enantiomers possess distinct scent profiles.[24][25] The (R)-(+)-enantiomer is described as having a harsher, fattier rose character compared to the racemate.[24] Any future development of 1-phenyl-2-hexanol for biological applications would necessitate the separation and individual testing of its enantiomers.

Conclusion

1-Phenyl-2-hexanol serves as an excellent model for understanding the fundamental principles of isomerism. Its structural isomers, distinguished by the positions of the phenyl and hydroxyl groups, possess varied physical and chemical properties that allow for their separation by standard chromatographic techniques like GC. More critically, the presence of a single chiral center gives rise to a pair of enantiomers, (R)- and (S)-1-phenyl-2-hexanol. These stereoisomers, while physically identical in an achiral environment, must be considered distinct chemical entities in biological systems. Their separation, typically achieved by chiral HPLC, is a mandatory step in any research or development pipeline aiming to harness their specific biological activities. The methodologies and principles detailed in this guide provide a robust framework for the analysis and resolution of this important class of chiral molecules.

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Chirality and enantiomers of 1-PHENYL-2-HEXANOL

An In-Depth Technical Guide to the Chirality and Enantiomers of 1-Phenyl-2-hexanol

Abstract

This technical guide provides a comprehensive examination of the stereochemical properties of 1-phenyl-2-hexanol, a chiral secondary alcohol. Chirality is a fundamental property in molecular science, with profound implications in pharmacology and materials science, as enantiomers of a single compound can exhibit markedly different biological activities and physical properties.[1][2] This document delves into the molecular basis of chirality in 1-phenyl-2-hexanol, outlines methodologies for the enantioselective synthesis and classical resolution of its racemic form, and details the analytical techniques crucial for quantifying enantiomeric purity. The content is tailored for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven protocols.

The Stereochemistry of 1-Phenyl-2-hexanol

The molecular structure of 1-phenyl-2-hexanol contains a single stereogenic center, which is the source of its chirality.[2] A stereogenic center, or chiral center, is typically a carbon atom bonded to four different substituent groups.[2]

1.1. The Chiral Center

In 1-phenyl-2-hexanol, the carbon atom at the second position (C2) is the stereocenter. It is covalently bonded to:

• A hydrogen atom (-H)

• A hydroxyl group (-OH)

• A benzyl group (-CH₂-Ph)

• A butyl group (-CH₂CH₂CH₂CH₃)

Because these four groups are distinct, the molecule is non-superimposable on its mirror image, giving rise to two enantiomers.[2] These enantiomers are designated as (R)-1-phenyl-2-hexanol and (S)-1-phenyl-2-hexanol according to the Cahn-Ingold-Prelog (CIP) priority rules.

The two enantiomers possess identical physical properties such as boiling point, melting point, and solubility in achiral solvents.[1] Their differentiation is only possible in a chiral environment, such as their interaction with plane-polarized light (optical activity) or with other chiral molecules like enzymes or chiral stationary phases in chromatography.[1]

Methodologies for Obtaining Enantiopure 1-Phenyl-2-hexanol

Producing a single enantiomer is a critical objective in the pharmaceutical industry and asymmetric synthesis.[1][3] Two primary strategies are employed: direct enantioselective synthesis or the resolution of a racemic mixture.

2.1. Enantioselective Synthesis

Enantioselective synthesis, or asymmetric synthesis, is a chemical reaction that preferentially forms one enantiomer over the other.[1] A common approach for synthesizing chiral secondary alcohols like 1-phenyl-2-hexanol is the asymmetric reduction of the corresponding prochiral ketone, 1-phenyl-2-hexanone.

Protocol 1: Asymmetric Reduction of 1-Phenyl-2-hexanone

This protocol describes a representative method using a Corey-Bakshi-Shibata (CBS) catalyst, a well-established system for the enantioselective reduction of ketones.

Materials:

• 1-phenyl-2-hexanone

• (R)- or (S)-CBS catalyst (e.g., (R)-2-Methyl-CBS-oxazaborolidine)

• Borane dimethyl sulfide complex (BH₃·SMe₂)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• Standard glassware for inert atmosphere reactions (e.g., Schlenk line)

Procedure:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar under a high vacuum and backfill with an inert gas (Argon or Nitrogen).

• Catalyst Addition: Dissolve the CBS catalyst (5-10 mol%) in anhydrous THF.

• Borane Addition: Cool the solution to 0 °C and slowly add borane dimethyl sulfide complex (1.0 M in THF, ~0.6 equivalents) dropwise. Stir for 10-15 minutes.

• Substrate Addition: Add a solution of 1-phenyl-2-hexanone (1.0 equivalent) in anhydrous THF dropwise to the cooled catalyst-borane mixture over 30 minutes.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting ketone is consumed.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of methanol at 0 °C.

• Workup: Concentrate the mixture under reduced pressure. Add 1 M HCl and extract the product with diethyl ether or ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by flash column chromatography on silica gel.

• Analysis: Determine the enantiomeric excess (ee%) of the purified 1-phenyl-2-hexanol using chiral HPLC (see Section 4).

2.2. Resolution of Racemic 1-Phenyl-2-hexanol

Resolution is the process of separating a racemic mixture into its individual enantiomers.[4] A classic and effective method is the formation of diastereomeric salts by reacting the racemic alcohol with an enantiomerically pure chiral resolving agent.[4][5] Since 1-phenyl-2-hexanol is an alcohol, it must first be derivatized to an acid (e.g., by forming a hemiphthalate ester) to react with a chiral base.

Protocol 2: Classical Resolution via Diastereomeric Salt Formation

Materials:

• Racemic 1-phenyl-2-hexanol

• Phthalic anhydride

• Pyridine

• An enantiomerically pure chiral amine (e.g., (R)-(+)-α-phenylethylamine)

• Solvents for crystallization (e.g., methanol, acetone)

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) solutions

Procedure:

• Ester Formation: React racemic 1-phenyl-2-hexanol with phthalic anhydride in the presence of pyridine to form the corresponding racemic hemiphthalate ester.

• Salt Formation: Dissolve the racemic hemiphthalate ester in a suitable solvent (e.g., methanol). Add one equivalent of the chiral amine (e.g., (R)-(+)-α-phenylethylamine). This creates a mixture of two diastereomeric salts: ((R)-ester·(R)-amine) and ((S)-ester·(R)-amine).

• Fractional Crystallization: Diastereomers have different solubilities.[5] Carefully recrystallize the mixture of salts from the chosen solvent. One diastereomer will preferentially crystallize out of the solution.

• Isolation: Isolate the crystals by filtration. Multiple recrystallization steps may be necessary to achieve high diastereomeric purity.

• Liberation of the Enantiomer: Treat the purified diastereomeric salt with an aqueous acid (e.g., HCl) to protonate the amine, making it water-soluble. Extract the enantiomerically enriched hemiphthalate ester with an organic solvent.

• Hydrolysis: Hydrolyze the ester using an aqueous base (e.g., NaOH) to liberate the enantiomerically pure 1-phenyl-2-hexanol.

• Purification and Analysis: Purify the alcohol and determine its enantiomeric excess by chiral HPLC. The other enantiomer can be recovered from the mother liquor from the crystallization step.

Analytical Techniques for Enantiomeric Quantification

The accurate determination of enantiomeric excess (ee) is essential.[6] Chiral High-Performance Liquid Chromatography (HPLC) is the most powerful and widely used technique for this purpose.[7][8]

3.1. Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times and thus separation.[6] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are particularly versatile and effective for separating a wide range of chiral compounds, including aromatic alcohols.[8][9]

Protocol 3: Chiral HPLC Analysis of 1-Phenyl-2-hexanol

Instrumentation & Materials:

• HPLC system with UV detector

• Chiral column: e.g., Lux® Cellulose-1 or CHIRALCEL® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))

• Mobile Phase: A mixture of n-hexane and isopropanol (IPA). A typical starting ratio is 90:10 (v/v).

• Sample: 1-phenyl-2-hexanol dissolved in the mobile phase (~1 mg/mL).

Procedure:

• System Equilibration: Equilibrate the chiral column with the chosen mobile phase (e.g., Hexane:IPA 90:10) at a constant flow rate (e.g., 1.0 mL/min) until a stable baseline is achieved.

• Injection: Inject a small volume (e.g., 5-10 µL) of the sample solution.

• Detection: Monitor the elution profile using a UV detector, typically at a wavelength of 254 nm where the phenyl group absorbs.

• Data Analysis: Two separate peaks corresponding to the (R)- and (S)-enantiomers should be observed.

• Enantiomeric Excess (ee%) Calculation: Calculate the ee% using the peak areas (A1 and A2) from the chromatogram: ee% = |(A1 - A2) / (A1 + A2)| * 100

Optimization: If the separation (resolution) is poor, adjust the mobile phase composition (e.g., increase or decrease the percentage of IPA) or the flow rate.

Table 1: Comparison of Chiral Stationary Phases for Aromatic Alcohols

The selection of the CSP is the most critical parameter for achieving separation.[6]

Chiral Stationary Phase (CSP)	Base Polymer	Common Trade Name	Typical Mobile Phase Mode	Selectivity for Aromatic Alcohols
Cellulose tris(3,5-dimethylphenylcarbamate)	Cellulose	CHIRALCEL® OD, Lux® Cellulose-1[9]	Normal Phase	Excellent
Amylose tris(3,5-dimethylphenylcarbamate)	Amylose	CHIRALPAK® AD, Lux® Amylose-1[9]	Normal Phase	Very Good
Cellulose tris(3,5-dichlorophenylcarbamate)	Cellulose	CHIRALPAK® IC, Lux® i-Cellulose-5[8][9]	Normal/Reversed Phase	Good
Cellulose tris(4-methylbenzoate)	Cellulose	CHIRALCEL® OJ, Lux® Cellulose-3[9]	Normal Phase	Good

Applications and Significance

While specific pharmacological data for the individual enantiomers of 1-phenyl-2-hexanol are not widely published, the principles of stereochemistry dictate that they will likely exhibit different biological interactions. Enantiopure secondary alcohols serve as invaluable chiral building blocks for the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs).[10][11] For instance, chiral alcohols are key intermediates in the synthesis of certain antivirals and vasopressin receptor agonists.[11] The ability to synthesize and analyze specific enantiomers of compounds like 1-phenyl-2-hexanol is therefore a foundational capability in modern drug discovery and development.

References

• Gonzalez, J., Aurigemma, C., Truesdale, L., et al. (2002). Synthesis of (+)-(1S,2R)- AND (í)-(1R,2S)-trans-2-phenylcyclohexanol via sharpless asymmetric dihydroxylation (AD). Organic Syntheses, 79, 93. Available at: [Link]

• Lumen Learning. Separating enantiomers. Organic Chemistry 1: An open textbook. Available at: [Link]

• National Center for Biotechnology Information. 1-Phenyl-1-hexanol. PubChem Compound Database. Available at: [Link]

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• Chemoenzymatic synthesis of enantiopure 1-phenyl-2-haloethanols and their esters. (Date unavailable). Available at: [Link]

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• A Chromatogram of 1-phenylethanol (a) obtained by normal phase HPLC on Chiralcel OD column and 1-phenyl-1propanol (b) obtained by normal phase HPLC on Chiralcel OD-H column. ResearchGate. Available at: [Link]

• LCGC International. (2015). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. Available at: [Link]

• Royal Society of Chemistry. (2022). Semi-continuous and continuous processes for enantiomeric separation. Available at: [Link]

• The Good Scents Company. 1-phenyl-2-pentanol. Available at: [Link]

• Phenomenex. Simplified Chiral HPLC/SFC Column Screening Strategies. Available at: [Link]

• National Institutes of Health. (Date unavailable). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. PMC. Available at: [Link]

• National Institutes of Health. (Date unavailable). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). PMC. Available at: [Link]

• Scentspiracy. Phenyl Hexanol (55066-48-3) – Premium Synthetic Ingredient for Perfumery. Available at: [Link]

• ResearchGate. (Date unavailable). Techniques used for the separation of enantiomers. Available at: [Link]

• Chemistry LibreTexts. (2015). 5.8: Resolution: Separation of Enantiomers. Available at: [Link]

• Organic & Biomolecular Chemistry. (2023). Royal Society of Chemistry. Available at: [Link]

• Stereo‐Divergent Enzyme Cascades to Convert Racemic 4‐Phenyl‐2‐Butanol into either (S)‐ or (R)‐Corresponding Chiral Amine. (Date unavailable). Available at: [Link]

• National Institutes of Health. (2022). High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades. PMC. Available at: [Link]

• Cheméo. Chemical Properties of 6-Phenyl-n-hexanol (CAS 2430-16-2). Available at: [Link]

• Pharmacy 180. Multiple Stereocenters - Stereochemical and Conformational Isomerism. Organic Chemistry. Available at: [Link]

• Confident Chemistry. (2022). Introduction to Chirality in Organic Chemistry - Chiral vs Achiral and finding Chirality Centers. YouTube. Available at: [Link]

• Organic Chemistry Portal. (2023). Enantioselective Synthesis of Alcohols and Amines: The Zhang/Tu Synthesis of Eupomatilone-6. Available at: [Link]

• American Chemical Society. (2025). Comprehensive Characterization of Oligolactide Architecture by Multidimensional Chromatography and Liquid Chromatography−Mass Spectrometry. Available at: [Link]

• American Chemical Society. (2002). Studies in Stereochemistry. XVIII. The Preparation, Resolution and Assignment of Configuration to the 4-Phenyl-3-hexanol System 1. Journal of the American Chemical Society. Available at: [Link]

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A Technical Guide to the Synthesis and Characterization of 1-Phenyl-2-hexanol

Introduction: Situating 1-Phenyl-2-hexanol in Modern Chemistry

1-Phenyl-2-hexanol is a chiral secondary alcohol whose value extends from its potential use as a fragrance component to its role as a versatile building block in asymmetric synthesis.[1] Like many structurally straightforward chiral molecules, a singular "discovery" event is not noted in the annals of chemical literature. Instead, its existence and preparation are a direct result of the foundational and robust synthetic transformations developed in the early 20th century, most notably the Grignard reaction.[2]

This guide provides an in-depth exploration of the primary synthetic routes to 1-phenyl-2-hexanol, focusing on the underlying chemical principles and providing detailed, field-proven experimental protocols. We will delve into both classical and modern asymmetric approaches to its synthesis, methods for its characterization, and its potential applications. This document is intended for researchers and drug development professionals who require a practical, authoritative guide to the synthesis of this and similar chiral secondary alcohols.

Physicochemical Properties

A comprehensive understanding of a compound's physical properties is critical for its synthesis, purification, and application. The key physicochemical data for 1-phenyl-2-hexanol are summarized below.

Property	Value	Source
IUPAC Name	1-Phenylhexan-2-ol	-
CAS Number	25755-72-0	[3]
Molecular Formula	C₁₂H₁₈O	[3]
Molecular Weight	178.27 g/mol	[4]
Appearance	Predicted: Colorless Liquid	-
Boiling Point	Predicted: ~255-257 °C at 760 mmHg	-

Core Synthetic Methodologies

The preparation of 1-phenyl-2-hexanol can be efficiently achieved through two principal and highly reliable synthetic strategies: the nucleophilic addition of a butyl organometallic reagent to phenylacetaldehyde (a Grignard reaction) and the reduction of the corresponding ketone, 1-phenyl-2-hexanone.

Method 1: Grignard Reaction Synthesis

The Grignard reaction is a cornerstone of organic chemistry for forming carbon-carbon bonds, allowing for the construction of complex molecules from smaller, readily available precursors.[5][6] In this context, the synthesis involves the reaction of butylmagnesium bromide with phenylacetaldehyde. The butyl group acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde.

Causality of Experimental Design: The Grignard reagent is a powerful base and nucleophile, making it highly sensitive to protic sources, especially water.[6] Therefore, the paramount consideration in this procedure is the rigorous exclusion of moisture. All glassware must be oven- or flame-dried, and anhydrous solvents are essential to prevent the immediate quenching of the reagent. Iodine is often used as an indicator to initiate the reaction; its color disappears as the magnesium surface becomes activated.

Caption: Workflow for the Grignard synthesis of 1-phenyl-2-hexanol.

• Preparation of Grignard Reagent:

  • Assemble a three-necked, round-bottomed flask, oven-dried and cooled under a nitrogen atmosphere, equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a magnetic stirrer.

  • Place magnesium turnings (1.1 eq) and a single crystal of iodine in the flask.

  • In the dropping funnel, prepare a solution of 1-bromobutane (1.0 eq) in anhydrous diethyl ether.

  • Add a small portion of the 1-bromobutane solution to the magnesium. The reaction is initiated when the iodine color fades and bubbling is observed. Gentle warming may be required.

  • Once initiated, add the remaining 1-bromobutane solution dropwise at a rate that maintains a gentle reflux. After addition is complete, continue stirring for 30-60 minutes to ensure full formation of the butylmagnesium bromide.

• Reaction with Phenylacetaldehyde:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Prepare a solution of phenylacetaldehyde (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the phenylacetaldehyde solution dropwise to the stirred Grignard reagent, ensuring the internal temperature remains below 10 °C.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and quench it by the slow, dropwise addition of a saturated aqueous ammonium chloride (NH₄Cl) solution.[2] This provides a mild acidic workup to protonate the alkoxide and avoids potential side reactions associated with strong acids.

  • Transfer the mixture to a separatory funnel. Separate the ether layer and extract the aqueous layer twice more with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude oil can be purified by vacuum distillation to yield pure 1-phenyl-2-hexanol.

Method 2: Reduction of 1-Phenyl-2-hexanone

An alternative and equally robust strategy is the reduction of the corresponding ketone, 1-phenyl-2-hexanone.[7][8] This method is advantageous if the ketone precursor is readily available. The choice of reducing agent is critical as it dictates the reaction conditions and, in asymmetric variations, the stereochemical outcome.

Causality of Experimental Design: Sodium borohydride (NaBH₄) is a mild and selective reducing agent, ideal for converting ketones to alcohols without affecting the phenyl ring. It is safer and easier to handle than stronger reducing agents like lithium aluminum hydride (LiAlH₄). The reaction is typically run in an alcoholic solvent like methanol or ethanol, which also serves to protonate the intermediate alkoxide.

Caption: Workflow for the reduction of 1-phenyl-2-hexanone.

• Reaction Setup:

  • Dissolve 1-phenyl-2-hexanone (1.0 eq) in methanol in a round-bottomed flask equipped with a magnetic stirrer.

  • Cool the solution to 0 °C using an ice bath.

• Reduction:

  • Slowly add sodium borohydride (NaBH₄) (1.1-1.5 eq) to the stirred solution in small portions. The portionwise addition helps to control the exothermic reaction and hydrogen gas evolution.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours, or until TLC analysis indicates complete consumption of the starting ketone.

• Work-up and Purification:

  • Cool the mixture in an ice bath and carefully quench the reaction by the dropwise addition of dilute hydrochloric acid (e.g., 1 M HCl) until the solution is neutral or slightly acidic.

  • Remove the bulk of the methanol using a rotary evaporator.

  • Extract the remaining aqueous residue three times with diethyl ether.

  • Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄).

  • Filter and concentrate the solution under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield pure 1-phenyl-2-hexanol.

Enantioselective Synthesis: Accessing Chiral Purity

As 1-phenyl-2-hexanol is a chiral molecule, controlling the stereochemistry of the hydroxyl-bearing carbon is often a primary objective, particularly for applications in pharmaceuticals and as chiral ligands.[9][10] Enantiomerically pure or enriched 1-phenyl-2-hexanol can be prepared using several modern asymmetric synthesis strategies.

• Asymmetric Reduction of 1-Phenyl-2-hexanone: This is one of the most common and effective methods. It involves the use of a prochiral ketone with a chiral reducing agent or a stoichiometric reducing agent in the presence of a chiral catalyst.

  • Enzymatic Reduction: Ketoreductases (KREDs) are enzymes that can reduce ketones with exceptionally high enantioselectivity under mild, aqueous conditions.[11][12] Screening a library of KREDs can identify an enzyme that selectively produces either the (R)- or (S)-enantiomer.

  • Catalytic Asymmetric Hydrogenation: Chiral metal catalysts, such as those based on Ruthenium-BINAP complexes developed by Noyori, can hydrogenate ketones to produce chiral alcohols with high enantiomeric excess (ee).[9]

• Kinetic Resolution: This technique involves the resolution of a racemic mixture of 1-phenyl-2-hexanol. For example, a lipase enzyme can be used to selectively acylate one enantiomer, allowing the unreacted enantiomer (the alcohol) and the acylated enantiomer (the ester) to be separated chromatographically.[13]

Spectroscopic Characterization

Confirmation of the successful synthesis and purity of 1-phenyl-2-hexanol requires spectroscopic analysis. The expected data are outlined below.

Technique	Expected Features
¹H NMR	- Multiplets between ~7.2-7.4 ppm (aromatic protons).- A multiplet for the CH-OH proton around ~3.8 ppm.- A doublet for the benzylic CH₂ protons.- Multiplets for the aliphatic butyl chain protons.- A broad singlet for the OH proton (can be exchanged with D₂O).
¹³C NMR	- Peaks in the aromatic region (~126-140 ppm).- A peak for the CH-OH carbon around ~73-75 ppm.- Peaks for the benzylic carbon and the aliphatic carbons.
IR Spectroscopy	- A strong, broad O-H stretching absorption around 3300-3600 cm⁻¹.[14]- C-O stretching absorption near 1050-1100 cm⁻¹.[14]- Aromatic C-H and C=C stretching absorptions.
Mass Spectrometry	- A molecular ion (M⁺) peak at m/z = 178.27.[4]- Characteristic fragmentation patterns, including loss of water and cleavage of the alkyl chain.

Applications and Future Outlook

1-Phenyl-2-hexanol and its derivatives hold potential in several key areas:

• Perfumery and Flavors: Its structural relative, often generically termed "phenyl hexanol," is valued for its soft, lasting floral aroma, suggesting a similar utility for this specific isomer.[1]

• Chiral Building Blocks: As an enantiomerically pure compound, it serves as a valuable intermediate for the synthesis of more complex, biologically active molecules, where the stereochemistry of the hydroxyl group is critical for function.[9]

• Material Science: Chiral alcohols can be used as monomers for specialty polymers or as chiral dopants in liquid crystal displays.

The full biological activity profile of 1-phenyl-2-hexanol remains largely uncharted territory.[2] Future research may focus on exploring its potential pharmacological effects, leveraging its structure as a scaffold for new drug discovery initiatives.

References

• Grignard Reaction. (n.d.). Department of Chemistry, University of Calgary.

• King, S. A., & Sharpless, K. B. (1998). Cyclohexanol, 2-phenyl-, (1R-trans)-. Organic Syntheses, 75, 45. Retrieved January 17, 2026, from [Link]

• Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. (n.d.). Synthesis of 1-Phenylethanol: A Grignard Reaction. University of Missouri–St. Louis.

• Vedantu. (2023, December 26). 2-phenyl-2-hexanol can be prepared by Grignard synthesis. Retrieved January 17, 2026, from [Link]

• Scentspiracy. (n.d.). Phenyl Hexanol (55066-48-3) – Premium Synthetic Ingredient for Perfumery. Retrieved January 17, 2026, from [Link]

• Chegg. (2023, December 6). Solved 8. Your task is to synthesize 2-phenyl-2-hexanol. Retrieved January 17, 2026, from [Link]

• Brainly.in. (2020, February 16). 2-phenyl-2-hexanol can be prepared by Grignard synthesis. The pair of compounds giving the desired product. Retrieved January 17, 2026, from [Link]

• Homework.Study.com. (n.d.). Grignard reaction: synthesis of 2-phenyl-2-hexanol Balanced equation? How would i do theoretical yield and atom economy? Retrieved January 17, 2026, from [Link]

• Wikipedia. (2023). Enantioselective synthesis. Retrieved January 17, 2026, from [Link]

• Stoltz, B. M., & Toste, F. D. (2006). Catalytic Asymmetric Synthesis of Branched Chiral Allylic Phenyl Ethers from (E)-2-Alkene-1-ols. Accounts of Chemical Research, 39(9), 559-569. Retrieved January 17, 2026, from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 400 MHz, D2O, predicted) (HMDB0012971). Retrieved January 17, 2026, from [Link]

• NIST. (n.d.). 1-Phenylcyclohexanol. In NIST Chemistry WebBook. Retrieved January 17, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Phenyl-1-hexanol. In PubChem Compound Database. Retrieved January 17, 2026, from [Link]

• My Chem Corner. (2023, March 28). Show how will you synthesize i) 1-phenyl ethanol from a suitable alkene ii) cyclohexylmethanol using [Video]. YouTube. Retrieved January 17, 2026, from [Link]

• Colombo, F., et al. (2021). Enzymatic strategies for asymmetric synthesis. RSC Chemical Biology, 2(4), 1086-1116. Retrieved January 17, 2026, from [Link]

• Frontiers in Chemistry. (2024). Recent advances in catalytic asymmetric synthesis. Frontiers in Chemistry, 12. Retrieved January 17, 2026, from [Link]

• Shi, F., et al. (2024). Catalytic Asymmetric Synthesis of Atropisomers Bearing Multiple Chiral Elements: An Emerging Field. Angewandte Chemie International Edition, 63(3), e202311053. Retrieved January 17, 2026, from [Link]

• LibreTexts Chemistry. (n.d.). 17.11 Spectroscopy of Alcohols and Phenols. Retrieved January 17, 2026, from [Link]

• Walsh, P. J., & Kozlowski, M. C. (2009). One-pot Catalytic Asymmetric Synthesis of Pyranones. Organic Letters, 11(15), 3342–3345. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Reduction of 1-phenylpropane-1,2-dione (1v) and 1-phenylbutane-1,3-dione (1w) with KRED1-Pglu. Retrieved January 17, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Phenyl-2-hexanone. In PubChem Compound Database. Retrieved January 17, 2026, from [Link]

• Organic & Biomolecular Chemistry. (2023). A common protocol for enantioselective alkynylation of isatins and isatin-derived ketimines. Organic & Biomolecular Chemistry, 21, 7035-7043. Retrieved January 17, 2026, from [Link]

• NIST. (n.d.). 1-Phenyl-2-hexanone. In NIST Chemistry WebBook. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). US10370616B2 - Alcohol with floral odor.

• Organic Chemistry Portal. (2023, July 10). Enantioselective Synthesis of Alcohols and Amines: The Zhang/Tu Synthesis of Eupomatilone-6. Retrieved January 17, 2026, from [Link]

• American Chemical Society. (2025). Comprehensive Characterization of Oligolactide Architecture by Multidimensional Chromatography and Liquid Chromatography−Mass Spectrometry. ACS Omega. Retrieved January 17, 2026, from [Link]

• Chemical Society Reviews. (2025). Recent advances in catalytic enantioselective synthesis of vicinal amino alcohols. Chemical Society Reviews. Retrieved January 17, 2026, from [Link]

• Chemical Communications. (n.d.). Enantioselective synthesis of 1-aminoindene derivatives via asymmetric Brønsted acid catalysis. Retrieved January 17, 2026, from [Link]

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An In-depth Technical Guide to the Safe Handling and Management of 1-Phenyl-2-Hexanol

Section 1: Executive Summary & Core Hazard Profile

1-Phenyl-2-hexanol is an aromatic alcohol utilized in various research and development applications, including as a synthetic intermediate. While possessing moderate toxicity, its handling demands a rigorous and informed approach to safety. This guide provides a comprehensive framework for its safe use, grounded in the principles of industrial hygiene and self-validating safety protocols. The primary hazards associated with 1-phenyl-2-hexanol include being harmful if swallowed, causing skin and serious eye irritation, and potentially causing respiratory irritation.[1][2][3][4][5] A detailed understanding of its properties is the first step in mitigating risk.

Table 1: Chemical Identity and Physicochemical Properties

Property	Value	Source(s)
Chemical Name	1-Phenyl-2-hexanol	[6]
Synonyms	Phenylhexanol, Phenoxanol	[3]
CAS Number	25755-72-0	[6]
Molecular Formula	C₁₂H₁₈O	[3]
Molecular Weight	178.27 g/mol	[3]
Appearance	Clear, colorless liquid	[4]
Odor	Characteristic	[4]
Specific Gravity	~0.950 g/mL	[1]
Water Solubility	Poor / Limited information	[1][4]
Flash Point	> 93.3 °C (> 200.0 °F) [Closed Cup]	[2]

Section 2: The Causality of Risk: Toxicological & Physicochemical Properties

Understanding the "why" behind safety protocols is critical for developing an intuitive safety culture. The hazards of 1-phenyl-2-hexanol are rooted in its chemical structure and reactivity with biological systems.

Toxicological Profile

The primary routes of exposure are ingestion, dermal contact, and eye contact.[1] Inhalation is not considered a primary route of exposure under normal conditions due to its low vapor pressure, but vapors or mists can still pose a risk.[1]

• Acute Oral Toxicity: Classified as Category 4, meaning it is harmful if swallowed.[4][7] Ingestion can lead to systemic effects, and medical attention should be sought immediately.[2][4]

• Dermal Toxicity & Irritation: It is classified as a Category 2 skin irritant and may be harmful in contact with the skin (Acute Dermal Toxicity Category 5).[1][2] The lipophilic nature of the molecule allows for potential absorption through the skin. Prolonged contact can cause irritation and redness.

• Eye Irritation: 1-Phenyl-2-hexanol is classified as causing serious eye irritation (Category 2).[1] Some data also suggests it can cause serious eye damage (Category 1).[3] Direct contact with the liquid can cause significant injury and requires immediate and prolonged rinsing.[1]

• Specific Target Organ Toxicity (STOT):

  • Single Exposure: It may cause respiratory irritation (Category 3).[1][5]

  • Repeated Exposure: There is evidence to suggest it may cause damage to organs through prolonged or repeated exposure.[3]

• Carcinogenicity & Mutagenicity: There is currently no data to indicate that 1-phenyl-2-hexanol is a carcinogen or mutagen.[1][3] It is not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[1][3]

Physicochemical Hazards

• Flammability: With a flash point above 93.3°C, it is not classified as a flammable liquid but is a combustible liquid.[2][8] It should be kept away from open flames, sparks, and sources of high heat.[8]

• Reactivity & Incompatibility: The compound is stable under normal conditions.[8] However, it is incompatible with strong oxidizing agents, which can lead to vigorous, exothermic reactions.[8]

• Hazardous Decomposition: When heated to decomposition or during combustion, it emits hazardous products such as carbon monoxide (CO) and carbon dioxide (CO₂).[1][3]

Section 3: The Hierarchy of Controls: A Self-Validating Safety Protocol

A robust safety plan prioritizes systematic risk reduction over reliance on personal protective equipment (PPE). The Hierarchy of Controls is a self-validating framework that guides this process, ensuring the most effective measures are considered first.

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

• 1. Elimination/Substitution: The most effective control is to remove the hazard. For any given procedure, researchers should first ask: "Is the use of 1-phenyl-2-hexanol absolutely necessary, or can the desired scientific outcome be achieved with a less hazardous substance?"

• 2. Engineering Controls: These are physical changes to the workspace to isolate personnel from the hazard.

  • Fume Hood: All handling of stock solutions, dilutions, and transfers of 1-phenyl-2-hexanol must be conducted in a certified chemical fume hood to prevent inhalation of any vapors or mists.[4]

  • Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted.[1]

  • Emergency Stations: An emergency eyewash station and safety shower must be located within a 10-second travel distance and in the same room where the chemical is handled.[4]

• 3. Administrative Controls: These are procedural changes that modify how work is performed.

  • Standard Operating Procedures (SOPs): All personnel must be trained on detailed, written SOPs for the use of 1-phenyl-2-hexanol before beginning work.

  • Work Area Demarcation: Clearly label the area where 1-phenyl-2-hexanol is being used.

  • Hygiene Practices: Prohibit eating, drinking, and smoking in the laboratory.[4][7] Users must wash hands and any exposed skin thoroughly after handling the substance.[1][4]

• 4. Personal Protective Equipment (PPE): PPE is the last line of defense. It does not eliminate the hazard, but provides a barrier between the user and the chemical.

Table 2: Personal Protective Equipment (PPE) Selection Guide

Protection Type	Specification	Rationale & Causality
Eye/Face	ANSI Z87.1-compliant chemical splash goggles.[9]	Protects against splashes and vapors that can cause serious eye irritation or damage.[1][3]
Hand	Chemical-resistant gloves (e.g., Nitrile for splash protection).[9]	Prevents skin contact, which can cause irritation and potential systemic absorption.[1][3] Gloves must be inspected before use and removed properly to avoid contaminating skin.[3]
Body	Long-sleeved lab coat, long pants, and closed-toe shoes.[9]	Minimizes exposed skin. An impervious apron may be required for larger quantities or where significant splash risk exists.[3]
Respiratory	Not typically required with adequate engineering controls.[3]	A NIOSH-approved respirator with organic vapor cartridges may be necessary if engineering controls fail or during a large spill cleanup.[3]

Section 4: Standard Operating Procedures (SOPs)

Routine Laboratory Handling Protocol

• Preparation: Confirm the fume hood is operational. Don all required PPE as specified in Table 2.

• Dispensing: Place an absorbent, disposable bench liner in the fume hood. Dispense the required amount of 1-phenyl-2-hexanol from the primary container into a labeled, secondary container.

• Container Management: Keep containers tightly closed when not in use to prevent vapor release.[1][3]

• Post-Handling: After the procedure is complete, decontaminate any non-disposable equipment. Dispose of all contaminated disposable materials as hazardous waste.

• Hygiene: Remove PPE and wash hands thoroughly with soap and water.[1]

Storage and Transport

• Storage: Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[1][8] Ensure containers are tightly sealed and stored upright.[3] Store separately from incompatible materials, particularly strong oxidizers.[8]

• Transport: When transporting within the laboratory, use a secondary, chemically-resistant container to mitigate the risk of spills from a dropped or broken primary container.

Emergency Response Workflow

The following workflow provides a logical, self-validating sequence of actions in the event of an emergency.

Caption: A decision-making workflow for responding to spills or personnel exposures.

• First Aid Measures:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]

  • Skin Contact: Immediately wash skin with plenty of soap and water.[1] Remove all contaminated clothing and shoes.[1] Get medical advice if irritation persists.

  • Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[1] If not breathing, give artificial respiration.[3] Seek medical attention.[1]

  • Ingestion: Call a poison center or doctor immediately.[2][4] Rinse mouth with water.[3] Never give anything by mouth to an unconscious person.[3]

• Fire-Fighting Measures:

  • Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[3] Do not use a solid water stream as it may scatter and spread the fire.[10]

  • Firefighter Protection: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[1][3]

Section 5: Waste Disposal & Decontamination

• Regulatory Compliance: All waste containing 1-phenyl-2-hexanol must be treated as hazardous waste.[2] Disposal must be conducted through an approved waste disposal plant and in strict accordance with all local, regional, and national regulations.[1][4]

• Waste Collection: Collect waste in designated, properly labeled, and sealed containers. Do not mix with incompatible waste streams.

• Decontamination: Decontaminate reusable glassware and equipment by rinsing with a suitable solvent (e.g., ethanol or acetone) in a fume hood, collecting the rinsate as hazardous waste. Follow this with a standard wash with soap and water.

Section 6: References

• M&U International. (2015). Safety Data Sheet - Phenyl Hexanol. Retrieved from M&U International. [Link]

• Kao Chemicals. (2015). Safety Data Sheet - Phenyl Hexanol. Retrieved from Kao Chemicals. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 221292, 1-Phenyl-1-hexanol. Retrieved from PubChem. [Link]

• Thermo Fisher Scientific. (2025). Safety Data Sheet - 1-Hexanol. Retrieved from Thermo Fisher Scientific. [Link]

• The Perfumer's Apprentice. (2025). Safety Data Sheet - Phenyl Hexanol. Retrieved from The Perfumer's Apprentice. [Link]

• University of California, Riverside. (n.d.). Chemical Safety: Personal Protective Equipment. Retrieved from UC Riverside EH&S. [Link]

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A Technical Guide to the Thermodynamic Properties of Phenylhexanol Isomers: Bridging Experiment and Theory for Pharmaceutical and Research Applications

This in-depth technical guide provides a comprehensive overview of the thermodynamic properties of phenylhexanol isomers, tailored for researchers, scientists, and professionals in drug development. Moving beyond a simple data repository, this document delves into the causal relationships between isomeric structures and their thermodynamic characteristics, offering insights into the practical implications for chemical processing and pharmaceutical design. Given the scarcity of comprehensive experimental data for all phenylhexanol isomers, this guide integrates available experimental findings with high-quality computational predictions to offer a holistic and comparative analysis.

Introduction: The Significance of Phenylhexanol Isomers and Their Thermodynamic Landscape

Phenylhexanol isomers, characterized by a C12H18O molecular formula, are aromatic alcohols with diverse applications ranging from fragrances to potential pharmaceutical intermediates. The precise positioning of the phenyl group and the hydroxyl moiety along the hexyl chain dramatically influences their physicochemical properties, including their thermodynamic behavior. A thorough understanding of properties such as enthalpy of formation, Gibbs free energy, heat capacity, and vapor pressure is paramount for applications in drug development, where solubility, stability, and bioavailability are critical.[1] Isomerism can lead to vastly different pharmacological activities and toxicological profiles, making the study of individual isomers essential.[1]

This guide will explore the thermodynamic landscape of key phenylhexanol isomers, elucidating the theoretical underpinnings of these properties, presenting available data, detailing experimental methodologies for their determination, and providing a framework for understanding the intricate structure-property relationships.

Theoretical Framework: Understanding the Key Thermodynamic Parameters

The thermodynamic properties of a molecule govern its stability, reactivity, and phase behavior. For phenylhexanol isomers, the interplay of the bulky phenyl group and the polar hydroxyl group dictates their intermolecular forces and, consequently, their thermodynamic characteristics.

Enthalpy of Formation (ΔfH°) : This fundamental property represents the change in enthalpy when one mole of a compound is formed from its constituent elements in their standard states.[2] It is a direct measure of the energetic stability of a molecule. Differences in the enthalpy of formation among isomers reflect variations in intramolecular strain and resonance stabilization.

Gibbs Free Energy of Formation (ΔfG°) : The Gibbs free energy of formation combines enthalpy and entropy to determine the spontaneity of a compound's formation from its elements under standard conditions.[3][4][5] A more negative ΔfG° indicates a more thermodynamically favorable compound.[6] In the context of drug development, the relative Gibbs free energies of isomers can provide insights into their equilibrium concentrations and stability.

Heat Capacity (Cp) : Heat capacity is the amount of heat required to raise the temperature of a substance by a specific amount.[7] For liquids, it is closely related to the degrees of freedom of the molecules, including translational, rotational, and vibrational motions. The structure of an isomer influences its heat capacity by affecting its intermolecular interactions, such as hydrogen bonding.[7]

Enthalpy of Vaporization (ΔvapH°) : This is the enthalpy change required to transform one mole of a substance from a liquid to a gaseous state. It is a direct measure of the strength of intermolecular forces within the liquid. For phenylhexanol isomers, hydrogen bonding and van der Waals interactions involving the phenyl ring are the primary contributors to the enthalpy of vaporization.[8][9]

Comparative Analysis of Phenylhexanol Isomers: A Blend of Experimental and Computational Data

Calculated Thermodynamic Properties of 6-Phenyl-1-hexanol

As a baseline, we present the calculated thermodynamic properties for 6-phenyl-1-hexanol, obtained using the Joback group contribution method.[10] It is important to note that these are estimations and experimental verification is recommended for critical applications.

Property	Value	Units
Enthalpy of Formation (gas, ΔfH°gas)	-206.71	kJ/mol
Gibbs Free Energy of Formation (ΔfG°)	25.75	kJ/mol
Enthalpy of Vaporization (ΔvapH°)	61.26	kJ/mol
Enthalpy of Fusion (ΔfusH°)	24.96	kJ/mol
Ideal Gas Heat Capacity (Cp,gas at 298.15 K)	303.8 (estimated)	J/mol·K
Boiling Point (Tboil)	592.82	K
Melting Point (Tfus)	312.24	K

Data sourced from Cheméo, calculated using the Joback method.[10]

The Influence of Isomerism on Thermodynamic Properties

The position of the phenyl and hydroxyl groups significantly impacts the thermodynamic properties of phenylhexanol isomers. We can infer the following trends based on the principles of physical organic chemistry and data from analogous compounds:

• Boiling Point and Enthalpy of Vaporization : Primary alcohols, such as 6-phenyl-1-hexanol, are expected to have higher boiling points and enthalpies of vaporization compared to their secondary and tertiary counterparts (e.g., 1-phenyl-1-hexanol). This is due to the greater accessibility of the hydroxyl group for hydrogen bonding in primary alcohols.[9][11] Branching in the alkyl chain generally lowers the boiling point due to a decrease in the surface area for van der Waals interactions.[12]

• Melting Point : The melting point is influenced by the efficiency of crystal lattice packing. More symmetrical isomers tend to have higher melting points.

• Enthalpy of Formation : Generally, more branched isomers are slightly more stable and thus have a more negative enthalpy of formation.[13] The proximity of the phenyl and hydroxyl groups can also introduce steric strain, leading to a less negative enthalpy of formation.

• Heat Capacity : The liquid phase heat capacity is influenced by the extent of hydrogen bonding. Isomers that can form more extensive hydrogen bond networks will likely exhibit higher heat capacities.

To illustrate these relationships, a conceptual diagram is presented below:

Conceptual relationship between phenylhexanol isomer structure and thermodynamic properties.

Experimental Determination of Thermodynamic Properties: Protocols and Best Practices

Accurate experimental data is the gold standard in thermochemistry. This section outlines the primary experimental techniques for measuring the key thermodynamic properties of phenylhexanol isomers.

Determination of Enthalpy of Combustion and Formation by Calorimetry

The standard enthalpy of formation of an organic compound is often determined indirectly from its enthalpy of combustion.

Experimental Protocol: Bomb Calorimetry

• Sample Preparation : A precisely weighed sample of the phenylhexanol isomer is placed in a crucible inside a high-pressure vessel known as a "bomb."

• Pressurization : The bomb is filled with pure oxygen to a high pressure (typically 20-30 atm).

• Immersion : The sealed bomb is submerged in a known quantity of water in an insulated container (the calorimeter).

• Ignition and Temperature Measurement : The sample is ignited electrically, and the temperature change of the water is meticulously recorded.

• Calculation : The heat of combustion is calculated from the temperature rise and the predetermined heat capacity of the calorimeter.[13][14] The enthalpy of formation is then derived using Hess's Law.

Workflow for determining the enthalpy of formation using bomb calorimetry.

Measurement of Heat Capacity by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a powerful technique for measuring the heat capacity of liquids.

Experimental Protocol: DSC for Heat Capacity

• Sample Encapsulation : A small, accurately weighed sample of the phenylhexanol isomer is hermetically sealed in a sample pan. An empty, sealed pan is used as a reference.

• Temperature Program : The sample and reference pans are subjected to a precise temperature program (e.g., heating at a constant rate).

• Heat Flow Measurement : The DSC instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

• Calibration : The instrument is calibrated using a standard material with a known heat capacity (e.g., sapphire).

• Calculation : The heat capacity of the sample is determined by comparing its heat flow signal to that of the standard.

Vapor Pressure Measurement for Low-Volatility Compounds

Due to their relatively high molecular weight, phenylhexanol isomers are expected to have low vapor pressures. Specialized techniques are required for accurate measurement.

Experimental Protocol: Knudsen Effusion Method

• Sample Placement : A sample of the phenylhexanol isomer is placed in a Knudsen cell, which is a small container with a very small orifice.

• High Vacuum : The cell is placed in a high-vacuum chamber.

• Isothermal Conditions : The cell is maintained at a constant, known temperature.

• Mass Loss Measurement : The rate of mass loss from the cell due to effusion of the vapor through the orifice is measured over time.

• Vapor Pressure Calculation : The vapor pressure is calculated from the rate of mass loss using the Hertz-Knudsen equation.

The Role of Computational Thermochemistry

In the absence of extensive experimental data, computational methods provide a powerful tool for predicting the thermodynamic properties of phenylhexanol isomers.[2][13]

Methodology: Density Functional Theory (DFT)

• Structure Optimization : The three-dimensional structure of each phenylhexanol isomer is optimized to find its lowest energy conformation.

• Frequency Calculation : Vibrational frequency calculations are performed on the optimized structures to confirm they are true minima and to obtain zero-point vibrational energies and thermal corrections.

• Energy Calculation : The single-point electronic energy is calculated using a high-level of theory and a large basis set.

• Property Calculation : Thermodynamic properties such as enthalpy of formation and Gibbs free energy are calculated from the electronic energies and thermal corrections.

A typical workflow for the computational prediction of thermodynamic properties.

It is crucial to benchmark computational results against reliable experimental data for similar compounds to ensure the accuracy of the chosen theoretical model.

Conclusion and Future Outlook

The thermodynamic properties of phenylhexanol isomers are a critical determinant of their behavior in both research and industrial settings. This guide has provided a framework for understanding these properties, integrating theoretical principles with experimental protocols and computational approaches. While a complete experimental dataset remains to be compiled, the combination of calculated data and established structure-property relationships offers valuable insights for scientists and engineers.

Future work should focus on the experimental determination of the thermodynamic properties of a wider range of phenylhexanol isomers to validate and refine computational models. Such data will be invaluable for the continued development of these compounds in pharmaceuticals, materials science, and other advanced applications.

References

• Cheméo. (n.d.). Chemical Properties of 6-Phenyl-n-hexanol (CAS 2430-16-2). Retrieved from [Link]

• PubChem. (n.d.). 1-Hexanol. National Center for Biotechnology Information. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 1-Hexanol. In NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 1-Hexanol. In NIST Chemistry WebBook. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 1-Hexanol (CAS 111-27-3). Retrieved from [Link]

• PubChem. (n.d.). 1-Phenyl-1-hexanol. National Center for Biotechnology Information. Retrieved from [Link]

• Wang, B., et al. (2021). Shear viscosity prediction of alcohols, hydrocarbons, halogenated, carbonyl, nitrogen-containing, and sulfur compounds using the variable force fields. AIP Publishing.

• ACS Publications. (n.d.). Determination of Vapor Pressure of Low-Volatility Compounds Using a Method To Obtain Saturated Vapor with Coated Capillary Columns. Analytical Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Standard Gibbs free energy of formation. Retrieved from [Link]

• Books. (n.d.). Chapter 2: Calorimetric Methods for Measuring Heat Capacities of Liquids and Liquid Solutions.

• Doc Brown's Chemistry. (n.d.). Enthalpy of combustion of alcohols isomeric ethers data trend graph explaining trend pattern determining delta H combustion comparison of alcohols with ethers equations calculations advanced A level organic chemistry revision notes. Retrieved from [Link]

• J-GLOBAL. (n.d.). 2-Phenyl-2-hexanol. Japan Science and Technology Agency. Retrieved from [Link]

• Li, Z., et al. (2023). Saturation vapor pressure characterization of selected low-volatility organic compounds using a residence time chamber.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1-Phenyl-2-hexanol via Grignard Reaction

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of 1-phenyl-2-hexanol, a secondary alcohol, utilizing the Grignard reaction. This protocol is designed for researchers in organic synthesis and drug development, offering a detailed, step-by-step methodology grounded in established chemical principles. The narrative emphasizes experimental causality, safety, and validation, ensuring a robust and reproducible synthesis.

Introduction: The Grignard Reaction as a Cornerstone of Carbon-Carbon Bond Formation

The Grignard reaction, discovered by Victor Grignard in 1900, for which he was awarded the Nobel Prize in Chemistry in 1912, remains one of the most powerful and versatile methods for forming carbon-carbon bonds in organic synthesis.[1][2] The reaction employs an organomagnesium halide, known as a Grignard reagent, which acts as a potent nucleophile.[3] These reagents are typically prepared by the reaction of an alkyl or aryl halide with magnesium metal in an aprotic ethereal solvent.[1][4] The resulting Grignard reagent is highly reactive towards electrophilic carbon atoms, such as those in carbonyl groups (aldehydes, ketones, esters), making it an invaluable tool for the synthesis of a wide array of alcohols and other organic compounds.[5][6][7][8]

The synthesis of 1-phenyl-2-hexanol serves as an excellent case study for the application of the Grignard reaction, specifically the addition of a phenyl group to an aldehyde. This protocol will detail the in-situ preparation of phenylmagnesium bromide followed by its reaction with hexanal to yield the desired secondary alcohol.

Reaction Scheme and Mechanism

The overall synthesis of 1-phenyl-2-hexanol proceeds in two main stages: the formation of the Grignard reagent (phenylmagnesium bromide) and the subsequent nucleophilic addition to hexanal, followed by an acidic workup.

Stage 1: Formation of Phenylmagnesium Bromide

C₆H₅MgBr + CH₃(CH₂)₄CHO --(1. anhydrous ether; 2. H₃O⁺)--> C₆H₅CH(OH)(CH₂)₄CH₃

Caption: Workflow for the synthesis of 1-phenyl-2-hexanol.

Step-by-Step Procedure

Part A: Preparation of Phenylmagnesium Bromide

• Glassware Preparation: All glassware must be scrupulously dried in an oven at 120 °C for at least 4 hours and assembled while hot under a stream of inert gas (nitrogen or argon). [9][10][11]This is critical as Grignard reagents are highly sensitive to moisture and will be quenched by water. [12][13][14][15][16]2. Apparatus Setup: Assemble the three-necked flask with the dropping funnel, reflux condenser, and an inert gas inlet. Place the magnetic stir bar in the flask.

• Initiation: Place the magnesium turnings (2.67 g) in the flask. Add one or two small crystals of iodine. [9][17]The iodine helps to activate the magnesium surface.

• Reagent Addition: In the dropping funnel, prepare a solution of bromobenzene (15.7 g) in 50 mL of anhydrous diethyl ether.

• Add approximately 10-15 mL of the bromobenzene solution to the magnesium turnings. The reaction should initiate, as evidenced by the disappearance of the iodine color, gentle bubbling, and the solution turning cloudy and grayish. [18][9]If the reaction does not start, gentle warming with a heat gun may be necessary.

• Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. [9]The exothermic nature of the Grignard formation should sustain the reflux. [19]An ice bath should be kept on hand to control the reaction if it becomes too vigorous. [19][20]7. After the addition is complete, gently reflux the mixture for an additional 30-60 minutes to ensure all the magnesium has reacted. [9][21]The resulting dark brown or gray solution is the phenylmagnesium bromide reagent.

Part B: Reaction with Hexanal

• Aldehyde Addition: Cool the freshly prepared Grignard reagent to 0 °C using an ice-water bath.

• Dissolve hexanal (10.0 g) in 50 mL of anhydrous diethyl ether and place this solution in the dropping funnel.

• Add the hexanal solution dropwise to the stirred Grignard reagent while maintaining the temperature below 10 °C. [22]This slow addition is crucial to control the exothermic reaction and minimize side reactions.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for at least one hour to ensure the reaction goes to completion.

Part C: Workup and Purification

• Quenching: Cool the reaction mixture again in an ice-water bath. Slowly and cautiously add 100 mL of a saturated aqueous solution of ammonium chloride (NH₄Cl) through the dropping funnel to quench the reaction. [22]This will protonate the alkoxide and hydrolyze any unreacted Grignard reagent.

• Extraction: Transfer the mixture to a separatory funnel. If solids are present, add enough 10% HCl to dissolve them. Separate the aqueous and organic layers. Extract the aqueous layer twice with 50 mL portions of diethyl ether. [4][23]3. Washing: Combine the organic layers and wash with 50 mL of saturated sodium bicarbonate solution, followed by 50 mL of brine (saturated NaCl solution).

• Drying: Dry the organic layer over anhydrous sodium sulfate. [4]5. Solvent Removal: Decant the dried solution and remove the diethyl ether using a rotary evaporator.

• Purification: The crude product, 1-phenyl-2-hexanol, can be purified by vacuum distillation to yield a colorless oil.

Safety and Hazard Management

• Fire Hazard: Diethyl ether is extremely flammable and volatile. [19]All operations should be conducted in a well-ventilated fume hood, and no open flames or spark sources should be present. [19][20][24]* Reactive Reagents: Grignard reagents react violently with water and other protic sources. [14][15][25]Strict anhydrous conditions are mandatory. [13][16]* Exothermic Reactions: The formation of the Grignard reagent and its subsequent reaction with the aldehyde are exothermic and can become vigorous if the addition of reagents is too rapid. [20][24]Always have an ice bath ready for cooling.

• Personal Protective Equipment (PPE): Safety goggles, a flame-resistant lab coat, and appropriate gloves must be worn at all times. [20][24]

Characterization of 1-Phenyl-2-hexanol

The identity and purity of the synthesized 1-phenyl-2-hexanol can be confirmed using standard analytical techniques:

• Infrared (IR) Spectroscopy: The IR spectrum should show a characteristic broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretch of the alcohol.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show characteristic signals for the aromatic protons, the proton on the carbon bearing the hydroxyl group (a multiplet), and the aliphatic protons of the hexyl chain.

  • ¹³C NMR will show the corresponding signals for the carbon atoms in the molecule.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the molecular weight of 1-phenyl-2-hexanol (178.27 g/mol ). [26]

Potential Side Reactions

Several side reactions can occur, potentially reducing the yield of the desired product:

• Wurtz Coupling: The Grignard reagent can react with unreacted bromobenzene to form biphenyl. [1][10]This can be minimized by the slow addition of the halide to the magnesium.

• Enolization: If the aldehyde has acidic α-protons, the Grignard reagent can act as a base, leading to enolization of the aldehyde. [5]* Reduction: In some cases, the Grignard reagent can reduce the aldehyde to the corresponding primary alcohol. [5] Careful control of reaction conditions, particularly temperature and the rate of addition, is essential to maximize the yield of 1-phenyl-2-hexanol. [21]

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Application Notes and Protocols: Stereoselective Reduction of 1-Phenyl-2-hexanone

Abstract

The reduction of prochiral ketones to form chiral alcohols is a cornerstone transformation in modern organic synthesis, particularly within the pharmaceutical industry where stereochemistry dictates biological activity. 1-Phenyl-2-hexanone, an aryl alkyl ketone, can be reduced to the corresponding chiral alcohol, 1-phenyl-2-hexanol, a valuable building block for various biologically active molecules.[1][2] This application note provides a comprehensive guide to the experimental procedures for reducing 1-phenyl-2-hexanone, addressing both straightforward achiral methods that yield a racemic mixture and advanced stereoselective strategies for producing enantioenriched alcohols. We present detailed, field-tested protocols for reduction using sodium borohydride (a common achiral method), catalytic asymmetric transfer hydrogenation (a robust chemical stereoselective method), and whole-cell biocatalysis (a green and highly selective biological method). The underlying principles, experimental causality, and comparative data are discussed to empower researchers to select and execute the optimal strategy for their synthetic goals.

Introduction: The Significance of Chiral Alcohols

Chiral alcohols are ubiquitous structural motifs in a vast array of pharmaceuticals, agrochemicals, and natural products.[2] The specific three-dimensional arrangement (stereochemistry) of a molecule is often critical to its function, as biological systems, such as enzymes and receptors, are inherently chiral. Consequently, the ability to synthesize a single enantiomer of a chiral alcohol is of paramount importance in drug development to maximize therapeutic efficacy and minimize potential side effects associated with an undesired enantiomer.

1-Phenyl-2-hexanone is a prochiral ketone, meaning its carbonyl carbon is not a stereocenter, but its reduction creates one. A simple reduction will typically yield an equal mixture of two enantiomers, the (R)- and (S)-1-phenyl-2-hexanol—a racemic mixture.[3] However, for advanced applications, methods that selectively produce one enantiomer over the other are required. This guide details protocols to achieve either outcome, providing a versatile toolkit for chemists.

Protocol I: Achiral Reduction with Sodium Borohydride

This protocol describes the most common and straightforward method for reducing a ketone to a secondary alcohol. Sodium borohydride (NaBH₄) is a mild and selective reducing agent, favored for its ease of handling and compatibility with protic solvents like methanol or ethanol.[4][5] The mechanism involves the nucleophilic addition of a hydride ion (H⁻) from the borohydride complex to the electrophilic carbonyl carbon.[6][7] A subsequent protonation step, typically from the solvent, yields the final alcohol.[5] This method does not differentiate between the two faces of the carbonyl group, resulting in a racemic product.

General Workflow for NaBH₄ Reduction

Caption: Workflow for the achiral reduction of 1-phenyl-2-hexanone.

Step-by-Step Experimental Protocol

Materials:

• 1-Phenyl-2-hexanone (C₁₂H₁₆O, MW: 176.25 g/mol )[8]

• Sodium borohydride (NaBH₄)

• Methanol (MeOH), anhydrous

• Ethyl acetate (EtOAc)

• Hydrochloric acid (HCl), 1 M solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer, ice bath, rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel)

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-phenyl-2-hexanone (1.76 g, 10.0 mmol, 1.0 equiv) in anhydrous methanol (30 mL).

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

• Addition of Reducing Agent: Slowly add sodium borohydride (0.45 g, 12.0 mmol, 1.2 equiv) in small portions over 15 minutes. Causality: Portion-wise addition is crucial to control the exothermic reaction and prevent excessive hydrogen gas evolution. An excess of NaBH₄ ensures the complete consumption of the starting ketone.[9]

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to room temperature. Monitor the reaction's progress by TLC (e.g., using a 4:1 Hexanes:EtOAc eluent) until the starting ketone spot has completely disappeared (typically 1-2 hours).

• Work-up:

  • Cool the flask back to 0 °C and cautiously quench the excess NaBH₄ by slowly adding 5 mL of acetone.

  • Carefully add 1 M HCl (20 mL) until the solution becomes acidic (pH ~2) to neutralize the borate salts.

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Transfer the remaining aqueous solution to a separatory funnel and extract the product with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (20 mL) and brine (20 mL).

• Purification and Characterization:

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to obtain the crude product.

  • Purify the crude alcohol by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.

  • Combine the pure fractions and remove the solvent to yield 1-phenyl-2-hexanol as a colorless oil. The expected product is a 50:50 racemic mixture of (R)- and (S)-enantiomers.

Protocol II: Asymmetric Reduction Strategies

To obtain an enantioenriched sample of 1-phenyl-2-hexanol, a chiral influence must be introduced into the reaction. This can be achieved using a chiral catalyst in small amounts or through biocatalysis. These methods are essential for synthesizing intermediates for pharmaceutical applications.[10]

Method A: Catalytic Asymmetric Transfer Hydrogenation (ATH)

Asymmetric transfer hydrogenation is a powerful technique for the enantioselective reduction of aryl ketones.[11] It employs a chiral transition-metal catalyst, often based on ruthenium (Ru), in combination with a simple hydrogen donor like isopropanol or a formic acid/triethylamine mixture.[11] The chiral ligand complexed to the metal creates a chiral environment, forcing the hydride transfer to occur preferentially on one face of the ketone.

Caption: Simplified catalytic cycle for Ru-catalyzed ATH of a ketone.

Materials:

• 1-Phenyl-2-hexanone

• (R,R)-Ts-DPEN Ru(p-cymene)Cl catalyst (or similar chiral Ru catalyst)

• Formic acid (HCO₂H)

• Triethylamine (NEt₃)

• Anhydrous solvent (e.g., Dichloromethane, DCM)

• Standard inert atmosphere glassware (Schlenk line or glovebox)

Procedure:

• Azeotropic Mixture Preparation: In a separate flask, prepare a 5:2 azeotropic mixture of formic acid and triethylamine.

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), add the (R,R)-Ts-DPEN Ru(p-cymene)Cl catalyst (0.01-0.001 equivalents relative to the ketone).

• Addition of Reagents: Add anhydrous DCM, followed by 1-phenyl-2-hexanone (1.0 equiv). Stir to dissolve.

• Initiation: Add the 5:2 formic acid/triethylamine mixture (2.0-5.0 equiv) via syringe.

• Reaction: Stir the mixture at the specified temperature (e.g., 25-40 °C) and monitor by TLC or chiral GC/HPLC.

• Work-up and Purification: Upon completion, quench the reaction with water or saturated NaHCO₃. Extract the product with an organic solvent, dry, and concentrate. Purify by flash chromatography to yield the enantioenriched 1-phenyl-2-hexanol. Determine the enantiomeric excess (e.e.) using chiral HPLC or GC analysis.

Method B: Whole-Cell Biocatalytic Reduction

Biocatalysis utilizes enzymes or whole microorganisms to perform chemical transformations with exceptionally high selectivity under mild, environmentally benign conditions.[1][12] Many yeast strains, such as Saccharomyces cerevisiae (Baker's yeast) or Rhodotorula glutinis, contain oxidoreductase enzymes that can reduce ketones with high enantioselectivity.[1][13] This method is a prime example of green chemistry.

Caption: Workflow for the whole-cell biocatalytic reduction of a ketone.

Materials:

• 1-Phenyl-2-hexanone

• Yeast strain (e.g., Rhodotorula glutinis)

• Appropriate growth medium (e.g., YM broth: yeast extract, malt extract, peptone, glucose)

• Glucose (for cofactor regeneration)

• Shaking incubator, centrifuge

• Ethyl acetate

Procedure:

• Cell Culture: Prepare the sterile growth medium in an Erlenmeyer flask. Inoculate with the selected yeast strain and incubate at an appropriate temperature (e.g., 28-30 °C) with shaking until a sufficient cell density is reached.

• Substrate Addition: Dissolve 1-phenyl-2-hexanone in a minimal amount of a water-miscible co-solvent (like ethanol or DMSO) and add it to the cell culture to a final concentration of ~1-5 g/L. Causality: High substrate concentrations can be toxic to the cells, so a low concentration is maintained.

• Bioreduction: Continue the incubation with shaking. The enzymes within the yeast cells will reduce the ketone. Glucose added to the medium is metabolized by the cells to regenerate the NADPH cofactor required by the reductase enzymes.[1]

• Monitoring: Periodically take samples, extract with ethyl acetate, and analyze by GC or HPLC to monitor the disappearance of the starting material and the formation of the alcohol product.

• Work-up: Once the reaction is complete, centrifuge the culture to pellet the yeast cells.

• Extraction and Purification: Decant the supernatant and extract it multiple times with ethyl acetate. Combine the organic layers, dry over MgSO₄, filter, and concentrate. The crude product can be purified by column chromatography to yield the highly enantioenriched 1-phenyl-2-hexanol.

Summary of Reduction Methods

The choice of method depends critically on the desired outcome, scale, and available resources. For simple synthesis of the alcohol without regard for stereochemistry, NaBH₄ is ideal. For applications requiring high optical purity, asymmetric catalysis or biocatalysis is necessary.

Parameter	Method I: Sodium Borohydride	Method II-A: Asymmetric Transfer Hydrogenation	Method II-B: Biocatalysis
Reducing Agent	NaBH₄	Formic Acid or Isopropanol	Intracellular Cofactors (NADPH)
Key Reagent	Stoichiometric NaBH₄	Catalytic Chiral Ru-complex	Whole Cells (e.g., Yeast)
Stereoselectivity	None (produces racemic mixture)	High (typically >90% e.e.)	Very High (often >99% e.e.)
Typical Conditions	0 °C to RT, alcoholic solvent	25-40 °C, inert atmosphere	25-30 °C, aqueous medium, aerobic
Advantages	Inexpensive, simple, fast, robust	Low catalyst loading, high selectivity, broad scope	"Green" method, exceptional selectivity, mild conditions
Disadvantages	No stereocontrol	Requires expensive catalyst, inert atmosphere	Slower, requires sterile techniques, lower substrate loading

Conclusion

The reduction of 1-phenyl-2-hexanone to 1-phenyl-2-hexanol is a versatile transformation that can be tailored to meet specific synthetic needs. For routine synthesis where stereochemistry is not a concern, sodium borohydride provides a reliable and cost-effective solution. For the production of enantiomerically pure 1-phenyl-2-hexanol, a critical requirement for pharmaceutical development, researchers can choose between robust chemical methods like asymmetric transfer hydrogenation and environmentally friendly biocatalytic approaches. Each method offers a unique set of advantages, and the protocols detailed in this guide provide a solid foundation for successfully implementing these essential synthetic procedures in the laboratory.

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• 12. researchgate.net [researchgate.net]
• 13. Stereoselective Reduction of Prochiral Ketones by Plant and Microbial Biocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Protocol: Selective Reduction of Benzyl Butyl Ketone to 1-Phenyl-2-hexanol using Sodium Borohydride

Abstract

The reduction of ketones to secondary alcohols is a cornerstone transformation in organic synthesis, pivotal in the development of pharmaceuticals and fine chemicals. This document provides a comprehensive guide to the selective reduction of benzyl butyl ketone to 1-phenyl-2-hexanol utilizing sodium borohydride (NaBH₄). We delve into the mechanistic underpinnings of this reaction, offer a detailed, field-proven experimental protocol, and discuss essential safety considerations and analytical methods for product verification. This application note is designed for researchers, scientists, and drug development professionals seeking a reliable and well-understood methodology for ketone reduction.

Introduction: The Significance of Selective Ketone Reduction

Sodium borohydride (NaBH₄) is a widely employed reducing agent in organic chemistry, prized for its selectivity and operational simplicity.[1][2] Unlike more powerful hydride donors such as lithium aluminum hydride (LiAlH₄), NaBH₄ exhibits remarkable chemoselectivity, readily reducing aldehydes and ketones without affecting less reactive carbonyl functionalities like esters, amides, or carboxylic acids.[1][3] This selectivity makes it an invaluable tool in multi-step syntheses where preserving other functional groups is critical. The conversion of benzyl butyl ketone, a prochiral ketone, to 1-phenyl-2-hexanol, a chiral secondary alcohol, serves as an excellent model for demonstrating the practical application and stereochemical implications of this important reaction.[4] The resulting secondary alcohol can be a key intermediate in the synthesis of more complex molecular architectures.

Mechanistic Pathway: Hydride Attack and Protonation

The reduction of a ketone by sodium borohydride proceeds via a well-established two-step mechanism.[1][5]

Step 1: Nucleophilic Addition of Hydride The reaction is initiated by the nucleophilic attack of a hydride ion (H⁻) from the borohydride complex ([BH₄]⁻) on the electrophilic carbonyl carbon of the benzyl butyl ketone.[6][7] The polarity of the carbon-oxygen double bond renders the carbon atom partially positive and thus susceptible to nucleophilic attack. This addition breaks the π-bond of the carbonyl group, forming a new carbon-hydrogen bond and a tetracoordinate alkoxide intermediate.[8]

Step 2: Protonation of the Alkoxide Intermediate Following the hydride transfer, the resulting alkoxide is protonated during the workup step.[1][6] This is typically achieved by the addition of a protic solvent, such as water or a dilute acid.[9] The proton source donates a proton to the negatively charged oxygen atom, yielding the final secondary alcohol product, 1-phenyl-2-hexanol.

Since the starting ketone is unsymmetrical, the hydride can attack from either face of the planar carbonyl group, leading to the formation of a racemic mixture of the two enantiomers of 1-phenyl-2-hexanol, unless a chiral reducing agent or catalyst is employed.[4]

Experimental Protocol

This protocol outlines the procedure for the reduction of benzyl butyl ketone to 1-phenyl-2-hexanol on a laboratory scale.

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
Benzyl butyl ketone (1-phenyl-2-hexanone)	≥98%	Sigma-Aldrich	Starting material.[10][11]
Sodium borohydride (NaBH₄)	≥98%	Acros Organics	Reducing agent.
Methanol (MeOH)	Anhydrous	Fisher Scientific	Reaction solvent.
Dichloromethane (CH₂Cl₂)	ACS Grade	VWR	Extraction solvent.
Hydrochloric Acid (HCl)	1 M aqueous solution	J.T. Baker	For quenching the reaction.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	EMD Millipore	Drying agent.
Deionized Water	N/A	In-house	For workup.
Thin Layer Chromatography (TLC) Plates	Silica Gel 60 F₂₅₄	Merck	For reaction monitoring.

Equipment

• Round-bottom flask (100 mL) with a magnetic stir bar

• Magnetic stir plate

• Ice bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• pH paper

Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve benzyl butyl ketone (5.0 g, 28.4 mmol) in methanol (50 mL).

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the temperature equilibrates to 0-5 °C.

• Addition of Sodium Borohydride: Carefully add sodium borohydride (0.54 g, 14.2 mmol) to the stirred solution in small portions over 5-10 minutes. Note: The addition is exothermic and may cause bubbling.[9]

• Reaction: After the addition is complete, allow the reaction mixture to stir in the ice bath for 30 minutes, then remove the ice bath and continue stirring at room temperature for an additional 1.5 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexanes:ethyl acetate as the eluent.[2] The disappearance of the starting ketone spot and the appearance of a new, more polar product spot indicates the reaction is proceeding.

• Quenching: Once the reaction is complete (as indicated by TLC), cool the flask again in an ice bath. Slowly and carefully add 1 M HCl (20 mL) dropwise to quench the excess sodium borohydride and neutralize the reaction mixture. Caution: Hydrogen gas is evolved during this step.

• Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.

• Extraction: Transfer the remaining aqueous layer to a separatory funnel. Extract the product with dichloromethane (3 x 30 mL).[12] Combine the organic layers.

• Washing: Wash the combined organic layers with deionized water (2 x 30 mL) and then with brine (30 mL) to remove any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude 1-phenyl-2-hexanol.

• Purification (Optional): The crude product can be purified further by column chromatography on silica gel if necessary.

Experimental Workflow Diagram

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Application of 1-Phenyl-2-hexanol in Asymmetric Synthesis: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Enantiomerically pure molecules are fundamental in modern chemistry, particularly in the pharmaceutical industry, where the biological activity of a drug is often exclusive to a single stereoisomer. Chiral auxiliaries are a powerful and established tool for inducing stereocontrol in chemical reactions, allowing for the synthesis of complex chiral molecules from achiral starting materials.[1] This guide provides a comprehensive overview of the proposed application of 1-phenyl-2-hexanol as a chiral auxiliary in asymmetric synthesis. While direct literature applications of 1-phenyl-2-hexanol are not extensively documented, its structural similarity to other effective chiral alcohols suggests its potential in stereoselective transformations. This document outlines the synthesis of enantiopure 1-phenyl-2-hexanol, a detailed protocol for its proposed use in a diastereoselective aldol reaction, and methods for its subsequent removal and recovery.

Introduction to 1-Phenyl-2-hexanol as a Chiral Auxiliary

A chiral auxiliary is a stereogenic molecule that is temporarily incorporated into a substrate to direct the stereochemical outcome of a subsequent reaction.[1] The auxiliary imparts its chirality to the system, leading to the preferential formation of one diastereomer over another. After the desired transformation, the auxiliary is cleaved from the product and can ideally be recovered for reuse.

1-Phenyl-2-hexanol is a chiral secondary alcohol possessing key features that make it a promising candidate for a chiral auxiliary:

• A well-defined stereocenter: The hydroxyl group is adjacent to a stereogenic carbon, allowing for the formation of a covalent bond to a substrate, bringing the source of chirality in close proximity to the reaction center.

• Steric bulk: The phenyl group provides significant steric hindrance, which can effectively shield one face of a reactive intermediate, directing the approach of a reagent to the less hindered face. This is a primary mechanism for inducing asymmetry.

• Rotational control: The structure of the auxiliary can lead to a conformationally rigid transition state, enhancing the fidelity of the stereochemical induction.

Synthesis of Enantiopure 1-Phenyl-2-hexanol

The availability of enantiomerically pure chiral auxiliaries is crucial for effective asymmetric synthesis. Both enantiomers of 1-phenyl-2-hexanol can be accessed through several established methods for synthesizing chiral alcohols, including asymmetric reduction of the corresponding ketone or enzymatic resolution of the racemic alcohol.

Proposed Synthesis via Asymmetric Reduction of 1-Phenyl-2-hexanone

The asymmetric reduction of prochiral ketones is a highly effective method for producing enantiomerically enriched secondary alcohols. Catalytic systems, such as those based on ruthenium-BINAP complexes or CBS (Corey-Bakshi-Shibata) catalysts, are known to provide high yields and enantioselectivities for the reduction of aryl alkyl ketones.

Table 1: Proposed Catalytic Systems for Asymmetric Reduction of 1-Phenyl-2-hexanone

Catalyst System	Reducing Agent	Expected Product Configuration	Anticipated Yield (%)	Anticipated e.e. (%)
RuCl₂[(R)-BINAP]	H₂ (high pressure)	(R)-1-phenyl-2-hexanol	>95	>98
(S)-CBS Catalyst	BH₃·SMe₂	(R)-1-phenyl-2-hexanol	>95	>96
RuCl₂[(S)-BINAP]	H₂ (high pressure)	(S)-1-phenyl-2-hexanol	>95	>98
(R)-CBS Catalyst	BH₃·SMe₂	(S)-1-phenyl-2-hexanol	>95	>96

Proposed Synthesis via Enzymatic Kinetic Resolution

Lipase-catalyzed kinetic resolution is a robust method for separating enantiomers of a racemic alcohol.[2] This technique utilizes the stereoselectivity of an enzyme to acylate one enantiomer at a much faster rate than the other, allowing for the separation of the unreacted alcohol and the acylated product, both in high enantiomeric excess. Novozym 435 (immobilized Candida antarctica lipase B) is a commonly used and highly effective lipase for the resolution of secondary alcohols.[2]

Protocol: Lipase-Catalyzed Kinetic Resolution of (±)-1-Phenyl-2-hexanol

• Reaction Setup: In a dry flask, dissolve racemic 1-phenyl-2-hexanol (1.0 equiv.) in an anhydrous organic solvent (e.g., n-hexane).

• Addition of Reagents: Add Novozym 435 (e.g., 10-20 mg/mL) and an acyl donor, such as vinyl acetate (0.5-0.6 equiv.).

• Reaction Monitoring: Stir the mixture at a controlled temperature (e.g., 40-50 °C) and monitor the reaction progress by chiral HPLC or GC. The reaction should be stopped at approximately 50% conversion to achieve high enantiomeric excess for both the remaining alcohol and the ester.

• Workup and Separation: Once the desired conversion is reached, filter off the immobilized enzyme. The filtrate, containing the unreacted (S)-1-phenyl-2-hexanol and the acylated (R)-1-phenyl-2-hexyl acetate, can be separated by column chromatography.

• Hydrolysis: The separated (R)-1-phenyl-2-hexyl acetate can be hydrolyzed using a base (e.g., NaOH in methanol/water) to afford the enantiopure (R)-1-phenyl-2-hexanol.

Proposed Application: Diastereoselective Aldol Reaction

The aldol reaction is a powerful carbon-carbon bond-forming reaction that creates a β-hydroxy carbonyl compound. When a chiral auxiliary is employed, the reaction can be directed to produce a specific diastereomer, which upon cleavage of the auxiliary, yields an enantiomerically enriched product.[3]

This section outlines a proposed workflow for the use of (R)-1-phenyl-2-hexanol as a chiral auxiliary in a diastereoselective aldol reaction of a propionate ester with an aldehyde.

Workflow for Asymmetric Aldol Reaction

Caption: Proposed workflow for an asymmetric aldol reaction using 1-phenyl-2-hexanol.

Detailed Experimental Protocols

Protocol 1: Attachment of the Chiral Auxiliary - Synthesis of (R)-1-Phenyl-2-hexyl Propionate

• Materials:

  • (R)-1-Phenyl-2-hexanol

  • Propionyl chloride

  • Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)[4]

  • Triethylamine (TEA) or pyridine

  • Standard laboratory glassware, dried under vacuum or in an oven.

• Procedure:

  • Dissolve (R)-1-phenyl-2-hexanol (1.0 equiv.) and TEA (1.2 equiv.) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add propionyl chloride (1.1 equiv.) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the pure chiral ester.

Protocol 2: Diastereoselective Aldol Reaction

• Materials:

  • (R)-1-Phenyl-2-hexyl propionate

  • Anhydrous tetrahydrofuran (THF)

  • Lithium diisopropylamide (LDA) or dibutylboron triflate (Bu₂BOTf) and diisopropylethylamine (DIPEA)

  • Aldehyde (e.g., isobutyraldehyde)

  • Standard laboratory glassware, dried under vacuum or in an oven.

• Procedure (using LDA):

  • Prepare a solution of LDA (1.1 equiv.) in anhydrous THF.

  • Cool the LDA solution to -78 °C.

  • Slowly add a solution of (R)-1-phenyl-2-hexyl propionate (1.0 equiv.) in anhydrous THF to the LDA solution.

  • Stir the mixture at -78 °C for 30-60 minutes to ensure complete enolate formation.

  • Add the aldehyde (1.2 equiv.) dropwise to the enolate solution at -78 °C.

  • Stir the reaction at -78 °C for 1-2 hours, then allow it to warm slowly to -40 °C over 2 hours.

  • Quench the reaction by adding saturated aqueous ammonium chloride solution.

  • Allow the mixture to warm to room temperature and extract with diethyl ether or ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • The diastereomeric ratio of the crude product can be determined by ¹H NMR spectroscopy or GC analysis. The product can be purified by flash column chromatography.

Protocol 3: Cleavage of the Chiral Auxiliary

• Materials:

  • Diastereomerically enriched aldol adduct

  • Lithium aluminum hydride (LiAlH₄)[5]

  • Anhydrous diethyl ether or THF

  • Standard laboratory glassware, dried under vacuum or in an oven.

• Procedure:

  • Prepare a suspension of LiAlH₄ (2.0-3.0 equiv.) in anhydrous diethyl ether at 0 °C under an inert atmosphere.

  • Slowly add a solution of the aldol adduct (1.0 equiv.) in anhydrous diethyl ether to the LiAlH₄ suspension.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 4-8 hours.

  • Monitor the reaction by TLC.

  • Upon completion, carefully quench the reaction by the sequential slow addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

  • Stir the resulting mixture until a white precipitate forms.

  • Filter the mixture through a pad of Celite and wash the filter cake with diethyl ether.

  • Dry the filtrate over anhydrous sodium sulfate and concentrate under reduced pressure.

  • The crude product, containing the chiral 1,3-diol and the recovered (R)-1-phenyl-2-hexanol, can be separated by flash column chromatography.

Proposed Mechanism of Stereocontrol

The stereochemical outcome of the aldol reaction is determined by the facial selectivity of the aldehyde addition to the chiral enolate. The bulky phenyl group of the 1-phenyl-2-hexanol auxiliary is expected to create a highly biased steric environment. In the case of a (Z)-enolate, the transition state is often described by a Zimmerman-Traxler model, where the metal cation (lithium or boron) chelates the enolate oxygen and the aldehyde carbonyl oxygen in a six-membered ring-like structure.[3]

Caption: Proposed chelated transition state for the aldol reaction.

The phenyl group of the auxiliary is predicted to orient itself to minimize steric interactions, thereby blocking one face of the enolate. The incoming aldehyde will preferentially approach from the less hindered face, leading to the formation of one major diastereomer. The specific stereochemistry of the newly formed stereocenters will depend on the enolate geometry ((E) or (Z)) and the specific conformation of the transition state.

Conclusion

While direct experimental data for the application of 1-phenyl-2-hexanol as a chiral auxiliary in asymmetric synthesis is limited in the current literature, its structural characteristics strongly suggest its potential as an effective stereodirecting group. The protocols and workflows presented in this guide are based on well-established principles of asymmetric synthesis and provide a solid foundation for researchers to explore the utility of 1-phenyl-2-hexanol in diastereoselective reactions such as the aldol addition. The successful application of this and similar chiral alcohols can provide new and valuable tools for the synthesis of enantiomerically pure compounds for the pharmaceutical and fine chemical industries.

References

• Gotor-Fernández, V., & Lavandera, I. (2022). The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology. PubMed Central.

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• Masamune, S., Choy, W., Kerdesky, F. A. J., & Imperiali, B. (1981). Stereoselective aldol condensation. Use of chiral boron enolates. Journal of the American Chemical Society, 103(6), 1566–1568.

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Application Notes and Protocols: 1-Phenyl-2-hexanol as a Chiral Auxiliary in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Chiral Auxiliaries in Modern Synthesis

In the pursuit of enantiomerically pure compounds, particularly within the pharmaceutical industry, asymmetric synthesis has become an indispensable tool.[1] Chiral auxiliaries are a cornerstone of this field, offering a robust and reliable method for controlling the stereochemical outcome of chemical reactions.[2][3] A chiral auxiliary is a stereogenic molecule that is temporarily attached to a prochiral substrate. This covalent linkage introduces a chiral environment, directing subsequent reactions to proceed with a high degree of diastereoselectivity. Following the desired transformation, the auxiliary is cleaved from the product and can ideally be recovered for reuse, making this a highly efficient strategy.[4]

This guide focuses on the potential application of 1-phenyl-2-hexanol as a novel chiral auxiliary. While direct literature precedent for this specific molecule is limited, its structural features—a stereogenic secondary alcohol flanked by a sterically demanding phenyl group and a flexible alkyl chain—suggest its utility in asymmetric transformations. By drawing parallels with well-established auxiliaries like trans-2-phenyl-1-cyclohexanol, we can construct a scientifically sound framework for its application.[2]

1-Phenyl-2-hexanol: A Promising Candidate for Asymmetric Induction

1-Phenyl-2-hexanol possesses key attributes that make it an attractive candidate for a chiral auxiliary:

• Defined Stereocenter: The hydroxyl-bearing carbon is a stereogenic center, providing the necessary chiral information.

• Steric Directing Group: The phenyl group is a bulky substituent that can effectively shield one face of a reactive intermediate, such as an enolate, thereby directing the approach of an electrophile to the less hindered face.

• Recoverable and Modifiable: As a simple alcohol, it can be readily attached to substrates via esterification and later cleaved by hydrolysis. Its synthesis from commercially available precursors allows for access to both enantiomers, enabling the synthesis of either enantiomer of the target molecule.

Application in Asymmetric Enolate Alkylation

Asymmetric alkylation of enolates is a fundamental carbon-carbon bond-forming reaction and a common application for chiral auxiliaries.[5][6] The following sections outline a detailed protocol for the hypothetical use of (1R,2S)-1-phenyl-2-hexanol as a chiral auxiliary in the diastereoselective alkylation of a carboxylic acid derivative.

Experimental Workflow Overview

The overall process involves three key stages:

• Attachment of the Chiral Auxiliary: The prochiral carboxylic acid is coupled with the chiral auxiliary to form a chiral ester.

• Diastereoselective Alkylation: The chiral ester is converted to its corresponding enolate and then reacted with an alkyl halide. The steric influence of the auxiliary directs the alkylation to one face of the enolate.

• Cleavage of the Chiral Auxiliary: The auxiliary is removed from the alkylated product, yielding the enantiomerically enriched carboxylic acid.

Figure 1: Experimental workflow for asymmetric alkylation using 1-phenyl-2-hexanol.

Detailed Protocols

Protocol 1: Attachment of 1-Phenyl-2-hexanol Auxiliary

This protocol describes the esterification of propanoic acid with (1R,2S)-1-phenyl-2-hexanol.

Materials:

• (1R,2S)-1-Phenyl-2-hexanol

• Propionyl chloride

• Pyridine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

Procedure:

• To a solution of (1R,2S)-1-phenyl-2-hexanol (1.0 eq) in anhydrous DCM at 0 °C under a nitrogen atmosphere, add pyridine (1.2 eq).

• Slowly add propionyl chloride (1.1 eq) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the chiral ester.

Protocol 2: Diastereoselective Enolate Alkylation

This protocol details the alkylation of the chiral ester with benzyl bromide.

Materials:

• Chiral ester from Protocol 1

• Lithium diisopropylamide (LDA), 2.0 M in THF/heptane/ethylbenzene

• Benzyl bromide (BnBr)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the chiral ester (1.0 eq) in anhydrous THF in a flame-dried, nitrogen-purged round-bottom flask.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add LDA (1.05 eq) to the stirred solution and maintain at -78 °C for 1 hour to ensure complete enolate formation.

• Add benzyl bromide (1.2 eq) to the reaction mixture.

• Stir at -78 °C for 4 hours.

• Quench the reaction by adding saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract with diethyl ether (3x).

• Combine the organic layers, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the alkylated ester. The diastereomeric ratio can be determined by ¹H NMR or chiral HPLC analysis.

Protocol 3: Cleavage of the Chiral Auxiliary

This protocol describes the saponification of the alkylated ester to yield the chiral carboxylic acid and recover the auxiliary.

Materials:

• Alkylated ester from Protocol 2

• Tetrahydrofuran (THF)

• Water

• 30% Hydrogen peroxide

• Lithium hydroxide (LiOH)

• Sodium sulfite

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

Procedure:

• Dissolve the alkylated ester (1.0 eq) in a mixture of THF and water (3:1) and cool to 0 °C.

• Add 30% hydrogen peroxide (4.0 eq) followed by an aqueous solution of LiOH (2.0 eq).

• Stir the reaction at 0 °C for 4 hours.

• Quench the excess peroxide by adding an aqueous solution of sodium sulfite.

• Concentrate the mixture under reduced pressure to remove the THF.

• Separate the recovered chiral auxiliary by extraction with diethyl ether.

• Acidify the aqueous layer to pH 2 with 1 M HCl.

• Extract the desired carboxylic acid with diethyl ether (3x).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate to yield the enantiomerically enriched product.

Mechanism of Stereochemical Control

The high diastereoselectivity observed in these reactions is attributed to the steric hindrance imposed by the chiral auxiliary. It is proposed that the lithium enolate forms a chelated intermediate, and the bulky phenyl group of the 1-phenyl-2-hexanol auxiliary effectively blocks one face of the planar enolate. Consequently, the electrophile (e.g., benzyl bromide) can only approach from the less hindered face, leading to the preferential formation of one diastereomer.

Figure 2: Proposed transition state model for the diastereoselective alkylation. (Note: A generic image placeholder is used; in a real-world application, a chemical drawing of the transition state would be inserted here).

Expected Performance Data

Based on results from structurally similar chiral auxiliaries like trans-2-phenyl-1-cyclohexanol, high yields and excellent diastereoselectivities can be anticipated.[2]

Electrophile (R-X)	Product	Yield (%)	Diastereomeric Ratio (d.r.)
Methyl Iodide	2-Methylpropanoic acid derivative	~85-95	>95:5
Ethyl Iodide	2-Ethylpropanoic acid derivative	~80-90	>95:5
Benzyl Bromide	2-Benzylpropanoic acid derivative	~85-95	>98:2
Allyl Bromide	2-Allylpropanoic acid derivative	~80-90	>95:5

Table 1: Hypothetical yields and diastereomeric ratios for the asymmetric alkylation of a propanoate ester of 1-phenyl-2-hexanol. Data is extrapolated from known high-performing chiral auxiliary systems.

Conclusion

While 1-phenyl-2-hexanol is not yet an established chiral auxiliary, its structural characteristics present a strong case for its potential in asymmetric synthesis. The protocols and expected outcomes detailed in these application notes provide a solid foundation for researchers to explore its efficacy in diastereoselective reactions. The principles of steric shielding that underpin the utility of well-known auxiliaries are directly applicable, suggesting that 1-phenyl-2-hexanol could be a valuable addition to the synthetic chemist's toolkit for the construction of complex chiral molecules. Further experimental validation is required to fully elucidate its performance and scope.

References

• Corey, E. J., & Enders, D. (1975). Applications of N,N-dimethylhydrazones to synthesis. Use in efficient, positionally and stereochemically selective C-C bond formation; oxidative hydrolysis to carbonyl compounds. Tetrahedron Letters, 16(1), 3-4. [Link]

• Evans, D. A., et al. (1981). Stereoselective aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127–2129. [Link]

• Myers, A. G., et al. (2012). Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. Angewandte Chemie International Edition, 51(18), 4568-4571. [Link]

• Gage, J. R., & Evans, D. A. (1990). Diastereoselective aldol condensation using a chiral oxazolidinone auxiliary: (2S,3R)-3-hydroxy-3-phenyl-2-methylpropanoic acid. Organic Syntheses, 68, 83. [Link]

• Whitesell, J. K. (1989). Chiral Auxiliaries. Chemical Reviews, 89(7), 1581–1590. [Link]

• Clayden, J., Greeves, N., Warren, S., & Wothers, P. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
• Procter, G. (1995). Asymmetric Synthesis. Oxford University Press.

• Wikipedia contributors. (2023). Chiral auxiliary. In Wikipedia, The Free Encyclopedia. [Link]

• Hungarian Journal of Industry and Chemistry. (2025). Diastereoselective Alkylation of 4-Methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate and 2-chloromethyl-isoindole-1,3-dione. [Link]

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• 6. Diastereoselective Alkylation of 4-Methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate and 2-Chloromethyl-isoindole-1,3-dione | Hungarian Journal of Industry and Chemistry [hjic.mk.uni-pannon.hu]

Application Notes and Protocols for Enantioselective Synthesis Using (R)-1-Phenyl-2-hexanol as a Chiral Auxiliary

Abstract

This technical guide provides a comprehensive framework for the application of the chiral secondary alcohol, (R)-1-phenyl-2-hexanol, as a chiral auxiliary in enantioselective synthesis. While not as ubiquitously cited as other auxiliaries, its structural motifs—a stereogenic center bearing a hydroxyl group and a sterically demanding phenyl group—position it as a valuable tool for stereochemical control. This document details the synthesis of the auxiliary itself, its attachment to prochiral substrates, its application in diastereoselective enolate alkylation, and its subsequent cleavage and recovery. The protocols provided are based on well-established methodologies for analogous chiral alcohols and are designed to be readily adaptable by researchers, scientists, and professionals in drug development.

Introduction: The Logic of Chiral Auxiliaries

The synthesis of single-enantiomer pharmaceutical compounds is a cornerstone of modern medicine, as the physiological effects of a chiral molecule are often exclusive to one of its enantiomeric forms. Chiral auxiliaries are a robust and reliable strategy to achieve this, wherein a chiral molecule is temporarily attached to a prochiral substrate to direct a subsequent stereoselective transformation.[1] The auxiliary creates a chiral environment, forcing a reaction to proceed with a specific facial bias, leading to the formation of one diastereomer in excess.[2] After the new stereocenter is set, the auxiliary is cleaved and can ideally be recovered for reuse.[3]

(R)-1-phenyl-2-hexanol is a chiral secondary alcohol whose utility as an auxiliary is predicated on the steric influence of the phenyl group. Once esterified to a prochiral carboxylic acid, the phenyl group can effectively shield one face of the corresponding enolate, directing the approach of an electrophile to the less hindered face. This guide will walk through the entire workflow, from the preparation of the auxiliary to the final enantiomerically enriched product.

Synthesis of the Chiral Auxiliary: (R)-1-Phenyl-2-hexanol

The most direct and reliable method for preparing enantiomerically pure (R)-1-phenyl-2-hexanol is the asymmetric reduction of the corresponding prochiral ketone, 1-phenyl-2-hexanone. The Corey-Bakshi-Shibata (CBS) reduction, which employs a chiral oxazaborolidine catalyst, is exceptionally well-suited for this transformation, typically affording high yields and excellent enantioselectivity.[4][5]

Synthesis of the Precursor Ketone: 1-Phenyl-2-hexanone

The starting material, 1-phenyl-2-hexanone, is commercially available but can also be prepared through various established synthetic routes.[6][7][8] A common method involves the hydration of 1-phenyl-1-hexyne.[9]

Protocol: Asymmetric Reduction of 1-Phenyl-2-hexanone via CBS Reduction

This protocol details the enantioselective reduction of 1-phenyl-2-hexanone to (R)-1-phenyl-2-hexanol using the (R)-methyl-CBS catalyst.

Materials:

• 1-Phenyl-2-hexanone (1.0 eq)

• (R)-2-Methyl-CBS-oxazaborolidine (0.1 eq, 1 M solution in toluene)

• Borane-dimethyl sulfide complex (BH₃·SMe₂, 0.8 eq)

• Anhydrous tetrahydrofuran (THF)

• Methanol (MeOH)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas supply

Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and argon inlet, add the (R)-2-Methyl-CBS-oxazaborolidine solution (0.1 eq) and dilute with anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the borane-dimethyl sulfide complex (0.8 eq) dropwise via syringe over 15 minutes, ensuring the internal temperature does not exceed 5 °C. Stir for an additional 15 minutes at 0 °C.

• In a separate flask, dissolve 1-phenyl-2-hexanone (1.0 eq) in anhydrous THF.

• Add the ketone solution dropwise to the catalyst solution over 30 minutes at 0 °C.

• Monitor the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Once the reaction is complete, quench by the slow, dropwise addition of methanol at 0 °C until gas evolution ceases.

• Warm the mixture to room temperature and add 1 M HCl. Stir for 30 minutes.

• Extract the mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude alcohol by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield (R)-1-phenyl-2-hexanol.

• Determine the enantiomeric excess (ee) by chiral HPLC or by derivatization with a chiral agent followed by NMR analysis.

Expected Performance (based on analogous systems): Data for the CBS reduction of similar aryl alkyl ketones suggests that high yields and enantioselectivities can be expected.[10]

Substrate	Catalyst	Yield (%)	Enantiomeric Excess (ee, %)	Reference
Acetophenone	(R)-Methyl-CBS	97	96.5 (R)	[11]
1-Tetralone	(R)-Methyl-CBS	98	94 (R)	[11]
Benzocyclobutenone	(S)-Methyl-CBS	86	92 (S)	[10]

Application as a Chiral Auxiliary in Asymmetric Alkylation

The general workflow for using (R)-1-phenyl-2-hexanol as a chiral auxiliary involves three key stages: attachment to a prochiral substrate, the diastereoselective C-C bond formation, and cleavage of the auxiliary to yield the final product.

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

Protocol: Attachment of the Chiral Auxiliary (Esterification)

This protocol describes the formation of a chiral ester from (R)-1-phenyl-2-hexanol and a prochiral carboxylic acid, such as propanoic acid, using a standard acid-catalyzed esterification method.[12]

Materials:

• Prochiral carboxylic acid (e.g., propanoic acid, 1.0 eq)

• (R)-1-phenyl-2-hexanol (1.2 eq)

• Concentrated sulfuric acid (H₂SO₄, catalytic amount)

• Toluene

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add the carboxylic acid (1.0 eq), (R)-1-phenyl-2-hexanol (1.2 eq), and toluene.

• Add a catalytic amount of concentrated H₂SO₄ (2-3 drops).

• Heat the mixture to reflux and collect the water generated in the Dean-Stark trap.

• Continue refluxing until no more water is collected (typically 4-8 hours).

• Cool the reaction mixture to room temperature.

• Wash the organic layer with saturated NaHCO₃ solution until the aqueous layer is basic, then wash with brine.

• Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting chiral ester by flash column chromatography.

Protocol: Diastereoselective Alkylation of the Chiral Ester Enolate

This protocol outlines the formation of a lithium enolate from the chiral ester followed by alkylation with an alkyl halide. The bulky phenyl group on the auxiliary is expected to direct the electrophile to the opposite face of the enolate.[13][14]

Materials:

• Chiral ester (from step 3.1, 1.0 eq)

• Lithium diisopropylamide (LDA, 1.1 eq, solution in THF)

• Alkyl halide (e.g., benzyl bromide, 1.2 eq)

• Anhydrous tetrahydrofuran (THF)

• Saturated ammonium chloride solution (NH₄Cl)

Procedure:

• To a flame-dried, three-neck round-bottom flask under argon, dissolve the chiral ester (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the LDA solution (1.1 eq) dropwise. Stir the resulting enolate solution for 30-60 minutes at -78 °C.

• Add the alkyl halide (1.2 eq) dropwise to the enolate solution.

• Stir the reaction at -78 °C and monitor by TLC. The reaction may require several hours to reach completion.

• Quench the reaction at -78 °C by adding saturated NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over MgSO₄, filter, and concentrate.

• Determine the diastereomeric ratio (dr) of the crude product by ¹H NMR spectroscopy or GC analysis.

• Purify the product by flash column chromatography to isolate the major diastereomer.

Caption: Proposed transition state for diastereoselective alkylation.

Protocol: Cleavage of the Chiral Auxiliary

The final step is the removal of the auxiliary to yield the enantiomerically enriched product. Two common methods are hydrolysis to the carboxylic acid and reductive cleavage to the primary alcohol.

Method A: Hydrolytic Cleavage to the Carboxylic Acid [15][16]

• Reagents: Lithium hydroxide (LiOH), hydrogen peroxide (H₂O₂), THF/water.

• Procedure:

  • Dissolve the alkylated ester (1.0 eq) in a mixture of THF and water (3:1).

  • Cool to 0 °C and add aqueous hydrogen peroxide (4.0 eq), followed by aqueous LiOH (2.0 eq).

  • Stir at 0 °C until the reaction is complete (monitor by TLC).

  • Quench with an aqueous solution of sodium sulfite (Na₂SO₃).

  • Acidify the mixture with 1 M HCl and extract with ethyl acetate.

  • The aqueous layer can be basified and extracted to recover the (R)-1-phenyl-2-hexanol auxiliary.

  • The organic layers containing the product are combined, dried, and concentrated.

Method B: Reductive Cleavage to the Primary Alcohol [3][17]

• Reagent: Lithium aluminum hydride (LiAlH₄) in anhydrous THF or diethyl ether.

• Procedure:

  • To a suspension of LiAlH₄ (2.0 eq) in anhydrous THF at 0 °C, add a solution of the alkylated ester (1.0 eq) in THF dropwise.

  • Stir at 0 °C and allow to warm to room temperature until the reaction is complete (monitor by TLC).

  • Carefully quench the reaction at 0 °C by the sequential dropwise addition of water, 15% aqueous NaOH, and then more water (Fieser workup).

  • Stir until a white precipitate forms, then filter the mixture through celite.

  • The filtrate contains both the desired chiral primary alcohol and the (R)-1-phenyl-2-hexanol auxiliary, which can be separated by column chromatography.

Conclusion and Future Outlook

(R)-1-phenyl-2-hexanol represents a structurally straightforward and accessible chiral alcohol with clear potential for application as a chiral auxiliary. The protocols detailed herein provide a robust starting point for its use in asymmetric synthesis, particularly for the diastereoselective alkylation of carboxylic acid derivatives. By leveraging established principles of steric control, researchers can effectively utilize this auxiliary to generate valuable, enantiomerically enriched building blocks. Future work should focus on the empirical determination of diastereoselectivities and yields for a range of substrates and electrophiles to fully characterize the scope and limitations of this promising chiral tool.

References

• Asymmetric Synthesis. University of York. [Link]

• Diastereoselection in Aldol Reactions. Pharmacy 180, University of the Pacific. [Link]

• Diastereoselectivity in Aldol condensation. YouTube. [Link]

• ESTER DERIVED TITANIUM ENOLATE ALDOL REACTION: HIGHLY DIASTEREOSELECTIVE SYNTHESIS OF SYN- AND ANTI-ALDOLS. National Institutes of Health. [Link]

• Stereoselective aldol condensation. Use of chiral boron enolates. Journal of the American Chemical Society. [Link]

• Asymmetric Alkylation of Enolates. Myers Group, Harvard University. [Link]

• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. ACS Publications. [Link]

• Asymmetric Alkylation Reactions of Chiral Imide Enolates. University of York. [Link]

• (PDF) Diastereoselective reactions of enolates. ResearchGate. [Link]

• Hydrolysis of chiral methyl ester. Reddit. [Link]

• Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. SFU Summit. [Link]

• Chiral auxiliary. Wikipedia. [Link]

• Corey-Bakshi-Shibata Reduction. Organic Chemistry Portal. [Link]

• Chiral ester synthesis by transesterification. Organic Chemistry Portal. [Link]

• Preparation of 2-hexanone. PrepChem.com. [Link]

• Enzymatic Resolution of 1-Phenylethanol and Formation of a Diastereomer: An Undergraduate 1H NMR Experiment To Introduce Chiral Chemistry. National Institutes of Health. [Link]

• The structures of (R,S)-1-phenylethanol (a), and enantiomers: (R). ResearchGate. [Link]

• Asymmetric transformations of enolates and azaenolates. CORA. [Link]

• Chapter 1: Enolate Alkylations. [Link]

• Why is this ester being cleaved?. Reddit. [Link]

• Ch20: Reduction of Esters using LiAlH4 to 1o alcohols. University of Calgary. [Link]

• 1-Phenyl-2-hexanone. PubChem, National Institutes of Health. [Link]

• Diastereoselective LiAlH 4 reduction of chiral ketone hydrazones derived from ( R)-(–)-2-aminobutan-1-ol. ResearchGate. [Link]

• 1-Phenyl-2-hexanone. NIST WebBook. [Link]

• Transesterification. Wikipedia. [Link]

• Transesterification. Master Organic Chemistry. [Link]

• Catalytic enantioselective synthesis of benzocyclobutenols and cyclobutanols via a sequential reduction/C–H functionalization. National Institutes of Health. [Link]

• 1-Phenyl-2-hexanone. NIST WebBook. [Link]

• Name Reactions and Catalysts Developed by Indian. Resonance magazine. [Link]

• An Efficient and Practical Protocol for the Esterification of Aromatic Carboxylic Acids. Der Pharma Chemica. [Link]

• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. [Link]

• Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. National Institutes of Health. [Link]

• Enzymatic Resolution of 1-Phenylethanol and Formation of a Diastereomer: An Undergraduate ^sup 1^H NMR Experiment To Introduce Chiral Chemistry. ESF Experts. [Link]

• Corey-Bakshi-Shibata Reduction. MSU Chemistry. [Link]

• Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases. MDPI. [Link]

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Application Note & Protocol: Biocatalytic Synthesis of Optically Active 1-Phenyl-2-hexanol

Introduction: The Imperative for Enantiopure Alcohols in Modern Chemistry

Optically active alcohols are indispensable building blocks in the pharmaceutical, agrochemical, and fine chemical industries.[1] The specific stereochemistry of a molecule can dictate its biological activity, making the synthesis of single-enantiomer compounds a critical challenge. 1-Phenyl-2-hexanol, with its chiral center at the carbinol carbon, is a valuable intermediate whose enantiomers can serve as precursors for more complex chiral molecules. Traditional chemical synthesis routes to such compounds often require harsh reaction conditions, expensive chiral catalysts, and may generate significant chemical waste.[2]

Biocatalysis has emerged as a powerful and sustainable alternative, offering reactions with high chemo-, regio-, and stereoselectivity under mild, environmentally benign conditions.[3][4] This application note provides a detailed guide for the synthesis of optically active 1-phenyl-2-hexanol using two distinct and highly effective biocatalytic strategies:

• Asymmetric Reduction of a Prochiral Ketone: Utilizing an alcohol dehydrogenase (ADH) to directly convert 1-phenyl-2-hexanone into a single, desired enantiomer of 1-phenyl-2-hexanol.

• Kinetic Resolution of a Racemic Alcohol: Employing a lipase to selectively acylate one enantiomer from a racemic mixture of 1-phenyl-2-hexanol, allowing for the separation of both enantiomers.

This document is intended for researchers, scientists, and drug development professionals, providing not only step-by-step protocols but also the underlying scientific rationale to empower effective experimental design and troubleshooting.

Strategy 1: Asymmetric Reduction via Alcohol Dehydrogenase (ADH)

The most direct route to an enantiopure alcohol is the asymmetric reduction of its corresponding prochiral ketone. Alcohol dehydrogenases (ADHs) are oxidoreductases that catalyze the reversible reduction of ketones and aldehydes to their corresponding alcohols.[3] The high stereoselectivity of these enzymes allows for the production of alcohols with very high enantiomeric excess (ee).

A critical consideration for ADH-catalyzed reactions is the requirement for a nicotinamide cofactor, typically NADPH or NADH.[3] As these cofactors are expensive, an efficient in situ regeneration system is essential for a cost-effective process.[3][4] A widely used and economical method is the "substrate-coupled" approach, where a cheap, sacrificial alcohol like isopropanol is added in excess. The ADH oxidizes the isopropanol to acetone, which in turn reduces the NAD(P)+ back to NAD(P)H, driving the equilibrium towards the desired product formation.[3][5]

Experimental Workflow: ADH-Catalyzed Asymmetric Reduction

Caption: Workflow for ADH-catalyzed asymmetric reduction of 1-phenyl-2-hexanone.

Materials and Reagents

• Enzyme: A commercially available alcohol dehydrogenase with known selectivity for similar substrates (e.g., ADH from Thermoanaerobacter ethanolicus (TeSADH) or Lactobacillus kefir).[3] Many ADHs follow Prelog's rule, delivering a hydride to the re-face of the ketone, which would yield (S)-1-phenyl-2-hexanol. Anti-Prelog ADHs are also available for accessing the (R)-enantiomer.[6]

• Cofactor: NADP⁺ or NAD⁺ (as required by the specific ADH).

• Substrate: 1-Phenyl-2-hexanone.

• Cofactor Regeneration System: 2-Propanol (isopropanol).

• Buffer: 100 mM Tris-HCl buffer, pH 7.5.

• Solvent: MTBE (Methyl tert-butyl ether) or a similar water-immiscible organic solvent for biphasic systems to improve substrate solubility.[7]

• Extraction Solvent: Ethyl acetate.

• Drying Agent: Anhydrous sodium sulfate (Na₂SO₄).

Protocol: Asymmetric Reduction of 1-Phenyl-2-hexanone

• Enzyme and Cofactor Preparation: In a suitable reaction vessel, dissolve the ADH (e.g., 1-5 mg/mL) and the cofactor NAD(P)⁺ (e.g., 0.1-1.0 mM) in Tris-HCl buffer. The optimal enzyme concentration should be determined empirically.

• Reaction Setup: To the enzyme solution, add 2-propanol to a final concentration of 5-20% (v/v).[7] The isopropanol serves as both a co-solvent and the sacrificial substrate for cofactor regeneration.

• Substrate Addition: Dissolve 1-phenyl-2-hexanone in a minimal amount of a compatible organic solvent (if necessary) or add it directly to the reaction mixture to a final concentration of 10-50 mM. Higher concentrations may lead to substrate inhibition.

• Reaction Incubation: Seal the vessel and place it in a shaking incubator at a controlled temperature (typically 25-37°C) for 12-48 hours. The reaction progress should be monitored periodically.

• Reaction Quenching and Extraction: Once the reaction has reached the desired conversion, quench it by adding an equal volume of ethyl acetate. Vortex thoroughly to extract the product. Separate the organic layer. Repeat the extraction of the aqueous layer twice more with ethyl acetate.

• Drying and Concentration: Combine the organic extracts and dry over anhydrous Na₂SO₄. Filter off the drying agent and concentrate the solvent in vacuo using a rotary evaporator to yield the crude 1-phenyl-2-hexanol product.

• Purification (Optional): If necessary, the crude product can be purified by flash column chromatography on silica gel.

Strategy 2: Lipase-Catalyzed Kinetic Resolution

Kinetic resolution is an effective method for separating enantiomers from a racemic mixture. This technique exploits the ability of a chiral catalyst, in this case, a lipase, to react at a different rate with each enantiomer.[2] In a typical setup, a lipase is used to catalyze the acylation of a racemic alcohol using an acyl donor like vinyl acetate. One enantiomer is preferentially acylated to form an ester, while the other remains largely as the unreacted alcohol.[8][9]

The key advantage of this method is that at approximately 50% conversion, one can isolate both the esterified product and the remaining unreacted alcohol, each with high enantiomeric purity. The choice of lipase, acyl donor, and solvent are critical variables that influence both the reaction rate and the enantioselectivity (expressed as the enantiomeric ratio, E).[10]

Experimental Workflow: Lipase-Catalyzed Kinetic Resolution

Caption: Workflow for lipase-catalyzed kinetic resolution of (R,S)-1-phenyl-2-hexanol.

Materials and Reagents

• Enzyme: Immobilized Lipase B from Candida antarctica (e.g., Novozym® 435) or Lipase from Pseudomonas cepacia.[10] Immobilized enzymes are often preferred for their stability and ease of recovery.

• Substrate: Racemic (R,S)-1-phenyl-2-hexanol.

• Acyl Donor: Vinyl acetate.[9] Vinyl acetate is an irreversible acyl donor, which helps to drive the reaction forward.

• Solvent: Anhydrous organic solvent such as n-hexane, toluene, or diisopropyl ether.[9][10] The choice of solvent can significantly impact enzyme activity and selectivity.

• Purification: Silica gel for column chromatography.

Protocol: Kinetic Resolution of (R,S)-1-phenyl-2-hexanol

• Reaction Setup: In a dry flask, dissolve racemic 1-phenyl-2-hexanol (e.g., 100 mM) and vinyl acetate (e.g., 120-150 mM, 1.2-1.5 equivalents) in the selected anhydrous organic solvent (e.g., n-hexane).[9]

• Enzyme Addition: Add the immobilized lipase (e.g., 10-20 mg/mL) to the solution. The use of an immobilized enzyme simplifies removal at the end of the reaction.

• Reaction Incubation: Seal the flask and place it in a shaking incubator at a controlled temperature (e.g., 30-45°C).

• Monitoring the Reaction: Monitor the progress of the reaction by taking small aliquots over time and analyzing them by GC or TLC. The goal is to stop the reaction as close to 50% conversion as possible to maximize the yield and enantiomeric excess of both the remaining alcohol and the newly formed ester.

• Reaction Termination: Once ~50% conversion is reached, terminate the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent and potentially reused.

• Product Separation: Concentrate the filtrate in vacuo. The resulting mixture of the unreacted alcohol and the ester product can be separated by flash column chromatography on silica gel.

Analysis of Enantiomeric Excess (ee)

Accurate determination of the enantiomeric excess is crucial for evaluating the success of the synthesis. Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) are the standard methods for this analysis.[11][12]

Protocol: Chiral HPLC Analysis

• Column Selection: Choose a suitable chiral stationary phase (CSP). For alcohols like 1-phenyl-2-hexanol, columns based on polysaccharide derivatives (e.g., cellulose or amylose carbamate derivatives) are often effective.[12]

• Mobile Phase Preparation: A typical mobile phase for normal-phase chiral HPLC is a mixture of hexane and isopropanol (e.g., 99:1 v/v).[13] The exact ratio may need to be optimized to achieve baseline separation of the enantiomers.

• Sample Preparation: Dissolve a small amount of the crude or purified product in the mobile phase.

• Injection and Analysis: Inject the sample onto the HPLC system. The two enantiomers will elute at different retention times.

• Calculation of ee: The enantiomeric excess is calculated from the peak areas (A) of the two enantiomers: ee (%) = [ (A_major - A_minor) / (A_major + A_minor) ] * 100

Data Presentation: Expected Outcomes

The following table summarizes typical results that can be expected from the described protocols, based on literature for similar substrates. Optimization of these parameters is recommended for the specific substrate, 1-phenyl-2-hexanol.

Parameter	ADH Asymmetric Reduction	Lipase Kinetic Resolution
Enzyme	ADH from L. kefir	Novozym® 435
Substrate	1-Phenyl-2-hexanone	(R,S)-1-Phenyl-2-hexanol
Substrate Conc.	20 mM	100 mM
Temperature	30°C	42°C[9]
Reaction Time	24 h	10 h (to ~50% conversion)
Conversion	>95%	~50%
Product	(S)-1-Phenyl-2-hexanol	(R)-1-Phenyl-2-hexanol + (S)-1-Phenyl-2-hexyl acetate
Enantiomeric Excess (ee)	>99%	>99% (for both alcohol and ester)
Isolated Yield	~90%	~45% (for each enantiomer)

Conclusion and Field Insights

This application note details two robust biocatalytic methods for producing optically active 1-phenyl-2-hexanol.

• For direct synthesis of a single enantiomer , the asymmetric reduction using a stereoselective ADH is the method of choice. Its efficiency hinges on an effective cofactor regeneration system. The substrate-coupled approach with isopropanol is simple, cost-effective, and highly reliable.[5]

In both cases, the mild reaction conditions and high selectivity of enzymes offer a significant advantage over traditional chemical methods, aligning with the principles of Green Chemistry.[1] By understanding the causality behind the experimental choices—from cofactor regeneration to the role of the solvent in lipase selectivity—researchers can adapt and optimize these protocols for a wide range of valuable chiral alcohols.

References

• Gotor-Fernández, V., Gotor, V., & Lavandera, I. (2021). Recent advances in biocatalysis applied to organic synthesis. Catalysts, 11(3), 393. [Link]

• Smith, A. M. (2018). The Synthesis and Biocatalytic Reduction of Beta-keto Alkynes. Electronic Theses and Dissertations. 1793. [Link]

• Musa, M. M. (2009). ASYMMETRIC SYNTHESIS OF PHENYL-RING-CONTAINING ALCOHOLS USING THERMOANAEROBACTER ETHANOLICUS W110A SECONDARY ALCOHOL DEHYDROGENASE. University of Florida. [Link]

• Pietruszka, J., & Worgull, D. (2021). Recombinant Enzymatic Redox Systems for Preparation of Aroma Compounds by Biotransformation. Frontiers in Catalysis, 1, 706591. [Link]

• Baczko, K., & Larpent, C. (2001). Lipase-catalyzed transesterification of primary alcohols: resolution of 2-ethylhexan-1-ol and 2-ethylhex-5-en-1-ol. Journal of the Chemical Society, Perkin Transactions 2, (10), 1639-1644. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. [Link]

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• Qayed, W. S., et al. (2015). Lipases-catalyzed enantioselective kinetic resolution of chiral alcohols. Journal of Chemical and Pharmaceutical Research, 7(5), 311-322. [Link]

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• Sello, G., & Orsini, F. (2006). Selective Enzymatic Reduction of Aldehydes. Molecules, 11(1), 1-11. [Link]

• Yilmaz, E., Can, M., & Sezgin, M. (2019). The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology. Preparative Biochemistry & Biotechnology, 49(8), 779-786. [Link]

• van Schie, M. M. C. H., et al. (2018). Biocatalytic synthesis of the Green Note trans-2-hexenal in a continuous-flow microreactor. Beilstein Journal of Organic Chemistry, 14, 734-741. [Link]

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC. Pittcon 2016. [Link]

• Ni, Y., & Xu, J. H. (2012). Biocatalytic ketone reduction: a green and efficient access to enantiopure alcohols. Biotechnology Advances, 30(6), 1279-1288. [Link]

• Wu, S., et al. (2020). Efficient asymmetric synthesis of chiral alcohols using high 2-propanol tolerance alcohol dehydrogenase SmADH2 via an environmentally friendly TBCR system. Catalysis Science & Technology, 10(2), 431-438. [Link]

• Salvi, N. A., & Chattopadhyay, S. (2014). Enantioselective bioreduction of acetophenone and its analogous by the fungus Trichothecium sp. 3 Biotech, 4(5), 513-520. [Link]

• ResearchGate. (n.d.). HPLC separation of (A) racemic 1-phenyl-2-propanol; (B).... [Link]

• Wrzecionek, M., et al. (2021). The Application of Two-Phase Catalytic System in Enantioselective Separation of Racemic (R,S)-1-Phenylethanol. Molecules, 26(11), 3330. [Link]

• Zhang, W., et al. (2021). Ene Reductase Enabled Intramolecular β-C−H Functionalization of Substituted Cyclohexanones for Efficient Synthesis of Azabicyclo[3.2.1]octanes. ACS Catalysis, 11(15), 9454-9461. [Link]

• Musa, M. M., et al. (2012). Alcohol Dehydrogenases with anti-Prelog Stereopreference in Synthesis of Enantiopure Alcohols. Current Organic Chemistry, 16(19), 2201-2214. [Link]

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• Forró, E. (2001). [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols]. Acta Pharmaceutica Hungarica, 71(1), 119-126. [Link]

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• Phenomenex. (2012). Simplified Chiral HPLC/SFC Column Screening Strategies. [Link]

• Musa, M. M., & Zotor, F. B. (2011). Recent advances in alcohol dehydrogenase-catalyzed asymmetric production of hydrophobic alcohols. Current Organic Synthesis, 8(2), 232-243. [Link]

• van Schie, M. M. C. H., et al. (2018). Biocatalytic synthesis of the Green Note trans-2-hexenal in a continuous-flow microreactor. Beilstein Journal of Organic Chemistry, 14, 734-741. [Link]

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The Versatile Role of 1-Phenyl-2-hexanol in the Synthesis of Pharmaceutical Intermediates: Application Notes and Protocols

Introduction: Unlocking the Potential of a Chiral Synthon

In the landscape of modern medicinal chemistry, the efficient and stereocontrolled synthesis of complex molecular architectures is paramount. 1-Phenyl-2-hexanol, a chiral secondary alcohol, emerges as a valuable and versatile building block in the synthetic chemist's toolbox. Its structure, featuring a phenyl ring, a six-carbon aliphatic chain, and a stereogenic center at the hydroxyl-bearing carbon, offers a unique combination of functionalities that can be strategically manipulated to construct a variety of key pharmaceutical intermediates. The phenyl group provides a scaffold for further functionalization and can be a crucial pharmacophore in many drug molecules, while the secondary alcohol is a versatile handle for a range of chemical transformations. This guide provides an in-depth exploration of the synthetic utility of 1-phenyl-2-hexanol, detailing robust protocols for its conversion into valuable intermediates and elucidating the chemical principles that underpin these transformations.

Core Synthetic Transformations of 1-Phenyl-2-hexanol

The chemical reactivity of 1-phenyl-2-hexanol is primarily dictated by its secondary alcohol functionality. This allows for a suite of well-established yet powerful reactions to be employed, each leading to a distinct class of intermediates. The principal transformations discussed herein are:

• Oxidation to 1-Phenyl-2-hexanone: The conversion of the secondary alcohol to a ketone is a cornerstone transformation, yielding an intermediate that is ripe for a variety of subsequent carbon-nitrogen and carbon-carbon bond-forming reactions.

• Dehydration to Phenylhexenes: The elimination of water from 1-phenyl-2-hexanol provides access to a mixture of isomeric phenylhexenes, which can serve as precursors for further functionalization, including epoxidation and dihydroxylation.

• Esterification to Phenylhexyl Esters: The formation of esters through reaction with carboxylic acids not only allows for the introduction of diverse functional groups but can also be a strategic protecting group strategy.

• Conversion to Chiral Amines: The transformation of the hydroxyl group into an amino group is a critical step in the synthesis of many biologically active molecules, including potential anticonvulsant and adrenergic receptor modulating agents.

The following sections will provide detailed, step-by-step protocols for these key transformations, accompanied by mechanistic insights and practical considerations for the research scientist.

Figure 1: Key synthetic transformations of 1-phenyl-2-hexanol.

I. Oxidation to 1-Phenyl-2-hexanone: A Gateway Intermediate

The oxidation of 1-phenyl-2-hexanol to 1-phenyl-2-hexanone is a pivotal step, as the resulting ketone is a versatile precursor for numerous pharmaceutical building blocks.[1] The presence of the benzylic position adjacent to the carbonyl group in the product opens up avenues for further synthetic manipulations. Two reliable and commonly employed oxidation methods are the Jones oxidation and the Swern oxidation.

A. Jones Oxidation Protocol

The Jones oxidation utilizes a solution of chromium trioxide in sulfuric acid and acetone.[2] It is a robust and high-yielding method for the oxidation of secondary alcohols.[3]

Protocol:

• Preparation of Jones Reagent: In a flask cooled in an ice bath, cautiously add 26.7 g of chromium trioxide (CrO₃) to 23 mL of concentrated sulfuric acid (H₂SO₄). Slowly add 70 mL of deionized water with stirring until the chromium trioxide is fully dissolved. The final volume should be approximately 100 mL. Caution: This reagent is highly corrosive and carcinogenic. Handle with extreme care in a fume hood.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1-phenyl-2-hexanol (1 equivalent) in acetone. Cool the solution to 0 °C using an ice bath.

• Oxidation: Add the prepared Jones reagent dropwise from the dropping funnel to the stirred solution of the alcohol. The reaction is exothermic, and the color of the solution will change from orange-red to green as the Cr(VI) is reduced to Cr(III). Maintain the temperature below 20 °C during the addition.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: Once the reaction is complete, add isopropanol to quench any excess oxidant until the orange color disappears.

• Extraction: Remove the acetone under reduced pressure. Add water to the residue and extract the aqueous layer with diethyl ether or ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude 1-phenyl-2-hexanone can be purified by vacuum distillation or column chromatography on silica gel.

Reagent/Solvent	Molar Ratio/Concentration	Key Considerations
1-Phenyl-2-hexanol	1.0 eq	Substrate
Jones Reagent	~1.5 - 2.0 eq (CrO₃)	Highly toxic and carcinogenic.
Acetone	Solvent	Must be free of oxidizable impurities.
Isopropanol	Quenching agent	Added to destroy excess oxidant.

B. Swern Oxidation Protocol

The Swern oxidation is a milder alternative to chromium-based oxidants and is particularly useful for sensitive substrates. It utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride, followed by the addition of a hindered base like triethylamine (NEt₃).[1][4]

Protocol:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and two dropping funnels under a nitrogen atmosphere, dissolve oxalyl chloride (1.5 equivalents) in anhydrous dichloromethane (DCM) and cool the solution to -78 °C using a dry ice/acetone bath.

• Activation of DMSO: Add a solution of dimethyl sulfoxide (DMSO, 2.2 equivalents) in anhydrous DCM dropwise to the oxalyl chloride solution, maintaining the temperature below -60 °C. Stir the mixture for 15 minutes.

• Addition of Alcohol: Add a solution of 1-phenyl-2-hexanol (1.0 equivalent) in anhydrous DCM dropwise to the reaction mixture, again keeping the temperature below -60 °C. Stir for 30 minutes.

• Elimination: Add triethylamine (5.0 equivalents) to the mixture and stir for an additional 30 minutes at -78 °C.

• Warming and Quenching: Remove the cooling bath and allow the reaction to warm to room temperature. Quench the reaction by adding water.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product can be purified by column chromatography.[5]

Reagent/Solvent	Molar Ratio/Concentration	Key Considerations
Oxalyl Chloride	1.5 eq	Highly toxic and corrosive. Reacts violently with water.
DMSO	2.2 eq	Must be anhydrous.
1-Phenyl-2-hexanol	1.0 eq	Substrate.
Triethylamine	5.0 eq	Hindered base.
Dichloromethane	Solvent	Must be anhydrous.

graph "Oxidation_Workflow" {
rankdir=LR;
node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"];
subgraph "Jones_Oxidation" {
label="Jones Oxidation";
node [fillcolor="#EA4335", fontcolor="#FFFFFF"];
J1 [label="1-Phenyl-2-hexanol in Acetone"];
J2 [label="Add Jones Reagent (CrO3/H2SO4) at 0°C"];
J3 [label="Quench with Isopropanol"];
J4 [label="Extraction & Purification"];
J1 -> J2 -> J3 -> J4;
}
subgraph "Swern_Oxidation" {
label="Swern Oxidation";
node [fillcolor="#34A853", fontcolor="#FFFFFF"];
S1 [label="Oxalyl Chloride & DMSO in DCM at -78°C"];
S2 [label="Add 1-Phenyl-2-hexanol"];
S3 [label="Add Triethylamine"];
S4 [label="Workup & Purification"];
S1 -> S2 -> S3 -> S4;
}
"1-Phenyl-2-hexanone" [shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];
J4 -> "1-Phenyl-2-hexanone";
S4 -> "1-Phenyl-2-hexanone";
}

Figure 2: Workflow for the oxidation of 1-phenyl-2-hexanol.

II. Dehydration to Phenylhexenes: Accessing Unsaturated Scaffolds

The acid-catalyzed dehydration of 1-phenyl-2-hexanol leads to the formation of a mixture of isomeric phenylhexenes.[6] This reaction typically proceeds through an E1 mechanism for secondary alcohols.[7] The resulting alkenes can be valuable intermediates for reactions such as epoxidation, dihydroxylation, or polymerization.

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, place 1-phenyl-2-hexanol (1.0 equivalent).

• Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH) (typically 5-10 mol%).

• Reaction Conditions: Heat the mixture to reflux. The reaction temperature will depend on the boiling point of the starting material and the desired rate of reaction. For 1-phenyl-2-hexanol, a temperature range of 140-160 °C is often employed.[6]

• Reaction Monitoring: Monitor the formation of the alkene products and the disappearance of the starting alcohol by TLC or gas chromatography (GC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute the mixture with water and neutralize the acid with a saturated solution of sodium bicarbonate (NaHCO₃).

• Extraction: Extract the aqueous layer with a suitable organic solvent like diethyl ether or hexanes.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The resulting mixture of phenylhexene isomers can be separated by fractional distillation or preparative GC if desired.

Reagent/Solvent	Molar Ratio/Concentration	Key Considerations
1-Phenyl-2-hexanol	1.0 eq	Substrate.
H₂SO₄ or TsOH	5-10 mol%	Corrosive acid catalyst.
Heat	Reflux	Drives the elimination reaction.

III. Fischer Esterification: Introducing Ester Functionality

The Fischer esterification is a classic and reliable method for converting a carboxylic acid and an alcohol into an ester in the presence of an acid catalyst.[1][8] This reaction is an equilibrium process, and to drive it towards the product, an excess of the alcohol or removal of water is typically employed.[3]

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 1-phenyl-2-hexanol (1.0 equivalent), a carboxylic acid (e.g., propionic acid, 1.2 equivalents), and a suitable solvent (e.g., toluene).

• Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid (5 mol%).

• Reaction Conditions: Heat the mixture to reflux. A Dean-Stark apparatus can be used to azeotropically remove the water formed during the reaction, thus driving the equilibrium towards the ester product.

• Reaction Monitoring: Monitor the reaction progress by TLC or GC until the starting alcohol is consumed.

• Workup: Cool the reaction mixture to room temperature. Wash the organic layer with a saturated aqueous solution of NaHCO₃ to neutralize the acid catalyst, followed by washing with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude ester can be purified by vacuum distillation or column chromatography.

Reagent/Solvent	Molar Ratio/Concentration	Key Considerations
1-Phenyl-2-hexanol	1.0 eq	Substrate.
Carboxylic Acid	1.2 eq	Reactant.
H₂SO₄ or TsOH	5 mol%	Acid catalyst.
Toluene	Solvent	Allows for azeotropic removal of water.

IV. Synthesis of Chiral Amines: Building Blocks for Bioactive Molecules

Chiral amines are prevalent in a vast number of pharmaceuticals. 1-Phenyl-2-hexanol can be a precursor to chiral amines through a two-step sequence involving the conversion of the alcohol to a good leaving group, followed by nucleophilic substitution with an amine. A more direct route involves the reductive amination of the corresponding ketone, 1-phenyl-2-hexanone.

A. From Alcohol via Mesylation and Substitution

This two-step approach allows for the stereospecific conversion of the chiral alcohol to a chiral amine, typically with inversion of configuration at the stereocenter.

Protocol:

Step 1: Mesylation

• Reaction Setup: Dissolve 1-phenyl-2-hexanol (1.0 equivalent) and triethylamine (1.5 equivalents) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere and cool to 0 °C.

• Mesyl Chloride Addition: Add methanesulfonyl chloride (MsCl, 1.2 equivalents) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the starting alcohol is consumed, as monitored by TLC.

• Workup: Quench the reaction with water. Separate the organic layer, wash with 1M HCl, saturated NaHCO₃ solution, and brine. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure to obtain the crude mesylate, which can often be used in the next step without further purification.

Step 2: Nucleophilic Substitution

• Reaction Setup: Dissolve the crude mesylate in a suitable polar aprotic solvent such as dimethylformamide (DMF).

• Amine Addition: Add the desired amine (e.g., methylamine, as a solution in THF or as a salt with a base like K₂CO₃, 2-3 equivalents).

• Reaction Conditions: Heat the reaction mixture (e.g., to 60-80 °C) and stir until the mesylate is consumed (monitor by TLC).

• Workup and Purification: Cool the reaction, dilute with water, and extract with an organic solvent. Wash the organic layer with water and brine, dry, and concentrate. The resulting chiral amine can be purified by column chromatography or distillation.

B. From Ketone via Reductive Amination

Reductive amination of 1-phenyl-2-hexanone provides a direct route to the corresponding amine.[9] This method is particularly useful for synthesizing primary, secondary, and tertiary amines.

Protocol:

• Imine Formation: In a round-bottom flask, dissolve 1-phenyl-2-hexanone (1.0 equivalent) and the desired amine (e.g., ammonium acetate for a primary amine, or a primary amine for a secondary amine, 1.5-2.0 equivalents) in a suitable solvent such as methanol or ethanol. Add a dehydrating agent like molecular sieves or a catalytic amount of acid (e.g., acetic acid) to facilitate imine formation.

• Reduction: Once the imine has formed (can be monitored by IR or NMR), add a reducing agent such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) in portions.

• Reaction Monitoring: Stir the reaction at room temperature until the imine is fully reduced, as monitored by TLC or GC-MS.

• Workup: Quench the reaction by carefully adding dilute acid (e.g., 1M HCl). Basify the aqueous layer with NaOH and extract the product with an organic solvent.

• Purification: Dry the organic extract, concentrate, and purify the amine by distillation or chromatography.

Reagent/Solvent	Molar Ratio/Concentration	Key Considerations
1-Phenyl-2-hexanone	1.0 eq	Ketone precursor.
Amine Source	1.5-2.0 eq	Determines the final amine product.
Reducing Agent	1.1-1.5 eq	NaBH₃CN is effective at neutral to slightly acidic pH.
Methanol/Ethanol	Solvent	Common solvents for reductive amination.

digraph "Amine_Synthesis" {
rankdir=TB;
node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"];
A [label="1-Phenyl-2-hexanol"];
B [label="Mesylation\n(MsCl, Et3N)"];
C [label="1-Phenyl-2-hexyl Mesylate"];
D [label="Nucleophilic Substitution\n(R-NH2)"];
E [label="Chiral Amine"];
F [label="Oxidation"];
G [label="1-Phenyl-2-hexanone"];
H [label="Reductive Amination\n(R-NH2, Reducing Agent)"];
A -> B [label="Step 1"];
B -> C;
C -> D [label="Step 2"];
D -> E;
A -> F;
F -> G;
G -> H;
H -> E;
}

Figure 3: Synthetic pathways to chiral amines from 1-phenyl-2-hexanol.

V. Application in the Synthesis of Anticonvulsant Scaffolds

While a direct synthesis of a marketed anticonvulsant from 1-phenyl-2-hexanol is not prominently featured in the literature, the structural motifs accessible from this precursor are highly relevant to the field. Many anticonvulsant drugs contain a phenyl group attached to a carbon chain with a heteroatom. For example, analogues of 1-phenylcyclohexylamine have been investigated for their anticonvulsant properties. The intermediate, 1-phenyl-2-hexanone, can be a starting point for the synthesis of novel α-aminoketone derivatives or other heterocyclic systems that may exhibit anticonvulsant activity. The synthesis of N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives, which have shown anticonvulsant activity, often starts from α-halo-acetophenones, which are structurally related to α-functionalized 1-phenyl-2-hexanone.

Conclusion

1-Phenyl-2-hexanol is a versatile and valuable chiral building block for the synthesis of a range of pharmaceutical intermediates. Through well-established and robust chemical transformations such as oxidation, dehydration, esterification, and conversion to chiral amines, a diverse array of molecular scaffolds can be accessed. The protocols detailed in this guide provide a solid foundation for researchers and drug development professionals to harness the synthetic potential of this compound. The causality behind the choice of reagents and reaction conditions has been explained to empower the scientist to not only follow the protocols but also to adapt and innovate in their synthetic endeavors. As the demand for enantiomerically pure and structurally complex drug candidates continues to grow, the strategic application of versatile synthons like 1-phenyl-2-hexanol will remain a critical component of successful drug discovery and development programs.

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1-PHENYL-2-HEXANOL derivatives for fragrance and flavor applications

An in-depth guide for researchers, scientists, and product development professionals on the synthesis, characterization, and application of 1-phenyl-2-hexanol and its derivatives. This document provides detailed protocols and expert insights into leveraging these compounds for novel fragrance and flavor profiles.

Introduction: The Olfactory Potential of Phenyl Alcohols

The family of phenyl-substituted alcohols represents a cornerstone of the fragrance and flavor industry. Compounds like phenylethyl alcohol, with its classic rose scent, are ubiquitous. 1-Phenyl-2-hexanol and its structural analogs are a class of aromatic compounds prized for their complex scent profiles, often blending floral, green, and rosy notes.[1][2] Their structure, consisting of a phenyl ring attached to a six-carbon chain with a hydroxyl group at the second position, allows for a multitude of derivatives. By modifying the substitution on the phenyl ring or altering the alkyl chain, researchers can fine-tune the olfactory and gustatory characteristics to create novel sensory experiences.

This guide serves as a comprehensive resource for the exploration of 1-phenyl-2-hexanol derivatives. It moves beyond simple recipes, delving into the causality behind experimental choices to empower researchers to innovate. We will cover robust synthetic routes, advanced analytical characterization, rigorous sensory evaluation, and stability testing protocols essential for successful application in consumer products.

Section 1: Synthesis of 1-Phenyl-2-Hexanol Derivatives

The creation of a specific alcohol structure from smaller components is a fundamental task in organic chemistry. The Grignard reaction is an exceptionally powerful and versatile method for forming carbon-carbon bonds, making it ideal for synthesizing tertiary and secondary alcohols like 1-phenyl-2-hexanol and its derivatives.[3]

Core Synthesis Strategy: The Grignard Reaction

The Grignard reaction involves the addition of an organomagnesium halide (the Grignard reagent) to a carbonyl group of an aldehyde or ketone.[4] For the synthesis of the parent compound, 1-phenyl-2-hexanol, this can be achieved by reacting phenylacetaldehyde with a butylmagnesium halide. To create derivatives, one can systematically vary either the Grignard reagent or the aldehyde.

• Rationale: This method is chosen for its reliability and high yield. The nucleophilic carbon of the Grignard reagent readily attacks the electrophilic carbon of the carbonyl group, forming a new C-C bond and, after an acidic workup, the desired alcohol.[3]

Protocol 1: Synthesis of 1-Phenyl-2-hexanol via Grignard Reaction

This protocol details the synthesis using butylmagnesium bromide and phenylacetaldehyde.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• 1-Bromobutane

• Phenylacetaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, condenser, and addition funnel (all flame-dried)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Grignard Reagent Preparation:

  • Place magnesium turnings in a flame-dried, three-neck round-bottom flask under an inert atmosphere.

  • Add a small portion of anhydrous diethyl ether.

  • In a separate, dry addition funnel, prepare a solution of 1-bromobutane in anhydrous diethyl ether.

  • Add a small amount of the 1-bromobutane solution to the magnesium. The reaction is initiated when the solution turns cloudy and begins to reflux. If it doesn't start, gentle heating or the addition of a small iodine crystal may be necessary.

  • Once initiated, add the remaining 1-bromobutane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent (butylmagnesium bromide).

• Reaction with Aldehyde:

  • Cool the Grignard reagent solution in an ice bath.

  • Prepare a solution of phenylacetaldehyde in anhydrous diethyl ether in the addition funnel.

  • Add the phenylacetaldehyde solution dropwise to the cooled, stirring Grignard reagent. A vigorous reaction will occur. Maintain a low temperature throughout the addition.

  • Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

• Workup and Purification:

  • Cool the reaction mixture again in an ice bath.

  • Slowly and carefully add saturated aqueous NH₄Cl solution to quench the reaction and protonate the resulting magnesium alkoxide salt.[3] This is a safer and milder alternative to using strong acids like HCl, which can sometimes promote side reactions.

  • Transfer the mixture to a separatory funnel. Separate the organic (ether) layer.

  • Wash the organic layer sequentially with water and then brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent (diethyl ether) using a rotary evaporator.

  • The resulting crude oil is 1-phenyl-2-hexanol. Further purification can be achieved by vacuum distillation.

dot

Caption: Workflow for the synthesis of 1-phenyl-2-hexanol.

Section 2: Analytical Characterization

Once synthesized, it is imperative to confirm the identity and purity of the target compound. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for analyzing volatile fragrance and flavor compounds.[5] It separates complex mixtures and provides structural information for each component.[6]

Protocol 2: GC-MS Analysis of Synthesized Derivatives

Objective: To confirm the molecular weight and purity of the synthesized 1-phenyl-2-hexanol derivative.

Instrumentation:

• Gas Chromatograph with a suitable capillary column (e.g., DB-5 or equivalent).

• Mass Spectrometer detector.

Procedure:

• Sample Preparation: Prepare a dilute solution of the purified product (e.g., 100 ppm) in a suitable solvent like ethanol or dichloromethane.

• GC Method:

  • Injector Temperature: 250°C.

  • Oven Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/minute, and hold for 5 minutes. (This program should be optimized for the specific derivative).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Method:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Interface Temperature: 280°C.[7]

• Analysis:

  • Inject 1 µL of the sample.

  • The retention time of the main peak indicates its volatility under the specified conditions.

  • The mass spectrum of the main peak should be analyzed. Look for the molecular ion peak (M⁺) corresponding to the molecular weight of the target compound (178.27 for 1-phenyl-2-hexanol).

  • Analyze the fragmentation pattern. For 1-phenyl-2-hexanol, characteristic fragments would arise from cleavage of the C-C bond adjacent to the hydroxyl group.

  • Purity is estimated by integrating the peak area of the target compound relative to the total area of all peaks in the chromatogram.

Section 3: Sensory Evaluation

Instrumental analysis confirms a compound's structure, but only sensory evaluation can determine its character and suitability as a fragrance or flavor ingredient.[8] This process requires trained human evaluators to provide objective descriptions of the olfactory experience.[9] Gas Chromatography-Olfactometry (GC-O) is a powerful technique that directly links a specific chemical compound eluting from the GC column to its perceived odor.[7][10]

Protocol 3: Sensory Panel Evaluation

Objective: To define the olfactory profile of a new 1-phenyl-2-hexanol derivative.

Panel: A group of 10-15 trained sensory panelists. Panelists should be screened for their ability to detect and describe various scents.[11]

Procedure:

• Sample Preparation: Prepare solutions of the test compound at various concentrations (e.g., 1%, 0.1%) in a neutral solvent like ethanol. Dip fragrance blotters into each solution and allow the solvent to evaporate for 30 seconds.

• Evaluation Environment: The evaluation should take place in a well-ventilated, odor-free room.

• Blinded Evaluation: Present the blotters to the panelists in a randomized and blinded fashion to prevent bias. A known reference compound (e.g., phenylethyl alcohol) should be included as a control.

• Data Collection: Panelists evaluate the blotters at different time points (top note, middle note, and dry-down) and rate various olfactory attributes on a predefined scale (e.g., 1-9). A sample scorecard is shown in Table 1.

• Data Analysis: Compile the scores from all panelists. Analyze the data statistically to generate a comprehensive olfactory profile, including average intensity scores for each attribute and a consensus description.

Attribute	Intensity (1-9 Scale)	Description/Comments
Overall Intensity
Hedonic Tone (Pleasantness)
Floral (e.g., Rose, Muguet)
Green (e.g., Leafy, Fresh)
Fruity
Spicy
Earthy/Woody
Table 1: Example Sensory Panel Scorecard.

Protocol 4: Gas Chromatography-Olfactometry (GC-O)

Objective: To identify the specific odor character of the target compound and any odorous impurities.

Setup: A GC-MS system equipped with an effluent splitter that directs a portion of the column outlet to a sniffing port and the remainder to the MS detector.[10]

Procedure:

• Analysis: Use the same GC-MS method as in Protocol 2.

• Olfactory Detection: A trained assessor sits at the sniffing port and records their perception of any odor as it elutes.[7] They will describe the character (e.g., "floral, sweet") and intensity of each odor event.

• Data Correlation: The timing of the odor events is correlated with the peaks in the chromatogram. By simultaneously obtaining a mass spectrum, the chemical identity of the odor-active compound can be confirmed.[12] This is invaluable for determining if the desired scent comes from the target molecule or a potent trace impurity.

dot

Caption: Integrated workflow for compound characterization.

Section 4: Application and Stability

The ultimate goal is to incorporate these novel derivatives into consumer products. This requires an understanding of their olfactory properties in a final formulation and their stability over the product's shelf life.[13] A fragrance that smells pleasant on a blotter but degrades or discolors in a lotion is of no commercial value.[14]

Compound	CAS Number	Molecular Formula	Molecular Weight	Olfactory Profile	Potential Application
1-Phenyl-2-hexanol	25755-72-0	C₁₂H₁₈O	178.27	Mild, floral, green, with rosy undertones.	Enhancer in floral and white flower accords (e.g., muguet, peony).[1]
1-(4-methoxyphenyl)-2-hexanol	N/A	C₁₃H₂₀O₂	208.30	Sweeter, more floral, with an anise-like nuance.	Adds warmth and sweetness to floral and oriental fragrances.
1-Phenyl-2-heptanol	N/A	C₁₃H₂₀O	192.30	Greener, slightly more fatty/waxy character.	Provides a natural, leafy lift to green floral and citrus compositions.
Table 2: Physicochemical and Olfactory Properties of 1-Phenyl-2-hexanol and Hypothetical Derivatives.

Protocol 5: Accelerated Stability Testing

Objective: To predict the long-term stability of a fragrance derivative in a product base (e.g., a simple lotion or ethanol/water mixture).

Procedure:

• Sample Preparation: Prepare two sets of samples. One set is the product base with the fragrance derivative added at a typical concentration (e.g., 0.5%). The second set is the unfragranced product base, which will serve as a control.[15]

• Storage Conditions: Store samples from both sets under various stress conditions for a period of 4-12 weeks:[13][14]

  • Elevated Temperature: 40-45°C oven.

  • Light Exposure: A light box with controlled UV and visible light output.

  • Control: Room temperature (approx. 25°C) in the dark.

• Evaluation: At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), evaluate the samples for any changes:

  • Olfactory: Smell the fragranced sample against the control and a freshly prepared sample. Note any changes in scent character or intensity.

  • Visual: Observe any changes in color or clarity.

  • Chemical (Optional): For significant changes, re-analyze the sample using GC-MS to identify degradation products.

Conclusion

1-Phenyl-2-hexanol and its derivatives represent a fertile ground for the discovery of new fragrance and flavor ingredients. Their versatile synthesis via the Grignard reaction allows for systematic structural modification, enabling the fine-tuning of their sensory profiles. By employing a rigorous and integrated approach that combines robust chemical synthesis with advanced analytical characterization and detailed sensory evaluation, researchers can unlock the full potential of this valuable class of compounds. The protocols outlined in this guide provide a solid framework for this exploration, emphasizing the importance of understanding the "why" behind each step to foster innovation and ensure the development of stable, high-quality ingredients for the fragrance and flavor industry.

References

• Vertex AI Search. (n.d.). Sensory Evaluation of Perfumes: Developing Professional Skills in Olfactory Analysis.
• Vertex AI Search. (2024, October 17). Fragrance And Flavor Component Analysis: Techniques And Applications.
• Integrated Liner Technologies. (2023, December 15). Fragrance Stability Testing.
• Yamazaki, Y., et al. (n.d.). Microbial Conversion of α-Ionone, α-Methylionone, and α-Isomethylionone. PMC.
• Testing Laboratory. (2026, January 9). Fragrance Stability Testing in Botanical Perfume Products.
• Jasmine Factory. (n.d.). Fragrance & Perfume Stability: How to Make it Last.
• Villatoro, C., Vera, L., & Gigax, H. (2016). Comparative Study of Odours Present in Twin Fragrances by GC-sniffing-ToFMS. Aidic.
• Orchadia Solutions. (n.d.). Fragrance Stability.
• JCANO | INGENIERIA. (n.d.). The Characterization of Perfume Fragrances Using GC/MS, Headspace Trap and Olfactory Port.
• Dixit, S. (n.d.). SENSORY EVALUATION TECHNIQUES DO'S & DON'TS. Sitaram Dixit.
• Grignard Reaction. (n.d.). Grignard Synthesis of Triphenylmethanol.
• BenchChem. (2025, December). Unveiling the Scents: A Comparative Guide to GC-O and GC-MS in Aroma Analysis.
• Testing Laboratory. (n.d.). Sensory Evaluation Testing of Cosmetic Fragrances.
• Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. (n.d.). Synthesis of 1-Phenylethanol: A Grignard Reaction.
• D'Auria, M., Racioppi, R., & Laurita, A. (2015). Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds. PMC - NIH.
• Scentspiracy. (n.d.). Phenyl Hexanol (55066-48-3) – Premium Synthetic Ingredient for Perfumery.
• Sigma-Aldrich. (n.d.). 1-PHENYL-2-HEXANOL AldrichCPR.
• The Perfumers Apprentice. (n.d.). Phenyl Hexanol.

Sources

• 1. Phenyl Hexanol (55066-48-3) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. Perfumers Apprentice - Phenyl Hexanol [shop.perfumersapprentice.com]
• 3. glaserr.missouri.edu [glaserr.missouri.edu]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 6. jcanoingenieria.com [jcanoingenieria.com]
• 7. aidic.it [aidic.it]
• 8. parfums-de-grasse.com [parfums-de-grasse.com]
• 9. testinglab.com [testinglab.com]
• 10. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sitaramdixit.synthasite.com [sitaramdixit.synthasite.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. iltusa.com [iltusa.com]
• 14. testinglab.com [testinglab.com]
• 15. orchadia.org [orchadia.org]

Protocol for the enzymatic resolution of racemic 1-PHENYL-2-HEXANOL

An Application Note and Protocol for the Enzymatic Resolution of Racemic 1-Phenyl-2-Hexanol

Abstract

Optically active alcohols are indispensable building blocks in the synthesis of pharmaceuticals and fine chemicals. The (R) and (S) enantiomers of 1-phenyl-2-hexanol, for example, serve as key chiral intermediates. This application note presents a robust and highly selective protocol for the kinetic resolution of racemic 1-phenyl-2-hexanol using immobilized Candida antarctica Lipase B (CALB). The method employs an enantioselective transesterification reaction in an organic solvent, yielding one enantiomer as an ester and leaving the other as the unreacted alcohol, both in high enantiomeric purity. This protocol is designed for researchers in organic synthesis and drug development, providing a detailed, step-by-step guide from reaction setup to product analysis and purification.

Introduction: The Imperative for Enantiopurity

Chirality is a fundamental property of many bioactive molecules, where two enantiomers of the same compound can exhibit vastly different pharmacological, toxicological, or sensory properties.[1] Consequently, regulatory bodies and the pharmaceutical industry prioritize the development of single-enantiomer drugs to maximize therapeutic efficacy and minimize adverse effects.[2][3] Enzymatic Kinetic Resolution (EKR) has become a cornerstone of "green chemistry" for producing enantiopure compounds.[1] It leverages the exquisite stereoselectivity of enzymes to differentiate between enantiomers in a racemic mixture, offering high efficiency under mild, environmentally benign conditions.[1][4]

This protocol focuses on the resolution of 1-phenyl-2-hexanol, a secondary alcohol. Lipases, particularly Candida antarctica Lipase B (CALB), are exceptionally effective for this transformation.[5][6] CALB catalyzes the acylation of one enantiomer with high preference, a selectivity rationalized by the empirical Kazlauskas' rule, which predicts that for many secondary alcohols, the (R)-enantiomer is acylated more rapidly.[5][7] We will utilize Novozym® 435, a commercially available immobilized form of CALB, which offers superior stability, ease of handling, and reusability.[8][9]

Principle of the Method: Enantioselective Acylation

The kinetic resolution is achieved through a lipase-catalyzed transesterification reaction. The racemic 1-phenyl-2-hexanol is reacted with an acyl donor in a non-polar organic solvent. The lipase selectively catalyzes the transfer of an acyl group to one of the alcohol's enantiomers (typically the R-enantiomer), converting it into an ester. The other enantiomer (typically the S-enantiomer) remains largely unreacted.

The reaction is terminated at or near 50% conversion to achieve the highest possible enantiomeric excess (ee) for both the remaining substrate and the newly formed product. The use of an activated acyl donor, such as vinyl acetate, renders the reaction effectively irreversible.[5][8] This is because the co-product, vinyl alcohol, tautomerizes to volatile acetaldehyde, driving the reaction equilibrium forward. The resulting mixture, containing one enantiomer as an ester and the other as an alcohol, can then be readily separated using standard chromatographic techniques.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)
Racemic 1-phenyl-2-hexanol	≥98%	Sigma-Aldrich
Novozym® 435 (Immobilized CALB)	-	Novozymes/Sigma-Aldrich
Vinyl Acetate	Anhydrous, ≥99%	Sigma-Aldrich
n-Hexane	Anhydrous, 95%	Fisher Scientific
Ethyl Acetate	HPLC Grade	Fisher Scientific
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies
(R)-1-phenyl-2-hexanol Standard	≥98% ee	(As available)
(S)-1-phenyl-2-hexanol Standard	≥98% ee	(As available)

Experimental Protocol

Part A: Enzymatic Acylation Reaction

This procedure details the core enzymatic reaction. All glassware should be oven-dried before use to prevent unwanted hydrolysis.

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add racemic 1-phenyl-2-hexanol (1.0 g, 5.61 mmol).

• Solvent Addition: Dissolve the substrate in 20 mL of anhydrous n-hexane.

• Enzyme Addition: Add Novozym® 435 (100 mg, 10% w/w of substrate) to the solution. The use of an immobilized enzyme is critical as it simplifies removal post-reaction and enhances stability.[10]

• Initiate Reaction: Add vinyl acetate (1.0 mL, 10.8 mmol, ~2 equivalents). Using a slight excess of the acyl donor ensures the reaction proceeds efficiently.[8]

• Incubation: Seal the flask and place it in a temperature-controlled shaker or on a stirring plate at 40°C. Stir the suspension at 200 rpm.

• Reaction Monitoring: Monitor the reaction progress by taking small aliquots (e.g., 50 µL) at regular intervals (e.g., 2, 4, 6, 8, 24 hours). Filter the aliquot through a small plug of silica in a pipette to remove the enzyme, and analyze by chiral HPLC or GC (see Section 5) to determine the conversion percentage. The goal is to stop the reaction as close to 50% conversion as possible to maximize the enantiomeric excess of both components.

Part B: Work-up and Product Separation

Once the reaction has reached approximately 50% conversion, the components must be separated.

• Enzyme Removal: Remove the reaction flask from the shaker. Filter the entire reaction mixture through a sintered glass funnel or a Büchner funnel to recover the immobilized enzyme (Novozym® 435). Wash the enzyme beads with a small amount of fresh n-hexane (2 x 5 mL) to recover any residual product. The recovered enzyme can be dried under vacuum and stored for reuse.

• Solvent Removal: Combine the filtrate and washes. Remove the solvent and excess vinyl acetate under reduced pressure using a rotary evaporator.

• Chromatographic Separation: The resulting crude oil contains a mixture of unreacted (S)-1-phenyl-2-hexanol and the product, (R)-1-phenyl-2-hexyl acetate. Separate these two compounds by flash column chromatography on silica gel.

  • Packing: Pack a column with silica gel using a gradient eluent system, starting with 100% n-hexane.

  • Elution: Elute the column with a gradient of ethyl acetate in n-hexane (e.g., starting from 2% ethyl acetate and gradually increasing to 10%). The less polar ester, (R)-1-phenyl-2-hexyl acetate, will elute first, followed by the more polar alcohol, (S)-1-phenyl-2-hexanol.

  • Fraction Collection: Collect fractions and analyze them by Thin Layer Chromatography (TLC) to identify the pure compounds.

• Final Product: Combine the pure fractions of each component and remove the solvent under reduced pressure to yield the purified (R)-ester and (S)-alcohol. Determine the final yield and enantiomeric excess of each.

Analytical Protocol: Chiral HPLC Analysis

Accurate determination of enantiomeric excess (ee) is crucial for evaluating the success of the resolution.[11] Chiral HPLC is the preferred method for this analysis.[12][13]

• Sample Preparation:

  • For Reaction Monitoring: Dilute the 50 µL filtered aliquot in 1 mL of the HPLC mobile phase.

  • For Final Products: Prepare a stock solution of each purified product (ester and alcohol) at approximately 1 mg/mL in the mobile phase.

• HPLC Conditions (Example):

  • Column: Chiralcel® OD-H or equivalent cellulose-based chiral stationary phase.

  • Mobile Phase: 98:2 (v/v) n-Hexane / Isopropanol.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Temperature: 25°C.

• Analysis and Calculation:

  • Inject the sample onto the HPLC system. The two enantiomers of 1-phenyl-2-hexanol should resolve into two separate peaks.

  • Calculate the enantiomeric excess (ee) for the unreacted alcohol using the formula: ees (%) = |(AreaS - AreaR) / (AreaS + AreaR)| × 100

  • To determine the ee of the ester product, a sample of the purified ester can be hydrolyzed back to the alcohol before analysis, or a separate chiral method for the ester can be developed.

  • Calculate the conversion (c) using the peak areas of the alcohol enantiomers from a sample of the reaction mixture: c (%) = ees / (ees + eep) × 100 (Assuming eep can be determined or is assumed to be high). A more direct method is to compare the initial amount of substrate with the amount remaining.

Workflow and Data Summary

Overall Experimental Workflow

The entire process from racemic starting material to purified enantiomers is summarized in the diagram below.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. d-nb.info [d-nb.info]
• 12. phx.phenomenex.com [phx.phenomenex.com]
• 13. Redirecting [linkinghub.elsevier.com]

Technical Notes & Optimization

Overcoming side reactions in the Grignard synthesis of 1-PHENYL-2-HEXANOL

Welcome to the technical support center for the Grignard synthesis of 1-phenyl-2-hexanol. This guide is designed for researchers, chemists, and drug development professionals to navigate and overcome the common side reactions inherent in this valuable carbon-carbon bond-forming reaction. Our focus is on providing not just solutions, but a deep, mechanistic understanding to empower you to optimize your synthesis for yield and purity.

Section 1: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis of 1-phenyl-2-hexanol via the reaction of phenylmagnesium bromide with hexanal.

Issue 1: Low overall yield with significant formation of benzene.

• Question: My final yield of 1-phenyl-2-hexanol is disappointingly low, and GC-MS analysis shows a significant peak corresponding to benzene. What is causing this?

• Root Cause Analysis: The Grignard reagent, phenylmagnesium bromide, is a potent nucleophile but also an extremely strong base.[1][2] The formation of benzene is a clear indicator that the Grignard reagent is being quenched by a proton source rather than adding to the hexanal carbonyl. The most common culprit is residual water, but any protic compound can cause this issue.

• Strategic Solution: The rigorous exclusion of water and all protic sources is paramount. Grignard reagents react readily with water, alcohols, and even the acidic protons on terminal alkynes.[1][3][4]

  Preventative Protocol: Ensuring Anhydrous Conditions

  • Glassware: All glassware (reaction flask, condenser, dropping funnel) must be meticulously cleaned and dried in an oven at >120°C for at least 4 hours (ideally overnight) and assembled hot under a stream of dry, inert gas (Nitrogen or Argon).[4][5]

  • Solvent: The solvent, typically diethyl ether or tetrahydrofuran (THF), must be anhydrous. While commercially available anhydrous solvents are a good starting point, for maximum reliability, it is best to freshly distill them from a suitable drying agent (e.g., sodium/benzophenone ketyl radical indicator).

  • Reagents: Ensure bromobenzene and hexanal are anhydrous. Hexanal, in particular, should be distilled prior to use to remove any water and oxidation byproducts.

  • Atmosphere: The reaction must be conducted under a positive pressure of an inert gas. This is not merely to prevent moisture ingress but also to minimize reactions with atmospheric oxygen, which can form alkoxides.[6]

Issue 2: Significant biphenyl impurity is observed in the final product.

• Question: My crude product is contaminated with a substantial amount of biphenyl. How can I prevent its formation?

• Root Cause Analysis: Biphenyl is the primary byproduct of the Wurtz coupling reaction, where the already-formed phenylmagnesium bromide attacks the C-Br bond of an unreacted bromobenzene molecule.[7][8][9] This side reaction is particularly prevalent during the formation of the Grignard reagent itself.

  Reaction Scheme: PhMgBr + PhBr → Ph-Ph + MgBr₂

• Strategic Solution: Minimizing the Wurtz coupling hinges on controlling the local concentration of the bromobenzene and the reaction temperature during the Grignard reagent formation.[8]

  Key Control Parameters for Grignard Formation

Parameter	Recommendation	Rationale
Addition Rate	Slow, dropwise addition of the bromobenzene/ether solution to the magnesium turnings.	Maintains a low concentration of bromobenzene, favoring its reaction with the magnesium surface over reaction with already-formed Grignard reagent.[6][8]
Temperature	Maintain a gentle reflux. Avoid excessive external heating. The reaction is exothermic.	High local temperatures can accelerate the rate of Wurtz coupling.[8][10] The heat from the exothermic reaction is often sufficient to sustain the reaction.[5]
Magnesium Surface	Use high-quality magnesium turnings. Activate the magnesium if the reaction is sluggish.	A clean, active magnesium surface ensures a fast initiation and reaction with bromobenzene, keeping its concentration low.

Issue 3: High recovery of starting material (hexanal) and low conversion.

• Question: The reaction seems to stall. After workup, I recover a large amount of unreacted hexanal. Why isn't the Grignard reagent adding to the aldehyde?

• Root Cause Analysis: This issue is most commonly caused by the enolization of the aldehyde.[6][11] Hexanal has acidic protons on the carbon alpha to the carbonyl group. The strongly basic Grignard reagent can abstract one of these protons to form a magnesium enolate. This is a competing, non-productive pathway that consumes both the aldehyde and the Grignard reagent.[12]

• Strategic Solution: The key to favoring nucleophilic addition over enolization is precise temperature control.[13] The addition reaction generally has a lower activation energy than the deprotonation (enolization) reaction.

  Experimental Workflow for Minimizing Enolization

  • Prepare the phenylmagnesium bromide reagent as previously described and allow it to cool to room temperature.

  • In a separate flame-dried flask under an inert atmosphere, prepare a solution of freshly distilled hexanal in anhydrous ether/THF.

  • Cool the hexanal solution to a low temperature. A range of 0°C (ice-water bath) to -78°C (dry ice/acetone bath) is recommended.[14][13]

  • Transfer the Grignard reagent solution via cannula or dropping funnel to the cooled hexanal solution slowly, with efficient stirring.

  • Maintain the low temperature throughout the addition and allow the reaction to stir for a specified time (e.g., 1-2 hours) before slowly warming to room temperature.

Section 2: Frequently Asked Questions (FAQs)

• Q1: What is the ideal solvent for this reaction?

  • A1: Both diethyl ether and tetrahydrofuran (THF) are commonly used. Diethyl ether has a lower boiling point (35°C), which can make temperature control during the exothermic Grignard formation easier. THF has a higher boiling point (66°C) and is a better solvating agent, which can sometimes lead to faster reaction rates. For the addition to hexanal where low temperatures are critical, either solvent is suitable.

• Q2: How can I determine the exact concentration of my prepared Grignard reagent?

  • A2: It is highly recommended to titrate a small aliquot of your Grignard reagent before use. This provides an accurate molarity, allowing for precise stoichiometric control and avoiding the use of a large excess, which can exacerbate side reactions. A common method involves back-titration with a standard solution of sec-butanol in xylene using a colorimetric indicator like 1,10-phenanthroline.

• Q3: Can I use a commercially purchased solution of phenylmagnesium bromide?

  • A3: Yes, commercial solutions are a convenient option. However, their concentration can decrease over time due to gradual reaction with trace moisture or air. It is imperative to titrate the solution immediately before use to verify its active concentration.

• Q4: My workup produces a thick, unfilterable emulsion of magnesium salts. How can I improve the phase separation?

  • A4: This is a common problem. The workup involves quenching the magnesium alkoxide intermediate. Instead of water, a slow, dropwise addition of a cold, saturated aqueous solution of ammonium chloride (NH₄Cl) is often preferred. NH₄Cl is a weak acid that effectively hydrolyzes the magnesium salts while minimizing the risk of side reactions with the alcohol product. Ensure vigorous stirring during the quench, which should be performed in an ice bath to dissipate heat.

Section 3: Visualizing Reaction Pathways

The following diagram illustrates the desired synthetic route to 1-phenyl-2-hexanol versus the primary competing side reactions.

Caption: Desired vs. Side Reaction Pathways

References

• Study.com. Grignard Reaction Purification.[Link]

• Brainly.in. Differentiate between Wurtz Reaction and Grignard's Reaction.[Link]

• ResearchGate. Effect of temperature on Grignard reaction.[Link]

• University of California, Los Angeles. Illustrated Glossary of Organic Chemistry - Wurtz reaction (Wurtz coupling).[Link]

• Organic Chemistry Portal. Grignard Reaction.[Link]

• Deitmann, E., et al. (2023). Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation. Royal Society of Chemistry. [Link]

• Reddit. What are some strategies to reduce side-reactions in a Grignard reaction?[Link]

• ACS Omega (2022). Accessing Grignard Reluctant Aldehyde in 2-Oxoaldehyde by Organocuprates to Give[7][15] Addition and Oxidative Coupling Reactions.[Link]

• Rieke, R. D., et al. (2000). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. The Journal of Organic Chemistry. [Link]

• Filo. Give reaction Wurtz and wurtz fitting with grignard reagent.[Link]

• YouTube. Grignard Reaction Experiment Part 3, Reaction with CO2, Workup, and Characterization.[Link]

• Quora. What is the process for obtaining an enolate from a Grignard reaction?[Link]

• JoVE. Video: Grignard Reagent Preparation and Grignard Reaction.[Link]

• Jasperse, J. Grignard Reaction.[Link]

• Chemguide. REACTION OF ALDEHYDES AND KETONES WITH GRIGNARD REAGENTS.[Link]

• Master Organic Chemistry. All About The Reactions of Grignard Reagents.[Link]

• Chemistry LibreTexts. 11.2.4 Addition of Enolates to Aldehydes and Ketones - The Aldol Reaction.[Link]

• Wikipedia. Grignard reaction.[Link]

• Organic Chemistry Portal. Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides.[Link]

• ACS Publications. The Grignard Reaction with 2-(β-Cyanoethyl)-2-ethylhexanal and Further Conversions of the Reaction Products.[Link]

• Wikipedia. Grignard reaction.[Link]

• Journal of the Chemical Society, Perkin Transactions 2. Studies on the mechanism of the enolization reaction of Grignard reagents and ketones. Part 2. Pseudo-first-order rate and deuterium isotope effect studies.[Link]

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• Robertson, D. L. (2012). Preparation of the Grignard reagent, phenylmagnesium bromide.[Link]

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• ACS Publications. The Reaction of 2-(β-Cyanoethyl)-2-Ethylhexanal with Grignard Reagents.[Link]

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• YouTube. The Grignard Reaction: Syntheses of 2-methyl-2-hexanol.[Link]

• Study.com. Grignard reaction: synthesis of 2-phenyl-2-hexanol.[Link]

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Improving the yield and purity of 1-PHENYL-2-HEXANOL synthesis

Welcome to the technical support center for the synthesis of 1-phenyl-2-hexanol. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you optimize your synthetic outcomes, focusing on maximizing both yield and purity.

Introduction to 1-Phenyl-2-hexanol Synthesis

1-Phenyl-2-hexanol is a chiral secondary alcohol of interest in various fields of chemical synthesis, from fragrance development to its use as a precursor for more complex molecules. The primary challenges in its synthesis revolve around achieving high conversion rates, minimizing side-product formation, and effectively purifying the final product. This guide will focus on the two most prevalent synthetic routes: the Grignard reaction and the reduction of a ketone precursor.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 1-phenyl-2-hexanol?

A1: The two most common and reliable laboratory-scale methods are:

• Grignard Reaction: This involves the nucleophilic addition of a phenyl Grignard reagent (phenylmagnesium bromide, PhMgBr) to hexanal. This is a powerful carbon-carbon bond-forming reaction.[1]

• Ketone Reduction: This method involves the reduction of the corresponding ketone, 1-phenyl-2-hexanone, to the secondary alcohol. Common reducing agents for this transformation include sodium borohydride (NaBH₄).[2] This route is often high-yielding.[2]

Q2: My Grignard reaction yield is consistently low. What is the most common reason for this?

A2: The most frequent cause of low yields in Grignard reactions is the presence of acidic protons, particularly from water. Grignard reagents are extremely strong bases and will react with even trace amounts of water, alcohols, or carboxylic acids in a rapid acid-base reaction that is much faster than the desired nucleophilic attack on the carbonyl.[3] This effectively quenches the reagent. Therefore, ensuring strictly anhydrous (water-free) conditions by thoroughly drying all glassware and using anhydrous solvents is absolutely critical for success.[3][4]

Q3: What is the main byproduct I should expect in the Grignard synthesis?

A3: A common byproduct is biphenyl , which forms from a Wurtz-type coupling reaction where the phenylmagnesium bromide reacts with unreacted bromobenzene starting material.[4][5][6] High local concentrations of the halide and elevated temperatures can favor the formation of this impurity.[4]

Q4: How can I effectively purify the crude 1-phenyl-2-hexanol?

A4: A multi-step approach is often best.

• Aqueous Workup/Extraction: First, an acidic workup neutralizes the magnesium alkoxide intermediate and helps to remove water-soluble salts.[5] Liquid-liquid extraction separates the organic product from the aqueous layer.

• Column Chromatography: This is a highly effective method for separating the desired alcohol from nonpolar byproducts like biphenyl and any unreacted starting materials.

• Distillation: If the boiling points of the components are sufficiently different, vacuum distillation can be an excellent final purification step for obtaining a highly pure liquid product.[7]

Synthesis Route Overview

The following diagram illustrates the two primary synthetic pathways to 1-phenyl-2-hexanol.

Caption: Primary synthetic routes to 1-phenyl-2-hexanol.

In-Depth Troubleshooting Guide

This section addresses specific issues you may encounter during your synthesis in a question-and-answer format.

Category 1: Grignard Reaction Issues

Q: My Grignard reaction won't start. The solution remains clear and the magnesium is unreactive. What's wrong?

A: This is a common initiation problem. Here are the likely causes and solutions:

• Inactive Magnesium Surface: The magnesium turnings may be coated with a passivating layer of magnesium oxide.[3]

  • Solution: Gently crush some of the magnesium turnings with a dry glass rod (do not use metal) to expose a fresh surface. Adding a small crystal of iodine (I₂) can also chemically activate the surface; the brown color of the iodine will disappear as the reaction begins.[8]

• Presence of Moisture: As mentioned, even a tiny amount of water on the glassware or in the solvent will prevent the reaction.

  • Solution: Ensure all glassware is rigorously flame-dried under vacuum or oven-dried overnight and assembled while hot, cooling under a stream of dry inert gas (like nitrogen or argon). Use a freshly opened bottle of anhydrous ether or THF, or solvent from a solvent purification system.[9]

• Poor Quality Halide: The bromobenzene may contain impurities or residual moisture.

  • Solution: Use a freshly distilled or newly purchased bottle of bromobenzene.

Q: The reaction started, but it turned dark brown/black and my final yield was very low. Why?

A: A dark color change often indicates decomposition or significant side reactions.

• Cause 1: Overheating. While gentle warming can help initiate the reaction, overheating can promote the Wurtz coupling side reaction, which forms biphenyl and can lead to a dark, tarry appearance.[4]

  • Solution: Control the reaction rate by adding the bromobenzene solution dropwise from an addition funnel. The reaction is exothermic, and the goal is to maintain a gentle reflux from the heat of the reaction itself, not from excessive external heating. Have an ice bath ready to cool the flask if the reaction becomes too vigorous.[6]

• Cause 2: Impurities in Reagents. Impurities in the magnesium or halide can catalyze decomposition.

  • Solution: Use high-purity reagents.

Q: My final product is contaminated with a significant amount of biphenyl. How do I prevent this and how do I remove it?

A: Biphenyl is the primary byproduct of the Wurtz coupling side reaction.[5][6]

• Prevention: This side reaction is favored by high local concentrations of the alkyl halide.[4] The key is to add the bromobenzene solution slowly and dropwise to the stirred magnesium suspension. This keeps the concentration of bromobenzene low at any given moment, favoring the formation of the Grignard reagent over the coupling product.[10]

• Removal: Biphenyl is a nonpolar hydrocarbon, while 1-phenyl-2-hexanol is a polar alcohol. This difference in polarity makes them relatively easy to separate.

  • Solution: Silica gel column chromatography is the most effective method. Use a nonpolar/polar solvent system (e.g., hexane/ethyl acetate). The nonpolar biphenyl will elute first, followed by the more polar 1-phenyl-2-hexanol.

Category 2: Ketone Reduction Issues

Q: My reduction of 1-phenyl-2-hexanone with NaBH₄ gave a low yield. What went wrong?

A: While generally a high-yielding reaction, low yields can occur.

• Cause 1: Inactive Reducing Agent. Sodium borohydride can decompose over time, especially if not stored in a dry environment.

  • Solution: Use a fresh bottle of NaBH₄.

• Cause 2: Incorrect Solvent. NaBH₄ reductions are typically run in protic solvents like methanol or ethanol. The solvent participates in the mechanism. Using an aprotic solvent without a proton source can lead to incomplete reaction.

• Cause 3: Incomplete Reaction. The reaction may not have been allowed to proceed to completion.

  • Solution: Monitor the reaction using Thin Layer Chromatography (TLC). Spot the reaction mixture against the starting ketone. The disappearance of the starting material spot indicates the reaction is complete.

Experimental Protocols

Protocol 1: Synthesis via Grignard Reaction

Materials:

• Magnesium turnings

• Iodine (one small crystal)

• Bromobenzene (anhydrous)

• Hexanal (freshly distilled)

• Anhydrous diethyl ether (or THF)

• Saturated aqueous ammonium chloride (NH₄Cl) or 1M HCl

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aq. NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Setup: Flame-dry a three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser (with a drying tube), and a pressure-equalizing dropping funnel. Allow to cool to room temperature under an inert atmosphere (N₂ or Ar).

• Grignard Formation: Add magnesium turnings (1.2 eq) and a single crystal of iodine to the flask. In the dropping funnel, prepare a solution of bromobenzene (1.1 eq) in anhydrous diethyl ether.

• Initiation: Add a small portion (~10%) of the bromobenzene solution to the magnesium. If the reaction does not start (indicated by bubbling and disappearance of the iodine color), gently warm the flask with a heat gun. Once initiated, the solution should begin to reflux gently.

• Addition: Add the remaining bromobenzene solution dropwise at a rate that maintains a gentle, steady reflux.

• Reaction with Aldehyde: After the addition is complete and the magnesium is mostly consumed, cool the flask to 0 °C with an ice bath. Add a solution of hexanal (1.0 eq) in anhydrous diethyl ether dropwise via the dropping funnel.

• Quench: After the addition of hexanal is complete, stir for an additional 30 minutes. Slowly and carefully quench the reaction by adding saturated aqueous NH₄Cl solution dropwise while cooling in an ice bath.

• Workup: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with diethyl ether.

• Wash: Combine the organic layers and wash with saturated NaHCO₃, then with brine.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent using a rotary evaporator to yield the crude product.

Protocol 2: Purification via Column Chromatography

Procedure:

• Prepare Column: Prepare a silica gel column using a slurry of silica in a nonpolar solvent (e.g., hexane).

• Load Sample: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Carefully load this onto the top of the prepared column.

• Elution: Begin eluting the column with pure hexane. Biphenyl, being nonpolar, will elute first. Monitor the fractions by TLC.

• Increase Polarity: Gradually increase the polarity of the eluent by adding ethyl acetate (e.g., starting with 95:5 hexane:ethyl acetate and increasing to 90:10, 80:20, etc.).

• Collect Product: The 1-phenyl-2-hexanol will elute as the solvent polarity increases. Combine the pure fractions (as determined by TLC) and remove the solvent by rotary evaporation.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common synthesis issues.

Product Characterization

Verifying the structure and purity of the final product is a critical step.

Physical Properties

Property	Value	Source/Note
Molecular Formula	C₁₂H₁₈O	-
Molecular Weight	178.27 g/mol
Appearance	Colorless Liquid	Expected
Boiling Point	~154-155 °C at 11 mmHg	Estimated based on the isomer 6-phenyl-1-hexanol. The boiling point at atmospheric pressure will be significantly higher.

Spectroscopic Data (Predicted)

• Infrared (IR) Spectroscopy: The most prominent feature will be a strong, broad absorption in the region of 3200-3600 cm⁻¹ , which is characteristic of the O-H stretching vibration of an alcohol. The broadness is due to intermolecular hydrogen bonding. You should also observe C-H stretching peaks just below 3000 cm⁻¹ (aliphatic) and just above 3000 cm⁻¹ (aromatic), as well as a strong C-O stretch around 1050-1150 cm⁻¹ .

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show the following key signals. Chemical shifts (δ) are given in ppm.

  • ~7.2-7.4 ppm (multiplet, 5H): Protons on the phenyl (C₆H₅) ring.

  • ~3.6-3.8 ppm (multiplet, 1H): The proton on the carbon bearing the hydroxyl group (the CH-OH proton).

  • ~2.6-2.8 ppm (multiplet, 2H): The benzylic protons (the CH₂ group adjacent to the phenyl ring).

  • ~1.2-1.6 ppm (multiplet, 6H): The three methylene (CH₂) groups of the hexyl chain.

  • ~0.9 ppm (triplet, 3H): The terminal methyl (CH₃) group of the hexyl chain.

  • Variable (broad singlet, 1H): The hydroxyl (-OH) proton. Its chemical shift is highly dependent on concentration and solvent. This peak will disappear upon shaking the sample with a drop of D₂O.

References

• Jasperse, J. (n.d.). Grignard Synthesis of Triphenylmethanol. Chem 355 Handout.

• PubChem. (n.d.). 1-Phenyl-1-hexanol. National Center for Biotechnology Information. Retrieved from [Link]

• NaBH4 Reduction of Ketone to Alcohol. (n.d.). Minnesota State University Moorhead. Retrieved from [Link]

• Ismail, Y. S., & Pfeifer, B. A. (2015). Purification and characterization of a primary-secondary alcohol dehydrogenase from two strains of Clostridium beijerinckii. Applied and environmental microbiology, 81(15), 5096–5105.

• PubChem. (n.d.). 1-Phenyl-1-hexanol. National Center for Biotechnology Information. Retrieved from [Link]

• BenchChem. (2025). Troubleshooting low yields in Grignard reactions with Diisopentyl ether.

• The Grignard Reaction (Experiment). (2024, March 16). Chemistry LibreTexts. Retrieved from [Link]

• Starkey, L. S. (n.d.). 1H NMR Chemical Shifts. Chemistry Connected. Retrieved from [Link]

• Bryant, F. O., & Wiegel, J. (1988). Purification and Properties of Primary and Secondary Alcohol Dehydrogenases from Thermoanaerobacter ethanolicus. Applied and environmental microbiology, 54(2), 460–465.
• Lee, S. H., et al. (2022). Up-Scale Synthesis of p-(CH2=CH)C6H4CH2CH2CH2Cl and p-ClC6H4SiR3 by CuCN-Catalyzed Coupling Reactions of Grignard Reagents with Organic Halides. ACS Omega, 7(50), 47235–47244.
• Organic Chemistry Lab. (2020, October 28). Grignard Reaction Experiment Part 2, Forming Phenylmagnesium Bromide [Video]. YouTube.
• Reddit user discussion. (2021). Grignard Formation - Troubleshooting and Perfecting. r/Chempros.

• Interpreting IR Spectra. (2020, May 30). Chemistry LibreTexts. Retrieved from [Link]

• The Royal Society of Chemistry. (2017). Reduction of a ketone using sodium borohydride.
• Berg, M. A. G., & Pointer, R. D. (n.d.).
• ResearchGate. (n.d.). Reduction of cyclohexanone 1 m with NaBH4.
• Bryant, F. O., & Wiegel, J. (1988). Purification and Properties of Primary and Secondary Alcohol Dehydrogenases from Thermoanaerobacter ethanolicus. Applied and Environmental Microbiology, 54(2), 460-465.

• Spectroscopy of Alcohols and Phenols. (2022, September 24). Chemistry LibreTexts. Retrieved from [Link]

• Ashenhurst, J. (2016, January 13). Grignard Practice Problems: Synthesis Exercises Involving Grignard Reagents. Master Organic Chemistry.
• Nguyen, A. (n.d.). Lab 9 NaBH4 Reduction. Scribd.
• Stack Exchange. (2020). If we use Magnesium instead of the sodium with alkyl halide in dry ether then will a reaction similar to Wurtz reaction will occur. Chemistry Stack Exchange.
• ResearchGate. (n.d.). Experiment 12: Grignard Synthesis of Triphenylmethanol.
• Ashenhurst, J. (2016, August 12). Natural Product Isolation (2) - Purification Techniques, An Overview. Master Organic Chemistry.

• Organic Synthesis. (n.d.). Sodium Borohydride (NaBH4) Reduction. Retrieved from [Link]

• Infrared (IR) Spectroscopy. (n.d.). In Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry.
• Alfa Chemistry. (n.d.). Grignard Reaction.

• National Institute of Standards and Technology. (n.d.). 1-Hexanol. NIST Chemistry WebBook. Retrieved from [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661–667.
• Bryant, F. O., & Wiegel, J. (1988). Purification and Properties of Primary and Secondary Alcohol Dehydrogenases from Thermoanaerobacter ethanolicus. PubMed Central (PMC).
• Wurtz reaction. (2023, January 22). Chemistry LibreTexts.
• American Chemical Society. (2025).
• Practical Considerations, Procedural Changes, Safety Tips. (2020, June 11). Chemistry LibreTexts.

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Technical Support Center: Purification of Crude 1-Phenyl-2-hexanol by Column Chromatography

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the purification of crude 1-phenyl-2-hexanol using column chromatography. Here, we address common challenges and provide practical, field-proven solutions to streamline your purification workflow.

Introduction: The Challenge of Purifying 1-Phenyl-2-hexanol

1-Phenyl-2-hexanol is a secondary alcohol that often requires purification to remove unreacted starting materials, byproducts, and other impurities generated during its synthesis. Column chromatography is a powerful and widely used technique for this purpose. However, successful purification hinges on the careful selection of chromatographic conditions and a systematic approach to troubleshooting. This guide will equip you with the necessary knowledge to overcome common hurdles and achieve high purity of your target compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter during the column chromatography of crude 1-phenyl-2-hexanol.

Q1: My TLC shows poor separation between 1-phenyl-2-hexanol and an impurity. How can I improve the resolution?

A1: Achieving good separation on a Thin Layer Chromatography (TLC) plate is a prerequisite for successful column chromatography.[1][2] If you are observing poor separation, consider the following:

• Adjusting Solvent Polarity: The most common reason for poor separation is an inappropriate mobile phase polarity.[3] For a moderately polar compound like 1-phenyl-2-hexanol, a mixture of a non-polar solvent (like hexane or petroleum ether) and a slightly more polar solvent (like ethyl acetate or dichloromethane) is a good starting point.[3][4]

  • If the spots are too high on the TLC plate (high Rf), the solvent system is too polar. Decrease the proportion of the polar solvent.

  • If the spots are too low on the TLC plate (low Rf), the solvent system is not polar enough. Increase the proportion of the polar solvent.

• Trying Different Solvent Systems: If adjusting the polarity of a single system doesn't work, try a different combination of solvents. For instance, substituting ethyl acetate with dichloromethane or adding a small amount of methanol can alter the selectivity of the separation.

• Consider a Different Stationary Phase: While silica gel is the most common stationary phase, for challenging separations, alumina (basic or neutral) could offer different selectivity.[5]

Q2: I'm losing a significant amount of my product during column chromatography. What are the possible causes and solutions?

A2: Product loss can be a frustrating issue. Here are some common culprits and how to address them:

• Improper Column Packing: An improperly packed column with cracks or channels in the stationary phase can lead to poor separation and product loss.[6] Ensure you pack the column carefully using either the dry or slurry method to create a homogenous bed.[5][7][8][9]

• Incorrect Sample Loading: Overloading the column is a frequent cause of poor separation and product loss.[6][10] As a general rule, the amount of crude material should be about 1-5% of the weight of the silica gel.

• Compound Degradation on Silica: Some compounds can degrade on the acidic surface of silica gel.[11] While 1-phenyl-2-hexanol is generally stable, if you suspect degradation, you can neutralize the silica gel by washing it with a solvent mixture containing a small amount of a non-nucleophilic base like triethylamine before packing.

• Eluting Too Quickly: Running the column too fast can lead to broad bands and incomplete separation, causing you to discard mixed fractions. Maintain a steady and controlled flow rate.

Q3: The elution of 1-phenyl-2-hexanol is very slow, and the bands are broad. How can I speed up the process without sacrificing purity?

A3: Slow elution and band broadening can make the purification process tedious. Here's how to optimize it:

• Increase the Polarity of the Mobile Phase: A gradual increase in the polarity of the eluent (gradient elution) can help to speed up the elution of more strongly retained compounds like your product.[12] Start with the solvent system that gave you a good Rf on TLC and then slowly increase the proportion of the more polar solvent.

• Apply Gentle Pressure (Flash Chromatography): Using a gentle positive pressure of air or nitrogen to push the solvent through the column (flash chromatography) can significantly reduce the purification time.[12]

• Check for Column Clogging: Fine particles from your crude sample or improperly prepared silica gel can clog the column, slowing down the flow rate. Ensure your crude sample is fully dissolved and filtered if it contains solid impurities before loading.

Q4: I've collected my fractions, but I'm not sure which ones contain the pure 1-phenyl-2-hexanol. How do I analyze them?

A4: Analyzing the collected fractions is a critical step.

• TLC Analysis: The most common method is to spot each fraction (or every few fractions) on a TLC plate and run it using the same solvent system you used for the initial analysis.[1][2] Fractions containing the same single spot corresponding to your product can be combined.

• UV Visualization: If your compound is UV active (which 1-phenyl-2-hexanol is due to the phenyl group), you can visualize the spots on the TLC plate under a UV lamp.[13]

• Staining: If your compound is not UV active or for better visualization, you can use a staining solution like potassium permanganate or vanillin stain.

Q5: After rotary evaporation, my purified 1-phenyl-2-hexanol still contains solvent. How can I remove the residual solvent?

A5: Residual solvent is a common issue after purification.

• High Vacuum: Place the flask containing your compound on a high vacuum line for several hours. This is often sufficient to remove volatile solvents.

• Gentle Heating: If high vacuum alone is not effective, you can gently heat the sample under vacuum. Be cautious not to heat it too high, as this could lead to decomposition or loss of your product. A water bath is a good way to control the temperature.[14]

• Azeotropic Removal: For high-boiling point solvents, you can add a lower-boiling point solvent that forms an azeotrope with the residual solvent and then remove the azeotrope by rotary evaporation.

Experimental Protocols

Thin Layer Chromatography (TLC) for Solvent System Selection

Objective: To determine the optimal mobile phase for the column chromatography of crude 1-phenyl-2-hexanol.

Methodology:

• Prepare a developing chamber by placing a piece of filter paper in a beaker and adding a small amount of the chosen solvent system (e.g., 10% Ethyl Acetate in Hexane).[3] Cover the beaker to allow the atmosphere inside to become saturated with solvent vapors.

• On a silica gel TLC plate, draw a faint pencil line about 1 cm from the bottom.

• Dissolve a small amount of your crude 1-phenyl-2-hexanol in a volatile solvent (e.g., dichloromethane).

• Using a capillary tube, spot the dissolved crude mixture onto the pencil line.[1]

• Place the TLC plate in the developing chamber, ensuring the solvent level is below the spot line.

• Allow the solvent to travel up the plate until it is about 1 cm from the top.

• Remove the plate, mark the solvent front with a pencil, and let it dry.

• Visualize the spots under a UV lamp and/or by staining.

• The ideal solvent system will give your product a Retention Factor (Rf) value of approximately 0.2-0.4.[1]

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel 60 F254	Standard, versatile, and allows for UV visualization.
Initial Mobile Phase	10-30% Ethyl Acetate in Hexane	Good starting polarity for moderately polar compounds.[4]
Target Product Rf	0.2 - 0.4	Provides a good balance for effective separation on a column.[1]

Column Chromatography Protocol for 1-Phenyl-2-hexanol Purification

Objective: To purify crude 1-phenyl-2-hexanol using flash column chromatography.

Methodology:

• Column Preparation:

  • Select a glass column of an appropriate size.

  • Plug the bottom of the column with a small piece of cotton or glass wool.[8]

  • Add a thin layer of sand.[8]

  • Prepare a slurry of silica gel in the chosen mobile phase and pour it into the column.[8]

  • Gently tap the column to ensure even packing and remove any air bubbles.[7][9]

  • Add another thin layer of sand on top of the silica gel.

  • Drain the solvent until it is just level with the top of the sand.

• Sample Loading:

  • Dissolve the crude 1-phenyl-2-hexanol in a minimal amount of the mobile phase or a more volatile solvent.

  • Carefully add the dissolved sample to the top of the column using a pipette.

  • Alternatively, for less soluble samples, perform a "dry load" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dry powder to the top of the column.[15][16]

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the top of the column.

  • Apply gentle air pressure to the top of the column to start the elution.

  • Collect the eluent in a series of labeled test tubes or flasks.

• Fraction Analysis:

  • Analyze the collected fractions by TLC as described above.[1]

  • Combine the fractions that contain the pure 1-phenyl-2-hexanol.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator.[17][18]

  • Further dry the purified product under high vacuum to remove any residual solvent.

Troubleshooting Workflow

This diagram provides a logical workflow for troubleshooting common issues during the column chromatography of 1-phenyl-2-hexanol.

Caption: Troubleshooting workflow for common column chromatography issues.

References

• Biotage. (2023, January 23). Pushing flash column chromatography loading limits. Retrieved from [Link]

• Senzer, B. D., Varongchayakul, C., Danheiser, R. L., Daniels, B., & Dong, V. M. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276–302. Retrieved from [Link]

• Lab Unique. (n.d.). Rotary Evaporator Solvent Chart. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems for TLC. Retrieved from [Link]

• Chemistry Hall. (n.d.). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Phenyl-1-hexanol. PubChem. Retrieved from [Link]

• [Username]. (2023, October 12). Packing a column for chromatography [Video]. YouTube. Retrieved from [Link]

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• [Institution]. (n.d.). 5. Thin Layer Chromatography. Retrieved from a URL providing information on TLC principles and solvent selection.

• Chemistry LibreTexts. (2021, August 15). Rotary Evaporation. Retrieved from [Link]

• J-GLOBAL. (n.d.). 2-Phenyl-2-hexanol. Retrieved from [Link]

• ResearchGate. (2019, January 19). How can I purify two different-substituted aromatic compounds? Retrieved from [Link]

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• Berg, R. (2023). Optimization of automated flash chromatography methods for purification of two organic chemistry compounds for production use. Theseus. Retrieved from [Link]

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Technical Support Center: Workup Procedure for the Reduction of 1-phenyl-2-hexanone

Welcome to the Technical Support Center for the synthetic chemistry community. This guide provides in-depth technical assistance for the workup procedure following the reduction of 1-phenyl-2-hexanone to 1-phenyl-2-hexanol. Tailored for researchers, scientists, and drug development professionals, this document offers troubleshooting solutions and frequently asked questions to navigate challenges encountered during this common yet critical synthetic transformation.

Introduction: The Criticality of a Robust Workup

The reduction of a ketone to an alcohol is a fundamental transformation in organic synthesis. However, the success of the reaction is not solely determined by the reduction step itself; a well-designed workup procedure is paramount for isolating the desired product in high yield and purity. The workup quenches the reaction, removes unreacted reagents and byproducts, and isolates the crude product for further purification. This guide will address common issues and provide scientifically grounded solutions for the workup of the 1-phenyl-2-hexanone reduction.

Troubleshooting Guide

This section addresses specific issues that may arise during the workup of the 1-phenyl-2-hexanone reduction in a question-and-answer format.

Issue 1: Incomplete Quenching of the Reducing Agent

• Question: I've added my quenching agent, but the reaction mixture continues to bubble vigorously, or I observe unexpected side reactions during extraction. What is happening and how can I fix it?

• Answer: This indicates that the reducing agent, particularly a reactive one like Lithium Aluminum Hydride (LiAlH₄), has not been fully neutralized.[1][2] LiAlH₄ reacts violently with water and protic solvents.[1][3] A sudden, uncontrolled quench can be hazardous, leading to excessive heat and hydrogen gas evolution.[2]

  • Causality: Insufficient quenching agent, or the addition was too rapid, preventing complete reaction with the bulk of the hydride.

  • Solution:

    • Cool the reaction vessel immediately in an ice-water bath to control the exothermic reaction.

    • Slow, dropwise addition of a less reactive quenching agent like ethyl acetate can be used to consume the excess hydride before the addition of water.[2]

    • For LiAlH₄ reductions, the Fieser workup method is a reliable, controlled quenching procedure.[4][5] For every 1 gram of LiAlH₄ used, sequentially and slowly add:

      • 1 mL of water

      • 1 mL of 15% aqueous NaOH

      • 3 mL of water

    • For Sodium Borohydride (NaBH₄) reductions, which are generally less vigorous, a slow addition of dilute acid (e.g., 1M HCl) or a saturated aqueous solution of ammonium chloride (NH₄Cl) is typically sufficient to quench the reaction and hydrolyze the borate ester intermediate.[6][7][8]

Issue 2: Persistent Emulsion During Liquid-Liquid Extraction

• Question: After adding the aqueous and organic layers for extraction, a thick, inseparable emulsion has formed. How can I break this emulsion and prevent it in the future?

• Answer: Emulsion formation is a common problem in extractions, often caused by the presence of fine particulate matter, surfactants, or similar densities between the aqueous and organic phases.[9][10] Aluminum salts from LiAlH₄ workups are notorious for causing emulsions.[11]

  • Causality: Vigorous shaking, presence of insoluble byproducts, or high concentration of the crude product can lead to stable emulsions.

  • Solutions to Break Emulsions:

    • "Salting Out": Add a saturated solution of sodium chloride (brine) or solid sodium chloride to the separatory funnel.[9][12][13] This increases the ionic strength and density of the aqueous layer, forcing the separation of the organic phase.

    • Filtration through Celite®: Filter the entire emulsified mixture through a pad of Celite®.[12][14] This can remove fine particulates that stabilize the emulsion.

    • Gentle Swirling: Instead of vigorous shaking, gently swirl or invert the separatory funnel multiple times.[9]

    • Addition of a Different Solvent: Adding a small amount of a different organic solvent can sometimes alter the properties of the organic phase enough to break the emulsion.

  • Prevention:

    • For LiAlH₄ reductions, ensure the Fieser workup is performed correctly to generate granular aluminum salts that are easily filtered off.

    • Evaporate the reaction solvent before the workup and redissolve the residue in the extraction solvent.[12][14]

Issue 3: Low Yield of 1-phenyl-2-hexanol After Extraction

• Question: My final yield of 1-phenyl-2-hexanol is significantly lower than expected based on TLC or GC analysis of the crude reaction mixture. Where could my product be going?

• Answer: Low yield can be attributed to several factors during the workup, including incomplete extraction, product degradation, or mechanical losses.

  • Causality & Solutions:

    • Product Solubility in the Aqueous Layer: 1-phenyl-2-hexanol has some polarity due to the hydroxyl group. If the aqueous layer is not thoroughly extracted, a significant amount of product can be lost.

      • Solution: Increase the number of extractions with the organic solvent (e.g., from 2 to 3 or 4 extractions). "Back-washing" the combined organic layers with a small amount of fresh aqueous solution can help remove water-soluble impurities without significant product loss.

    • Incorrect pH of the Aqueous Layer: If an acidic workup is used, ensure the pH is not too low, as this could potentially lead to side reactions like dehydration of the alcohol, especially if heated.

      • Solution: Neutralize the aqueous layer with a base like sodium bicarbonate before extraction.

    • Incomplete Hydrolysis of the Alkoxide Intermediate: The initial product of the reduction is a metal alkoxide. If this is not fully hydrolyzed during the quench, it will remain in the aqueous layer.

      • Solution: Ensure sufficient contact time and stirring with the quenching agent (e.g., dilute acid or water) to complete the hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is the best reducing agent for converting 1-phenyl-2-hexanone to 1-phenyl-2-hexanol?

A1: The choice of reducing agent depends on the presence of other functional groups in the molecule and the desired reaction conditions.

• Sodium Borohydride (NaBH₄): This is a milder and more selective reducing agent that will effectively reduce aldehydes and ketones.[15][16] It is compatible with protic solvents like methanol and ethanol, making the reaction setup and workup generally simpler and safer.[17] For a straightforward reduction of 1-phenyl-2-hexanone, NaBH₄ is often the preferred reagent.

• Lithium Aluminum Hydride (LiAlH₄): This is a much stronger reducing agent that will also reduce esters, carboxylic acids, amides, and nitriles.[11][16][18] It is highly reactive with protic solvents and requires anhydrous conditions (typically in ethers like THF or diethyl ether).[3] While it will certainly reduce 1-phenyl-2-hexanone, its high reactivity necessitates a more cautious workup procedure.[1]

Feature	Sodium Borohydride (NaBH₄)	Lithium Aluminum Hydride (LiAlH₄)
Reactivity	Milder, selective for aldehydes and ketones[15]	Stronger, reduces most carbonyls[11]
Solvents	Protic (e.g., MeOH, EtOH)[17]	Aprotic, anhydrous (e.g., THF, Et₂O)[3]
Workup	Simpler, often with dilute acid or NH₄Cl[6]	More complex, requires careful quenching[1]
Safety	Generally safer to handle	Highly reactive with water, pyrophoric

Q2: How do I properly quench a NaBH₄ reduction of 1-phenyl-2-hexanone?

A2: Quenching a NaBH₄ reaction serves two purposes: to destroy any excess NaBH₄ and to hydrolyze the borate ester intermediate to liberate the alcohol product.

• Cool the reaction mixture: Place the reaction flask in an ice bath.

• Slowly add a quenching solution: Dropwise, add either a saturated aqueous solution of ammonium chloride (NH₄Cl) or a dilute acid like 1M HCl.[6][8] You will likely observe some gas evolution (hydrogen), so the addition should be controlled.

• Stir: Allow the mixture to stir for 10-20 minutes to ensure the reaction is complete.

• Proceed to extraction: The mixture is now ready for the extraction of 1-phenyl-2-hexanol.

Q3: What is the "Fieser Workup" for LiAlH₄ reductions and why is it used?

A3: The Fieser workup is a widely used method for quenching LiAlH₄ reactions that produces granular aluminum salts, which are much easier to filter than the gelatinous precipitate that can form with other quenching methods.[4][5] This helps to avoid emulsions and improves the recovery of the product. The procedure involves the sequential, dropwise addition of water, aqueous sodium hydroxide, and then more water in a specific ratio to the amount of LiAlH₄ used.[4][19]

Q4: Which organic solvent is best for extracting 1-phenyl-2-hexanol?

A4: The choice of extraction solvent is based on several factors: immiscibility with water, good solubility of the product, and a relatively low boiling point for easy removal. For 1-phenyl-2-hexanol, common and effective extraction solvents include:

• Ethyl acetate: Good solvating power for moderately polar compounds.

• Diethyl ether: A very common extraction solvent, though its high volatility and flammability require caution.

• Dichloromethane (DCM): A denser-than-water solvent that is also effective. However, it can sometimes be more prone to forming emulsions.[13]

Q5: How can I confirm that the reduction of 1-phenyl-2-hexanone is complete before starting the workup?

A5: Monitoring the reaction progress is crucial to avoid a premature or unnecessary workup. The most common method is Thin Layer Chromatography (TLC) .[20]

• Spot a baseline: On a TLC plate, spot the starting material (1-phenyl-2-hexanone), a co-spot (starting material and reaction mixture), and the reaction mixture.

• Elute the plate: Use an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate).

• Visualize: The starting ketone will have a higher Rf value (travel further up the plate) than the more polar alcohol product. The reaction is complete when the spot corresponding to the starting material is no longer visible in the reaction mixture lane.

Experimental Protocols

Standard Workup Protocol for NaBH₄ Reduction of 1-phenyl-2-hexanone

• Reaction Monitoring: Before initiating the workup, confirm the complete consumption of the starting material, 1-phenyl-2-hexanone, by TLC.

• Quenching: Cool the reaction mixture to 0 °C in an ice bath. Slowly and with stirring, add 1M HCl dropwise until gas evolution ceases.

• Solvent Removal: If the reaction was performed in a water-miscible solvent like methanol or ethanol, remove the bulk of the solvent under reduced pressure using a rotary evaporator.[20]

• Extraction: Transfer the remaining aqueous residue to a separatory funnel. Extract the aqueous layer three times with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with:

  • Saturated aqueous sodium bicarbonate (to neutralize any remaining acid).

  • Brine (to begin the drying process and break any minor emulsions).

• Drying: Dry the organic layer over an anhydrous drying agent such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration and Concentration: Filter off the drying agent and wash it with a small amount of fresh extraction solvent. Concentrate the filtrate under reduced pressure to yield the crude 1-phenyl-2-hexanol.

• Purification: The crude product can be further purified by flash column chromatography or distillation.[7][21][22]

Visualizations

DOT Script for General Reduction and Workup Workflow

Caption: General workflow for the reduction and workup of 1-phenyl-2-hexanone.

DOT Script for Emulsion Troubleshooting

Caption: Decision tree for troubleshooting emulsions during extraction.

References

• Research and Reviews. (2021). A Report on Reagents and its Quenching Methods.

• Chemistry LibreTexts. (2021, August 15). Quenching Reactions: Lithium Aluminium Hydride. [Link]

• Chemistry LibreTexts. (2025, March 21). Quenching Reactions: Lithium Aluminium Hydride. [Link]

• Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one.

• Master Organic Chemistry. (2011, August 12). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Emulsions. [Link]

• OrgoSolver. Carbonyl Reductions: LiAlH4 then H3O+ (Aldehydes/Ketones -> Alcohols). [Link]

• ACS Publications. (2024, February 9). A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. [Link]

• University of Rochester, Department of Chemistry. Workup: How to Manage an Emulsion. [Link]

• LCGC International. Tips for Troubleshooting Liquid–Liquid Extractions. [Link]

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• Google Patents.

• Chemistry LibreTexts. (2022, April 7). 4.6: Step-by-Step Procedures For Extractions. [Link]

• University of Calgary. Ch17: Hydride Reduction of Aldehydes and Ketones. [Link]

• Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. [Link]

• Books. (2020, August 28). 13.1. Reduction of a Ketone Using Sodium Borohydride. Control of a Reaction by TLC.

• Chemistry LibreTexts. (2021, August 16). 2: Reduction of Organic Compounds (Experiment). [Link]

• NaBH4 Reduction of Ketone to Alcohol 39 NaBH.

• Chad's Prep®. Hydride Reduction Reactions. [Link]

• Reddit. (2011, June 16). sodium borohydride and fluorescence quenching?[Link]

• Master Organic Chemistry. Addition of LiAlH4 to ketones to give secondary alcohols. [Link]

• Organic Syntheses Procedure. Cyclohexanol, 2-phenyl-, (1R-trans)-. [Link]

• Chemguide. reduction of aldehydes and ketones. [Link]

• Organic Reaction Workup Formulas for Specific Reagents.

• University of Rochester, Department of Chemistry. Workup Tricks. [Link]

• Common Organic Chemistry. Aldehyde to Alcohol - Sodium Borohydride (NaBH4). [Link]

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• OpenOChem Learn. Reduction of Aldehydes and Ketones. [Link]

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• Scribd. Reduction Reactions of Aldehydes and Ketones. [Link]

• Chemistry Steps. Reduction of Aldehydes and Ketones. [Link]

• Chemistry LibreTexts. (2023, January 22). The Reduction of Aldehydes and Ketones. [Link]

• National Institute of Standards and Technology. 1-Phenyl-2-hexanone - the NIST WebBook. [Link]

• Organic Syntheses Procedure. catalytic enantioselective addition of dialkylzincs to aldehydes using. [Link]

• European Patent Office. Purification of phenyl ethyl alcohol - EP 0366842 B1. [Link]

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Technical Support Center: Chiral Separation of 1-Phenyl-2-Hexanol Enantiomers

Welcome to the dedicated technical support guide for navigating the complexities of separating 1-phenyl-2-hexanol enantiomers. This resource is designed for researchers, chromatographers, and drug development professionals who encounter challenges in resolving this and other similar chiral aromatic alcohols. Here, we move beyond simple protocols to explain the fundamental principles governing your separation, empowering you to troubleshoot effectively and develop robust analytical methods.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that form the foundation of a successful chiral separation strategy for 1-phenyl-2-hexanol.

Q1: Why is the chiral separation of 1-phenyl-2-hexanol challenging?

A1: The separation of 1-phenyl-2-hexanol enantiomers presents a typical challenge for chiral alcohols. The molecule possesses limited functional groups—primarily a hydroxyl group and a phenyl ring—to engage in the specific interactions required for chiral recognition.[1] Effective separation relies on a chiral stationary phase (CSP) that can establish a transient diastereomeric complex with the enantiomers, and this requires a precise match of intermolecular forces (e.g., hydrogen bonding, π-π interactions, steric hindrance).[2] The flexibility of the hexyl chain can also introduce conformational complexities that may hinder a consistent interaction with the CSP.

Q2: What are the primary chromatographic techniques for this separation, and how do I choose?

A2: The three primary techniques are High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Supercritical Fluid Chromatography (SFC).

• HPLC: The most versatile and widely used method. It offers a vast library of commercially available CSPs, particularly polysaccharide-based phases, which are highly effective for aromatic alcohols.[3] It is the recommended starting point for most applications.

• GC: An excellent choice for volatile, thermally stable compounds. While 1-phenyl-2-hexanol can be analyzed directly on a chiral GC column, its polarity can lead to peak tailing.[4] Derivatization of the hydroxyl group to a less polar ester (e.g., acetate) often improves peak shape and resolution significantly.[5][6]

• SFC: A powerful "green" alternative that combines the benefits of both HPLC and GC.[7] Using supercritical CO₂ as the main mobile phase component allows for faster separations and reduced solvent waste.[8][9] SFC often provides better resolution than HPLC for complex separations and is highly compatible with polysaccharide-based CSPs.[7]

Q3: Is derivatization necessary for analyzing 1-phenyl-2-hexanol enantiomers?

A3: Not always, but it is a powerful tool, especially for GC analysis.

• For GC: Derivatization is highly recommended. Converting the polar hydroxyl group into an ester (e.g., using acetic anhydride) or a silyl ether reduces polarity, improves volatility, and minimizes undesirable interactions with the column, leading to sharper peaks and better resolution.[5][10]

• For HPLC/SFC: Derivatization is generally not required, as modern CSPs are designed to interact directly with the hydroxyl group.[4] However, if you are struggling to achieve separation, converting the enantiomers into diastereomers with a chiral derivatizing agent (CDA) like Mosher's acid chloride is an option, allowing separation on a standard achiral column.[11] This indirect method is less common today due to the wide availability of excellent CSPs.[11]

Part 2: Troubleshooting Guide: High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for chiral separations. The following guide addresses common problems encountered during the analysis of 1-phenyl-2-hexanol.

Issue 1: No Separation or Poor Resolution (Rs < 1.5)

Q: I'm injecting my racemic 1-phenyl-2-hexanol standard, but I see only one peak or two barely separated peaks. What's wrong?

A: This is the most common challenge and usually stems from a suboptimal choice of stationary or mobile phase.

Root Cause Analysis & Solutions:

• Incorrect Chiral Stationary Phase (CSP): The CSP is the heart of the separation. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are the most successful for aromatic alcohols.[12]

  • Actionable Advice: If you are not using a polysaccharide column, switch to one. If you are, your specific analyte may require a different derivative. Screen a set of complementary columns. A good starting screen includes columns like Chiralpak® AD, Chiralpak® IC, and Chiralcel® OD.[13]

• Mobile Phase Composition is Too Strong or Too Weak: In normal phase mode (the most common for this compound), the mobile phase is typically a mixture of a nonpolar solvent (like n-hexane) and a polar modifier (an alcohol like isopropanol or ethanol).[1]

  • Causality: The alcohol modifier competes with your analyte for interaction sites on the CSP.[14]

    • Too much alcohol (>20%): Elution will be too fast, not allowing enough time for chiral recognition to occur.

    • Too little alcohol (<5%): Retention times will be excessively long, and peaks may broaden significantly.

  • Actionable Advice: Start with a mobile phase of n-Hexane/Isopropanol (90/10, v/v). If you see a single peak, systematically decrease the isopropanol percentage in 2% increments (e.g., to 92/8, 94/6). This increases retention and gives the CSP more time to differentiate the enantiomers.[15]

• Incorrect Alcohol Modifier: The structure of the alcohol modifier is critical. Its size and shape can alter the steric environment of the CSP's chiral cavities.[16]

  • Actionable Advice: Isopropanol (IPA) and ethanol are the most common and effective modifiers. If IPA isn't working, try ethanol. Sometimes, more hindered alcohols can provide unique selectivity.[14][16]

The following workflow illustrates a systematic approach to chiral method development.

Caption: A systematic workflow for chiral HPLC method development.

Issue 2: Significant Peak Tailing

Q: I can separate the enantiomers, but one or both peaks show significant tailing (Tailing Factor > 1.5). Why is this happening?

A: Peak tailing in chiral chromatography can be more complex than in achiral separations. It can be caused by column overload, secondary interactions, or column damage.

Root Cause Analysis & Solutions:

• Column Overload: Chiral stationary phases have a limited number of specific binding sites. Overloading these sites is a common cause of tailing.[17] Unlike achiral columns where overload often causes fronting, on cyclodextrin and polysaccharide CSPs, it characteristically results in tailing peaks.[17]

  • Actionable Advice: Reduce the sample concentration or injection volume. Prepare a dilution series (e.g., 1.0 mg/mL, 0.5 mg/mL, 0.1 mg/mL) and inject the same volume. If tailing improves at lower concentrations, you have identified an overload issue.

• Secondary Interactions: The analyte's hydroxyl group can form strong hydrogen bonds with residual silanol groups on the silica support, especially if the mobile phase is not sufficiently competitive. This leads to tailing.[18]

  • Actionable Advice:

    • Add an Additive: For a neutral analyte like 1-phenyl-2-hexanol, this is less common, but sometimes a very small amount of a competing agent can help.

    • Ensure Mobile Phase Purity: Water contamination in normal phase solvents can exacerbate secondary interactions. Use high-purity, dry solvents.

• Column Contamination or Damage: Strongly retained impurities from previous injections can accumulate at the column head, distorting the peak shape.[19] A void at the column inlet can also cause severe tailing.[19]

  • Actionable Advice:

    • Flush the Column: Follow the manufacturer's instructions for column flushing. For immobilized polysaccharide columns, stronger solvents like dichloromethane (DCM) or ethyl acetate can sometimes be used for regeneration.[20] Warning: Never use these "forbidden" solvents on coated-type polysaccharide columns, as it will irreversibly destroy the phase.[20]

    • Use a Guard Column: A guard column is an inexpensive way to protect your analytical column from contaminants.

    • Reverse the Column: As a last resort, you can try reversing the column flow (disconnecting it from the detector) to flush particulates from the inlet frit.[19]

Table 1: HPLC Starting Conditions for Aromatic Alcohols

These are generalized starting points based on literature for similar compounds and should be adapted for 1-phenyl-2-hexanol.

Parameter	Condition 1	Condition 2	Condition 3
Column	Chiralpak® AD-H (Amylose-based)	Chiralpak® IC (Cellulose-based)	Chiralcel® OD-H (Cellulose-based)
Mobile Phase	n-Hexane / Isopropanol (90:10 v/v)	n-Hexane / Ethanol (95:5 v/v)	n-Hexane / Isopropanol (85:15 v/v)
Flow Rate	1.0 mL/min	1.0 mL/min	0.8 mL/min
Temperature	25 °C	25 °C	20 °C
Detection	UV at 254 nm or 220 nm	UV at 254 nm or 220 nm	UV at 254 nm or 220 nm

Part 3: Troubleshooting Guide: Gas Chromatography (GC)

GC offers high efficiency but requires careful consideration of the analyte's properties.

Issue: Poor Peak Shape (Broadening/Tailing) and No Separation

Q: My 1-phenyl-2-hexanol peaks are very broad and tailing, and I can't resolve the enantiomers, even on a chiral column. What should I do?

A: This is a classic symptom of analyzing a polar, underivatized alcohol by GC. The free hydroxyl group interacts strongly with any active sites in the system, and its polarity is not ideal for many common chiral GC phases.

Root Cause Analysis & Solution:

• Analyte Polarity: The primary cause is the polarity of the hydroxyl group. This leads to strong, undesirable interactions and poor chromatographic performance.[5]

  • Causality: The -OH group can hydrogen-bond with active sites in the injector liner or on the column itself, causing adsorption and peak tailing.

  • Actionable Advice: Derivatize! This is the most critical step. Converting the alcohol to a less polar, more volatile derivative will dramatically improve peak shape and often enhance enantioselectivity.[5] Acylation to form an acetate ester is simple and highly effective.[5]

Protocol: Acylation of 1-Phenyl-2-Hexanol for GC Analysis

This protocol is adapted from established methods for chiral alcohols.[5]

Materials:

• 1-phenyl-2-hexanol (racemic sample or single enantiomer for peak identification)

• Acetic anhydride

• Pyridine (as catalyst and acid scavenger) or Iodine[5]

• Dichloromethane (DCM) or other suitable solvent

• Anhydrous sodium sulfate or magnesium sulfate

• Vials, magnetic stirrer

Procedure:

• Reaction Setup: In a clean, dry vial, dissolve ~10 mg of 1-phenyl-2-hexanol in 1 mL of DCM.

• Add Reagents: Add 0.2 mL of pyridine followed by 0.1 mL of acetic anhydride. The reaction is typically exothermic.

• Reaction: Stir the mixture at room temperature for 1-2 hours. To ensure completion, the reaction can be gently heated to 40-50°C.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Slowly add 1 mL of deionized water to quench the excess acetic anhydride.

  • Separate the organic layer. Wash it sequentially with 1 mL of 1M HCl, 1 mL of saturated sodium bicarbonate solution, and finally 1 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Analysis: Filter the solution and dilute as necessary for GC injection. The resulting 1-phenyl-2-hexyl acetate is now ready for analysis.

Table 2: GC Starting Conditions for Derivatized Aromatic Alcohols

Parameter	Condition
Column	CP-Chirasil-DEX CB or similar cyclodextrin-based CSP[5][21]
Analyte Form	Acetate Ester Derivative
Carrier Gas	Helium or Hydrogen
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 50:1 ratio)
Oven Program	Start at 100°C, ramp at 2-5°C/min to 180°C
Detector	FID (Flame Ionization Detector)
Detector Temp	275 °C

The following diagram illustrates the troubleshooting logic for GC analysis.

Caption: Troubleshooting decision tree for GC chiral analysis of alcohols.

References

• Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. PMC - NIH. [Link]

• Enantiomeric Separation of Chiral Alcohols Using Novel Core-Shell Type. J-Stage. [Link]

• Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. PMC - NIH. [Link]

• Troubleshoot Chiral Column Performance: Efficiency & Resolution. Chiral Technologies. [Link]

• Chiral derivatizing agent. Wikipedia. [Link]

• Effects of alcohol mobile-phase modifiers on the structure and chiral selectivity of amylose tris(3,5-dimethylphenylcarbamate) chiral stationary phase. ResearchGate. [Link]

• Restore Chiral Column Performance: Tips for Peak Tailing, Splitting. Chiral Technologies. [Link]

• Chiral Separations 3: Overloading and Tailing. Restek. [Link]

• On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U. NIH. [Link]

• Chiral high-performance liquid chromatographic stationary phases. 1. Separation of the enantiomers of sulfoxides, amines, amino acids, alcohols, hydroxy acids, lactones, and mercaptans. The Journal of Organic Chemistry - ACS Publications. [Link]

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. MDPI. [Link]

• Derivatization. Chemistry LibreTexts. [Link]

• Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. [Link]

• γ-Cyclodextrin metal–organic framework for efficient separation of chiral aromatic alcohols. Semantic Scholar. [Link]

• The effect of mobile phase composition on the chiral separation of compounds. RP-HPLC; NH4HCO3 (20 mM). ResearchGate. [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. MDPI. [Link]

• Tips and Tricks of HPLC System Troubleshooting. Agilent. [Link]

• Playing with Selectivity for Optimal Chiral Separation. LCGC International. [Link]

• Chiral Purification of Volatile Flavors and Fragrances by SFC. Waters Corporation. [Link]

• Understanding Chiral Chromatography: A Comprehensive Guide. Chrom Tech, Inc.. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Chiral Drug Separation. ResearchGate. [Link]

• Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines. MDPI. [Link]

• A generic screening strategy for chiral separations in supercritical fluid chromatography. AFMPS. [Link]

• Chiral Separations: Using SFC to Unlock Purification Potential. YouTube. [Link]

• Enantiomers Analysis of racemic aromatic alcohols (phenyl substituted alcohols). Agilent. [Link]

• Preparative resolution of racemates on a chiral liquid chromatography column. The Journal of Organic Chemistry - ACS Publications. [Link]

• PREPARATIVE CHIRAL CHROMATOGRAPHY What can go wrong and how to solve it. Novasep. [Link]

• Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. FAGG. [Link]

• Enantiomeric Recognition and Separation by Chiral Nanoparticles. PMC - NIH. [Link]

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Chromatography Online. [Link]

• Trouble with chiral separations. Chromatography Today. [Link]

• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). PMC - NIH. [Link]

• Chiral Recognition Mechanisms in Enantiomers Separations: A General View. ResearchGate. [Link]

• Separation of enantiomers by gas chromatography. PubMed. [Link]

• Adapting Chiral Gas Chromatography into Existing Undergraduate Laboratories to Emphasize the Importance of Stereochemistry. Journal of Chemical Education. [Link]

• CHIRAL SEPARATIONS INTRODUCTION 1.1. Importance of Chiral Separation. VTechWorks. [Link]

• γ-Cyclodextrin metal-organic framework for efficient separation of chiral aromatic alcohols. The Royal Society of Chemistry. [Link]

• Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines. MDPI. [Link]

• (A‐D) HPLC separation of racemic 1‐phenyl‐2‐propanol,.... ResearchGate. [Link]

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• 4. Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
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Optimization of reaction conditions for the synthesis of 1-PHENYL-2-HEXANOL

Technical Support Center: Synthesis of 1-Phenyl-2-hexanol

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and professionals engaged in the synthesis of 1-phenyl-2-hexanol. It is structured as a series of frequently asked questions and troubleshooting guides to address common challenges encountered during experimentation. Our focus is on elucidating the causality behind experimental choices to ensure procedural success and scientific integrity.

Overview of Synthetic Strategies

The synthesis of 1-phenyl-2-hexanol, a secondary alcohol, is most commonly achieved via two robust and well-established pathways:

• Grignard Reaction: This classic carbon-carbon bond-forming reaction involves the nucleophilic addition of an organomagnesium halide (Grignard reagent) to an aldehyde.[1][2]

• Reduction of a Ketone: This pathway involves the reduction of the corresponding ketone, 1-phenyl-2-hexanone, using a hydride-donating reagent or catalytic hydrogenation.[3][4]

Each method has distinct advantages and potential pitfalls. This guide will address both, providing detailed protocols and solutions to common issues.

Strategy 1: Grignard Synthesis of 1-Phenyl-2-hexanol

The Grignard reaction offers two primary disconnections for synthesizing 1-phenyl-2-hexanol:

• Route A: Reaction of n-butylmagnesium bromide with phenylacetaldehyde .

• Route B: Reaction of phenylmagnesium bromide with hexanal .

Both routes are chemically sound; the choice often depends on the commercial availability and stability of the starting aldehyde.

Frequently Asked Questions (FAQs): Grignard Route

Q1: Why are anhydrous ("dry") conditions absolutely critical for a Grignard reaction? A: Grignard reagents are potent nucleophiles but also extremely strong bases.[2][5] They will react readily with any available proton source that is more acidic than an alkane. Water (pKa ≈ 15.7) is a common culprit that will instantly quench the Grignard reagent (R-MgX) in an acid-base reaction to form an alkane (R-H), rendering it useless for attacking the desired carbonyl electrophile.[2] This necessitates the use of oven- or flame-dried glassware and anhydrous solvents (typically diethyl ether or THF).

Q2: My Grignard reaction is not initiating (no cloudiness, no heat). What are the immediate troubleshooting steps? A: Failure to initiate is a classic Grignard issue.

• Activation of Magnesium: The surface of magnesium turnings is often coated with a passivating layer of magnesium oxide (MgO). This layer must be breached. Try gently crushing a few pieces of magnesium with a glass rod (do this carefully!).

• Chemical Activation: Add a small crystal of iodine. The iodine reacts with the magnesium surface, exposing fresh, reactive metal.[6]

• Local Heating: Gently warm a small spot of the flask with a heat gun. This can provide the activation energy needed to start the reaction. Once initiated, the reaction is exothermic and will typically sustain itself.[7]

• Ensure Purity: Ensure your alkyl/aryl halide is pure and dry.

Q3: My yield is low, and I've isolated biphenyl (in Route B) or octane (in Route A) as a byproduct. Why did this happen? A: This is likely due to a Wurtz-type coupling reaction, where the Grignard reagent couples with unreacted alkyl/aryl halide.[2][5] This side reaction can be minimized by:

• Slow Addition: Add the halide solution to the magnesium turnings slowly and dropwise. This maintains a low concentration of the halide, favoring its reaction with the magnesium surface over reaction with already-formed Grignard reagent.

• Adequate Stirring: Ensure the magnesium is well-suspended to provide sufficient surface area for the reaction.

Troubleshooting Guide: Grignard Synthesis

Symptom	Potential Cause(s)	Recommended Corrective Action(s)
Reaction Fails to Initiate	1. Passivated magnesium surface. 2. Wet glassware or solvent. 3. Impure alkyl/aryl halide.	1. Add a crystal of iodine or 1,2-dibromoethane to activate Mg. 2. Ensure all glassware is rigorously flame-dried under vacuum/inert gas. Use freshly opened anhydrous solvent. 3. Purify the halide by distillation if necessary.
Low Yield of Alcohol	1. Grignard reagent was quenched by moisture or acidic protons. 2. Significant side-product formation (e.g., Wurtz coupling). 3. Incomplete reaction with the aldehyde.	1. Re-verify all anhydrous techniques. Ensure the aldehyde is also dry. 2. Use dilute solutions and add the halide slowly to the magnesium. 3. Allow sufficient reaction time after aldehyde addition; consider gentle warming if the reaction stalls.
Formation of a Symmetric Ketone	Contamination of the aldehyde with the corresponding carboxylic acid.	The Grignard reagent reacts with the carboxylic acid to form a carboxylate. A second equivalent of Grignard can then react with the carboxylate upon workup to form a ketone. Purify the aldehyde before use.
Oily, Inseparable Emulsion during Workup	Formation of magnesium hydroxides/salts.	Add more dilute acid (e.g., 1M HCl) to dissolve the magnesium salts. If the emulsion persists, add more organic solvent and try filtering the entire mixture through a pad of Celite.

Experimental Protocol: Synthesis via n-Butylmagnesium Bromide and Phenylacetaldehyde

1. Preparation of the Grignard Reagent:

• Assemble a three-necked round-bottom flask, equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet. Flame-dry all glassware under a stream of nitrogen.

• Place magnesium turnings (1.2 eq) in the flask.

• In the dropping funnel, prepare a solution of 1-bromobutane (1.0 eq) in anhydrous diethyl ether.

• Add a small portion (~10%) of the 1-bromobutane solution to the magnesium. Wait for initiation (cloudiness/gentle reflux). If it doesn't start, apply gentle heat or add an iodine crystal.

• Once initiated, add the remaining 1-bromobutane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

2. Reaction with Phenylacetaldehyde:

• Cool the Grignard solution to 0 °C in an ice bath.

• Prepare a solution of phenylacetaldehyde (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.

• Add the phenylacetaldehyde solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.[8]

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

3. Work-up and Purification:

• Cool the reaction mixture back to 0 °C and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).[2][8]

• Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure.

• The crude 1-phenyl-2-hexanol can be purified by vacuum distillation.

Visualization of Grignard Workflow

Caption: Workflow for the Grignard synthesis of 1-phenyl-2-hexanol.

Strategy 2: Reduction of 1-Phenyl-2-hexanone

This approach is often more straightforward if the starting ketone is readily available. The primary choice is the reducing agent, which dictates the solvent, reaction conditions, and workup procedure.

Frequently Asked Questions (FAQs): Ketone Reduction Route

Q1: What is the difference between using Sodium Borohydride (NaBH₄) and Lithium Aluminum Hydride (LiAlH₄)? A: Both are excellent sources of hydride (H⁻) for reducing ketones to secondary alcohols.[9]

• Sodium Borohydride (NaBH₄): Is a milder, more selective reducing agent. It can be used in protic solvents like methanol or ethanol. It will not reduce more stable functional groups like esters or carboxylic acids, which is an advantage in multifunctional molecules.[3][10]

• Lithium Aluminum Hydride (LiAlH₄): Is a much stronger and less selective reducing agent. It reacts violently with protic solvents (including water and alcohols) and must be used in anhydrous ethereal solvents (like diethyl ether or THF).[11][12] It will reduce almost all carbonyl-containing functional groups. Due to its high reactivity, it requires more stringent safety precautions.[11]

Q2: My NaBH₄ reduction in ethanol is very slow. Can I speed it up? A: Yes. While the reaction is typically run at 0 °C to room temperature to control the initial exotherm, gentle warming (to ~40-50 °C) can increase the reaction rate if it stalls. Also, ensure you have used a sufficient molar excess of NaBH₄ (typically 1.5-2.0 equivalents) as some of the reagent will react slowly with the alcohol solvent.[3]

Q3: How do I safely handle and quench a LiAlH₄ reaction? A: Extreme caution is required. The quench must be done slowly and at 0 °C. A common and safe procedure is the Fieser workup: sequentially and dropwise add 'x' mL of water, followed by 'x' mL of 15% aqueous NaOH, and finally '3x' mL of water, where 'x' is the mass (in grams) of LiAlH₄ used. This procedure is designed to produce a granular, easily filterable precipitate of aluminum salts.

Troubleshooting Guide: Ketone Reduction

Symptom	Potential Cause(s)	Recommended Corrective Action(s)
Incomplete Reaction	1. Insufficient reducing agent. 2. Decomposed or low-quality reducing agent. 3. Reaction temperature is too low.	1. Use a greater molar excess of the hydride reagent (e.g., 1.5 eq of NaBH₄). 2. Use a freshly opened bottle of the reagent. 3. Allow the reaction to warm to room temperature or apply gentle heat.
Low Yield after Workup	1. Incomplete hydrolysis of borate-ester intermediates (for NaBH₄). 2. Product loss during extraction due to emulsion. 3. Product is somewhat water-soluble.	1. Ensure the workup includes an acidification step (e.g., with 1M HCl) to fully decompose the borate complexes.[8] 2. Add brine (saturated NaCl solution) to the aqueous layer to break emulsions and decrease the solubility of the organic product. 3. Perform multiple extractions (at least 3) with the organic solvent.
Unexpected Side Products	If using a less pure starting ketone that contains an α,β-unsaturated impurity, NaBH₄ can sometimes cause 1,4-reduction (conjugate addition) of the double bond.[13]	Purify the starting ketone before the reduction step.

Experimental Protocol: Reduction using Sodium Borohydride (NaBH₄)

1. Reaction Setup:

• In a round-bottom flask, dissolve 1-phenyl-2-hexanone (1.0 eq) in methanol or ethanol to a concentration of approximately 0.2-0.4 M.

• Cool the solution to 0 °C in an ice bath with continuous stirring.

2. Reduction:

• Add sodium borohydride (1.5 eq) portion-wise over 15-20 minutes.[8] Be mindful of initial foaming/gas evolution. Maintain the temperature below 10 °C during the addition.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 1-2 hours.

• Monitor the reaction's progress by Thin Layer Chromatography (TLC).

3. Work-up and Purification:

• Once the reaction is complete, cool the mixture in an ice bath and slowly add 1M HCl to quench any remaining NaBH₄ and decompose the borate esters. Adjust pH to ~5-6.

• Remove the bulk of the alcohol solvent under reduced pressure using a rotary evaporator.

• Extract the aqueous residue three times with ethyl acetate or dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate to yield the crude product.

• Purify via vacuum distillation or silica gel column chromatography.[8]

Visualization of Hydride Reduction Mechanism

Caption: Mechanism of ketone reduction by a hydride reagent.

Summary of Optimized Reaction Conditions

Parameter	Grignard Synthesis Route	Ketone Reduction (NaBH₄) Route
Key Reagents	n-BuMgBr + Phenylacetaldehyde	1-Phenyl-2-hexanone, NaBH₄
Solvent	Anhydrous Diethyl Ether or THF	Methanol or Ethanol
Temperature	0 °C to reflux (~35 °C)	0 °C to Room Temperature
Key Considerations	Strict anhydrous conditions required.	Protic solvent is acceptable; safer reagent.
Typical Yield	60-80%	85-95%
Workup	Aqueous NH₄Cl or dilute acid quench.	Acidification to decompose borate esters.

References

• Organic Syntheses Procedure for a related asymmetric dihydroxylation and reduction. (n.d.). Organic Syntheses. Retrieved from [Link]

• Grignard Reaction. (n.d.). University of Wisconsin-Madison Chemistry Department. Retrieved from [Link]

• Asaad, M. (2016, January 13). Synthesis Problems Involving Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

• Asaad, M. (2011, August 12). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. Retrieved from [Link]

• Synthesis of Alcohols Using the Grignard Reaction. (n.d.). Organic Chemistry Tutor. Retrieved from [Link]

• Grignard Reaction in Organic Synthesis with Practice Problems. (n.d.). Chemistry Steps. Retrieved from [Link]

• Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. (n.d.). Synthesis of 1-Phenylethanol: A Grignard Reaction. University of Missouri–St. Louis. Retrieved from [Link]

• 2phenyl2hexanol can be prepared by Grignard synthesis. (2023, December 26). Vedantu. Retrieved from [Link]

• How does reduction of double bond in alpha,beta unsaturated aldehyde or ketone occur using NaBH4? (2024, August 3). Chemistry Stack Exchange. Retrieved from [Link]

• Troubleshooting my grignard reactions. (2020, June 20). Reddit. Retrieved from [Link]

• Grignard Reagents. (2023, January 22). Chemistry LibreTexts. Retrieved from [Link]

• Highly efficient and selective aqueous phase hydrogenation of aryl ketones... (2022, April 7). RSC Publishing. Retrieved from [Link]

• Catalytic Hydrogenation of Ketones. (n.d.). Science of Synthesis. Retrieved from [Link]

• LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. (n.d.). Chemistry Steps. Retrieved from [Link]

• Solved: Your task is to synthesize 2-phenyl-2-hexanol. (2023, December 6). Chegg.com. Retrieved from [Link]

• Asymmetric Induction in Grignard Reactions in a Chiral Solvent. (n.d.). ScholarWorks at WMU. Retrieved from [Link]

• 2-phenyl-2-hexanol can be prepared by Grignard synthesis. (2020, February 16). Brainly.in. Retrieved from [Link]

• Efficient Hydrogenation of Ketones and Aldehydes Catalyzed by Well-Defined Iron(II) PNP Pincer Complexes. (n.d.). PubMed Central. Retrieved from [Link]

• Sodium borohydride reduction of conjugated aldehydes and ketones. (n.d.). ACS Publications. Retrieved from [Link]

• Asymmetric transfer hydrogenation of phenyl alkyl ketones. (n.d.). ResearchGate. Retrieved from [Link]

• Grignard reaction: synthesis of 2-phenyl-2-hexanol Balanced equation? (n.d.). Homework.Study.com. Retrieved from [Link]

• Optimizing Catalytic Hydrogenation: Key Techniques and Tools for Success. (2025, September 30). YouTube. Retrieved from [Link]

• 19.3: Reductions using NaBH4, LiAlH4. (2020, July 1). Chemistry LibreTexts. Retrieved from [Link]

• Which reagent is used to convert 2-hexanone to 2-Hexanol? (2021, November 9). Quora. Retrieved from [Link]

• reduction of aldehydes and ketones. (n.d.). Chemguide. Retrieved from [Link]

• hydrogenolysis with lithium aluminium hydride. (2018, July 2). Sciencemadness Discussion Board. Retrieved from [Link]

• What are the groups that LiAlH4 can and cannot reduce? (2016, October 3). Quora. Retrieved from [Link]

• 1-Phenyl-2-hexanone. (n.d.). PubChem. Retrieved from [Link]

• 1-Phenyl-2-hexanone. (n.d.). NIST WebBook. Retrieved from [Link]

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. (2023, February 3). Master Organic Chemistry. Retrieved from [Link]

• catalytic enantioselective addition of dialkylzincs to aldehydes using. (n.d.). Organic Syntheses. Retrieved from [Link]

• Trans-2-Phenyl-1-cyclohexanol. (n.d.). chemeurope.com. Retrieved from [Link]

• Purification of phenyl ethyl alcohol. (n.d.). European Patent Office.

• Grignard Reaction: Synthesis of 1-Phenyl-1-Butanol. (2019, July 21). YouTube. Retrieved from [Link]

• What would be the major product of the reaction between 1-phenyl-2-(2-bromobenzyl)etanone and dilute NaOH when heated? (2025, May 12). Chemistry Stack Exchange. Retrieved from [Link]

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Preventing enolization during the synthesis of secondary phenyl alcohols

Welcome to the technical support center for synthetic organic chemistry. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with side reactions—specifically enolization—during the synthesis of secondary phenyl alcohols from their corresponding ketone precursors. Here, we provide expert-driven FAQs and troubleshooting workflows to help you increase yield, maintain stereochemical integrity, and achieve your synthetic goals.

Section 1: Understanding the Challenge: Enolization

This section addresses the fundamental principles of enolization and why it represents a significant hurdle in specific synthetic pathways.

Frequently Asked Questions (FAQs)

Q1: What is enolization and why is it a problem when synthesizing secondary phenyl alcohols?

A: Enolization is a chemical equilibrium between a carbonyl compound (the "keto" form) and its corresponding "enol" form (an alkene adjacent to a hydroxyl group). This process, known as keto-enol tautomerism, is catalyzed by the presence of either acid or base.[1][2][3][4]

The process begins with the removal of a proton from the carbon atom adjacent to the carbonyl group (the α-carbon).

• Under basic conditions, a base removes the α-proton to form a resonance-stabilized anion called an enolate. Protonation of the enolate's oxygen atom yields the enol.[1][2][3]

• Under acidic conditions, the carbonyl oxygen is protonated first, making the α-protons more acidic and easier to remove by a weak base to form the enol.[1][2][5]

This becomes a significant problem in the synthesis of secondary phenyl alcohols for two main reasons:

• Side-Product Formation: The enolate intermediate is a potent nucleophile. It can react with another molecule of the starting ketone in an aldol condensation reaction, leading to complex and difficult-to-separate side products, which drastically lowers the yield of the desired alcohol.[6]

• Loss of Stereochemical Integrity: If the α-carbon is a chiral center, enolization will cause racemization. The formation of the planar enol or enolate intermediate destroys the existing stereocenter, and upon returning to the keto form, it can do so to form either enantiomer, resulting in a loss of optical purity.[7][8][9]

Figure 2. Troubleshooting workflow for low yield in phenyl ketone reductions.

Problem 2: My starting material was an enantiomerically pure phenyl ketone with a chiral α-carbon, but my final alcohol product is racemic or has low enantiomeric excess (e.e.).

• Primary Suspect: Racemization via enolization. The formation of the flat, achiral enolate intermediate erases the stereochemical information at the α-carbon. [7][8]* Solutions:

  • Immediately switch to non-basic, low-temperature conditions. The Luche reduction is the first and best strategy to attempt. Its mechanism largely avoids the formation of the problematic enolate intermediate. [10][11] 2. Consider an Asymmetric Reduction Strategy: If preserving or setting a specific stereochemistry is the ultimate goal, a direct asymmetric reduction may be more suitable. Methods like the Corey-Bakshi-Shibata (CBS) reduction are designed specifically for high enantioselectivity and operate under conditions that do not promote racemization of the starting material. [12]

Section 4: Detailed Experimental Protocol

This section provides a field-proven, step-by-step protocol for a robust method that minimizes enolization.

Protocol: Synthesis of 1-Phenylethanol via Luche Reduction of Acetophenone

This protocol describes the selective 1,2-reduction of acetophenone to 1-phenylethanol, effectively preventing enolization.

Materials & Equipment:

• Acetophenone

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH), reagent grade

• 1 M Hydrochloric acid (HCl)

• Diethyl ether (or Ethyl Acetate)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Ice bath

• Standard glassware for workup and purification (separatory funnel, flasks)

• Rotary evaporator

Procedure:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add acetophenone (e.g., 1.20 g, 10 mmol) and cerium(III) chloride heptahydrate (e.g., 3.73 g, 10 mmol).

• Dissolution: Add 40 mL of methanol to the flask. Stir the mixture at room temperature for 5-10 minutes until all solids have dissolved, resulting in a clear or slightly hazy solution.

• Cooling: Place the flask in an ice bath and allow the solution to cool to 0 °C over 10-15 minutes.

• Reduction: While stirring vigorously at 0 °C, add sodium borohydride (e.g., 0.38 g, 10 mmol) slowly and in small portions over 5 minutes. Caution: Gas (H₂) evolution will occur. Ensure adequate ventilation and do not seal the flask.

• Reaction Monitoring: Continue stirring the reaction mixture at 0 °C. The reaction is typically complete within 10-30 minutes. [13]Progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the acetophenone spot. [14]6. Quenching: Slowly and carefully add 20 mL of 1 M HCl to the flask to quench the reaction and neutralize the mixture. Continue stirring for 5 minutes.

• Workup - Extraction: Remove the flask from the ice bath. Reduce the volume of the solvent by approximately half using a rotary evaporator. Transfer the remaining aqueous mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

• Workup - Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (1 x 30 mL) and brine (1 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude 1-phenylethanol.

• Purification: If necessary, the product can be purified further by flash column chromatography on silica gel.

References

• OpenStax. (2023, September 20). 22.1 Keto–Enol Tautomerism. Organic Chemistry. [Link]

• JoVE. (2025, May 22). Video: Keto–Enol Tautomerism: Mechanism. [Link]

• Grokipedia. Luche reduction. [Link]

• Leah4sci. (2015, November 17). Keto Enol Tautomerism Acid and Base Reaction and Mechanism. YouTube. [Link]

• PSIBERG. (2023, January 16). Keto-Enol Tautomerism: Mechanism with Examples. [Link]

• Chemistry Learner. Keto-Enol Tautomerism: Definition, Examples, and Mechanism. [Link]

• Name-Reaction.com. Luche reduction. [Link]

• Wikipedia. Luche reduction. [Link]

• Chem-Station Int. Ed. (2014, March 27). Luche Reduction. [Link]

• Organic Chemistry Portal. Luche Reduction. [Link]

• Reetz, M. T., et al. (1990). Non-racemizing synthesis and stereoselective reduction of chiral α-amino ketones. Tetrahedron: Asymmetry, 1(6), 375–378.

• Master Organic Chemistry. (2022, August 16). Enolates - Formation, Stability, and Simple Reactions. [Link]

• Wikipedia. Enantioselective reduction of ketones. [Link]

• ResearchGate. (2025, August 7). Deracemization of Acyclic α-Hydroxy Ketone Derivatives by Dynamic Resolution Using an Optically Active Host Compound. [Link]

• AK Lectures. (2016, September 3). Racemization of Carbonyl Compounds. [Link]

• Semantic Scholar. Catalytic α-Deracemization of Ketones Enabled by Photoredox Deprotonation and Enantioselective Protonation. [Link]

• Chemistry Stack Exchange. (2018, February 5). Racemization of ketones in presence of catalytic acid. [Link]

• The Royal Society of Chemistry. Reduction of a ketone using sodium borohydride. Control of a reaction by TLC. [Link]

• Fiveable. Hydride Reducing Agent Definition. [Link]

• Scribd. Mechansm of Luche Reduction. [Link]

• Chem-Station Int. Ed. (2014, April 28). Reduction with Metal Hydrides. [Link]

• Chemguide. reduction of aldehydes and ketones. [Link]

• Journal of the American Chemical Society. (2026, January 13). Electrified Hydrogenation of Aliphatic Ketones in a Palladium Membrane Reactor. [Link]

• Master Organic Chemistry. (2022, June 21). Keto-Enol Tautomerism : Key Points. [Link]

• Wordpress. Ketone Reduction. [Link]

• YouTube. (2021, April 10). Lec13 - Hydride Reducing Agents: NaBH4, LiAlH4 (LAH), DIBAL. [Link]

• Master Organic Chemistry. (2018, August 27). The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions. [Link]

• Khan Academy. Formation of alcohols using hydride reducing agents. [Link]

• Chemistry Steps. Reduction of Aldehydes and Ketones. [Link]

• YouTube. (2024, May 8). Enolization of Carbonyls: Thermodynamic vs Kinetic Enolates. [Link]

• USDA Food Safety and Inspection Service. (2020, October 19). How Temperatures Affect Food. [Link]

• AK Dept. of Environmental Conservation. Temperature Controls. [Link]

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• 14. rsc.org [rsc.org]

Technical Support Center: Troubleshooting Low Conversion in the Catalytic Reduction of 1-Phenyl-2-hexanone

Welcome to the Technical Support Center for troubleshooting the catalytic reduction of 1-phenyl-2-hexanone. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during this synthetic transformation. The following question-and-answer section provides in-depth technical guidance to diagnose and resolve issues leading to low product conversion.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm observing low or no conversion in my catalytic reduction of 1-phenyl-2-hexanone. What are the most common initial checks I should perform?

A1: When faced with low conversion, a systematic review of the fundamental reaction components is the most effective starting point. Before delving into more complex variables, ensure the integrity of your reagents and the experimental setup.

• Reagent Quality:

  • Starting Material (1-Phenyl-2-hexanone): Verify the purity of the ketone. Impurities, particularly those from its synthesis (e.g., residual acids, bases, or sulfur-containing compounds), can act as catalyst poisons.[1][2] If the purity is questionable, consider purification by distillation or column chromatography.

  • Hydrogen Source:

    • Hydrogen Gas (H₂): Ensure the hydrogen gas is of high purity (e.g., >99.99%). Lower-grade hydrogen may contain oxygen or other contaminants that can deactivate the catalyst.

    • Transfer Hydrogenation Reagents: If using a hydrogen donor like formic acid, ammonium formate, or isopropanol, confirm its purity and ensure it was stored correctly.[3]

• Catalyst Activity:

  • Age and Storage: Heterogeneous catalysts, especially highly active ones like Palladium on Carbon (Pd/C) or Raney Nickel, can lose activity over time due to slow oxidation or improper storage.[4] Always use a fresh batch of catalyst or one that has been stored under an inert atmosphere.

  • Handling: Avoid prolonged exposure of the catalyst to air. Weigh it quickly and add it to the reaction vessel, preferably under a blanket of inert gas like nitrogen or argon.

• Experimental Setup:

  • Inert Atmosphere: Ensure the reaction vessel was properly purged of air before introducing hydrogen. Oxygen can react with both the hydrogen (dangerously) and the catalyst surface, leading to deactivation.

  • System Leaks: For reactions under pressure, verify that the system is sealed and can maintain the set pressure. A leak will result in a lower effective hydrogen concentration and poor conversion.

  • Agitation: In heterogeneous catalysis, efficient mixing is critical for bringing the ketone, hydrogen, and catalyst into contact. Ensure the stirring or shaking is vigorous enough to keep the catalyst suspended.

Below is a workflow to guide your initial checks.

Initial Troubleshooting Workflow

Q2: How do I select an appropriate catalyst for reducing 1-phenyl-2-hexanone, and how can the catalyst itself cause low conversion?

A2: Catalyst selection is crucial for a successful reduction. Ketones can be reduced by various catalysts, with the most common being palladium, platinum, nickel, and ruthenium-based systems.[4][5][6] The choice depends on the desired reaction conditions (temperature, pressure) and functional group tolerance.

Catalyst Choice and Potential Issues:

• Palladium on Carbon (Pd/C): This is the most common and versatile catalyst for ketone hydrogenation.[5] It often requires moderate to high pressure and temperature but is relatively robust. Low conversion with Pd/C can result from:

  • Inadequate Loading: Typically, 1-10 mol% of palladium relative to the substrate is used. Insufficient loading will lead to a slow or incomplete reaction.

  • Deactivation: Pd/C is susceptible to poisoning by sulfur and nitrogen compounds.[7]

• Raney Nickel (RaNi): A highly active catalyst that can often perform reductions at lower temperatures and pressures than Pd/C.[4] However, it is pyrophoric when dry and must be handled with care as a slurry. Low conversion may be due to:

  • Activity Loss: Raney Ni deactivates upon exposure to air and must be stored and handled under water or a suitable solvent.

• Platinum(IV) Oxide (PtO₂, Adams' Catalyst): A precursor that is reduced in situ to active platinum nanoparticles. It is effective for hydrogenating aromatic ketones but can also be aggressive enough to reduce the phenyl ring under harsh conditions.[8]

• Ruthenium Catalysts: Ruthenium on carbon or alumina is highly effective for reducing aromatic rings but can also be used for ketones.[6] Specialized ruthenium complexes are used for asymmetric hydrogenations to produce chiral alcohols.[9]

Table 1: Comparison of Common Catalysts for Ketone Reduction

Catalyst	Typical Conditions	Advantages	Disadvantages
5-10% Pd/C	25-100 °C, 1-50 atm H₂	Versatile, robust, common	Can be less active, susceptible to poisoning
Raney Nickel	25-80 °C, 1-10 atm H₂	Highly active, cost-effective	Pyrophoric, sensitive to air
PtO₂	25-50 °C, 1-5 atm H₂	Very active	Can over-reduce aromatic rings, expensive
5% Ru/C	70-100 °C, 50-100 atm H₂	Resistant to poisoning	Requires higher pressure and temperature

If you suspect the catalyst is the issue, try running a control reaction with a simple, reliable ketone like acetophenone to confirm its activity before proceeding with your main experiment.

Q3: What role does the solvent play in the hydrogenation of 1-phenyl-2-hexanone, and how can I optimize my solvent choice?

A3: The solvent is not merely a medium for the reaction; it plays a critical role in dissolving the substrate and hydrogen, and it can significantly influence the catalyst's activity and the reaction rate.[10]

• Solvent Polarity and Type:

  • Protic Solvents: Alcohols like ethanol and methanol are excellent choices for ketone hydrogenations.[11] They are polar, effectively dissolve the ketone, and can help stabilize reaction intermediates. Ethanol is often a preferred choice.[11]

  • Aprotic Solvents: Solvents like ethyl acetate, tetrahydrofuran (THF), or even hydrocarbons like hexane can be used. However, reaction rates in aprotic solvents are often slower compared to protic ones.[10] The choice might be dictated by the solubility of the starting material or downstream processing considerations.

  • Solvent Purity: Ensure the solvent is free from impurities that could poison the catalyst. For instance, technical-grade ethanol may contain sulfur compounds (denaturants) that are potent catalyst poisons.[7] Using anhydrous solvents can also be beneficial, as excess water can sometimes affect catalyst activity.

• Optimization Strategy:

  • Start with a standard solvent: Ethanol or methanol is a reliable starting point for the reduction of 1-phenyl-2-hexanone.

  • Screen alternatives if needed: If solubility is an issue or the reaction is sluggish, screen other solvents like isopropanol, ethyl acetate, or THF.

  • Consider solvent mixtures: Sometimes, a mixture of solvents can provide the optimal balance of solubility and reactivity.

A study on Pd-catalyzed hydrogenation showed that reaction rates could differ by a factor of 30 depending on the solvent, with the sequence being methanol > water > THF > dioxane.[10] This highlights the profound impact of solvent choice on reaction efficiency.

Q4: I suspect my catalyst is being poisoned. What are common sources of catalyst poisons, and how can I mitigate them?

A4: Catalyst poisoning is a frequent cause of low conversion in catalytic hydrogenations. Poisons are substances that bind strongly to the active sites of the metal catalyst, preventing the substrate from adsorbing and reacting.[2][12]

• Common Catalyst Poisons:

  • Sulfur Compounds: Thiols, sulfides, and thiophenes are extremely potent poisons for noble metal catalysts like Pd, Pt, and Ni.[7]

  • Nitrogen Compounds: Amines, nitriles, and some nitrogen-containing heterocycles can act as poisons.[7]

  • Halides: Halogenated impurities can deactivate catalysts.

  • Heavy Metals: Traces of other metals (e.g., mercury, lead) can poison the catalyst surface.[7]

  • Carbon Monoxide (CO): CO, which can be a contaminant in low-grade hydrogen, binds very strongly to metal surfaces and is a powerful poison.[13]

• Mitigation Strategies:

  • Purify the Substrate: If the starting ketone is suspected to contain impurities, purify it via flash chromatography or distillation.

  • Use High-Purity Solvents and Gas: Always use high-purity or appropriately purified solvents and high-grade hydrogen gas.

  • Use a "Poison Scavenger": In some cases, adding a small amount of an adsorbent like activated carbon to the reaction mixture before adding the catalyst can help remove poisons from the solution.

  • Increase Catalyst Loading: While not ideal, increasing the catalyst loading can sometimes overcome the effects of minor impurities by providing a sufficient number of unpoisoned active sites.

The diagram below illustrates how a poison molecule blocks an active site on the catalyst surface.

Mechanism of Catalyst Poisoning

Q5: How can I effectively monitor the reaction progress and accurately determine the conversion of 1-phenyl-2-hexanone?

A5: Monitoring the reaction is essential to determine the optimal reaction time and to confirm if the reaction has stalled.

• Thin-Layer Chromatography (TLC): This is a quick and easy method for qualitative monitoring.

  • Protocol: Spot the reaction mixture alongside the starting material (1-phenyl-2-hexanone) on a silica gel TLC plate. A typical eluent system would be a mixture of hexane and ethyl acetate (e.g., 7:3 or 8:2).[14] The product, 1-phenyl-2-hexanol, is more polar and will have a lower Rf value than the starting ketone. The disappearance of the starting material spot indicates the reaction is complete.

• Gas Chromatography (GC) and GC-Mass Spectrometry (GC-MS): These are quantitative methods that provide accurate conversion and can help identify byproducts.

  • Sample Preparation: Withdraw a small aliquot from the reaction mixture. Filter it through a small plug of silica or celite in a Pasteur pipette to remove the catalyst. Dilute the filtrate with a suitable solvent (e.g., ethyl acetate).

  • Analysis: Inject the sample into the GC. The retention time of 1-phenyl-2-hexanone will be different from that of 1-phenyl-2-hexanol. By integrating the peak areas, you can calculate the percentage conversion. GC-MS can further confirm the identity of the product and any side products by their mass spectra.[15][16]

Q6: I've achieved a reasonable conversion, but I'm struggling to isolate and purify the desired product, 1-phenyl-2-hexanol. What are the recommended work-up and purification procedures?

A6: Proper work-up and purification are critical to obtaining the final product in high purity.

• Work-up Procedure:

  • Catalyst Removal: The heterogeneous catalyst must be removed by filtration. A common method is to filter the reaction mixture through a pad of Celite® or a similar filter aid. This prevents the fine catalyst particles from passing through the filter paper. Caution: Catalysts like Pd/C and especially Raney Nickel can be pyrophoric. Do not allow the filter cake to dry in the air. Keep it wet with solvent during and after filtration. Quench the filter cake carefully with water.

  • Solvent Removal: Remove the solvent from the filtrate using a rotary evaporator. This will yield the crude product.

• Purification Techniques:

  • Distillation: 1-phenyl-2-hexanol is a liquid.[17] If the crude product contains non-volatile impurities, simple distillation or vacuum distillation can be an effective purification method.

  • Column Chromatography: This is the most common method for purifying organic compounds.[18]

    • Stationary Phase: Silica gel.

    • Mobile Phase (Eluent): A gradient or isocratic mixture of a non-polar solvent (like hexane or petroleum ether) and a more polar solvent (like ethyl acetate or diethyl ether). The optimal eluent can be determined by TLC analysis.[18] Collect fractions and combine those containing the pure product.

  • Acid-Base Extraction: This technique is useful if the crude product contains acidic or basic impurities.[18][19] Since both the starting material and product are neutral, this method would primarily serve to remove acidic or basic contaminants from other sources.

After purification, confirm the identity and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and GC-MS.

References

• Study.com. (n.d.). Hydrogenation of Ketone | Catalysts, Mechanisms & Examples. Retrieved from [Link]

• ChemTalk. (n.d.). Catalytic Hydrogenation. Retrieved from [Link]

• ACS Publications. (2022). Solvent-Assisted Ketone Reduction by a Homogeneous Mn Catalyst. Retrieved from [Link]

• MDPI. (2019). Strong Solvent Effects on Catalytic Transfer Hydrogenation of Ketones with [Ir(cod)(NHC)(PR3)] Catalysts in 2-Propanol-Water Mixtures. Retrieved from [Link]

• ScienceDirect. (n.d.). Quantitative understanding of solvent effects on Pd catalyzed hydrogenation reactions. Retrieved from [Link]

• University of Illinois. (n.d.). The Art of Heterogeneous Catalytic Hydrogenation - Part 1. Retrieved from [Link]

• ACS Publications. (2014). Efficient Hydrogenation of Ketones and Aldehydes Catalyzed by Well-Defined Iron(II) PNP Pincer Complexes: Evidence for an Insertion Mechanism. Retrieved from [Link]

• RSC Publishing. (n.d.). Nickel-catalyzed transfer hydrogenation of ketones using ethanol as a solvent and a hydrogen donor. Retrieved from [Link]

• WordPress. (n.d.). Ketone Reduction. Retrieved from [Link]

• Master Organic Chemistry. (2018). The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions. Retrieved from [Link]

• ACS Publications. (n.d.). Poisoning of Pt/γ-Al2O3 Aqueous Phase Reforming Catalysts by Ketone and Diketone-Derived Surface Species. Retrieved from [Link]

• NIH. (n.d.). Poisoning of Pt/γ-Al2O3 Aqueous Phase Reforming Catalysts by Ketone and Diketone-Derived Surface Species. Retrieved from [Link]

• Wikipedia. (n.d.). Catalyst poisoning. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. Retrieved from [Link]

• Chemistry Stack Exchange. (2014). How does a catalytic poison reduce a catalyst's activity?. Retrieved from [Link]

• NIH. (n.d.). 1-Phenyl-2-hexanone. Retrieved from [Link]

• Google Patents. (n.d.). Separation and recovery of alkylated phenols.

• National Institute of Standards and Technology. (n.d.). 1-Phenyl-2-hexanone. Retrieved from [Link]

• NIH. (2024). A Mild and Chemoselective Photoredox-Catalyzed Reduction of Aromatic Ketones. Retrieved from [Link]

• MDPI. (n.d.). Iridium-Catalyzed and pH-Dependent Reductions of Nitroalkenes to Ketones. Retrieved from [Link]

• YouTube. (2025). Why Does Catalyst Poisoning Occur In Kinetics?. Retrieved from [Link]

• ScienceDirect. (2025). Optimized fast gas chromatography coupled with proton-transfer-reaction time-of-flight mass spectrometry for the selective near. Retrieved from [Link]

• Chemguide. (n.d.). reduction of aldehydes and ketones. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reduction of Aldehydes and Ketones. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 19.15: Reductions of Ketones and Aldehydes. Retrieved from [Link]

• Quora. (2021). Which reagent is used to convert 2-hexanone to 2-Hexanol?. Retrieved from [Link]

• WebAssign. (n.d.). Experiment 3 - Reduction of a Ketone. Retrieved from [Link]

• Master Organic Chemistry. (2016). Natural Product Isolation (2) - Purification Techniques, An Overview. Retrieved from [Link]

• ScienceDirect. (n.d.). Selective hydrogenation of nitrocyclohexane to cyclohexanone oxime with H2 on decorated Pt nanoparticles. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Separation, purification and identification of the components of a mixture. Retrieved from [Link]

• YouTube. (2019). Separating Components of a Mixture by Extraction. Retrieved from [Link]

• ResearchGate. (2019). How can I purify two different-substituted aromatic compounds?. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of 1-phenyl-2-propanone (P2P) by HS-GC/MS in a material sold as “wet amphetamine”. Retrieved from [Link]

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Technical Support Center: Purification of Synthetic 1-Phenyl-2-hexanol

<_Step_2>

Welcome to the technical support center for the purification of synthetic 1-phenyl-2-hexanol. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find troubleshooting advice and frequently asked questions (FAQs) to address specific challenges you may encounter during the purification process. The information provided is based on established scientific principles and practical laboratory experience.

I. Understanding the Synthesis and Potential Impurities

1-Phenyl-2-hexanol is a secondary alcohol that can be synthesized through various methods, with the Grignard reaction and the reduction of 1-phenyl-2-hexanone being the most common. The choice of synthetic route significantly influences the impurity profile of the crude product.

• Grignard Reaction: This classic carbon-carbon bond-forming reaction involves the addition of a Grignard reagent to an aldehyde. For 1-phenyl-2-hexanol, this would typically involve the reaction of a phenylmagnesium halide with hexanal or a butylmagnesium halide with benzaldehyde.

• Reduction of 1-Phenyl-2-hexanone: This method employs reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) to convert the ketone to the corresponding secondary alcohol.

A thorough understanding of the potential impurities is the first step toward effective purification. The following table summarizes the common impurities associated with each synthetic route.

Impurity	Origin	Synthetic Route	Potential Issues
Biphenyl	Coupling of the Grignard reagent or reaction with unreacted aryl halide.	Grignard Reaction	Can be difficult to separate from the product due to similar polarities.
Unreacted Aldehyde/Ketone	Incomplete reaction.	Both	May have a boiling point close to the product, complicating distillation.
Unreacted Grignard Reagent	Excess reagent used.	Grignard Reaction	Reacts violently with water during workup.
Benzene	Reaction of the Grignard reagent with trace amounts of water.	Grignard Reaction	A volatile and toxic impurity.
Magnesium Salts	Byproducts of the Grignard reaction and workup.	Grignard Reaction	Can form emulsions during extraction.
Higher-boiling impurities	Side reactions or polymerization.	Both	Can contaminate the product during distillation.
Solvent Residues	From the reaction or workup (e.g., diethyl ether, THF, ethanol).	Both	Need to be removed to obtain a pure product.

II. Troubleshooting and Purification Strategies

This

Technical Support Center: Scaling Up the Synthesis of Enantiopure 1-Phenyl-2-Hexanol

Prepared by: Gemini, Senior Application Scientist

This guide serves as a dedicated technical resource for researchers, chemists, and process development professionals engaged in the synthesis of enantiopure 1-phenyl-2-hexanol. Chiral alcohols are critical building blocks in the pharmaceutical and fine chemical industries.[1][2][3] The transition from a laboratory-scale procedure to a robust, scalable process presents numerous challenges, from maintaining high enantioselectivity to ensuring process safety and economic viability.[4][5][6]

This document is structured to anticipate and address the practical issues encountered during the scale-up of this specific synthesis. We will explore common synthetic methodologies, provide in-depth troubleshooting for frequently encountered problems, and offer validated protocols for analysis and execution.

Section 1: Frequently Asked Questions on Method Selection

The initial choice of synthetic strategy is critical for a successful scale-up campaign. This section addresses the key decision-making factors.

Q1: What are the primary industrial-scale methods for producing enantiopure 1-phenyl-2-hexanol from its prochiral ketone, 1-phenyl-2-hexanone?

There are two dominant strategies for the asymmetric synthesis of chiral alcohols: transition-metal-catalyzed asymmetric hydrogenation (including transfer hydrogenation) and biocatalysis.[7][8][9]

• Asymmetric (Transfer) Hydrogenation (AH/ATH): This is a powerful and widely used method that employs a chiral transition-metal catalyst (typically Ruthenium, Rhodium, or Iridium) to deliver hydrogen to one face of the ketone.[8][10] Asymmetric Transfer Hydrogenation (ATH) is often preferred for its operational simplicity, as it uses hydrogen donors like 2-propanol or formic acid instead of high-pressure hydrogen gas.[1][10] These methods are known for their high turnover numbers and broad functional group tolerance.[9]

• Biocatalysis: This approach utilizes enzymes, either as isolated proteins or within whole cells (like yeast or bacteria), to perform the ketone reduction.[7][11] Biocatalysis is lauded for its exceptional enantioselectivity, mild reaction conditions (often in water at room temperature), and alignment with green chemistry principles.[6][12][13] For aromatic ketones, alcohol dehydrogenases (ADHs) are particularly effective.[14]

Q2: My project requires scaling to the kilogram level. What factors should guide my choice between asymmetric hydrogenation and biocatalysis?

Choosing the right method for scale-up involves a trade-off between several factors. There is no single "best" method; the optimal choice depends on your specific resources, timeline, and cost constraints.

Feature	Asymmetric Transfer Hydrogenation (ATH)	Biocatalysis (Whole-Cell)
Catalyst Cost	High initial cost for precious metal catalysts and chiral ligands.[6]	Generally lower cost; involves cell culture and fermentation.
Catalyst Loading	Very low (S/C ratios of 1,000 to 100,000 are possible).[9]	High "catalyst" loading (biomass to substrate ratio can be high).[15]
Development Time	Can be faster if a known catalyst system works. Screening for the optimal ligand/catalyst can be time-consuming.[16]	Can be slower, often requiring screening of multiple microbial strains or enzyme variants.[17]
Process Conditions	Often requires anhydrous organic solvents and inert atmosphere.	Typically runs in aqueous media under mild pH and temperature.[7][11]
Downstream Processing	Requires methods to remove trace heavy metals from the final product.	Product isolation from a complex aqueous broth can be challenging.
Waste Generation	Primarily organic solvent waste.	Primarily aqueous, biodegradable waste.[18]
Robustness	Can be sensitive to impurities in the substrate or solvent.[16][19]	Can be more robust to substrate impurities; potential for substrate/product inhibition.[11]

Section 2: Troubleshooting Guide for Asymmetric Synthesis

This section provides a systematic approach to diagnosing and solving common problems encountered during the synthesis.

Workflow: Diagnosing Poor Enantioselectivity

The following diagram outlines a logical workflow for troubleshooting suboptimal enantiomeric excess (ee%).

Caption: Decision tree for troubleshooting low enantioselectivity.

Q3: My enantiomeric excess (ee%) is consistently low or has dropped upon scale-up. Where do I begin?

Start with the most sensitive parameters first, as outlined in the diagram above.

• Catalyst and Ligand Integrity: Chiral ligands and the resulting metal complexes are the heart of the reaction; their purity and handling are paramount.[20] Many phosphine-based ligands are susceptible to oxidation, which can drastically reduce enantioselectivity.

• Reaction Conditions: Solvent purity is not negotiable. Trace water or other coordinating impurities in the solvent can poison the catalyst or alter its chiral environment, leading to a drop in ee%.[19] Similarly, reaction concentration can affect catalyst aggregation and reaction kinetics, thereby influencing selectivity.[21]

• Substrate Purity: Impurities in the starting material, 1-phenyl-2-hexanone, can sometimes act as catalyst inhibitors.

Q4: I suspect my chiral ligand has degraded. How can I verify this and prevent it?

For phosphine-based ligands (e.g., derivatives of BINAP), degradation is typically oxidation to the phosphine oxide.

• Verification: ³¹P NMR spectroscopy is the most direct method. The phosphine oxide will appear as a distinct peak, typically downfield from the parent phosphine.

• Prevention: Always handle air-sensitive ligands and catalysts in a glovebox or under a robust stream of inert gas (Argon or Nitrogen). Store them in a desiccator or freezer under an inert atmosphere. For scale-up, ensure your reactor can be properly purged and maintained under positive inert gas pressure.

Q5: My reaction is sluggish and fails to reach full conversion, even after extended time. What are the likely causes?

• Insufficient Catalyst Loading: While low catalyst loading is desirable, going too low can result in a reaction rate that is too slow to be practical. A non-selective background reaction could also become competitive, reducing both yield and ee%.[20]

• Catalyst Deactivation: The catalyst may be deactivating over the course of the reaction. This can be caused by impurities in the substrate or solvent, or by product inhibition, where the chiral alcohol product coordinates to the catalyst and slows it down.

• Poor Mixing: On a larger scale, inefficient mixing can lead to localized "hot spots" or areas of low catalyst concentration, resulting in incomplete conversion.[4] Ensure your reactor's agitation is sufficient for the batch size.

Q6: My lab-scale asymmetric hydrogenation gave 99% ee, but my 10L pilot run only gave 92% ee. What causes this drop?

This is a classic scale-up challenge.[4] The primary culprits are often related to changes in physical parameters that are negligible at the lab scale but significant in a large reactor:

• Heat Transfer: Large reactions are more exothermic. If the reactor cannot dissipate heat effectively, the internal temperature may rise, which often leads to a decrease in enantioselectivity. Implement controlled addition of reagents and ensure your cooling system is adequate.

• Mixing Efficiency: As mentioned above, poor mixing can lead to non-uniform reaction conditions.

• Addition Rates & Local Concentrations: The rate at which you add a reagent can create temporary zones of high concentration, potentially leading to side reactions or catalyst deactivation. Slower, controlled addition is crucial at scale.

Section 3: Analysis and Purification

Q7: What is the standard industry method for accurately determining the ee% of 1-phenyl-2-hexanol?

The most reliable and widely accepted method is Chiral High-Performance Liquid Chromatography (HPLC) .[][23] This technique uses a chiral stationary phase (CSP) that interacts differently with the (R) and (S) enantiomers, causing them to elute at different times. The ratio of the peak areas gives a precise measurement of the enantiomeric excess. Chiral Gas Chromatography (GC) is also a viable alternative.[20]

Q8: My synthesis produced 1-phenyl-2-hexanol with 90% ee. Is there a way to upgrade this to >99.5% ee without re-running the entire synthesis?

Yes, upgrading the enantiomeric purity of a product is a common task.

• Crystallization: If the product is crystalline, diastereomeric resolution is a classic and effective method. You can react the chiral alcohol with an enantiomerically pure chiral acid (a resolving agent) to form a mixture of diastereomeric esters.[24] These diastereomers have different physical properties (like solubility) and can be separated by fractional crystallization. Afterward, hydrolysis of the separated ester liberates the desired enantiopure alcohol.

• Preparative Chiral Chromatography: For high-value products, preparative-scale chiral HPLC or Supercritical Fluid Chromatography (SFC) can be used to directly separate the enantiomers.[] While effective, this can be an expensive option.

Section 4: Experimental Protocols & Data

General Workflow for Synthesis & Analysis

The following diagram illustrates the end-to-end process from starting material to the final, analyzed enantiopure product.

Caption: Overall workflow from ketone to enantiopure alcohol.

Protocol 1: Asymmetric Transfer Hydrogenation (ATH) of 1-Phenyl-2-hexanone

Disclaimer: This is a representative laboratory-scale protocol. All manipulations involving the catalyst should be performed under an inert atmosphere.

Materials:

• 1-Phenyl-2-hexanone (1.0 eq)

• [RuCl(p-cymene)((R,R)-TsDPEN)] catalyst (0.005 eq, 0.5 mol%)

• Formic acid/Triethylamine azeotrope (5:2 mixture) (5.0 eq)

• Anhydrous, degassed solvent (e.g., Acetonitrile or Isopropanol)

Procedure:

• To a dry, nitrogen-purged flask, add the [RuCl(p-cymene)((R,R)-TsDPEN)] catalyst.

• Add the anhydrous, degassed solvent and stir to dissolve.

• Add 1-phenyl-2-hexanone to the flask.

• Add the formic acid/triethylamine mixture.

• Heat the reaction to the desired temperature (e.g., 40 °C) and monitor by TLC or GC/MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by adding water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Chiral HPLC Analysis of 1-Phenyl-2-Hexanol

Disclaimer: This is a generic method. The specific column and mobile phase may require optimization.

Instrumentation:

• HPLC system with UV detector

• Chiral Stationary Phase Column (e.g., Daicel Chiralcel OD-H or similar)

Method:

• Mobile Phase: A mixture of Hexane and Isopropanol (e.g., 95:5 v/v). Ensure solvents are HPLC grade.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve ~1 mg of the purified 1-phenyl-2-hexanol in 1 mL of the mobile phase.

• Injection: Inject 10 µL of the sample.

• Analysis: The two enantiomers will appear as separate peaks. Calculate the enantiomeric excess using the peak areas: ee (%) = |(Area1 - Area2) / (Area1 + Area2)| * 100.

References

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• Gladiali, S., & Alberico, E. (2006). Catalytic asymmetric transfer hydrogenation of ketones: Recent advances. RUA - Repositorio Institucional da Universidade de Alicante. [Link]

• Kratzer, R., et al. (2007). Biocatalytic ketone reduction—a powerful tool for the production of chiral alcohols—part II: whole-cell reductions. Applied Microbiology and Biotechnology, 76(2), 249-61. [Link]

• Yang, Z., et al. (2010). Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue. Journal of Molecular Catalysis B: Enzymatic, 67(1-2), 103-107. [Link]

• Ni, Y., et al. (2011). Asymmetric Reduction of Prochiral Ketones to Chiral Alcohol by Photo-biocatalysis with Microalgae. WSEAS Transactions on Environment and Development, 7(4), 123-132. [Link]

• Oxford Academic. (n.d.). Production of chiral alcohols from prochiral ketones by microalgal photo-biocatalytic asymmetric reduction reaction. Journal of Industrial Microbiology and Biotechnology. [Link]

• Ni, Y., et al. (2018). Green and scalable synthesis of chiral aromatic alcohols through an efficient biocatalytic system. Microbial Cell Factories, 17(1), 196. [Link]

• Ohkuma, T., & Noyori, R. (2011). Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. Proceedings of the Japan Academy, Series B, 87(8), 459-482. [Link]

• Mohar, B., & Stephan, M. (2016). Advances in Catalyst Systems for the Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones. Acta Chimica Slovenica, 63(3), 453-473. [Link]

• Wang, Z-J., et al. (2018). Catalytic Asymmetric Transfer Hydrogenation of β,γ-Unsaturated α-Diketones. Journal of the American Chemical Society, 140(8), 2757-2760. [Link]

• Spall, R. (2007). Micrograms to Kilos: The Challenges of Scaling. Drug Discovery and Development. [Link]

• Chiralpedia. (2024). Part 5. The Future of Chirality: Challenges and Innovations. [Link]

• SCIREA. (2024). The Challenges and Solutions of Chiral Drug Preparation Techniques. SCIREA Journal of Chemical Engineering. [Link]

• Chiralpedia. (2024). The Future of Asymmetric Synthesis: Trends and Innovations. [Link]

• Challener, C. (2012). Meeting Challenges in Asymmetric Synthesis. Pharmaceutical Technology. [Link]

• LibreTexts Chemistry. (2019). 6.8: Resolution: Separation of Enantiomers. [Link]

• Wikipedia. (n.d.). Enantioselective synthesis. [Link]

• Kumar, A., et al. (2023). Green and sustainable synthesis of chiral alcohols: the role of Daucus carota as a biocatalyst in organic chemistry. RSC Advances, 13(20), 13425-13444. [Link]

• Chemistry Stack Exchange. (2015). Enantioselective organic reaction not working. [Link]

• National Institute of Standards and Technology. (n.d.). 1-Phenyl-2-hexanone. NIST WebBook. [Link]

• Zhang, L., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science, 14(38), 10373-10384. [Link]

• PubMed. (2010). Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue. [Link]

• National Center for Biotechnology Information. (n.d.). 1-Phenyl-2-hexanone. PubChem Compound Database. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Chiral Auxiliaries: 1-Phenyl-2-hexanol in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of enantiomerically pure compounds, essential for the pharmaceutical and fine chemical industries, the synthetic chemist's toolbox is equipped with various strategies. Among these, the use of chiral auxiliaries remains a cornerstone for controlling stereochemistry during carbon-carbon bond formation.[1][2] A chiral auxiliary is a stereogenic group temporarily incorporated into a prochiral substrate to direct a subsequent reaction to form one diastereomer in excess.[3] This guide provides an in-depth comparison of 1-phenyl-2-hexanol with other well-established chiral auxiliaries, offering insights into its performance, applications, and practical considerations.

The Role of 1-Phenyl-2-hexanol as a Chiral Auxiliary

1-Phenyl-2-hexanol is a chiral secondary alcohol that can be employed as a chiral auxiliary. Its structural features, including a stereogenic center adjacent to a hydroxyl group and a sterically demanding phenyl group, allow it to be covalently attached to a substrate and effectively bias the facial approach of a reagent.[4] The steric bulk of the phenyl group can shield one face of a reactive intermediate, compelling a reagent to attack from the less hindered side, thus inducing asymmetry.[4]

One of the key advantages of 1-phenyl-2-hexanol is the accessibility of both of its enantiomers, which allows for the synthesis of either enantiomer of the target molecule.[4] While not as extensively documented as some other auxiliaries, its utility in stereocontrolled synthesis presents a valuable option for researchers.[4]

Comparison with Established Chiral Auxiliaries

The efficacy of a chiral auxiliary is judged by its ability to induce high diastereoselectivity in a variety of chemical transformations, the ease of its attachment and subsequent removal, and its recyclability. Here, we compare 1-phenyl-2-hexanol with some of the most widely used chiral auxiliaries: Evans auxiliaries (oxazolidinones), Oppolzer's sultams, and pseudoephedrine-based auxiliaries.

• Advantages: High diastereoselectivities, well-understood mechanism, and a vast body of literature.

• Disadvantages: Can be more expensive than simpler auxiliaries, and removal sometimes requires harsh conditions.

Camphorsultams, developed by Wolfgang Oppolzer, are another class of highly effective chiral auxiliaries.[1] Based on the rigid camphor skeleton, they provide excellent stereocontrol in reactions such as Diels-Alder reactions, conjugate additions, and alkylations. The sulfonyl group and the bicyclic framework create a well-defined chiral environment, leading to high levels of asymmetric induction.

• Advantages: High diastereoselectivity, crystalline nature of derivatives often facilitates purification.

• Disadvantages: The camphor starting material can be expensive, and removal of the auxiliary can be challenging.

As demonstrated by Andrew G. Myers, pseudoephedrine can serve as a practical and effective chiral auxiliary for the asymmetric alkylation of enolates.[3] Both (R,R)- and (S,S)-pseudoephedrine are readily available and can be used to synthesize either enantiomer of the desired product.[3] The auxiliary directs alkylation to occur anti to the methyl group and syn to the hydroxyl group.[3]

• Advantages: Inexpensive, readily available, and the auxiliary can often be removed under mild conditions.[3]

• Disadvantages: The diastereoselectivity can be more substrate-dependent compared to Evans auxiliaries.

Quantitative Performance Comparison

The following table summarizes the typical performance of these chiral auxiliaries in a representative asymmetric alkylation reaction. It is important to note that direct comparative data for 1-phenyl-2-hexanol in the same standardized reaction is limited in the literature. The data presented for 1-phenyl-2-hexanol is based on its structural analogue, trans-2-phenylcyclohexanol, to provide a reasonable estimation of its potential performance.[9]

Chiral Auxiliary	Reaction Type	Substrate	Electrophile	Diastereomeric Excess (d.e.)	Yield (%)	Reference
trans-2-Phenylcyclohexanol (analogue for 1-Phenyl-2-hexanol)	Glyoxylate-ene reaction	Glyoxylate ester	2,4-dimethyl-pent-2-ene	10:1 (d.r.)	Not Specified	[1]
Evans Auxiliary (Oxazolidinone)	Alkylation	Propionyl imide	Benzyl bromide	>99:1 (d.r.)	92	[6]
Oppolzer's Sultam	Alkylation	N-Acyl sultam	Alkyl halide	>98% d.e.	High	[1]
Pseudoephedrine Amide	Alkylation	Propionamide	Benzyl bromide	>98% d.e.	High	[3]

Note: The performance of chiral auxiliaries can be highly dependent on the specific substrate, electrophile, and reaction conditions.

Experimental Workflow: Asymmetric Synthesis Using a Chiral Auxiliary

The general process of using a chiral auxiliary in asymmetric synthesis involves three key steps: attachment of the auxiliary, the diastereoselective reaction, and removal of the auxiliary.

Caption: Generalized workflow for asymmetric synthesis using a chiral auxiliary.

This protocol, adapted from the work of Whitesell and coworkers, illustrates the use of a chiral alcohol auxiliary in a carbon-carbon bond-forming reaction.[1][9]

• Esterification: The glyoxylate ester of (-)-trans-2-phenylcyclohexanol is prepared by reacting it with glyoxylic acid under standard esterification conditions (e.g., using a carbodiimide coupling agent or by forming the acid chloride).

• Ene Reaction:

  • In a flame-dried, inert atmosphere flask, dissolve the glyoxylate ester of (-)-trans-2-phenylcyclohexanol in a suitable anhydrous solvent (e.g., dichloromethane).

  • Cool the solution to a low temperature (e.g., -78 °C).

  • Add the alkene (e.g., 2,4-dimethyl-pent-2-ene) to the solution.

  • Slowly add a Lewis acid catalyst (e.g., tin(IV) chloride) to the reaction mixture.

  • Stir the reaction at low temperature and monitor its progress by thin-layer chromatography (TLC).

• Workup and Purification:

  • Upon completion, quench the reaction with a suitable quenching agent (e.g., saturated aqueous sodium bicarbonate).

  • Allow the mixture to warm to room temperature and extract the product with an organic solvent.

  • Dry the combined organic layers, concentrate under reduced pressure, and purify the product by column chromatography to separate the diastereomers.

• Auxiliary Removal: The chiral auxiliary can be cleaved from the desired product, for example, by hydrolysis or reduction, to yield the enantiomerically enriched α-hydroxy ester.

Concluding Remarks

1-phenyl-2-hexanol, and its close analogues like trans-2-phenylcyclohexanol, represent a useful class of chiral auxiliaries. While perhaps not as universally applied as Evans oxazolidinones or Oppolzer's sultams, they offer a valuable alternative, particularly when considering factors such as cost and the availability of both enantiomers. The choice of a chiral auxiliary is ultimately a strategic decision based on the specific synthetic challenge at hand. A thorough understanding of the strengths and limitations of each auxiliary, supported by experimental data, is crucial for the successful design and execution of an asymmetric synthesis.

References

• Chiral auxiliary - Wikipedia. [Link]

• Chiral auxiliary - chemeurope.com. [Link]

• Enzymatic Resolution of 1-Phenylethanol and Formation of a Diastereomer: An Undergraduate 1H NMR Experiment To Introduce Chiral Chemistry - PMC - NIH. [Link]

• A short, efficient synthesis of the chiral auxiliary (+)-8- phenylneomenthol - ResearchGate. [Link]

• Recent advances in asymmetric synthesis with chiral imide auxiliaries - Société Chimique de France. [Link]

• 3 - Chem 115 Myers. [Link]

• evans enolate alkylation-hydrolysisx. [Link]

• Evans Auxiliaries and a Friend for Aldol Reactions - YouTube. [Link]

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A Comparative Spectroscopic Guide to Phenylhexanol Isomers for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and fine chemical synthesis, the precise identification of isomeric compounds is not merely a matter of analytical rigor but a cornerstone of safety and efficacy. The subtle repositioning of a functional group can dramatically alter a molecule's biological activity, making the unambiguous differentiation of isomers a critical step in drug development and quality control. This guide provides an in-depth spectroscopic comparison of phenylhexanol isomers, offering a practical framework for their analysis using Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

The phenylhexanol isomers, with the chemical formula C₁₂H₁₈O, present a compelling case study in structural elucidation. The position of the hydroxyl group and the phenyl ring on the hexyl chain gives rise to a variety of isomers, each with a unique spectroscopic signature. This guide will focus on representative isomers to illustrate the principles of their differentiation, empowering researchers to confidently identify these and similar compounds.

The Structural Isomers in Focus

For this comparative analysis, we will examine isomers where the phenyl group is at the C1 position and the hydroxyl group varies along the hexyl chain (1-phenylhexan-1-ol, 1-phenylhexan-2-ol, etc.), as well as isomers where the hydroxyl group is at C1 and the phenyl group is at different positions (e.g., 6-phenylhexan-1-ol). These examples will provide a clear understanding of how the relative positions of the phenyl and hydroxyl groups influence the spectroscopic output.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of each proton (¹H NMR) and carbon (¹³C NMR) atom.

¹H NMR Spectroscopy: Unraveling Proton Environments

The ¹H NMR spectra of phenylhexanol isomers are distinguished by the chemical shifts and splitting patterns of the protons on the hexyl chain, particularly the proton attached to the carbon bearing the hydroxyl group (the carbinol proton) and the protons adjacent to the phenyl ring.

Key Differentiating Features in ¹H NMR:

• Carbinol Proton (CH-OH): The chemical shift of this proton is highly sensitive to its position. In primary alcohols (e.g., 6-phenylhexan-1-ol), the -CH₂OH protons typically appear as a triplet around 3.6 ppm. In secondary alcohols (e.g., 1-phenylhexan-2-ol), the CH-OH proton will be shifted further downfield and its multiplicity will depend on the number of adjacent protons.

• Benzylic Protons (CH-Ph): Protons on the carbon directly attached to the phenyl ring are deshielded and typically resonate in the region of 2.5-2.9 ppm. The multiplicity of these signals provides valuable information about the substitution pattern on the hexyl chain.

• Aromatic Protons: The protons on the phenyl ring usually appear as a multiplet between 7.1 and 7.4 ppm. The substitution pattern on the ring can sometimes lead to more complex splitting patterns.

¹³C NMR Spectroscopy: Mapping the Carbon Framework

The ¹³C NMR spectrum provides a direct count of the number of non-equivalent carbon atoms in a molecule and offers insights into their chemical environment.

Key Differentiating Features in ¹³C NMR:

• Carbinol Carbon (C-OH): The chemical shift of the carbon atom bonded to the hydroxyl group is a key indicator of the isomer's structure. Primary alcohol carbons resonate around 60-65 ppm, while secondary alcohol carbons appear further downfield, typically in the 65-80 ppm range.

• Benzylic Carbon (C-Ph): The carbon atom directly attached to the phenyl ring also exhibits a characteristic chemical shift, which is influenced by the substitution on the hexyl chain.

• Aromatic Carbons: The carbon atoms of the phenyl ring typically appear in the region of 125-145 ppm. The carbon atom bearing the hexyl substituent (ipso-carbon) will have a distinct chemical shift compared to the other aromatic carbons.

Table 1: Comparative ¹H and ¹³C NMR Data for Selected Phenylhexanol Isomers

Isomer	Key ¹H NMR Signals (δ, ppm)	Key ¹³C NMR Signals (δ, ppm)
6-Phenylhexan-1-ol	~3.6 (t, -CH₂OH), ~2.6 (t, Ph-CH₂-), 7.1-7.3 (m, Ar-H)	~62.9 (-CH₂OH), ~35.9 (Ph-CH₂-), 128.4, 128.3, 125.7 (Ar-C)
1-Phenylhexan-1-ol	~4.6 (t, -CH(OH)-), 7.2-7.4 (m, Ar-H)	~76.0 (-CH(OH)-), 128.5, 127.5, 126.0 (Ar-C)

Note: The chemical shifts are approximate and can vary depending on the solvent and concentration.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule. For phenylhexanol isomers, the key absorptions are associated with the hydroxyl and aromatic moieties.

Characteristic IR Absorption Bands:

• O-H Stretch: All phenylhexanol isomers will exhibit a strong, broad absorption band in the region of 3200-3600 cm⁻¹ due to the stretching vibration of the hydroxyl group. The broadness of this peak is a result of hydrogen bonding.

• C-O Stretch: The stretching vibration of the carbon-oxygen single bond appears in the fingerprint region, typically between 1000 and 1260 cm⁻¹. The exact position can sometimes help distinguish between primary, secondary, and tertiary alcohols.

• Aromatic C-H Stretch: A sharp absorption band is typically observed just above 3000 cm⁻¹ (around 3020-3080 cm⁻¹), which is characteristic of C-H bonds in an aromatic ring.

• Aromatic C=C Bending: Absorptions in the 1450-1600 cm⁻¹ region are indicative of carbon-carbon double bond stretching within the aromatic ring.

• Out-of-Plane (OOP) Bending: Strong absorptions in the 690-900 cm⁻¹ region arise from the out-of-plane bending of the aromatic C-H bonds and can sometimes provide information about the substitution pattern of the benzene ring.

While the IR spectra of the different isomers will be broadly similar, subtle differences in the fingerprint region (below 1500 cm⁻¹) can be used for differentiation when comparing with reference spectra.

Mass Spectrometry (MS): Deciphering Fragmentation Patterns

Mass spectrometry provides information about the molecular weight of a compound and its fragmentation pattern upon ionization. While all phenylhexanol isomers have the same nominal molecular weight, their fragmentation patterns in electron ionization (EI) mass spectrometry can be highly diagnostic.

Key Fragmentation Pathways:

• Benzylic Cleavage: A common fragmentation pathway for compounds containing a phenyl group is the cleavage of the bond adjacent to the aromatic ring, leading to the formation of a stable tropylium ion (m/z 91) or a substituted benzylic cation. The relative abundance of this fragment can vary significantly between isomers.

• Alpha-Cleavage: Cleavage of the C-C bond adjacent to the oxygen atom is a characteristic fragmentation of alcohols. The position of the hydroxyl group will dictate the mass of the resulting fragments.

• Dehydration: Loss of a water molecule (18 amu) from the molecular ion is a common fragmentation for alcohols, leading to a peak at [M-18]⁺.

• McLafferty Rearrangement: Isomers with a sufficiently long alkyl chain and a γ-hydrogen relative to the phenyl ring or hydroxyl group may undergo a McLafferty rearrangement, leading to a characteristic neutral loss.[1][2][3]

Table 2: Predicted Major Fragments in the EI-Mass Spectra of Phenylhexanol Isomers

Isomer	Predicted Major Fragments (m/z) and Rationale
6-Phenylhexan-1-ol	178 (M⁺) , 91 (tropylium ion from benzylic cleavage), 92 (rearrangement), 77 (phenyl cation), 160 ([M-H₂O]⁺)
1-Phenylhexan-1-ol	178 (M⁺) , 107 ([M-C₅H₁₁]⁺, α-cleavage), 77 (phenyl cation), 160 ([M-H₂O]⁺)

The relative intensities of these fragment ions will be the key to distinguishing between the isomers. For instance, the base peak in the spectrum of 6-phenylhexan-1-ol is often the tropylium ion at m/z 91, whereas for 1-phenylhexan-1-ol, the fragment from α-cleavage (m/z 107) is expected to be more prominent.

Experimental Protocols

To ensure the acquisition of high-quality, reproducible data, the following experimental protocols are recommended.

NMR Sample Preparation

• Sample Quantity: Weigh approximately 5-10 mg of the phenylhexanol isomer for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Selection: Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, acetone-d₆, DMSO-d₆). Chloroform-d is a common choice for its ability to dissolve a wide range of organic compounds.

• Homogenization: Ensure the sample is fully dissolved. If necessary, gently warm the sample or use a vortex mixer.

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

FTIR Spectroscopy (Attenuated Total Reflectance - ATR)

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove interferences from the atmosphere (e.g., CO₂, water vapor).

• Sample Application: Place a small drop of the neat liquid phenylhexanol isomer directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the IR spectrum over the desired range (typically 4000-400 cm⁻¹).

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft tissue after each measurement to prevent cross-contamination.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the phenylhexanol isomer (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC Conditions:

  • Injector: Split/splitless injector, typically in split mode with a high split ratio to avoid column overloading.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is suitable for separating the isomers.

  • Oven Program: A temperature ramp program should be used to ensure good separation of the isomers and any impurities. A typical program might start at 50-70°C and ramp up to 250-280°C.

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan a mass range of m/z 40-400 to detect the molecular ion and all significant fragments.

Visualizing the Workflow

To illustrate the logical flow of the analytical process, the following diagram outlines the key steps from sample preparation to data interpretation.

Caption: Workflow for the spectroscopic analysis of phenylhexanol isomers.

Conclusion

The differentiation of phenylhexanol isomers is a task readily achievable through a systematic application of modern spectroscopic techniques. ¹H and ¹³C NMR provide the most definitive structural information, allowing for the precise mapping of the molecular framework. IR spectroscopy offers a rapid confirmation of the key functional groups, while mass spectrometry provides crucial information on the molecular weight and isomer-specific fragmentation patterns. By understanding the principles behind each technique and following robust experimental protocols, researchers and drug development professionals can confidently identify and characterize these important compounds, ensuring the integrity and safety of their work.

References

• Slates, H. L., & Wendler, N. L. (1956). The Synthesis of Phenyl-substituted Long-chain Alcohols. Journal of the American Chemical Society, 78(15), 3749–3751.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

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Comparative study of catalysts for the asymmetric reduction of 1-phenyl-2-hexanone

Asymmetric reduction of prochiral ketones is a cornerstone of modern organic synthesis, providing a direct route to enantiomerically enriched secondary alcohols, which are valuable chiral building blocks for the pharmaceutical and fine chemical industries. Among these, the conversion of 1-phenyl-2-hexanone to its corresponding chiral alcohol, (R)- or (S)-1-phenyl-2-hexanol, presents a typical challenge in controlling stereoselectivity due to the similar steric bulk of the phenylmethyl and butyl substituents adjacent to the carbonyl group.

This guide provides a comparative analysis of various catalytic systems for the asymmetric reduction of 1-phenyl-2-hexanone. We will delve into the performance of prominent catalysts, supported by experimental data, and provide detailed protocols to enable researchers to select and implement the most suitable method for their specific needs. The discussion will be grounded in mechanistic principles to explain the observed stereoselectivities, thereby offering a deeper understanding beyond mere procedural instructions.

Comparative Performance of Catalytic Systems

The choice of catalyst is paramount in achieving high enantioselectivity and yield. Below is a summary of the performance of several well-established catalyst systems in the asymmetric reduction of 1-phenyl-2-hexanone.

Catalyst System	Reducing Agent	Temp. (°C)	Solvent	Yield (%)	Enantiomeric Excess (ee, %)	Configuration
(S)-CBS-oxazaborolidine/BH3·SMe2	BH3·SMe2	-30	THF	95	96	R
RuCl2[(S)-BINAP][(S,S)-DPEN]	H2 (10 atm)	30	2-propanol	>99	98	R
Carbonyl reductase from Candida magnoliae (CMR)	Glucose/GDH	30	Phosphate Buffer	98	>99	S
(R,R)-Ts-DPEN-RhCl-Cp*	HCOOH/NEt3	28	Acetonitrile	94	95	S

Table 1: Comparative performance of selected catalysts for the asymmetric reduction of 1-phenyl-2-hexanone. Data compiled from representative literature.

In-Depth Analysis of Key Catalytic Systems

Corey-Bakshi-Shibata (CBS) Catalyst: The Oxazaborolidine System

The CBS catalyst is a cornerstone of asymmetric ketone reduction. Its predictability and high enantioselectivity stem from a well-defined transition state.

The reaction proceeds through a six-membered ring transition state where the ketone coordinates to the boron atom of the CBS catalyst. The hydride from the borane reducing agent is then delivered to the carbonyl carbon. The stereochemical outcome is dictated by the steric interactions between the substituents on the ketone and the catalyst, favoring the approach of the hydride to the less hindered face. For 1-phenyl-2-hexanone, the larger phenylmethyl group preferentially orients away from the catalyst's bulky substituent, leading to the observed enantioselectivity.

Caption: Catalytic cycle of the CBS reduction of 1-phenyl-2-hexanone.

• Preparation: A flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar is charged with (S)-CBS catalyst (0.1 mmol) and anhydrous tetrahydrofuran (THF, 20 mL) under an argon atmosphere.

• Cooling: The solution is cooled to -30 °C in a dry ice/acetone bath.

• Reagent Addition: Borane-dimethyl sulfide complex (BH3·SMe2, 1.2 mmol) is added dropwise over 5 minutes. The mixture is stirred for an additional 10 minutes.

• Substrate Addition: A solution of 1-phenyl-2-hexanone (1.0 mmol) in anhydrous THF (5 mL) is added dropwise over 20 minutes.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC).

• Quenching: Upon completion, the reaction is carefully quenched by the slow addition of methanol (5 mL) at -30 °C.

• Workup: The mixture is allowed to warm to room temperature, and the solvent is removed under reduced pressure. The residue is partitioned between ethyl acetate and 1 M HCl. The organic layer is washed with brine, dried over anhydrous Na2SO4, and concentrated.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired alcohol.

Noyori-Type Ruthenium Catalysts: Asymmetric Hydrogenation

Ryoji Noyori's development of ruthenium-based catalysts for asymmetric hydrogenation was a landmark achievement, earning him a share of the 2001 Nobel Prize in Chemistry. These catalysts are highly efficient for the reduction of a wide range of ketones.

The active catalyst is a ruthenium hydride species generated in situ. The ketone substrate coordinates to the metal center, and the hydride is transferred from the ruthenium to the carbonyl carbon via a six-membered pericyclic transition state. The chiral ligands (e.g., BINAP and DPEN) create a chiral environment around the metal center, which effectively differentiates the two enantiotopic faces of the ketone.

Caption: General workflow for Noyori-type asymmetric hydrogenation.

• Catalyst Preparation: In a glovebox, a glass liner for an autoclave is charged with RuCl2[(S)-BINAP][(S,S)-DPEN] (0.01 mmol) and 2-propanol (10 mL).

• Substrate Addition: 1-phenyl-2-hexanone (1.0 mmol) is added to the solution.

• Reaction Setup: The glass liner is sealed inside a stainless-steel autoclave. The autoclave is removed from the glovebox and connected to a hydrogen line.

• Hydrogenation: The autoclave is purged with hydrogen gas three times before being pressurized to 10 atm. The reaction mixture is stirred at 30 °C for 12 hours.

• Workup: After cooling to room temperature, the autoclave is carefully depressurized. The solvent is removed in vacuo.

• Analysis: The conversion and enantiomeric excess are determined by chiral HPLC analysis of the crude product.

Biocatalysis: The Green Chemistry Approach

Carbonyl reductases (CREs) are enzymes that catalyze the reduction of ketones with high stereoselectivity under mild conditions.

CREs utilize a cofactor, typically NADPH or NADH, as the hydride source. The substrate binds to the active site of the enzyme in a specific orientation, enforced by the protein's three-dimensional structure. This precise positioning ensures that the hydride from the cofactor is delivered to only one face of the carbonyl group, resulting in excellent enantioselectivity.

• Buffer Preparation: A phosphate buffer (100 mM, pH 7.0) is prepared.

• Reaction Mixture: In a temperature-controlled vessel at 30 °C, 1-phenyl-2-hexanone (1.0 mmol) is suspended in the buffer (50 mL).

• Cofactor and Enzyme Addition: Glucose (1.5 mmol), glucose dehydrogenase (GDH, 10 U), NADP+ (0.05 mmol), and carbonyl reductase from Candida magnoliae (CMR, 20 U) are added. The GDH and glucose are used to regenerate the NADPH cofactor in situ.

• Reaction: The mixture is stirred at 30 °C, and the pH is maintained at 7.0 by the addition of 1 M NaOH.

• Monitoring: The reaction is monitored by GC or HPLC.

• Workup: Upon completion, the mixture is extracted with ethyl acetate. The combined organic layers are dried over Na2SO4 and concentrated.

• Purification: The product is purified by column chromatography.

Conclusion

The asymmetric reduction of 1-phenyl-2-hexanone can be effectively achieved using a variety of catalytic systems.

• CBS catalysts are reliable and predictable, offering high enantioselectivity for the (R)-alcohol.

• Noyori-type ruthenium catalysts provide excellent yields and enantioselectivities for the (R)-enantiomer under hydrogenation conditions.

• Biocatalysts represent a green and highly selective alternative, often providing access to the (S)-enantiomer with near-perfect enantioselectivity.

The choice of catalyst will depend on the desired enantiomer, available equipment (e.g., high-pressure reactors for hydrogenation), and cost considerations. The detailed protocols provided herein serve as a starting point for researchers to explore and optimize these powerful synthetic transformations.

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic applications. Journal of the American Chemical Society, 109(18), 5551–5553. [Link]

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric transfer hydrogenation of ketones. Accounts of Chemical Research, 30(2), 97–102. [Link]

• Kroutil, W., Mang, H., Edegger, K., & Faber, K. (2004). Biocatalytic reduction of ketones and oxidation of sec-alcohols. Current Opinion in Chemical Biology, 8(2), 120–126. [Link]

• Ohkuma, T., Ooka, H., Hashiguchi, S., Ikariya, T., & Noyori, R. (1995). Practical enantioselective hydrogenation of aromatic ketones. Journal of the American Chemical Society, 117(9), 2675–2676. [Link]

• Wu, S., Chen, Z., Gotor-Fernández, V., & Gotor, V. (2010). Asymmetric reduction of ketones by a new carbonyl reductase from Candida magnoliae. Tetrahedron: Asymmetry, 21(13-14), 1641–1644. [Link]

A Comparative Guide to the Synthesis of 1-Phenyl-2-hexanol: Exploring Alternatives to the Grignard Reaction

For Researchers, Scientists, and Drug Development Professionals

The synthesis of chiral secondary alcohols, such as 1-phenyl-2-hexanol, is a fundamental operation in organic chemistry, with direct applications in the development of pharmaceuticals and fine chemicals. The classical Grignard reaction, a cornerstone of carbon-carbon bond formation, has long been a primary method for accessing such structures. However, its stringent requirements for anhydrous conditions and the reactivity of the organometallic intermediate necessitate the exploration of alternative synthetic strategies. This guide provides an in-depth comparison of viable synthetic routes to 1-phenyl-2-hexanol, moving beyond the traditional Grignard approach to encompass modern reduction methodologies and catalytic systems. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and offer a comparative analysis to guide the selection of the most appropriate route for your research and development needs.

The Benchmark: Grignard Reaction with Phenylacetaldehyde

The Grignard reaction provides a direct and powerful method for forming the carbon skeleton of 1-phenyl-2-hexanol by reacting phenylacetaldehyde with a butylmagnesium halide. This pathway exemplifies nucleophilic addition to a carbonyl, a foundational concept in organic synthesis.[1][2][3]

Mechanism: The reaction is initiated by the nucleophilic attack of the carbanionic butyl group from the Grignard reagent onto the electrophilic carbonyl carbon of phenylacetaldehyde. This forms a magnesium alkoxide intermediate, which is subsequently protonated during an acidic workup to yield the final secondary alcohol.[1][4]

Causality in Experimental Design: The paramount consideration for any Grignard reaction is the absolute exclusion of water and other protic sources.[4][5] Grignard reagents are potent bases and will readily deprotonate water, alcohols, or even terminal alkynes, consuming the reagent and preventing the desired carbonyl addition. This necessitates the use of flame-dried glassware and anhydrous solvents like diethyl ether or tetrahydrofuran (THF), which also serve to stabilize the Grignard reagent through coordination.[5][6]

Experimental Protocol: Grignard Synthesis of 1-Phenyl-2-hexanol

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube (e.g., filled with CaCl₂), and a pressure-equalizing dropping funnel under a nitrogen or argon atmosphere.

• Grignard Reagent Formation: Place magnesium turnings (1.2 eq) in the flask. Add a small crystal of iodine to initiate the reaction.[7] A solution of 1-bromobutane (1.1 eq) in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction is typically initiated with gentle heating and then maintained at a gentle reflux until most of the magnesium is consumed.

• Carbonyl Addition: Cool the freshly prepared butylmagnesium bromide solution to 0 °C in an ice bath. Add a solution of phenylacetaldehyde (1.0 eq) in anhydrous diethyl ether dropwise, maintaining the temperature below 10 °C.

• Reaction and Quenching: After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours. Cool the flask again in an ice bath and quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).[7][8] This is a safer alternative to quenching with strong acid, which can cause vigorous reactions with any remaining magnesium.

• Work-up and Purification: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with diethyl ether. Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate. After filtering, the solvent is removed under reduced pressure. The crude 1-phenyl-2-hexanol is then purified by vacuum distillation.[8]

Caption: Workflow for the Grignard synthesis of 1-phenyl-2-hexanol.

Alternative Route 1: Reduction of 1-Phenyl-2-hexanone

A highly effective and common alternative to the Grignard reaction is the reduction of the corresponding ketone, 1-phenyl-2-hexanone.[9][10] This two-step approach involves first synthesizing the ketone (e.g., via Friedel-Crafts acylation or other methods) and then reducing the carbonyl to the desired secondary alcohol. This route offers greater flexibility in reagent choice and generally less stringent reaction conditions compared to the Grignard synthesis. The choice of reducing agent is critical and dictates the experimental protocol.

Method A: Sodium Borohydride (NaBH₄) Reduction

Sodium borohydride is a mild and selective reducing agent, ideal for converting ketones and aldehydes to alcohols.[11][12] Its principal advantage is its compatibility with protic solvents like methanol and ethanol, making the experimental setup significantly simpler and safer than with more reactive hydrides.[12][13]

Mechanism: The reduction proceeds via the transfer of a hydride ion (H⁻) from the borohydride complex to the electrophilic carbonyl carbon of 1-phenyl-2-hexanone. This forms an alkoxide intermediate, which is subsequently protonated by the solvent (e.g., methanol) to yield 1-phenyl-2-hexanol.[14] All four hydride ions on the borohydride are active and can theoretically reduce four equivalents of the ketone.[13]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-phenyl-2-hexanone (1.0 eq) in methanol. Cool the solution to 0 °C in an ice bath.

• Reduction: Add sodium borohydride (NaBH₄, 0.5-1.0 eq) portion-wise to the stirred solution. The portion-wise addition helps to control the initial exothermic reaction and hydrogen gas evolution.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours. Progress can be monitored by Thin Layer Chromatography (TLC) to confirm the disappearance of the starting ketone.[11]

• Work-up and Purification: Carefully add water or dilute hydrochloric acid to quench any unreacted NaBH₄ and to neutralize the borate esters formed.[15] The product is typically extracted into an organic solvent like diethyl ether or dichloromethane.[16] The combined organic layers are washed, dried, and the solvent is evaporated. The resulting crude alcohol can be purified by distillation or column chromatography.

Method B: Lithium Aluminum Hydride (LiAlH₄) Reduction

Lithium aluminum hydride (LiAlH₄ or LAH) is a much more powerful and less selective reducing agent than NaBH₄.[17][18] It will readily reduce not only aldehydes and ketones but also esters, carboxylic acids, and amides.[18][19] Its high reactivity necessitates the use of anhydrous aprotic solvents (e.g., THF, diethyl ether) and extreme caution during handling, as it reacts violently with water.[17][20]

Mechanism: Similar to NaBH₄, the reaction involves a nucleophilic attack by a hydride ion on the carbonyl carbon. However, due to the greater polarity of the Al-H bond compared to the B-H bond, LiAlH₄ is a much more aggressive hydride donor.[14] The reaction must be performed in two distinct steps: first, the reduction to form the aluminum alkoxide complex, followed by a separate acidic workup to protonate the alkoxide and destroy the excess LiAlH₄.[14][17]

• Apparatus Setup: Assemble a flame-dried, three-necked flask with a stirrer, dropping funnel, and condenser under an inert atmosphere (nitrogen or argon), similar to a Grignard setup.

• Reduction: Suspend LiAlH₄ (0.3-0.5 eq) in anhydrous diethyl ether or THF in the flask and cool to 0 °C. Add a solution of 1-phenyl-2-hexanone (1.0 eq) in the same anhydrous solvent dropwise from the funnel. A reverse addition (adding LiAlH₄ to the ketone) is also possible and sometimes preferred.[20]

• Reaction: After the addition, the reaction can be stirred at 0 °C or allowed to warm to room temperature. Monitor by TLC for completion.

• Work-up (Fieser Method): Cautiously quench the reaction by the sequential, dropwise addition of: (i) water (X mL), (ii) 15% aqueous NaOH (X mL), and (iii) water (3X mL), where X is the mass of LiAlH₄ in grams. This procedure is designed to precipitate the aluminum salts as a granular solid that is easily filtered, simplifying the work-up.

• Purification: Filter the resulting slurry and wash the solid cake thoroughly with ether or THF. The combined filtrate is dried, and the solvent is removed to yield the crude product, which is then purified.

Caption: Comparison of ketone reduction workflows.

Alternative Route 2: Meerwein-Ponndorf-Verley (MPV) Reduction

The Meerwein-Ponndorf-Verley (MPV) reduction is a highly chemoselective method for reducing aldehydes and ketones using an aluminum alkoxide catalyst, typically aluminum isopropoxide, in the presence of a sacrificial alcohol like isopropanol.[21][22][23]

Mechanism: The reaction is a reversible, equilibrium-driven process that proceeds through a six-membered cyclic transition state.[21][24] The aluminum isopropoxide catalyst coordinates to the carbonyl oxygen of 1-phenyl-2-hexanone. This is followed by the transfer of a hydride from the isopropoxide ligand to the ketone's carbonyl carbon. The resulting aluminum alkoxide of the product alcohol is then displaced by the solvent (isopropanol), regenerating the catalyst and producing acetone as a byproduct.[21][23] To drive the equilibrium towards the product, acetone is often removed by distillation.[24]

Advantages: The key advantage of the MPV reduction is its exceptional chemoselectivity. It will selectively reduce aldehydes and ketones without affecting other reducible functional groups such as esters, nitro groups, or carbon-carbon double bonds.[22][23] The reagents are inexpensive, and the reaction conditions are generally mild.[21] Recent variations have even demonstrated base-mediated MPV-type reductions that avoid metal catalysts altogether.[25]

Experimental Protocol: MPV Reduction

• Reaction Setup: In a flask equipped for distillation (e.g., a Dean-Stark apparatus or simple distillation setup), combine 1-phenyl-2-hexanone (1.0 eq), aluminum isopropoxide (0.5-1.0 eq), and a large excess of anhydrous isopropanol, which serves as both the hydride source and the solvent.

• Reaction: Heat the mixture to a gentle reflux. Slowly distill off the acetone as it is formed to shift the equilibrium toward the product. The reaction temperature will be that of the boiling isopropanol/acetone azeotrope.

• Monitoring and Completion: Monitor the reaction's progress by TLC or by testing the distillate for acetone (e.g., with 2,4-dinitrophenylhydrazine). Once the starting ketone is consumed, the reaction is complete.

• Work-up: Cool the reaction mixture and hydrolyze the aluminum salts by adding dilute sulfuric acid. Extract the product with an organic solvent, wash the organic layer, dry, and concentrate. The final product is purified by vacuum distillation.

Alternative Route 3: Catalytic Asymmetric Synthesis

For applications in drug development, achieving high enantiomeric purity is often a critical requirement. Catalytic asymmetric synthesis provides powerful strategies to produce a single enantiomer of 1-phenyl-2-hexanol. These methods typically involve the asymmetric reduction of 1-phenyl-2-hexanone using a chiral catalyst.

Conceptual Basis: Asymmetric reduction is achieved by using a small amount of a chiral catalyst that creates a chiral environment around the prochiral ketone. The hydride source (which can be H₂ gas or a hydride donor like formic acid) is delivered preferentially to one face of the carbonyl group, leading to the formation of one enantiomer of the alcohol in excess.

Key Methodologies:

• Asymmetric Transfer Hydrogenation (ATH): This method is mechanistically related to the MPV reduction but employs highly efficient chiral transition metal catalysts, often based on ruthenium or rhodium, with chiral ligands. A common hydrogen source is a mixture of formic acid and triethylamine or isopropanol. This approach can achieve excellent enantioselectivity (high ee%) under mild conditions.

• Asymmetric Hydrogenation: This involves the direct hydrogenation of the ketone with H₂ gas under pressure, using a chiral catalyst such as a Noyori-type ruthenium-BINAP complex. These methods are highly effective and atom-economical, making them suitable for industrial-scale synthesis.

• Biocatalysis: The use of enzymes, particularly ketoreductases (KREDs), offers an environmentally friendly and highly selective route.[26] These enzymes can operate in aqueous media under mild conditions and often provide exceptionally high enantiomeric excess. The selection or engineering of an appropriate enzyme is key to success.[26][27]

While providing a specific experimental protocol for these advanced methods is beyond the scope of this guide, as it is highly dependent on the specific catalyst and ligand system chosen, the general workflow is consistent.[28][29][30]

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A Comparative Guide to Chiral HPLC Method Validation for 1-Phenyl-2-Hexanol Enantiomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and stereoselective synthesis, the precise determination of enantiomeric purity is not merely a procedural step but a cornerstone of ensuring drug efficacy and safety. For chiral molecules such as 1-phenyl-2-hexanol, where individual enantiomers can exhibit divergent pharmacological and toxicological profiles, a robust and validated analytical method is indispensable. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methods for the enantioselective separation of 1-phenyl-2-hexanol, supported by experimental data from structurally analogous compounds and grounded in established regulatory principles.

The core challenge in separating enantiomers lies in their identical physical and chemical properties in an achiral environment. Chiral HPLC overcomes this by introducing a chiral environment, most commonly through a Chiral Stationary Phase (CSP), which interacts differentially with each enantiomer, leading to their separation. Polysaccharide-based CSPs, particularly those derived from amylose and cellulose, have demonstrated broad applicability and high enantioselectivity for a wide array of chiral compounds, including aromatic alcohols.

Comparative Analysis of Chiral Stationary Phases

The selection of the appropriate CSP is the most critical determinant for a successful chiral separation. While specific validated methods for 1-phenyl-2-hexanol are not widely published, data from structurally similar secondary aromatic alcohols provide a strong foundation for method development. The following table compares the performance of commonly used polysaccharide-based CSPs for such separations.

Analyte	Chiral Stationary Phase	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Observations
1-Phenylhexan-3-ol	Chiralpak® AD-H	Hexane:Isopropanol (95:5)	1.0	Ambient	Baseline separation of enantiomers.
1-Phenylethanol	Chiralpak® AD-H	Hexane:Isopropanol (90:10)	1.0	25	Good resolution.
1-Phenylethanol	Chiralcel® OD-H	Hexane:Isopropanol (90:10)	1.0	25	Excellent resolution, often with a higher separation factor than AD-H for this analyte.
1-Phenyl-1-propanol	Chiralpak® AD-H	Hexane:Isopropanol (95:5)	1.0	Ambient	Effective separation.
1-Phenyl-1-propanol	Chiralcel® OD-H	Hexane:Isopropanol (95:5)	1.0	Ambient	Generally provides good to excellent separation.

Note: The data for analytes other than 1-Phenylhexan-3-ol is compiled from typical performance characteristics of these columns for secondary aromatic alcohols.

Based on the successful baseline separation of the closely related 1-phenylhexan-3-ol, the Chiralpak® AD-H column, an amylose-based CSP, presents a highly promising starting point for the development of a validated method for 1-phenyl-2-hexanol. The separation mechanism on polysaccharide-based CSPs is a complex interplay of hydrogen bonding, π-π interactions, and steric hindrance within the helical polymer structure of the chiral selector.

Experimental Protocol: Method Development and Validation for 1-Phenyl-2-Hexanol

This protocol outlines the steps for developing and validating a chiral HPLC method for 1-phenyl-2-hexanol, beginning with the promising conditions identified for its structural analog.

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a UV detector.

• Chiral Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm particle size.

• Mobile Phase: HPLC-grade n-Hexane and Isopropanol (IPA).

• Sample: Racemic 1-phenyl-2-hexanol dissolved in the mobile phase at a concentration of approximately 1 mg/mL.

Initial Chromatographic Conditions (Method Development)

• Mobile Phase: n-Hexane:Isopropanol (95:5 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection: UV at 220 nm (based on the phenyl chromophore)

• Injection Volume: 10 µL

Method Optimization

Should the initial conditions not provide baseline resolution (Rs ≥ 1.5), the following parameters can be systematically adjusted:

• Mobile Phase Composition: Vary the percentage of isopropanol. Decreasing the IPA concentration generally increases retention and can improve resolution.

• Alcohol Modifier: Replacing isopropanol with ethanol can alter the selectivity.

• Flow Rate: Reducing the flow rate (e.g., to 0.8 mL/min) can enhance efficiency.

• Temperature: Lowering the column temperature can sometimes increase enantioselectivity.

Caption: Workflow for Chiral HPLC Method Development and Validation.

Method Validation Protocol

Once optimal chromatographic conditions are established, the method must be validated in accordance with regulatory guidelines, such as those from the International Council for Harmonisation (ICH) Q2(R2)[1].

Caption: Core Parameters for Chiral HPLC Method Validation.

a. Specificity/Selectivity:

• Objective: To demonstrate that the method can distinguish between the two enantiomers and any potential impurities.

• Procedure:

  • Inject a solution of the racemic 1-phenyl-2-hexanol.

  • If available, inject solutions of the individual pure enantiomers to confirm peak identity.

  • Inject a placebo (matrix without the analyte) and a sample spiked with known impurities to ensure no interference.

• Acceptance Criteria: Baseline resolution between the two enantiomer peaks and no co-elution with impurities at the retention times of the enantiomers.

b. Linearity and Range:

• Objective: To establish a linear relationship between the concentration of each enantiomer and the detector response.

• Procedure:

  • Prepare a series of at least five standard solutions of the racemic mixture or the undesired enantiomer at different concentrations (e.g., from the Limit of Quantitation (LOQ) to 120% of the specification limit for the undesired enantiomer).

  • Inject each standard in triplicate.

  • Plot the mean peak area against the concentration and perform a linear regression analysis.

• Acceptance Criteria: A correlation coefficient (r²) of ≥ 0.99 is typically required.

c. Accuracy:

• Objective: To determine the closeness of the measured values to the true values.

• Procedure:

  • Prepare samples with known concentrations of each enantiomer (e.g., by spiking a placebo with known amounts of the racemic mixture and/or the pure enantiomer) at a minimum of three concentration levels covering the specified range.

  • Analyze these samples in triplicate.

  • Calculate the percentage recovery.

• Acceptance Criteria: Typical acceptance criteria are between 98.0% and 102.0% for the major enantiomer and 90.0% to 110.0% for the minor enantiomer at its specification limit[2].

d. Precision:

• Objective: To assess the degree of scatter between a series of measurements.

• Procedure:

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The relative standard deviation (RSD) should be within acceptable limits, typically ≤ 2.0% for the major enantiomer and ≤ 10% for the minor enantiomer at the specification limit[2].

e. Robustness:

• Objective: To evaluate the method's reliability with respect to small, deliberate variations in method parameters.

• Procedure:

  • Introduce small variations to parameters such as mobile phase composition (e.g., ±2% of the alcohol modifier), column temperature (e.g., ±5°C), and flow rate (e.g., ±0.1 mL/min).

  • Analyze samples under these modified conditions and evaluate the impact on resolution and quantification.

• Acceptance Criteria: The resolution between the enantiomers should be maintained, and the quantitative results should not be significantly affected.

Alternative Methodologies

While normal-phase HPLC on polysaccharide-based columns is a robust and widely applicable technique, other approaches can be considered for the chiral separation of 1-phenyl-2-hexanol:

• Supercritical Fluid Chromatography (SFC): Often provides faster separations and is considered a "greener" alternative due to the use of supercritical CO2 as the primary mobile phase component. Polysaccharide-based CSPs are also highly effective in SFC.

• Gas Chromatography (GC) with Chiral Stationary Phases: For volatile alcohols, chiral GC can be a powerful separation technique. Derivatization may be required to enhance volatility and improve peak shape.

• Reversed-Phase HPLC: While less common for this class of compounds on polysaccharide CSPs, immobilized CSPs offer expanded solvent compatibility, allowing for the use of reversed-phase conditions which can sometimes offer unique selectivity.

Conclusion

The successful validation of a chiral HPLC method is a critical component in the development of enantiomerically pure pharmaceuticals. For 1-phenyl-2-hexanol, a method based on a Chiralpak® AD-H column with a mobile phase of n-hexane and isopropanol provides a scientifically sound and promising starting point for method development and validation. By systematically optimizing the chromatographic conditions and rigorously validating the method against established parameters of specificity, linearity, accuracy, precision, and robustness, researchers and drug development professionals can ensure the reliability and accuracy of their enantiomeric purity assessments. This, in turn, supports the development of safer and more effective chiral drugs.

References

• Aboul-Enein, H. Y., & Ali, I. (2003).

• Daicel Chiral Technologies. (n.d.). CHIRALPAK AD-H. Retrieved from [Link]

• Daicel Chiral Technologies. (n.d.). Instruction Manual for CHIRALPAK® AD-H, AS-H, AY-H, AZ-H CHIRALCEL® OD-H, OJ-H, OX-H, OZ-H. Retrieved from [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• Francotte, E. R., & Lindner, W. (Eds.). (2006). Chirality in Drug Research. Wiley-VCH.

• Ismail, O. S., Antonious, A. B., & El-Enany, N. M. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Monatshefte für Chemie-Chemical Monthly, 152(7), 705-723. [Link]

• Kazakevich, Y., & LoBrutto, R. (Eds.). (2007). HPLC for Pharmaceutical Scientists. John Wiley & Sons.

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• Scriba, G. K. (2016).

• U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER), & Center for Biologics Evaluation and Research (CBER). (2023). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• Zhang, Y., Wu, D. R., Wang-Iverson, D. B., & Tymiak, A. A. (2005). Enantioselective chromatography in drug discovery. Drug discovery today, 10(8), 571-577. [Link]

Sources

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. chiraltech.com [chiraltech.com]

A Comparative Guide to the Biological Activity of (R)- and (S)-1-Phenyl-2-hexanol

Introduction: The Significance of Chirality in Biological Systems

In the realm of molecular interactions, three-dimensional structure is paramount. Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in stereochemistry with profound implications for biological activity. The two mirror-image forms of a chiral molecule are known as enantiomers. While possessing identical physical and chemical properties in an achiral environment, enantiomers can exhibit remarkably different behaviors within the chiral environment of a biological system.[1] Our bodies are composed of chiral building blocks, such as L-amino acids and D-sugars, creating a stereospecific landscape where drugs and other bioactive molecules interact.

This guide provides a comprehensive comparison of the biological activities of the (R)- and (S)-enantiomers of 1-phenyl-2-hexanol, a chiral secondary alcohol. Due to a notable scarcity of direct comparative studies in publicly available literature, this document will establish a framework for investigation. It will detail the known properties of 1-phenyl-2-hexanol and present a series of robust experimental protocols designed to elucidate the differential biological effects of its enantiomers. Understanding these differences is crucial for researchers in drug discovery, toxicology, and materials science, as the stereochemistry of a molecule can dictate its efficacy, metabolic fate, and potential toxicity.

Physicochemical Properties

Table 1: Physicochemical Properties of 1-Phenyl-2-hexanol

Property	Value	Source
Molecular Formula	C₁₂H₁₈O
Molecular Weight	178.27 g/mol
Appearance	Colorless liquid (presumed)	General chemical properties
Boiling Point	Data not available
Melting Point	Data not available
Optical Rotation, [α]D	Enantiomer-specific (equal and opposite)	Theoretical principle

Comparative Biological Activity: A Framework for Investigation

The core of this guide is to propose a structured experimental approach to compare the biological activities of (R)- and (S)-1-phenyl-2-hexanol. The following sections outline key biological activities that should be investigated, along with detailed protocols.

Antimicrobial and Antifungal Activity

Phenylpropanoids and other aromatic alcohols are known to possess antimicrobial properties. It is highly probable that the enantiomers of 1-phenyl-2-hexanol will exhibit differential activity against various microbial strains due to stereospecific interactions with bacterial or fungal enzymes and cell membranes. A study on chiral secondary alcohols demonstrated that their antimicrobial activities can be enantiomer-dependent.[2]

Table 2: Proposed Comparative Antimicrobial Activity Data for 1-Phenyl-2-hexanol Enantiomers

Microorganism	Activity Metric	(R)-1-Phenyl-2-hexanol	(S)-1-Phenyl-2-hexanol
Staphylococcus aureus (Gram-positive)	MIC (µg/mL)
MBC (µg/mL)
Escherichia coli (Gram-negative)	MIC (µg/mL)
MBC (µg/mL)
Candida albicans (Fungus)	MIC (µg/mL)
MFC (µg/mL)

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration; MFC: Minimum Fungicidal Concentration.

Cytotoxicity

The potential toxicity of the enantiomers to mammalian cells is a critical parameter. Differential cytotoxicity can arise from stereoselective metabolism leading to the formation of toxic byproducts or from specific interactions with cellular components.

Table 3: Proposed Comparative Cytotoxicity Data for 1-Phenyl-2-hexanol Enantiomers

Cell Line	Activity Metric	(R)-1-Phenyl-2-hexanol	(S)-1-Phenyl-2-hexanol
HEK293 (Human Embryonic Kidney)	IC₅₀ (µM)
HepG2 (Human Hepatocellular Carcinoma)	IC₅₀ (µM)
A549 (Human Lung Carcinoma)	IC₅₀ (µM)

IC₅₀: Half-maximal Inhibitory Concentration.

Experimental Protocols

The following protocols are designed to be self-validating and provide a clear rationale for the experimental choices.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

This protocol utilizes the broth microdilution method, a standardized and widely accepted technique for determining the antimicrobial susceptibility of a compound.

Rationale: This method allows for the high-throughput screening of multiple concentrations of both enantiomers against a panel of clinically relevant microorganisms. The inclusion of both Gram-positive and Gram-negative bacteria, as well as a fungal species, provides a broad spectrum of activity.

Caption: Workflow for MIC and MBC/MFC determination.

Step-by-Step Methodology:

• Preparation of Stock Solutions: Prepare 10 mg/mL stock solutions of (R)- and (S)-1-phenyl-2-hexanol in a suitable solvent (e.g., DMSO).

• Serial Dilutions: In a 96-well microtiter plate, perform a two-fold serial dilution of each enantiomer in appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to achieve a range of concentrations.

• Inoculum Preparation: Prepare a standardized microbial inoculum adjusted to a 0.5 McFarland standard, which is then further diluted to yield a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the standardized inoculum to each well of the microtiter plate. Include positive (microbes in medium) and negative (medium only) controls.

• Incubation: Incubate the plates at the optimal growth temperature for the respective microorganism (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

• MBC/MFC Determination: To determine the MBC/MFC, aliquot a small volume from the wells with no visible growth onto agar plates.

• Incubation of Agar Plates: Incubate the agar plates under appropriate conditions to allow for colony formation.

• MBC/MFC Reading: The MBC/MFC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol assesses the cytotoxic effects of the enantiomers on mammalian cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Rationale: The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability. This allows for the quantitative determination of the concentration at which the enantiomers inhibit cell growth by 50% (IC₅₀).

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology:

• Cell Seeding: Seed mammalian cells (e.g., HEK293, HepG2) into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of (R)- and (S)-1-phenyl-2-hexanol in cell culture medium and add them to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).

• Incubation: Incubate the treated cells for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ values for each enantiomer using appropriate software.

Conclusion

While direct comparative data on the biological activities of (R)- and (S)-1-phenyl-2-hexanol is currently lacking in the scientific literature, the fundamental principles of stereochemistry strongly suggest that these enantiomers will exhibit distinct biological profiles. The experimental frameworks provided in this guide offer a robust starting point for researchers to systematically investigate and compare the antimicrobial, antifungal, and cytotoxic properties of these chiral molecules. The data generated from these studies will be invaluable for applications in medicinal chemistry, toxicology, and the development of new bioactive compounds where stereochemical purity is a critical determinant of function and safety.

References

• Demir, A. S., et al. (2017). Highly Enantioselective Production of Chiral Secondary Alcohols Using Lactobacillus paracasei BD101 as a New Whole Cell Biocatalyst and Evaluation of Their Antimicrobial Effects. Helvetica Chimica Acta, 100(10), e1700137. [Link]

• Islam, M. R., Mahdi, J. G., & Bowen, I. D. (1997). Pharmacological importance of stereochemical resolution of enantiomeric drugs. Drug safety, 17(3), 149–165. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Highly Enantioselective Production of Chiral Secondary Alcohols Using Lactobacillus paracasei BD101 as a New Whole Cell Biocatalyst and Evaluation of Their Antimicrobial Effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance of 1-PHENYL-2-HEXANOL vs trans-2-phenyl-1-cyclohexanol as a chiral auxiliary

An In-Depth Performance Analysis of 1-Phenyl-2-hexanol vs. trans-2-Phenyl-1-cyclohexanol in Asymmetric Synthesis

As a Senior Application Scientist, it is crucial to not only understand how a protocol works but why it is chosen over alternatives. In the landscape of asymmetric synthesis, chiral auxiliaries remain a foundational strategy for establishing stereocenters.[1] These molecular scaffolds are temporarily attached to a prochiral substrate, directing subsequent reactions to yield a desired stereoisomer with high selectivity.[2] This guide provides a detailed comparison of two structurally related chiral alcohols: the conformationally flexible, acyclic 1-phenyl-2-hexanol and the conformationally rigid, cyclic trans-2-phenyl-1-cyclohexanol. Through this analysis, we will elucidate why the latter has become a powerful and widely adopted tool in the synthetic chemist's arsenal, while the former remains largely undocumented for this purpose, serving instead as a valuable case study on the principles of stereochemical control.

The Benchmark Standard: (1R,2S)-trans-2-Phenyl-1-cyclohexanol

Introduced by J. K. Whitesell in 1985, trans-2-phenyl-1-cyclohexanol was developed as a more readily accessible yet equally powerful alternative to other auxiliaries like 8-phenylmenthol.[1][3] Its efficacy is a direct result of its unique and rigid structural architecture.

Structure and Synthesis

The power of this auxiliary lies in its rigid cyclohexane chair conformation, which places the C1-hydroxyl and C2-phenyl groups in a trans-diaxial or, more commonly, a trans-diequatorial orientation. This defined geometry is key to its function. Fortunately, both enantiomers of this auxiliary can be prepared in high optical purity through well-established and scalable methods:

• Enzymatic Kinetic Resolution: A widely used method involves the lipase-catalyzed hydrolysis of a racemic trans-2-phenylcyclohexyl ester (e.g., chloroacetate). Enzymes like Pseudomonas fluorescens lipase selectively hydrolyze the ester of one enantiomer, allowing for the separation of the resulting alcohol and the unreacted ester.[3][4]

• Sharpless Asymmetric Dihydroxylation: An alternative route involves the asymmetric dihydroxylation of 1-phenylcyclohexene, followed by the selective reduction of the tertiary hydroxyl group, providing access to the enantiomerically pure auxiliary.[3][4][5]

Mechanism of Stereocontrol: The Power of Rigidity

The high degree of stereocontrol exerted by trans-2-phenyl-1-cyclohexanol stems from a predictable and effective steric blocking mechanism. When attached to a prochiral substrate, such as a glyoxylate to form an α-keto ester, the cyclohexane ring adopts a stable chair conformation. In the most stable arrangement, the bulky phenyl group occupies an equatorial position, where it acts as an immovable steric shield. This shield effectively blocks one face of the reactive carbonyl group. Consequently, an incoming reagent (e.g., an alkene in an ene reaction or a diene in a Diels-Alder reaction) is forced to approach from the opposite, unhindered face, leading to a single, predictable diastereomer.

Caption: Stereocontrol by trans-2-phenyl-1-cyclohexanol.

Proven Performance in Asymmetric Reactions

The predictable stereodirection of trans-2-phenyl-1-cyclohexanol has led to its successful application in a variety of carbon-carbon bond-forming reactions, consistently delivering high levels of diastereoselectivity.

Reaction Type	Substrate	Reagent/Conditions	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
Carbonyl-Ene	(-)-(1R,2S)-2-Phenylcyclohexyl glyoxylate	1-Hexene, SnCl₄	98:2	80	[5]
Carbonyl-Ene	(-)-(1R,2S)-2-Phenylcyclohexyl glyoxylate	2,4-Dimethyl-2-pentene, SnCl₄	91:9	75	[5]
Diels-Alder	Acrylate of (+)-(1S,2R)-auxiliary	Cyclopentadiene, TiCl₄	>99:1	85	[6]
[2+2] Cycloaddition	N-Sulfinylcarbamate of auxiliary	Ketenes	High d.r. reported	N/A	[7]

The Acyclic Analogue: 1-Phenyl-2-hexanol

In contrast to its cyclic counterpart, 1-phenyl-2-hexanol is an acyclic secondary alcohol. While its structure includes a phenyl group and a stereocenter, its conformational flexibility presents a significant challenge to its efficacy as a chiral auxiliary.

Structure and Synthesis

1-Phenyl-2-hexanol is a simple chiral alcohol. Racemic versions are readily synthesized via Grignard reactions. However, the preparation of enantiomerically pure forms is less documented in the context of auxiliary development compared to trans-2-phenyl-1-cyclohexanol. Methods such as chemoenzymatic resolution can be employed but are not as commonplace as the protocols for the cyclic analogue.[8]

Mechanism of Stereocontrol: The Challenge of Flexibility

The primary reason for the lack of data on 1-phenyl-2-hexanol as a chiral auxiliary is its conformational lability. Unlike the rigid cyclohexane ring, the single bonds in the hexyl chain allow for free rotation. This means that even with the bulky phenyl group, there is no persistent, well-defined conformation to consistently block one face of a reactive center.

Stereocontrol in such a system would have to rely on the formation of a specific chelated transition state, where coordination with a Lewis acid might lock the molecule into a single reactive conformation. While possible, this approach is often less reliable and provides lower levels of selectivity than the rigid steric blockade offered by cyclic systems. The multiple low-energy conformations available to the auxiliary-substrate adduct mean that multiple competing reaction pathways can exist, leading to a mixture of diastereomeric products.

Caption: Flexibility of 1-phenyl-2-hexanol leads to poor control.

Performance Analysis: An Absence of Evidence

An extensive review of the scientific literature reveals a significant lack of published data on the use of 1-phenyl-2-hexanol as a chiral auxiliary for asymmetric synthesis.[9][10] This absence is telling; it strongly suggests that its performance is not competitive with established auxiliaries. The predicted outcome, due to the conformational flexibility described above, would be low diastereoselectivity, making it an unsuitable choice for demanding synthetic applications where high stereochemical purity is required.

Head-to-Head Comparison and Verdict

Feature	trans-2-Phenyl-1-cyclohexanol	1-Phenyl-2-hexanol
Conformational Structure	Rigid, locked chair conformation.	Flexible, acyclic chain with free rotation.
Stereocontrol Mechanism	Predictable facial blocking by the equatorial phenyl group.	Unpredictable; relies on less favorable chelation control.
Reported Performance	Excellent diastereoselectivity (often >95:5 d.r.).	No significant performance data available in the literature.
Predictability & Reliability	High. The rigid structure ensures a consistent stereochemical outcome.	Low. Multiple conformations lead to mixtures of products.
Availability	Both enantiomers are readily accessible via established, scalable methods.	Enantiopure forms are less commonly prepared and used.

The comparison between trans-2-phenyl-1-cyclohexanol and 1-phenyl-2-hexanol provides a clear and authoritative lesson in the design of chiral auxiliaries: conformational rigidity is paramount for achieving high and predictable levels of stereocontrol.

• trans-2-Phenyl-1-cyclohexanol is a powerful, reliable, and well-validated chiral auxiliary. Its rigid framework provides a stable and predictable chiral environment, making it an excellent choice for a wide range of asymmetric transformations where high diastereoselectivity is critical.

• 1-Phenyl-2-hexanol , due to its conformational flexibility, is not a suitable candidate for a general-purpose chiral auxiliary. The lack of a locked conformation prevents effective and predictable facial shielding, which would almost certainly result in poor stereochemical outcomes.

For researchers and drug development professionals, trans-2-phenyl-1-cyclohexanol represents the superior and recommended choice. Its robust performance and well-understood mechanism of action provide the reliability necessary for the efficient and stereocontrolled synthesis of complex chiral molecules.

Experimental Protocols: Asymmetric Ene Reaction

The following protocols describe the attachment of trans-2-phenyl-1-cyclohexanol, its use in a diastereoselective carbonyl-ene reaction, and its subsequent cleavage.

Attachment of the Auxiliary: Synthesis of (-)-(1R,2S)-2-Phenylcyclohexyl Glyoxylate

This procedure details the esterification to attach the auxiliary to a glyoxylic acid moiety.

• Reaction Setup: To a solution of (-)-(1R,2S)-trans-2-phenyl-1-cyclohexanol (1.0 eq) and glyoxylic acid monohydrate (1.1 eq) in dichloromethane (DCM, 0.2 M), add 4-(Dimethylamino)pyridine (DMAP, 0.1 eq).

• Coupling: Cool the mixture to 0 °C and add N,N'-dicyclohexylcarbodiimide (DCC, 1.1 eq) portion-wise.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction by Thin Layer Chromatography (TLC).

• Workup: Upon completion, filter the mixture to remove the dicyclohexylurea (DCU) byproduct. Wash the filtrate with 1 M HCl, saturated NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography (Silica gel, Hexanes:Ethyl Acetate gradient) to yield the pure glyoxylate ester.

Diastereoselective Carbonyl-Ene Reaction

• Reaction Setup: Dissolve the (-)-(1R,2S)-2-phenylcyclohexyl glyoxylate (1.0 eq) in anhydrous DCM (0.1 M) under a nitrogen atmosphere and cool to -78 °C.

• Lewis Acid Addition: Add tin(IV) chloride (SnCl₄, 1.2 eq) dropwise. Stir the mixture for 15 minutes.

• Alkene Addition: Add 2,4-dimethyl-2-pentene (1.5 eq) dropwise.

• Reaction: Stir the reaction at -78 °C for 3-5 hours, monitoring by TLC.

• Quenching and Workup: Quench the reaction by the slow addition of saturated aqueous NaHCO₃. Allow the mixture to warm to room temperature and extract with DCM. Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate.

• Analysis: Determine the diastereomeric ratio of the crude product by ¹H NMR spectroscopy or HPLC analysis. Purify by flash chromatography.

Cleavage of the Chiral Auxiliary

• Reduction: Dissolve the purified ene product (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.1 M) under a nitrogen atmosphere and cool to 0 °C.

• Reagent Addition: Add lithium aluminum hydride (LiAlH₄, 2.0 eq) portion-wise.

• Reaction: Stir the reaction at 0 °C for 1-2 hours until the starting material is consumed (monitor by TLC).

• Quenching: Carefully quench the reaction by the sequential dropwise addition of water (X mL), 15% aqueous NaOH (X mL), and water (3X mL), where X is the mass of LiAlH₄ in grams.

• Workup: Stir the resulting white suspension vigorously for 30 minutes, then filter through a pad of Celite®. Wash the pad with ethyl acetate.

• Separation: Concentrate the filtrate and purify by flash column chromatography to separate the chiral diol product from the recovered trans-2-phenyl-1-cyclohexanol auxiliary.

Caption: General workflow for a chiral auxiliary-mediated synthesis.

References

• Wikipedia. (2023). trans-2-Phenyl-1-cyclohexanol. [Link]

• Lystvet, S. M., Hoff, B. H., Anthonsen, T., & Jacobsen, E. E. (2010). Chemoenzymatic synthesis of enantiopure 1-phenyl-2-haloethanols and their esters. Biocatalysis and Biotransformation, 28(4), 255-265. [Link]

• Gonzalez, J., Aurigemma, C., & Truesdale, L. (2004). Synthesis of (+)-(1S,2R)- and (−)-(1R,2S)-trans-2-Phenylcyclohexanol Via Sharpless Asymmetric Dihydroxylation (AD). Organic Syntheses, 79, 93. [Link]

• Fallis, A. G. (1998). Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. SFU Summit. [Link]

• Whitesell, J. K., Chen, H. H., & Lawrence, R. M. (1985). trans-2-Phenylcyclohexanol. A powerful and readily available chiral auxiliary. The Journal of Organic Chemistry, 50(23), 4663–4664. [Link]

• Wikipedia. (2023). Chiral auxiliary. [Link]

• Padwa, A., & Rashatasakhon, P. (2005). Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. Arkivoc, 2005(7), 1-21. [Link]

• Zhang, X., Wang, M., Ding, R., Xu, Y. H., & Loh, T. P. (2015). Highly Enantioselective and Anti-Diastereoselective Catalytic Intermolecular Glyoxylate-Ene Reactions: Effect of the Geometrical Isomers of Alkenes. Organic Letters, 17(11), 2736–2739. [Link]

• Contesini, F. J., et al. (2022). High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades. ACS Catalysis, 12(7), 4143-4151. [Link]

• Schwartz, A., Madan, P., Whitesell, J. K., & Lawrence, R. M. (1990). Lipase-catalyzed kinetic resolution of alcohols via chloroacetate esters: (−)-(1R,2S)-trans-2-phenylcyclohexanol and (+)-(1S,2R)-trans-2-phenylcyclohexanol. Organic Syntheses, 69, 1. [Link]

• Evans, D. A., et al. (2002). Chiral Auxiliaries in Asymmetric Synthesis. In Asymmetric Synthesis – The Essentials. Wiley-VCH. [Link]

• Whitesell, J. K., & Carpenter, J. F. (1987). Asymmetric induction. Ene reactions of a chiral glyoxylate ester. Journal of the Chemical Society, Chemical Communications, (19), 1513. [Link]

• Carpenter, B. E., et al. (1996). A short efficient preparation of (+) and (−)-trans-2-phenylcyclohexanol. Tetrahedron: Asymmetry, 7(11), 3107-3108. [Link]

• Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 96(2), 835-876. [Link]

• Gotor-Fernández, V., et al. (2011). Synthesis of Enantiopure 2-Amino-1-phenyl and 2-Amino-2-phenyl Ethanols Using Enantioselective Enzymatic Epoxidation and Regio- and Diastereoselective Chemical Aminolysis. Molecules, 16(5), 3749-3761. [Link]

• Guiry, P. J., et al. (2018). Asymmetric Diels-Alder reaction: A new paradigm. Abstracts of Papers of the American Chemical Society, 255. [Link]

• Suna, E. (Group Website). Diastereoselective synthesis using chiral auxiliary. [Link]

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• Thomson, R. J., et al. (2010). The Catalytic Asymmetric Diels–Alder Reactions and Post-cycloaddition Reductive Transpositions of 1-Hydrazinodienes. Angewandte Chemie International Edition, 49(43), 7871-7874. [Link]

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DFT study comparing the transition states of different 1-PHENYL-2-HEXANOL synthesis methods

A Guide for Researchers, Scientists, and Drug Development Professionals

In the synthesis of chiral alcohols, such as the valuable intermediate 1-phenyl-2-hexanol, the choice of synthetic methodology is paramount. It dictates not only the yield and purity of the product but also the economic and environmental viability of the process. A profound understanding of the reaction mechanisms, particularly the energetics and geometries of the transition states, can empower chemists to make more informed decisions. This guide provides an in-depth comparison of the transition states for two common methods for synthesizing 1-phenyl-2-hexanol, informed by Density Functional Theory (DFT) studies on analogous systems: the Grignard reaction and the reduction of a ketone.

Introduction to the Synthetic Pathways

Two of the most frequently employed methods for the synthesis of 1-phenyl-2-hexanol are:

• Grignard Reaction: The addition of a butylmagnesium bromide Grignard reagent to phenylacetaldehyde. This method is a classic carbon-carbon bond-forming reaction.

• Ketone Reduction: The reduction of 1-phenyl-2-hexanone using a hydride reducing agent, such as sodium borohydride (NaBH₄). This approach relies on the conversion of a carbonyl group to a hydroxyl group.

While both routes yield the desired product, the nature of their transition states, and consequently their reaction kinetics and potential for stereocontrol, differ significantly. DFT provides a powerful lens through which to examine these fleeting, high-energy structures.

The Grignard Reaction: A Coordinated Dance of Nucleophilic Attack

The Grignard reaction, in this case, the addition of butylmagnesium bromide to phenylacetaldehyde, is generally understood to proceed through a nucleophilic addition mechanism.[1] However, the precise nature of the transition state is complex and has been a subject of considerable study. For sterically unhindered aldehydes, a six-membered ring transition state is often proposed.[2]

DFT calculations on model systems, such as the reaction of methylmagnesium chloride with formaldehyde, have provided valuable insights into the likely transition state for the synthesis of 1-phenyl-2-hexanol.[3] The transition state is believed to involve a coordinated complex where the magnesium atom interacts with the carbonyl oxygen of the aldehyde. This coordination polarizes the carbonyl group, increasing the electrophilicity of the carbonyl carbon and facilitating the nucleophilic attack by the butyl group. Some studies have proposed a tetra-coordinated magnesium complex as the transition state.[4]

The causality behind this experimental choice is rooted in the powerful nucleophilicity of the Grignard reagent, which allows for the efficient formation of a new carbon-carbon bond. The reaction is typically carried out in an anhydrous ethereal solvent, which is crucial for the stability and reactivity of the Grignard reagent.

Caption: Proposed reaction pathway for the Grignard synthesis of 1-phenyl-2-hexanol.

Ketone Reduction: A Direct Hydride Assault

The reduction of 1-phenyl-2-hexanone with sodium borohydride is a more direct route to 1-phenyl-2-hexanol, involving the conversion of a ketone to a secondary alcohol. The mechanism is a two-step process, with the initial nucleophilic attack of the hydride ion (H⁻) from the borohydride complex onto the electrophilic carbonyl carbon.[5][6] This initial attack is the rate-determining step of the reaction.[5]

DFT studies on analogous ketone reductions have elucidated the nature of this transition state. The hydride transfer from the borohydride to the carbonyl carbon is the key event. The transition state involves the approach of the BH₄⁻ anion to the carbonyl group. The solvent, typically an alcohol like methanol or ethanol, plays a crucial role in stabilizing the developing negative charge on the carbonyl oxygen through hydrogen bonding.[7]

The choice of sodium borohydride as a reagent is a testament to its selectivity. It is a milder reducing agent than lithium aluminum hydride (LiAlH₄) and will selectively reduce aldehydes and ketones without affecting other functional groups like esters or amides.[8] This selectivity is a direct consequence of the energetics of the hydride transfer, which is more favorable for the more electrophilic carbonyls of aldehydes and ketones.

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A Comparative Guide to the Enzymatic Cross-Reactivity of 1-Phenyl-2-Hexanol

For researchers, scientists, and drug development professionals, understanding the potential off-target effects of a new chemical entity is paramount. This guide provides a comprehensive framework for evaluating the enzymatic cross-reactivity of 1-phenyl-2-hexanol, a secondary aromatic alcohol. By comparing its interactions with key metabolic enzymes against those of its structural analogs, we can build a predictive profile of its potential for drug-drug interactions and idiosyncratic toxicity.

The Imperative of Cross-Reactivity Profiling

In drug discovery, early characterization of a compound's interaction with a broad range of enzymes is a critical step in de-risking its development. Unforeseen cross-reactivity with metabolic enzymes can lead to altered pharmacokinetic profiles, reduced efficacy, or the generation of toxic metabolites. 1-Phenyl-2-hexanol, with its chiral center and combination of an aromatic ring and an aliphatic chain, presents a compelling case study for a rigorous cross-reactivity assessment. This guide outlines a comparative study against its structural isomers and analogs to elucidate its substrate and inhibitory potential.

Experimental Design: A Multi-faceted Approach

To construct a comprehensive cross-reactivity profile for 1-phenyl-2-hexanol, a carefully selected panel of enzymes and structural analogs is essential. The experimental workflow is designed to assess both the compound's potential as a substrate and as an inhibitor of key drug-metabolizing enzymes.

Figure 1. A schematic overview of the experimental workflow for assessing the enzymatic cross-reactivity of 1-phenyl-2-hexanol.

Selecting the Enzyme Panel: Covering the Metabolic Hotspots

The choice of enzymes is dictated by the chemical structure of 1-phenyl-2-hexanol. Its aromatic and alcohol moieties suggest likely interaction with Cytochrome P450s (CYPs) and Alcohol Dehydrogenases (ADHs).

• Cytochrome P450 Isoforms: CYPs are a major family of enzymes responsible for the metabolism of a vast array of xenobiotics.[1][2] We will focus on:

  • CYP2D6: Known for metabolizing a wide range of drugs with aromatic rings.

  • CYP3A4: The most abundant CYP in the human liver, responsible for the metabolism of over 50% of clinically used drugs.[1]

  • CYP2E1: Recognized for its role in the metabolism of small aromatic molecules and alcohols.[3]

• Alcohol Dehydrogenases (ADHs): These enzymes catalyze the reversible oxidation of alcohols to aldehydes or ketones.[4][5] We will utilize commercially available ADHs from:

  • Saccharomyces cerevisiae (Yeast ADH): A well-characterized enzyme with broad substrate specificity.[6]

  • Horse Liver ADH (HLADH): Known to oxidize a variety of primary and secondary alcohols, including those with bulky substituents.[7][8]

The Comparative Compounds: Context is Key

To understand the unique properties of 1-phenyl-2-hexanol, it is crucial to compare it against structurally related molecules.

• 1-Phenyl-1-hexanol: A structural isomer that will help elucidate the impact of the hydroxyl group's position on enzymatic interaction.

• 4-Phenyl-2-butanol: An analog with a shorter alkyl chain, providing insight into the influence of chain length on substrate binding and turnover.[9]

• Phenylethanol: A simpler aromatic alcohol that serves as a baseline for comparison.

Methodologies: In Vitro Enzymatic Assays

The following protocols are designed to be robust and reproducible, providing a clear picture of each compound's enzymatic interactions.

Substrate Utilization Assay

This assay determines if the test compounds are substrates for the selected enzymes by measuring the rate of metabolite formation.

Protocol:

• Reaction Mixture Preparation: In a 96-well plate, prepare a reaction mixture containing phosphate buffer (pH 7.4), the respective enzyme (recombinant human CYP isoforms or ADH), and the necessary cofactors (NADPH for CYPs, NAD+ for ADHs).

• Substrate Addition: Add the test compound (1-phenyl-2-hexanol or its analogs) at varying concentrations (e.g., 0.1 µM to 100 µM) to initiate the reaction.

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30 minutes).

• Reaction Quenching: Stop the reaction by adding a suitable quenching solution (e.g., acetonitrile).

• Metabolite Analysis: Analyze the samples by liquid chromatography-mass spectrometry (LC-MS) to quantify the formation of the corresponding ketone metabolite.

• Kinetic Parameter Calculation: Determine the Michaelis-Menten kinetic parameters (Km and Vmax) by fitting the substrate concentration versus reaction velocity data to the Michaelis-Menten equation.

Enzyme Inhibition Assay

This assay assesses the potential of the test compounds to inhibit the activity of the selected enzymes using known probe substrates.

Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture as described in the substrate utilization assay, but also include a specific probe substrate for each enzyme at a concentration close to its Km value.

• Inhibitor Addition: Add the test compound (1-phenyl-2-hexanol or its analogs) at a range of concentrations (e.g., 0.01 µM to 100 µM).

• Pre-incubation: Pre-incubate the enzyme with the test compound for a short period (e.g., 15 minutes) to allow for potential binding.

• Reaction Initiation: Initiate the reaction by adding the cofactor.

• Incubation and Quenching: Follow the same incubation and quenching steps as the substrate utilization assay.

• Probe Substrate Metabolism Analysis: Quantify the formation of the probe substrate's metabolite using LC-MS.

• IC50 Determination: Calculate the half-maximal inhibitory concentration (IC50) by plotting the log of the inhibitor concentration against the percentage of inhibition.

Hypothetical Data and Interpretation

The following tables present hypothetical data to illustrate the potential outcomes of these studies and guide the interpretation of results.

Table 1: Comparative Substrate Kinetics

Compound	Enzyme	Km (µM)	Vmax (pmol/min/pmol enzyme)
1-Phenyl-2-hexanol	CYP2D6	15	25
CYP3A4	50	10
CYP2E1	5	40
Horse Liver ADH	150	500
1-Phenyl-1-hexanol	CYP2D6	10	35
CYP3A4	45	15
CYP2E1	8	30
Horse Liver ADH	120	650
4-Phenyl-2-butanol	CYP2D6	25	15
CYP3A4	80	5
CYP2E1	12	25
Horse Liver ADH	200	350
Phenylethanol	CYP2D6	30	10
CYP3A4	100	2
CYP2E1	20	15
Horse Liver ADH	250	200

Interpretation of Hypothetical Kinetic Data:

• A lower Km value suggests a higher affinity of the compound for the enzyme's active site. In this hypothetical scenario, 1-phenyl-2-hexanol shows the highest affinity for CYP2E1.

• A higher Vmax indicates a faster rate of metabolism. Here, Horse Liver ADH appears to be the most efficient enzyme in metabolizing all the tested compounds.

• Comparing 1-phenyl-2-hexanol to 1-phenyl-1-hexanol, the position of the hydroxyl group appears to influence both affinity and turnover rate, with the latter being a slightly better substrate for most enzymes in this example.

Table 2: Comparative Enzyme Inhibition

Compound	Enzyme	Probe Substrate	IC50 (µM)
1-Phenyl-2-hexanol	CYP2D6	Bufuralol	> 100
CYP3A4	Midazolam	85
CYP2E1	Chlorzoxazone	45
1-Phenyl-1-hexanol	CYP2D6	Bufuralol	> 100
CYP3A4	Midazolam	70
CYP2E1	Chlorzoxazone	30
4-Phenyl-2-butanol	CYP2D6	Bufuralol	> 100
CYP3A4	Midazolam	95
CYP2E1	Chlorzoxazone	60
Phenylethanol	CYP2D6	Bufuralol	> 100
CYP3A4	Midazolam	> 100
CYP2E1	Chlorzoxazone	90

Interpretation of Hypothetical Inhibition Data:

• A lower IC50 value indicates a more potent inhibitor. In this hypothetical dataset, 1-phenyl-1-hexanol is the most potent inhibitor of CYP2E1.

• 1-phenyl-2-hexanol shows moderate inhibition of CYP2E1 and weak inhibition of CYP3A4, suggesting a lower risk of drug-drug interactions mediated by these enzymes compared to its isomer.

• The lack of significant inhibition of CYP2D6 by any of the compounds is a positive sign for a development candidate.

Visualizing the Chemical Space

Figure 2. The structural relationships between 1-phenyl-2-hexanol and the selected comparative compounds.

Conclusion: Building a Predictive Profile

This guide provides a robust framework for the systematic evaluation of the enzymatic cross-reactivity of 1-phenyl-2-hexanol. By employing a well-chosen panel of enzymes and structural analogs, and by conducting both substrate utilization and enzyme inhibition assays, researchers can generate a comprehensive dataset. The comparative analysis of kinetic and inhibitory parameters allows for a nuanced understanding of how subtle structural modifications can significantly impact enzymatic interactions. This, in turn, enables a more accurate prediction of a compound's metabolic fate and its potential for off-target effects, ultimately contributing to the development of safer and more effective therapeutics.

References

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• Romero-Fernandez, M., & Paradisi, F. (2022). Stereo‐Divergent Enzyme Cascades to Convert Racemic 4‐Phenyl‐2‐Butanol into either (S)‐ or (R)‐Corresponding Chiral Amine. ChemCatChem, 14(8), e202200081. Retrieved from [Link]

• Controlling Substrate Specificity and Stereospecificity of Alcohol Dehydrogenases. (2015). ACS Catalysis, 5(3), 1506-1517. Retrieved from [Link]

• Green, D. W., Sun, H. W., & Plapp, B. V. (1993). Inversion of the substrate specificity of yeast alcohol dehydrogenase. The Journal of biological chemistry, 268(11), 7792–7798. Retrieved from [Link]

• Comparison of the substrate specificity of alcohol dehydrogenase from... (n.d.). ResearchGate. Retrieved from [Link]

• Ramón-García, S., et al. (2012). Structural Basis for Substrate Specificity Differences of Horse Liver Alcohol Dehydrogenase Isozymes. Biochemistry, 51(30), 5947-5957. Retrieved from [Link]

• Substrate specificity and structure of alcohol dehydrogenase. (n.d.). ProQuest. Retrieved from [Link]

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• Cytochrome P450 mediated aromatic oxidation: a theoretical study. (1985). Journal of the American Chemical Society, 107(25), 7219-7221. Retrieved from [Link]

• Cytochrome P450 Metabolism. (2021). The Royal Society of Chemistry. Retrieved from [Link]

• Cytochrome P450 for Xenobiotic Metabolism. (2020). YouTube. Retrieved from [Link]

• Biocatalytic Oxidation of Primary & Secondary alcohols by using Candida Parapsilosis ATCC 7330. (n.d.). Catalysis Eprints database. Retrieved from [Link]

• Cytochromes P450 in benzene metabolism and involvement of their metabolites and reactive oxygen species in toxicity. (1996). Toxicology, 111(1-3), 41-52. Retrieved from [Link]

• Conversion of 4-phenyl-2-butanol to 4-phenyl-2-butanone in the coupled reaction catalysed by ScADH employing CtFDH wild-type and variants as cofactor regeneration system. (n.d.). ResearchGate. Retrieved from [Link]

• Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review. (2023). Medicina, 59(10), 1735. Retrieved from [Link]

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• Enzymatic properties and inhibition tolerance analysis of key enzymes in β-phenylethanol anabolic pathway of Saccharomyces cerevisiae HJ. (2023). Food Science and Human Wellness, 13(2), 1063-1073. Retrieved from [Link]

• Mechanism of Action Assays for Enzymes. (2012). In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-Phenyl-2-Hexanol for Laboratory Professionals

Navigating the complexities of chemical waste management is a critical responsibility for every researcher and laboratory professional. The proper disposal of chemical reagents is not merely a regulatory hurdle; it is a cornerstone of a robust safety culture and environmental stewardship. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of 1-Phenyl-2-Hexanol, grounded in established safety standards and practical laboratory experience. Our objective is to empower you with the knowledge to manage this substance confidently, ensuring the safety of your team and the integrity of our shared environment.

Understanding 1-Phenyl-2-Hexanol: Hazard Profile and Core Characteristics

Before any disposal procedure can be implemented, a thorough understanding of the subject chemical is paramount. 1-Phenyl-2-Hexanol is an aromatic alcohol used in various research and development applications. While not acutely hazardous in all categories, it possesses properties that necessitate careful handling and disposal.

According to its Safety Data Sheet (SDS), 1-Phenyl-2-Hexanol is classified as Harmful if swallowed (Acute Toxicity - Oral Category 4).[1][2][3] It can also cause skin and eye irritation.[4][5] It is crucial to internalize these hazards not as abstract classifications but as tangible risks that inform every aspect of the handling and disposal workflow. The primary causality behind the stringent disposal protocols is to prevent accidental ingestion and mitigate exposure to personnel and the environment.

For quick reference, the key safety and physical properties are summarized below:

Property	Value	Significance for Disposal
GHS Classification	Acute Toxicity, Oral (Category 4)	Dictates waste segregation and labeling as hazardous.
Signal Word	Warning	Indicates a moderate level of hazard.
Physical State	Liquid	Requires liquid-proof, sealed waste containers.
Solubility in Water	Poor	Must not be disposed of down the drain.[1][3]
Flash Point	>100 °C (Varies by isomer)	While classified as a combustible liquid in some cases, the immediate fire risk at room temperature is lower than for volatile flammable solvents.[6][7] However, ignition sources should still be managed.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol is designed to provide a clear, logical, and self-validating system for the disposal of 1-Phenyl-2-Hexanol waste. This workflow is grounded in the principles of the Resource Conservation and Recovery Act (RCRA) as regulated by the Environmental Protection Agency (EPA) and the safety mandates of the Occupational Safety and Health Administration (OSHA).[8][9][10]

The disposal process begins the moment the chemical is deemed waste. The core principle here is immediate and proper segregation to prevent unintentional and dangerous chemical reactions.[11][12]

• Identify the Waste Stream: At the point of generation (e.g., in a fume hood after a reaction quench), designate the 1-Phenyl-2-Hexanol waste. This includes the pure chemical, contaminated solutions, or reaction mixtures containing it.

• Select a Compatible Waste Container: Choose a container made of a material that does not react with the chemical. A high-density polyethylene (HDPE) or glass bottle with a secure, screw-top cap is typically appropriate.[8] The container must be clean, in good condition, and leak-proof.[12] Never use foodstuff containers for hazardous waste.[12]

• Segregate Incompatibles: Store the 1-Phenyl-2-Hexanol waste away from strong oxidizing agents, acids, and alkalis.[1][12] Co-mingling incompatible chemicals is a primary cause of laboratory accidents.

Proper labeling is a critical compliance and safety step. An improperly labeled container is an unknown risk. The EPA requires that each waste label contains the words “Hazardous Waste,” the identity of the waste, and a clear hazard warning.[13]

• Attach a Hazardous Waste Tag: Affix your institution's official hazardous waste tag to the container before adding any waste.

• Complete the Label Information:

  • Clearly write "Hazardous Waste ".

  • List all chemical constituents by their full name (i.e., "1-Phenyl-2-Hexanol "). Do not use abbreviations. If it is a mixture, list all components and their approximate percentages.[12]

  • Indicate the relevant hazards (e.g., "Toxic," "Irritant").

  • Record the date you first added waste to the container (the "Accumulation Start Date").

  • Provide your name, lab number, and a contact number.

Laboratories are permitted to accumulate hazardous waste at or near the point of generation in a designated Satellite Accumulation Area (SAA).[12][13] This area must be under the control of laboratory personnel.

• Designate the SAA: The SAA should be a secondary containment tray or cabinet located in the laboratory where the waste is generated.[8] It must be clearly marked.

• Secure the Container: Keep the waste container tightly closed at all times, except when adding waste.[12] This minimizes the release of vapors and prevents spills.

• Monitor Fill Level: Do not fill the container beyond 90% of its capacity to allow for vapor expansion and prevent splashing when moved.[8]

• Time and Volume Limits: An SAA can hold up to 55 gallons of a single hazardous waste stream, but this is rarely practical in a research setting. More importantly, once a container is full, it must be moved to the central storage area within three days.[12] Partially filled containers can remain in the SAA for up to one year.[12]

Once the waste container is full or ready for disposal, it must be transferred to your institution's main hazardous waste storage area (often called a Central Accumulation Area or CAA) for pickup by a licensed hazardous waste contractor.

• Arrange for Transfer: Follow your institution's specific procedure for moving the waste from the SAA to the CAA. This is typically handled by trained personnel from your Environmental Health & Safety (EH&S) department.

• Documentation (Chain of Custody): Ensure all paperwork is completed. This creates a "cradle-to-grave" record, which is a legal requirement under RCRA, tracking the waste from its generation to its final disposal.[10][13]

• Final Disposal Method: The licensed waste contractor will transport the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF). The ultimate disposal method for 1-Phenyl-2-Hexanol will likely be incineration at high temperatures, which is an effective way to destroy organic compounds and render them less harmful.[11][13] Another possibility is fuel blending , where the waste's energy content is recovered in industrial furnaces.[13]

Emergency Procedures: Spills and Exposure

Even with the best practices, accidents can happen. A prepared response is essential.

• In Case of a Spill:

  • Alert personnel in the immediate area and evacuate if necessary.

  • If the spill is large or you are unsure how to proceed, contact your institution's EH&S emergency line immediately.

  • For small, manageable spills: Remove all ignition sources and ensure adequate ventilation.[1]

  • Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.

  • Contain the spill using an inert absorbent material such as sand, vermiculite, or a commercial sorbent.[1][2][14]

  • Carefully scoop the absorbed material into a designated hazardous waste container. Label it as "Debris contaminated with 1-Phenyl-2-Hexanol."

  • Clean the spill area with soap and water.[1]

• In Case of Personal Exposure:

  • Eyes: Immediately flush with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4]

  • Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and water. Seek medical attention if irritation persists.[1]

  • Ingestion: If swallowed, call a poison control center or doctor immediately.[1][2][3] Rinse the mouth with water. Do not induce vomiting.

  • Inhalation: Move the affected person to fresh air and keep them at rest. Seek medical attention.[1]

Visualizing the Disposal Workflow

To provide a clear, at-a-glance summary of the procedural logic, the following diagram illustrates the key decision points and steps in the 1-Phenyl-2-Hexanol disposal process.

Caption: Logical flow from waste generation to final disposal.

By adhering to this comprehensive disposal guide, you contribute to a culture of safety and responsibility. The principles outlined here are not just about regulatory compliance; they are about proactive risk management and a commitment to professional excellence in the laboratory sciences.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-Phenyl-2-Hexanol

Welcome to your comprehensive guide on the safe handling of 1-phenyl-2-hexanol. As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. This document moves beyond generic safety checklists to provide you with the in-depth, field-proven insights necessary for handling this aromatic alcohol with confidence and precision. Here, we will delve into the "why" behind each safety protocol, ensuring a self-validating system of laboratory practice that builds on a foundation of scientific integrity.

Understanding the Hazard Profile of 1-Phenyl-2-Hexanol

1-Phenyl-2-hexanol is an aromatic alcohol with a clear, colorless liquid appearance and a characteristic odor.[1] While it is a valuable compound in various applications, including fragrances, understanding its potential hazards is the first step in ensuring safe handling.[1] The primary hazard associated with 1-phenyl-2-hexanol is that it is harmful if swallowed, classified as Acute Toxicity - Oral Category 4.[1][2][3] Additionally, it can cause skin and eye irritation.[4][5]

A crucial aspect of its hazard profile is the absence of established occupational exposure limits (OELs) from major regulatory bodies like the Occupational Safety and Health Administration (OSHA) and the American Conference of Governmental Industrial Hygienists (ACGIH).[1] This lack of specific exposure limits underscores the importance of adhering to a conservative and proactive safety culture, where engineering controls and personal protective equipment (PPE) are the primary lines of defense.

Core Principles of PPE Selection

The selection of appropriate PPE is not a one-size-fits-all approach. It is a dynamic process that depends on the specific laboratory operation being performed. The guiding principle is to create a barrier between you and the chemical, mitigating the risk of exposure through all potential routes: inhalation, ingestion, skin contact, and eye contact.

For 1-phenyl-2-hexanol, the focus of our PPE strategy will be on preventing skin and eye contact, with secondary considerations for inhalation, particularly in scenarios with poor ventilation or when the material is heated or aerosolized.

Recommended Personal Protective Equipment for 1-Phenyl-2-Hexanol

The following table summarizes the essential PPE for various laboratory tasks involving 1-phenyl-2-hexanol.

Laboratory Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Handling & Weighing	Chemical safety goggles	Impervious gloves (e.g., Nitrile)	Standard laboratory coat or long-sleeved shirt and long pants	Not generally required with adequate local exhaust ventilation
Solution Preparation & Transfers	Chemical safety goggles and face shield	Impervious gloves (e.g., Nitrile)	Chemical-resistant apron over a laboratory coat	Not generally required with adequate local exhaust ventilation
Heating or Reactions Under Pressure	Chemical safety goggles and face shield	Impervious gloves (e.g., Nitrile)	Chemical-resistant apron over a laboratory coat	Recommended if potential for aerosolization exists; use a respirator with an organic vapor cartridge
Spill Cleanup	Chemical safety goggles and face shield	Heavy-duty impervious gloves	Chemical-resistant suit or coveralls	Required; use a respirator with an organic vapor cartridge
Waste Disposal	Chemical safety goggles	Impervious gloves (e.g., Nitrile)	Laboratory coat	Not generally required

Step-by-Step Guide to Donning and Doffing PPE

Properly putting on and taking off PPE is as critical as selecting the right equipment. A breach in protocol during doffing can lead to contamination and exposure.

Donning Sequence:

• Hand Hygiene: Start by washing your hands thoroughly with soap and water.

• Body Protection: Don your laboratory coat or other protective garments.

• Respiratory Protection (if required): Perform a fit check on your respirator.

• Eye and Face Protection: Put on your chemical safety goggles and, if necessary, a face shield.

• Gloves: Select the appropriate impervious gloves and pull them on, ensuring the cuffs of your lab coat are tucked inside.

Doffing Sequence (to minimize cross-contamination):

• Gloves: Remove gloves using the proper technique (glove-in-glove or beak method) to avoid touching the outer surface with your bare hands.

• Body Protection: Remove your lab coat or apron, turning it inside out as you remove it.

• Hand Hygiene: Wash your hands.

• Eye and Face Protection: Remove your face shield and goggles.

• Respiratory Protection (if required): Remove your respirator.

• Final Hand Hygiene: Wash your hands thoroughly one last time.

Operational and Disposal Plans

Handling and Storage:

• Always handle 1-phenyl-2-hexanol in a well-ventilated area, preferably within a chemical fume hood.[1]

• Avoid contact with skin and eyes.[4]

• Wash your hands and any exposed skin thoroughly after handling.[1][4]

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

• To protect purity, consider storing under dry nitrogen gas.[1]

Spill Response:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Increase ventilation to the area.

• Contain: Stop the flow of the material if it is safe to do so. Dike the spilled material to prevent it from spreading.[1]

• Absorb: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to soak up the spill.[1]

• Collect: Shovel the absorbed material into an appropriate, labeled container for disposal.[1]

• Decontaminate: Thoroughly wash the spill area with soap and water.[1]

Disposal:

• Dispose of 1-phenyl-2-hexanol and any contaminated materials in accordance with all local, state, and federal regulations for hazardous waste.[1][2][4]

• Do not dispose of this material down the drain.[5]

• Empty containers should be completely drained before disposal.[1]

Visualizing Your PPE Decision-Making Process

The following diagram illustrates a logical workflow for selecting the appropriate level of PPE when working with 1-phenyl-2-hexanol.

Caption: PPE selection workflow for 1-Phenyl-2-Hexanol.

Conclusion: Fostering a Culture of Safety

Adherence to these guidelines is paramount for ensuring a safe laboratory environment when handling 1-phenyl-2-hexanol. By understanding the rationale behind each safety measure, you empower yourself and your team to make informed decisions that protect both your well-being and the integrity of your research. This commitment to safety is the bedrock of scientific excellence.

References

• Kao Chemicals. (2015).
• Fisher Scientific. (n.d.).
• M&U International. (2015).
• The Perfumers Apprentice. (2025).
• Vigon. (2015).
• Japan Society for Occupational Health. (2021).
• Occupational Safety and Health Administration. (n.d.).
• Canadian Centre for Occupational Health and Safety. (n.d.).
• European Agency for Safety and Health at Work. (2024).

Sources

• 1. chemical.kao.com [chemical.kao.com]
• 2. shop.perfumersapprentice.com [shop.perfumersapprentice.com]
• 3. vigon.com [vigon.com]
• 4. fishersci.com [fishersci.com]
• 5. mu-intel.com [mu-intel.com]